Cereclor

• CAS: 63449-39-8

Core Science & Biosynthesis

Cereclor: A Technical Guide to Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor is the trade name for a range of chlorinated paraffins (CPs), which are complex mixtures of polychlorinated n-alkanes. These compounds are produced by the chlorination of paraffin (B1166041) wax or liquid n-paraffin fractions obtained from petroleum distillation. The degree of chlorination and the length of the carbon chain of the paraffin feedstock can be varied to produce a wide range of products with different physical and chemical properties. Cereclor grades are classified based on their carbon chain length: Short-Chain CPs (SCCPs, C10–13), Medium-Chain CPs (MCCPs, C14–17), and Long-Chain CPs (LCCPs, C>17). The chlorine content typically ranges from 30% to 70% by weight.[1]

These versatile compounds are utilized in a multitude of industrial applications, primarily as secondary plasticizers in polymers such as PVC, and as flame retardants in plastics, rubbers, textiles, and paints.[2] They also serve as extreme pressure additives in metalworking lubricants and cutting fluids.[2] The specific grade of Cereclor used is determined by the requirements of the application.[2]

This technical guide provides a comprehensive overview of the chemical properties of various Cereclor grades and a detailed methodology for their synthesis.

Chemical Properties of Cereclor

The physical and chemical properties of Cereclor are dependent on the carbon chain length of the paraffin and the degree of chlorination. Generally, they are colorless to yellowish, viscous oils or waxy solids.[1] They are practically insoluble in water but soluble in most aromatic hydrocarbons, chlorinated solvents, esters, and ketones. The following tables summarize the typical physical properties of representative Cereclor grades.

Table 1: Typical Physical Properties of Cereclor S52 (Mid-Chain Chlorinated Paraffin)

Property	Value
Chemical Name	Alkanes, C14-17, chloro
CAS Number	85535-85-9
Chlorine Content (% w/w)	51.7
Density @ 25°C (g/ml)	1.26
Viscosity @ 25°C (poise)	10 - 20
Viscosity @ 100°F (SUS)	1441
Viscosity @ 210°F (SUS)	69
Pour Point (°F)	15.5
Color (Hazen Units)	175
Solubility	Insoluble in water; soluble in most aromatic hydrocarbons, chlorinated solvents, esters, and ketones.
Appearance	Clear mobile liquid

Source:[3][4]

Table 2: Typical Physical Properties of Cereclor 42 (Long-Chain Chlorinated Paraffin)

Property	Value
Chemical Name	Paraffin waxes and Hydrocarbon waxes, chloro
CAS Number	63449-39-8
Carbon Chain Length	> C20
Chlorine Content (% w/w)	42
Density @ 25°C (g/ml)	1.16
Viscosity @ 100°F (SUS)	8670
Viscosity @ 210°F (SUS)	130
Pour Point (°F)	5
Color (Hazen Units), max	350
Solubility	Insoluble in water; soluble in most aromatic hydrocarbons, chlorinated solvents, esters, and ketones.
Appearance	Viscous liquid/wax

Source:[5][6]

Synthesis of Cereclor

The industrial synthesis of Cereclor involves the direct chlorination of a suitable paraffin feedstock with chlorine gas. This process is a free-radical substitution reaction, which can be initiated by heat (thermal chlorination) or, more commonly, by ultraviolet (UV) light (photochlorination) at temperatures ranging from 80 to 100°C.[7] The general chemical equation for the reaction is:

CₓH₂(ₓ₊₁) + yCl₂ → CₓH₂(ₓ₊₁)-yClᵧ + yHCl

The degree of chlorination is controlled by adjusting the reaction time and the rate of chlorine gas addition.

Experimental Protocol: Laboratory-Scale Synthesis of a Chlorinated Paraffin

This protocol describes a generalized procedure for the laboratory-scale synthesis of a chlorinated paraffin via photochlorination, based on established industrial practices.

Materials and Equipment:

• n-Paraffin feedstock (e.g., C14-17 fraction)

• Chlorine gas

• Nitrogen gas

• Aqueous sodium hydroxide (B78521) solution (for scrubbing)

• Jacketed glass reactor with a bottom inlet for gas dispersion, a condenser, a thermometer, and a gas outlet

• UV lamp (e.g., mercury vapor lamp)

• Gas flow meters for chlorine and nitrogen

• Stirring mechanism (e.g., magnetic stirrer or overhead stirrer)

• Scrubber system containing aqueous sodium hydroxide to neutralize HCl and unreacted chlorine

• Heating/cooling circulator for the reactor jacket

Procedure:

• Reactor Setup: The jacketed glass reactor is assembled with the condenser, thermometer, gas inlet and outlet tubes, and stirrer. The gas outlet is connected to the scrubber system.

• Charging the Reactor: The n-paraffin feedstock is charged into the reactor.

• Inerting: The system is purged with nitrogen gas to remove any air and moisture.

• Heating: The paraffin is heated to the reaction temperature (typically 80-100°C) using the heating circulator while stirring.

• Initiation of Chlorination: Once the desired temperature is reached, the UV lamp is turned on to irradiate the reactor contents. Chlorine gas is then introduced into the reactor through the bottom inlet at a controlled rate.

• Reaction Monitoring: The reaction is monitored by periodically taking samples and determining the density or chlorine content. The reaction is continued until the desired degree of chlorination is achieved. The temperature is maintained throughout the reaction by the heating/cooling circulator, as the chlorination reaction is exothermic.

• Termination of Reaction: Once the target chlorine content is reached, the chlorine gas flow is stopped, and the UV lamp is turned off.

• Purification: Nitrogen gas is bubbled through the reaction mixture to remove any dissolved hydrogen chloride and unreacted chlorine. These off-gases are passed through the scrubber system.

• Product Isolation: The resulting chlorinated paraffin is cooled to room temperature and can be further purified if necessary, for example, by washing with a dilute alkaline solution followed by water, and then drying.

Safety Precautions:

• This reaction should be carried out in a well-ventilated fume hood due to the use of toxic and corrosive chlorine gas and the production of hydrogen chloride.

• Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.

• The scrubber system is essential to neutralize the acidic off-gases.

Visualizations

Synthesis Workflow

The following diagram illustrates the key stages in the manufacturing process of Cereclor.

Caption: A flowchart illustrating the synthesis process of Cereclor.

Free Radical Chlorination Mechanism

The synthesis of Cereclor proceeds via a free-radical chain reaction mechanism, which consists of three main stages: initiation, propagation, and termination.

Caption: The mechanism of free-radical chlorination of alkanes.

References

• 1. idc-online.com [idc-online.com]
• 2. Chlorinated Paraffins: Exploring Diverse Applications [pciplindia.com]
• 3. tri-iso.com [tri-iso.com]
• 4. Cereclor S52 | Coatings, Adhesives, Sealants and PVC Applications | Flame Retard [tri-iso.com]
• 5. scribd.com [scribd.com]
• 6. tri-iso.com [tri-iso.com]
• 7. How is chlorinated paraffin produced? What are the characteristics and uses?-SHANDONG CHENXU NEW MATERIALS CO., LTD. [en.chenxuchem.com]

An In-depth Technical Guide to the Grades of Cereclor

For Researchers, Scientists, and Drug Development Professionals

Cereclor, a trade name for a range of chlorinated paraffins, encompasses a variety of grades tailored for specific industrial applications. These compounds are valued for their properties as plasticizers, flame retardants, and extreme pressure additives in lubricants. This technical guide provides a detailed overview of the different grades of Cereclor, their chemical and physical properties, and the general methodology behind their production and characterization.

Classification of Cereclor Grades

Cereclor grades are primarily categorized based on their carbon chain length and chlorine content. These two factors significantly influence the physical and chemical properties of the final product, such as viscosity, density, and thermal stability. The main classifications are:

• Mid-Chain Chlorinated Paraffins (MCCPs): Typically based on a C14-C17 paraffin (B1166041) chain.[1][2][3][4][5][6][7] The Cereclor E and S series fall into this category.

• Long-Chain Chlorinated Paraffins (LCCPs): Generally derived from a C18-C20 paraffin chain.[8][9] The Cereclor M series is an example of this type.

• Wax Grade Chlorinated Paraffins: These are based on paraffin chains with more than 20 carbon atoms.[10][11][12]

The numerical designation within each grade, such as Cereclor S52, often corresponds to the approximate weight percentage of chlorine in the product.[13]

Data Presentation: Properties of Cereclor Grades

The following tables summarize the typical physical properties of various Cereclor grades based on available technical data sheets.

Table 1: Cereclor E Grades (Mid-Chain, C14-C17) [14]

Grade	Chlorine Content (% w/w)	Viscosity @ 40°C (Stokes)	Density @ 40°C (g/ml)	Colour (Hazen)	Thermal Stability (4hrs @ 175°C, % HCl w/w)	Volatility (4 hrs @ 180°C, % weight loss w/w)
E40	40	0.28	1.09	50	0.08	5.2
E40C	40	0.28	1.09	50	0.08	5.2
E40T	40	0.28	1.09	100	0.02	5.2
E45	44	0.52	1.12	60	0.06	3.7
E45C	44	0.52	1.12	60	0.06	3.7
E50	50	1.77	1.21	80	0.05	2.0
E50T	50	1.77	1.21	150	0.02	2.0
E55	55	6.5	1.30	100	0.05	1.0
E56	56	10.0	1.32	100	0.05	0.8
E56C	56	10.0	1.32	100	0.05	0.8
E56T	56	10.0	1.32	150	0.02	0.8
E60	60	40.0	1.40	150	0.05	0.5

Table 2: Cereclor S Grades (Mid-Chain, C14-C17)

Grade	Chlorine Content (% w/w)	Viscosity (SUS @ 100°F)	Viscosity (SUS @ 210°F)	Density @ 25°C (g/ml)	Pour Point (°F)
S40 [2]	40	132	22	1.11	-45.4
S50 [4]	45	300	35	1.17	-19
S52 [15]	51.7	1441	69	1.26	15.5
S58 [5][7]	58.15	13606	196	1.36	44.5

Table 3: Cereclor M and Wax Grades (Long-Chain and Wax)

Grade	Chain Length	Chlorine Content (% w/w)	Viscosity (SUS @ 100°F)	Viscosity (SUS @ 210°F)	Density @ 25°C (g/ml)	Pour Point (°F)
M50 [8][9]	C18-C20	50	15300	180	1.28	35.5
Cereclor 42 [11]	>C20	42	8670	130	1.16	5
Cereclor 48 [10][12]	>C20	48	20827	328	1.24	50

Experimental Protocols

Detailed experimental protocols for specific Cereclor grades are proprietary and not publicly available. However, the general manufacturing and quality control processes for chlorinated paraffins involve the following key stages.

General Synthesis of Chlorinated Paraffins

The industrial production of chlorinated paraffins is achieved through the direct chlorination of a suitable paraffin feedstock.[16]

• Feedstock Selection: A paraffin fraction with the desired carbon chain length (e.g., C14-C17 for MCCPs) is selected. The feedstock should have low levels of isoparaffins and aromatic compounds.[16]

• Chlorination Reaction: The paraffin is reacted with chlorine gas at a controlled temperature, typically between 80-100°C.[16] The reaction can be initiated or promoted by UV light.[16] The general reaction is: CₓH₂(ₓ+₁) + yCl₂ → CₓH₂(ₓ+₁)-yClᵧ + yHCl

• Reaction Monitoring: The degree of chlorination is monitored in real-time, often by measuring the density or refractive index of the reaction mixture.

• Termination and Purification: Once the desired chlorine content is reached, the reaction is stopped. Residual hydrochloric acid and chlorine gas are removed by sparging with an inert gas like nitrogen.[16]

• Stabilization: A stabilizer, such as epoxidized vegetable oil or certain organophosphorus compounds, may be added to improve the thermal stability of the final product.[16]

Quality Control and Characterization

The properties listed in the data tables are measured using standard analytical techniques:

• Chlorine Content: Determined by methods such as titration after combustion (e.g., Schöniger flask method) or X-ray fluorescence (XRF).

• Viscosity: Measured using standard viscometers, such as a Saybolt Universal Viscometer (for SUS units) or a capillary viscometer, at specified temperatures.

• Density: Determined using a hydrometer or a pycnometer at a specified temperature.

• Pour Point: The lowest temperature at which the oil will still flow, determined by standard methods like ASTM D97.

• Thermal Stability: Assessed by heating the sample at a high temperature for a specified duration and measuring the amount of evolved hydrogen chloride (HCl), typically by titration.

• Colour: Measured using a colorimeter and compared to a standard scale, such as Hazen or Gardner.

Mandatory Visualizations

References

• 1. Cereclor E40 | Lubricant and Metalworking Fluids | Extreme Pressure (EP) Additi [tri-iso.com]
• 2. Cereclor S40 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 3. Chlorinated Paraffin Archives | Sea-Land Chemical Company [sealandchem.com]
• 4. Cereclor S50 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 5. Cereclor S58 | Coatings, Adhesives, Sealants Applications | Plasticizer and Fla [tri-iso.com]
• 6. tri-iso.com [tri-iso.com]
• 7. tri-iso.com [tri-iso.com]
• 8. Cereclor M50 | Coatings, Adhesives, Sealants (Plasticizer and Flame Retardant) | [tri-iso.com]
• 9. tri-iso.com [tri-iso.com]
• 10. Cereclor 48 | Coatings, Adhesives and Sealants (Flame Retardant and Plasticizer) [tri-iso.com]
• 11. tri-iso.com [tri-iso.com]
• 12. tri-iso.com [tri-iso.com]
• 13. toxicslink.org [toxicslink.org]
• 14. tri-iso.com [tri-iso.com]
• 15. scribd.com [scribd.com]
• 16. Chlorinated paraffins - Wikipedia [en.wikipedia.org]

Cereclor: A Comprehensive Technical Guide to Chlorinated Paraffins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor is the trade name for a range of chlorinated paraffins (CPs), which are complex mixtures of polychlorinated n-alkanes.[1][2] These compounds are produced through the chlorination of paraffin (B1166041) fractions obtained from petroleum distillation.[1] The final product is a complex mixture of molecules with varying carbon chain lengths and degrees of chlorination, which dictates its physical and chemical properties. Cereclor is widely used in various industrial applications as a secondary plasticizer, flame retardant, and extreme pressure additive in lubricants.[1][2][3]

This technical guide provides an in-depth overview of Cereclor, including its CAS numbers, chemical structure, synthesis, and analytical characterization methods.

Chemical Identity and Structure

Cereclor is not a single chemical entity but a mixture of chlorinated alkanes. Therefore, it is characterized by a range of CAS numbers depending on the specific grade and composition.

CAS Numbers:

Product/Mixture	CAS Number(s)
Chlorinated paraffins	63449-39-8
Alkanes, C14-17, chloro	85535-85-9
Paraffin waxes and Hydrocarbon waxes, chloro	63449-39-8
Cereclor S40	61788-76-9
Cereclor S50	61788-76-9
Cereclor 51L	63349-39-8

The general chemical structure of a chlorinated paraffin can be represented as CₓH₍₂ₓ₊₂₋ᵧ₎Clᵧ, where 'x' represents the number of carbon atoms in the paraffin chain and 'y' represents the number of chlorine atoms. The carbon chains are typically classified as:

• Short-Chain Chlorinated Paraffins (SCCPs): C₁₀-C₁₃

• Medium-Chain Chlorinated Paraffins (MCCPs): C₁₄-C₁₇

• Long-Chain Chlorinated Paraffins (LCCPs): C₁₈-C₃₀

The degree of chlorination can range from 30% to over 70% by weight, significantly influencing the physical properties of the mixture, which can range from a colorless or yellowish mobile liquid to a highly viscous liquid or a waxy solid.[1]

Physicochemical Properties of Various Cereclor Grades

The properties of different Cereclor grades vary based on their carbon chain length and chlorine content. The following table summarizes the typical properties of a selection of Cereclor grades.

Grade	Carbon Chain	Chlorine Content (%wt)	Density at 25°C (g/cm³)	Viscosity at 25°C (Poise)	Pour Point (°C)
S40	C₁₄-C₁₇	40	1.11	0.7	-40
42	>C₂₀	42	1.16	25	-30
48	>C₂₀	48	1.24	280	-15
50LV	C₁₄-C₁₇	49	1.19	0.8	-30
S52	C₁₄-C₁₇	51.7	1.26	10-20	-9.2
51L	C₁₄-C₁₇	51.5	1.26	16	-9
56L	C₁₄-C₁₇	56	1.30	8	-10
60L	C₁₄-C₁₇	60	1.37	30	-7
63L	C₁₄-C₁₇	63	1.41	110	-2
65L	C₁₄-C₁₇	65	1.44	350	0
70L	C₁₄-C₁₇	70	1.54 (at 100°C)	3000	+20

Data compiled from multiple sources.[2][4][5]

Manufacturing Process and Experimental Protocols

Synthesis of Chlorinated Paraffins (Cereclor)

The industrial production of Cereclor involves the direct chlorination of a selected paraffin feedstock.[6] The process is a free-radical substitution reaction, which can be initiated by heat or UV light.

Detailed Methodology:

• Raw Material Selection: A suitable n-paraffin fraction (e.g., C₁₄-C₁₇ for MCCPs) is selected based on the desired properties of the final product. The purity of the paraffin feedstock is crucial for the quality of the chlorinated paraffin.

• Reaction Setup: The reaction is typically carried out in a lead-lined or glass-lined reactor to withstand the corrosive nature of the reactants and products.

• Chlorination: The paraffin feedstock is heated to the reaction temperature, typically between 80-120°C.[6] Chlorine gas is then sparged into the reactor. The reaction is exothermic, and the temperature is controlled by cooling coils or a reactor jacket.

• Reaction Monitoring: The progress of the reaction is monitored by measuring the density or viscosity of the reaction mixture, which increases with the degree of chlorination.

• Termination: Once the desired chlorine content is achieved, the chlorine gas supply is stopped.

• Neutralization and Purification: The crude product contains residual dissolved chlorine and hydrogen chloride (HCl) gas, which is a major byproduct. The mixture is typically purged with an inert gas (e.g., nitrogen) to remove these impurities. Any remaining acidity can be neutralized by washing with a dilute alkaline solution, followed by washing with water. The product is then dried under vacuum.

• Byproduct Handling: The evolved HCl gas is typically absorbed in water to produce hydrochloric acid as a commercial byproduct.[1]

Caption: Manufacturing Process of Cereclor.

Analytical Characterization

The complex nature of Cereclor mixtures necessitates sophisticated analytical techniques for their characterization.

1. Gas Chromatography-Mass Spectrometry (GC-MS) for Compositional Analysis

GC coupled with electron capture negative ionization mass spectrometry (GC-ECNI-MS) is a powerful technique for the analysis of chlorinated paraffins.

Experimental Protocol Outline:

• Sample Preparation: A known amount of the Cereclor sample is dissolved in a suitable solvent (e.g., hexane (B92381) or cyclohexane). An internal standard (e.g., a specific PCB congener or a deuterated compound) is added for quantification.

• GC Separation:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is typically used.

  • Injection: A split/splitless injector is used, with the injection volume typically being 1-2 µL.

  • Oven Program: A temperature gradient is employed to separate the different chlorinated paraffin congeners. A typical program might start at a low temperature (e.g., 100°C), ramp up to a high temperature (e.g., 300°C), and hold for a period to ensure elution of all components.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• MS Detection (ECNI mode):

  • Ionization: Methane is commonly used as the reagent gas for electron capture negative ionization.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used.

  • Data Acquisition: The mass spectrometer is operated in selected ion monitoring (SIM) or full-scan mode. In SIM mode, characteristic ions of chlorinated paraffins are monitored to enhance sensitivity and selectivity.

• Data Analysis: The resulting chromatogram will show a complex pattern of peaks, often referred to as a "hump," representing the numerous unresolved isomers. Quantification is typically performed by integrating the total area of the hump and comparing it to the response of a known standard.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Quantification

¹H and ¹³C NMR spectroscopy can provide valuable information about the structure and chlorine content of Cereclor.

Experimental Protocol Outline:

• Sample Preparation: A concentrated solution of the Cereclor sample is prepared in a deuterated solvent (e.g., chloroform-d, CDCl₃).

• NMR Data Acquisition:

  • ¹H NMR: A standard proton NMR spectrum is acquired. The signals from protons attached to chlorinated carbons appear at a lower field (higher ppm) compared to those in the unchlorinated paraffin backbone.

  • ¹³C NMR: A proton-decoupled ¹³C NMR spectrum is acquired. The signals from chlorinated carbons are shifted downfield.

  • 2D NMR (HSQC, HMBC): Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) experiments can be performed to correlate proton and carbon signals and aid in the assignment of specific structural motifs.

• Data Analysis: The degree of chlorination can be estimated by integrating the signals in the ¹H NMR spectrum corresponding to protons on chlorinated and non-chlorinated carbons. More advanced methods involve analyzing the shifts in the ¹³C NMR spectrum.

Caption: Analytical Workflow for Cereclor.

Conclusion

Cereclor represents a complex but industrially significant class of chemicals. A thorough understanding of their chemical nature, synthesis, and analytical characterization is essential for researchers and scientists working with these materials. The methodologies outlined in this guide provide a framework for the comprehensive analysis of chlorinated paraffins, enabling better quality control, environmental monitoring, and development of new applications.

References

• 1. environmentclearance.nic.in [environmentclearance.nic.in]
• 2. tri-iso.com [tri-iso.com]
• 3. Cereclor | Coatings, Adhesives, Sealants and Elastomers Applications [tri-iso.com]
• 4. Cereclor 42 | Coatings, Adhesives and Sealants (Plasticizer and Flame Retardant) [tri-iso.com]
• 5. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.nl]
• 6. entrepreneurindia.co [entrepreneurindia.co]

An In-depth Technical Guide to the Solubility of Cereclor in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor™, a trade name for a range of chlorinated paraffins, encompasses a variety of complex mixtures of polychlorinated n-alkanes. These compounds are utilized across numerous industrial applications, including as secondary plasticizers in polymers like PVC, as extreme pressure additives in metalworking fluids, and as flame retardants in paints, adhesives, and sealants. The solubility of Cereclor in organic solvents is a critical physicochemical property that dictates its formulation, application, and environmental fate. This guide provides a comprehensive overview of the solubility characteristics of Cereclor in various organic solvents, outlines experimental protocols for determining solubility, and presents a logical workflow for solubility assessment.

Qualitative Solubility of Cereclor

Cereclor grades are generally characterized by their carbon chain length and degree of chlorination, which significantly influence their physical and chemical properties, including solubility. Across various grades, a consistent pattern of solubility emerges.

Cereclor is practically insoluble in:

• Water[1][2][3][4][5]

• Lower alcohols (e.g., ethanol)[2]

• Glycerol[2]

• Glycols[2]

Cereclor is soluble in a wide range of organic solvents, including:

• Aromatic hydrocarbons (e.g., toluene, xylene)[1][2]

• Chlorinated solvents (e.g., dichloromethane, chloroform)[1][2]

• Ketones (e.g., methyl ethyl ketone, acetone)[1][2]

• Esters (e.g., ethyl acetate)[1][2]

• Ethers[2]

• Mineral oils[2]

Additionally, Cereclor exhibits moderate solubility in unchlorinated aliphatic hydrocarbons.[2] It is also noteworthy that different grades of Cereclor are completely miscible with one another.

Quantitative Solubility Data

The table below summarizes the qualitative solubility of different Cereclor grades based on available information.

Cereclor Grade(s)	Solvent Class	Solubility
S40, S45, S50, S52, S52HV, S52SS, 51L, S54, S55, S56, S58, S60, S63	Aromatic Hydrocarbons, Chlorinated Solvents, Esters, Ketones	Soluble[1]
54DP	Aromatic Hydrocarbons, Chlorinated Solvents, Esters, Ketones	Soluble
M20, M40, M47, M50	Aromatic Hydrocarbons, Chlorinated Solvents, Esters, Ketones	Soluble[4]
E Grades (e.g., E40, E45, E50, E56, E60)	Base Oils	Soluble[6]
42, 42b, 42SS, 46, 48, 48V, 53	Aromatic Hydrocarbons, Chlorinated Solvents, Esters, Ketones	Soluble[3]

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data, a well-defined experimental protocol is essential. The following is a generalized procedure for determining the solubility of a viscous material like Cereclor in an organic solvent. This protocol can be adapted based on the specific Cereclor grade, solvent, and available analytical instrumentation.

Objective: To determine the saturation solubility of a specific Cereclor grade in a selected organic solvent at a controlled temperature.

Materials and Equipment:

• Analytical balance (accurate to ±0.1 mg)

• Temperature-controlled orbital shaker or magnetic stirrer with a heating plate

• Constant temperature water bath or incubator

• Volumetric flasks and pipettes (Class A)

• Glass vials with screw caps (B75204) and PTFE septa

• Syringe filters (PTFE, 0.45 µm)

• Syringes

• Centrifuge (optional)

• Analytical instrument for quantification (e.g., Gas Chromatograph with a suitable detector like ECD or FID, or a High-Performance Liquid Chromatograph with a UV or RI detector)

• Cereclor sample of known grade

• High-purity organic solvent

Procedure:

• Preparation of Saturated Solution (Equilibrium Method): a. Add an excess amount of the Cereclor sample to a series of glass vials. The exact amount will depend on the expected solubility; a preliminary rough test can be beneficial. b. Accurately pipette a known volume of the organic solvent into each vial. c. Securely cap the vials to prevent solvent evaporation. d. Place the vials in a temperature-controlled shaker or stirrer set to the desired temperature (e.g., 25 °C). e. Agitate the mixtures for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached. The time required for equilibrium should be established by observing when the concentration of Cereclor in the solvent no longer increases over time.

• Phase Separation: a. After the equilibration period, allow the vials to stand undisturbed in the constant temperature bath for at least 24 hours to allow any undissolved Cereclor to settle. b. For highly viscous solutions or fine suspensions, centrifugation at the controlled temperature can be employed to facilitate the separation of the excess solute.

• Sample Analysis: a. Carefully withdraw an aliquot of the clear supernatant using a syringe. b. Immediately filter the aliquot through a syringe filter into a clean, pre-weighed volumetric flask. This step is crucial to remove any remaining undissolved micro-particles. c. Accurately determine the weight of the filtered solution. d. Dilute the filtered solution with a known volume of the same solvent to a concentration that falls within the calibration range of the analytical instrument. e. Prepare a series of calibration standards of the Cereclor grade in the chosen solvent. f. Analyze the diluted sample and the calibration standards using the appropriate analytical method (e.g., GC or HPLC).

• Calculation of Solubility: a. From the calibration curve, determine the concentration of Cereclor in the diluted sample. b. Back-calculate the concentration in the original saturated solution, taking into account the dilution factor. c. Express the solubility in desired units, typically g/100 mL or mg/L.

Mandatory Visualization

Caption: Experimental workflow for determining the solubility of Cereclor.

Conclusion

While specific quantitative solubility data for Cereclor in organic solvents is not widely published, its qualitative solubility is well-documented. For applications requiring precise solubility values, the experimental protocol outlined in this guide provides a robust framework for their determination. Understanding the solubility of Cereclor is paramount for its effective and safe use in various industrial formulations and for assessing its environmental impact. The provided workflow and methodologies are intended to empower researchers and professionals in the chemical and pharmaceutical industries to make informed decisions regarding the use of this complex and versatile class of compounds.

References

• 1. tri-iso.com [tri-iso.com]
• 2. atamankimya.com [atamankimya.com]
• 3. tri-iso.com [tri-iso.com]
• 4. tri-iso.com [tri-iso.com]
• 5. qualicellc.com [qualicellc.com]
• 6. tri-iso.com [tri-iso.com]

The Environmental Odyssey of Chlorinated Paraffins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Chlorinated paraffins (CPs) are a complex class of halogenated hydrocarbons that have seen widespread industrial use as flame retardants, plasticizers, and lubricants for decades. Their chemical stability, however, comes at an environmental cost. CPs are persistent, bioaccumulative, and toxic, leading to their classification as persistent organic pollutants (POPs) and raising significant concerns for environmental and human health. This technical guide provides an in-depth exploration of the environmental fate of chlorinated paraffins, detailing their degradation, transport, and bioaccumulation, supported by quantitative data, experimental methodologies, and pathway visualizations.

Environmental Degradation and Transformation

Chlorinated paraffins are resistant to degradation, but can be transformed in the environment through various biotic and abiotic processes. The primary degradation pathway is dechlorination. The rate and extent of degradation are influenced by the carbon chain length and degree of chlorination, with short-chain CPs (SCCPs) and less chlorinated congeners generally being more susceptible to breakdown.

Abiotic Degradation:

• Photodegradation: While CPs do not directly absorb significant amounts of UV radiation, they can undergo indirect photolysis in the presence of photosensitizers. This process is considered a potentially important degradation pathway in sunlit surface waters and the atmosphere.

• Thermal Decomposition: At elevated temperatures, such as during waste incineration, CPs can degrade. However, this process can lead to the formation of more toxic byproducts, including polychlorinated biphenyls (PCBs) and polychlorinated naphthalenes (PCNs).

Biotic Degradation:

Microorganisms in soil and sediment can biodegrade CPs, albeit slowly. The half-life of CPs in sediment is estimated to be greater than one year. Some studies have shown no observable biotransformation in certain sediments over 120 days.[1][2] In contrast, the estimated atmospheric half-life is shorter, ranging from 0.85 to 7.2 days, suggesting that atmospheric transport and subsequent deposition are significant fate processes.[3]

The following table summarizes the available quantitative data on the degradation of chlorinated paraffins.

Parameter	Matrix	Value	Reference
Half-life	Sediment	> 1 year	[2]
Half-life	Sediment	> 120 days (at 12 °C)	[1]
Half-life	Air	0.85 - 7.2 days (estimated)	[3]

Environmental Transport and Partitioning

The physical-chemical properties of chlorinated paraffins govern their transport and partitioning in the environment. Their low water solubility and high lipophilicity lead to their association with particulate matter in water and soil.

Partition Coefficients:

The octanol-water partition coefficient (Kow) is a key parameter for assessing the lipophilicity and bioaccumulation potential of a chemical. The soil organic carbon-water (B12546825) partitioning coefficient (Koc) describes the tendency of a chemical to adsorb to soil and sediment.

Chlorinated Paraffin Type	Log Kow Range	Reference
Short-Chain (SCCPs)	4.4 - 8.7	[4]
Medium-Chain (MCCPs)	5.5 - 10.9	[4]
Long-Chain (LCCPs)	7.2 - 13.8	[4]
C16, 34% Chlorine	6.4 - 10.3	[5]
C12, 69% Chlorine	6.3 - 9.3	[5]

Bioaccumulation and Biomagnification

Due to their high lipophilicity, chlorinated paraffins readily bioaccumulate in the fatty tissues of organisms. This leads to their biomagnification through the food web, with concentrations increasing at higher trophic levels.

Bioaccumulation and Bioconcentration Factors:

The bioaccumulation factor (BAF) and bioconcentration factor (BCF) are used to quantify the extent to which a chemical accumulates in an organism from all environmental exposures and from water, respectively.

Organism	CP Type	Log BAF/BCF (L/kg lipid)	Reference
Daphnia magna	Various CPs	BCF: 6.7 - 7.0	[6][7]
Daphnia magna	Various CPs	BAF: 6.5 - 7.0	[6][7]

Toxicological Effects and Signaling Pathway Disruption

Chlorinated paraffins exert a range of toxic effects on organisms, including endocrine disruption, oxidative stress, and interference with metabolic pathways.[8][9][10]

Key Signaling Pathways Affected:

• Peroxisome Proliferator-Activated Receptor α (PPARα) Pathway: SCCPs have been shown to activate the PPARα signaling pathway, which is involved in lipid metabolism. This can lead to disruption of fatty acid metabolism in the liver.[8][11][12]

• Oxidative Stress Pathways: CPs can induce the production of reactive oxygen species (ROS), leading to oxidative stress and cellular damage. The NRF2 signaling pathway, a key regulator of the antioxidant response, is often implicated.[10]

• Endocrine Disruption: SCCPs have been shown to exhibit estrogenic and anti-estrogenic activities, mediated by the estrogen receptor α (ERα). They can also act as antagonists to the glucocorticoid receptor (GR).[9][13]

The following diagrams illustrate some of the key signaling pathways disrupted by chlorinated paraffins.

Figure 1. Chlorinated Paraffin-Induced PPARα Signaling Pathway Disruption.

Figure 2. Chlorinated Paraffin-Induced Oxidative Stress via the Nrf2 Pathway.

Experimental Protocols for Environmental Analysis

The accurate quantification of chlorinated paraffins in environmental matrices is challenging due to their complex isomeric nature. The following sections outline generalized experimental protocols for the analysis of CPs in soil/sediment and biota.

5.1. Analysis of Chlorinated Paraffins in Soil and Sediment

This protocol provides a general workflow for the extraction and cleanup of CPs from solid matrices.

Figure 3. Workflow for the Analysis of Chlorinated Paraffins in Soil and Sediment.

Methodology:

• Sample Preparation: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample.

• Extraction:

  • Weigh approximately 10-20 g of the homogenized sample into a Soxhlet thimble.

  • Add a known amount of a suitable internal standard (e.g., a ¹³C-labeled CP congener).

  • Extract the sample for 12-24 hours using a mixture of hexane and acetone (B3395972) (1:1, v/v) in a Soxhlet apparatus.

• Concentration: Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator.

• Cleanup:

  • Prepare a multi-layer silica gel column. A typical column may consist of (from bottom to top): a glass wool plug, activated silica gel, acid-treated silica gel (e.g., 40% H₂SO₄ w/w), and anhydrous sodium sulfate.

  • Apply the concentrated extract to the top of the column.

  • Elute the CPs with a suitable solvent, such as hexane or a mixture of hexane and dichloromethane (B109758). The exact solvent composition and volume should be optimized based on the specific CP congeners of interest.

• Final Concentration and Solvent Exchange: Concentrate the cleaned extract and exchange the solvent to one that is compatible with the analytical instrument (e.g., isooctane (B107328) for GC-MS).

• Instrumental Analysis: Analyze the final extract using an appropriate instrument, such as a gas chromatograph coupled with an electron capture negative ionization mass spectrometer (GC-ECNI-MS).

5.2. Analysis of Chlorinated Paraffins in Biota

This protocol outlines a general procedure for the extraction and cleanup of CPs from biological tissues.

Methodology:

• Sample Preparation: Homogenize the tissue sample (e.g., fish fillet, liver).

• Extraction:

  • Mix the homogenized tissue with a drying agent, such as anhydrous sodium sulfate, to form a free-flowing powder.

  • Transfer the mixture to an extraction cell for pressurized liquid extraction (PLE) or a Soxhlet apparatus.

  • Extract with a suitable solvent system, such as dichloromethane (DCM) or a hexane/DCM mixture.

• Lipid Removal (Gel Permeation Chromatography - GPC):

  • Concentrate the extract and subject it to GPC to remove lipids. A common GPC system uses a stationary phase of Bio-Beads S-X3 with a mobile phase of DCM or a DCM/cyclohexane mixture.

• Fractionation (Silica Gel or Florisil Chromatography):

  • Further clean the extract using a silica gel or Florisil column to separate CPs from other co-extracted compounds.

  • The elution is typically performed with solvents of increasing polarity.

• Instrumental Analysis: Analyze the purified extract using a suitable analytical technique, such as liquid chromatography coupled with atmospheric pressure chemical ionization tandem mass spectrometry (LC-APCI-MS/MS).

Instrumental Analysis Parameters:

The following tables provide example instrumental parameters for the analysis of chlorinated paraffins. These parameters should be optimized for the specific instrument and application.

Table: Example GC-ECNI-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Carrier Gas	Helium
Inlet Temperature	280 °C
Oven Program	100 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold 10 min
Mass Spectrometer
Ionization Mode	Electron Capture Negative Ionization (ECNI)
Reagent Gas	Methane
Ion Source Temperature	200 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Table: Example LC-APCI-MS/MS Parameters

Parameter	Setting
Liquid Chromatograph
Column	C18 (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 5 mM ammonium (B1175870) acetate
Mobile Phase B	Methanol
Gradient	Optimized for separation of CP groups
Flow Rate	0.3 mL/min
Mass Spectrometer
Ionization Mode	Atmospheric Pressure Chemical Ionization (APCI), negative mode
Corona Discharge Current	5 µA
Vaporizer Temperature	400 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Conclusion

The environmental fate of chlorinated paraffins is a complex issue driven by their persistence, hydrophobicity, and resistance to degradation. Their ability to undergo long-range transport and bioaccumulate in food webs poses a significant risk to ecosystems and human health. Understanding their environmental behavior, toxicological effects, and the analytical methods for their detection is crucial for effective risk assessment and management. This technical guide provides a foundational understanding of these aspects, serving as a valuable resource for researchers and professionals working to address the challenges posed by this important class of environmental contaminants.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. chm.pops.int [chm.pops.int]
• 3. Chlorinated Paraffins (EHC 181, 1996) [inchem.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chlorinated paraffins | C24H44Cl6 | CID 6537497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Bioaccumulation Potential of CPs in Aquatic Organisms: Uptake and Depuration in Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Short-chain chlorinated paraffins (SCCPs) disrupt hepatic fatty acid metabolism in liver of male rat via interacting with peroxisome proliferator-activated receptor α (PPARα) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of the endocrine-disrupting effects of short-chain chlorinated paraffins in in vitro models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chronic oral exposure to short chain chlorinated paraffins induced testicular toxicity by promoting NRF2-mediated oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchers.usask.ca [researchers.usask.ca]
• 13. researchgate.net [researchgate.net]

Cereclor degradation mechanisms in the environment

An In-depth Technical Guide to the Environmental Degradation Mechanisms of Cereclor (Chlorinated Paraffins)

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cereclor, a trade name for chlorinated paraffins (CPs), represents a class of complex industrial chemicals widely used as plasticizers, flame retardants, and lubricants.[1] CPs are classified based on their carbon chain length into short-chain (SCCPs, C₁₀-C₁₃), medium-chain (MCCPs, C₁₄-C₁₇), and long-chain (LCCPs, C₁₈-C₃₀) chlorinated paraffins.[1][2] Due to their persistence, potential for bioaccumulation, and toxicity, the environmental fate of CPs is a significant concern.[3][4] This guide provides a detailed overview of the primary abiotic and biotic degradation mechanisms affecting CPs in the environment, summarizes key quantitative data, outlines experimental protocols for studying their degradation, and visualizes the core pathways and workflows.

Abiotic Degradation Mechanisms

Abiotic degradation involves the breakdown of chemical compounds through non-biological processes. For chlorinated paraffins, the primary abiotic pathways are photodegradation, thermal degradation, and chemical oxidation.

Photodegradation

Direct photolysis of CPs is generally inefficient as their sp³ hybridized structure does not readily absorb ultraviolet (UV) radiation above 290 nm.[1][5] However, indirect photodegradation is a significant pathway in sunlit surface waters.

• Indirect Photolysis: In the presence of photosensitizers, such as dissolved organic matter, indirect photolysis can achieve degradation rates of up to 95%.[1][5] This process follows first-order kinetics.[1][5]

• Reactive Species: The photochemical degradation of SCCPs in aqueous solutions is primarily mediated by photochemically-produced reactive intermediates, including hydrated electrons (e⁻(aq)) and hydroxyl radicals (•OH).[6][7]

• Influence of Chlorination: The degree of chlorination influences the degradation pathway. Higher chlorine content leads to higher reaction rate constants for hydrated electrons and lower rate constants for hydroxyl radicals.[6] For CPs with a chlorine content above approximately 60%, degradation by hydrated electrons becomes more dominant than by hydroxyl radicals.[6]

• Degradation Products: Complete photodegradation can yield less harmful substances like H₂O, CO₂, and HCl.[1][5] However, incomplete degradation can result in the formation of lower-chlorinated CPs and other intermediates.[7]

Thermal Degradation

CPs are susceptible to degradation at elevated temperatures, a process relevant to industrial applications and waste incineration.[1][8]

• Decomposition Process: Prolonged heating at temperatures above 70°C, or short-term heating above 200°C, can cause decomposition, leading to the liberation of hydrogen chloride (HCl).[9][10][11][12] The primary reactions involve carbon chain cleavage and dehydrochlorination, which can transform CPs into compounds with lower chlorine content.[1]

• Formation of Toxic Byproducts: Thermal treatment, especially under certain conditions, can generate more persistent and toxic byproducts. These include chlorinated aromatic hydrocarbons such as polychlorinated biphenyls (PCBs) and polychlorinated naphthalenes (PCNs).[1][8] The presence of metals like copper (Cu) and iron (Fe) can catalyze the formation of dioxins during thermal processes.[1] Furthermore, MCCPs and LCCPs can thermally degrade into SCCPs.[8]

Chemical Oxidation

Advanced Oxidation Processes (AOPs) have been investigated for the remediation of CP-contaminated soil and water. These methods utilize strong oxidizing agents to break down the persistent CP molecules.[13]

• Effective Oxidants: Common oxidants such as potassium permanganate (B83412) (KMnO₄), sodium persulfate (Na₂S₂O₈), Fenton's reagent (H₂O₂/Fe²⁺), and hydrogen peroxide (H₂O₂) have been shown to effectively degrade SCCPs in soil.[13]

Biotic Degradation Mechanisms

Biotic degradation involves the breakdown of CPs by living organisms, primarily microorganisms and plants.

Microbial Degradation

Certain microorganisms possess the metabolic capability to degrade CPs, although the efficiency and pathways can vary significantly depending on the microbial species and CP structure.[1]

• Key Microorganisms: In marine environments, bacterial genera such as Halomonas, Pseudomonas, and Marinobacter have been identified as key players in SCCP degradation.[4][14] Aerobic bacteria like Pseudomonas sp. and Rhodococcus sp. have also been shown to metabolize CPs.[3]

• Degradation Pathways: The primary microbial degradation mechanism is believed to involve an initial cleavage of the carbon-chlorine (C-Cl) bond, followed by the breaking of carbon-carbon (C-C) bonds.[15] This process degrades the larger CP molecules into smaller, short-chain alkanes.[15]

• Transformation Products: Identified transformation products from microbial degradation include chlorinated intermediates, hydroxylated derivatives, and unsaturated compounds.[14] For example, the degradation of SCCPs by Escherichia coli has been shown to produce short-chain alkanes like 2,4-dimethylheptane (B1204451) and 3,3-dimethylhexane.[15][16]

• Functional Genes: Genomic analyses have identified key functional genes involved in SCCP degradation, including those responsible for oxidative stress response (e.g., katG, katE), alkene reduction (nemA), and alcohol dehydrogenation.[14]

Phytodegradation (Plant-Mediated Degradation)

Plants can absorb CPs from soil, water, and the atmosphere and subsequently transform them through various metabolic pathways.[1][3]

• Uptake and Translocation: Studies using model plants like pumpkin and soybean have demonstrated that CPs can be taken up by the roots and translocated to the shoots.[1]

• Metabolic Pathways: The primary phytotransformation pathways include dechlorination, chlorine rearrangement, and carbon chain cleavage, leading to the formation of lower-chlorinated CPs.[1][3]

• Complex Transformations: A detailed study on a specific SCCP congener in a rice seedling hydroponic system identified a complex network of 61 different transformation products.[17][18] The observed pathways included multihydroxylation, elimination of HCl, dechlorination, and Phase II conjugation reactions such as acetylation, sulfation, glycosylation, and amide acid conjugation.[17][18]

• Influence of Chlorination: The efficiency of phytodegradation is dependent on the degree of chlorination, with SCCPs and less chlorinated congeners being more readily degraded in plants.[1]

Quantitative Data Summary

The following table summarizes quantitative data related to Cereclor degradation from the cited literature.

Degradation Pathway	Compound Class	Matrix	Key Parameter	Value/Result	Reference(s)
Photodegradation	CPs	Aqueous	Degradation Rate (Indirect)	Up to 95%	[1][5]
1-chlorodecane (B1663957) (CD)	Aqueous	Half-life (UV light)	24.4 min	[19]
1-chlorodecane (CD)	Aqueous	Dechlorination Efficiency (120 min)	~85%	[19]
Chemical Oxidation	SCCPs	Soil	Degradation Efficiency (KMnO₄, 120 h)	93.3%	[13]
SCCPs	Soil	Degradation Efficiency (Na₂S₂O₈, 120 h)	91.9%	[13]
SCCPs	Soil	Degradation Efficiency (Fenton, 120 h)	90.4%	[13]
SCCPs	Soil	Degradation Efficiency (H₂O₂, 120 h)	84.3%	[13]
Biotic Degradation	SCCP Congener	Rice Seedling System	Remaining Parent Compound (end of exposure)	21.4 ± 1.6%	[17][18]
SCCP Congener	Rice Seedling System	Rhizosphere Microorganism Degradation	9.1 ± 5.8%	[17][18]
SCCPs	Aqueous (E. coli)	Removal Rate (0.15 MPa O₂, 7 days)	85.61%	[15]
SCCPs	Aqueous (E. coli)	Removal Rate (Atmospheric pressure, 7 days)	68.83%	[15]

Experimental Protocols

Protocol for Photodegradation of SCCPs in Aqueous Solution

This protocol is based on studies investigating the photochemical transformation of SCCP model compounds.[19]

• Model Compound Preparation: Prepare a stock solution of a model SCCP compound, such as 1-chlorodecane (CD), in a suitable solvent. Prepare aqueous solutions of the desired concentration (e.g., 5 mg L⁻¹) by spiking the stock solution into ultrapure water.

• Photoreactor Setup: Place the aqueous solution in a quartz photoreactor. Use a high-pressure mercury lamp (e.g., 1000W) as the UV light source.[19] Maintain a constant temperature (e.g., 20 °C) using a cooling water circulation system.

• Irradiation and Sampling: Turn on the lamp to initiate the photodegradation experiment. Withdraw aliquots of the solution at predetermined time intervals (e.g., 0, 10, 20, 40, 60, 90, 120 min).

• Quenching Experiments (Optional): To identify reactive species, conduct parallel experiments in the presence of specific scavengers. For example, use ethanol (B145695) to quench hydroxyl radicals (•OH) or isopropanol (B130326) for other reactive species.

• Sample Analysis: Extract the remaining parent compound from the aqueous samples using a suitable organic solvent (e.g., n-hexane). Analyze the extracts using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of the parent compound over time.

• Dechlorination Analysis: Measure the concentration of chloride ions (Cl⁻) in the aqueous samples using ion chromatography to determine the dechlorination efficiency.[19]

• Data Analysis: Calculate the degradation rate constants by fitting the concentration-time data to a kinetic model (e.g., pseudo-first-order).

Protocol for Microbial Degradation of SCCPs in Marine Sediment

This protocol is adapted from studies on the microbial transformation of SCCPs in marine environments.[14]

• Sediment Collection and Microcosm Setup: Collect sediment samples from the target marine environment. In a laboratory setting, create sediment microcosms by placing a known amount of sediment and overlying seawater into sterile flasks.

• Spiking and Incubation: Spike the microcosms with a known concentration of an SCCP mixture or a specific congener. Prepare control microcosms (e.g., sterilized sediment) to account for abiotic losses. Incubate all flasks in the dark at a constant temperature under aerobic or anaerobic conditions, depending on the experimental goal.

• Sampling: At regular intervals over a period of weeks or months, collect sediment and water samples from the microcosms for analysis.

• Chemical Analysis: Extract SCCPs and their potential transformation products from the sediment and water samples using appropriate solvent extraction and cleanup procedures (e.g., solid-phase extraction, silica (B1680970) gel chromatography). Analyze the extracts using high-resolution mass spectrometry (e.g., UPLC-Orbitrap-HRMS) to identify and quantify the parent SCCPs and transformation products.[14]

• Microbial Community Analysis: Extract total DNA from sediment samples. Use 16S rRNA gene amplicon sequencing to analyze the bacterial community composition and identify changes in response to SCCP exposure.

• Isolation of Degrading Strains: Use enrichment culture techniques to isolate SCCP-degrading bacteria. Plate sediment dilutions onto selective media containing SCCPs as a sole carbon source.

• Genomic and Transcriptomic Analysis: For isolated degrading strains, perform whole-genome sequencing and transcriptomic analysis (RNA-seq) to identify key functional genes and metabolic pathways involved in the degradation process.[14]

Protocol for Phytotransformation of SCCPs in a Hydroponic System

This protocol is based on a study investigating the biotic and abiotic transformation of an SCCP congener using rice seedlings.[17][18]

• Plant Cultivation: Germinate rice seeds and cultivate the seedlings in a nutrient solution until they reach a suitable size (e.g., three-leaf stage).

• Hydroponic Exposure Setup: Transfer the rice seedlings to a hydroponic exposure system containing a defined nutrient solution. Spike the solution with a known concentration of the target SCCP congener (e.g., 250 ng/mL of 1,2,5,6,9,10-C₁₀H₁₆Cl₆).[17][18]

• Control Groups: Set up parallel control experiments to differentiate between different transformation pathways:

  • Unplanted Control: Nutrient solution with SCCP but no plants (to assess abiotic degradation).

  • Root Exudate Control: Solution containing root exudates from unexposed plants, spiked with SCCP (to assess degradation by exudates).

• Incubation and Sampling: Conduct the exposure experiment over a set period (e.g., several days) under controlled light and temperature conditions. At the end of the exposure, harvest the plants and separate them into roots and shoots. Collect samples of the nutrient solution.

• Sample Preparation and Extraction: Homogenize the plant tissues (roots and shoots). Perform solvent extraction on the plant tissues and the nutrient solution to isolate the parent SCCP and its transformation products.

• Analysis of Transformation Products: Analyze the extracts using advanced analytical techniques like Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) to identify and characterize the wide range of potential metabolites, including hydroxylated, dechlorinated, and conjugated products.[17][18]

• Mass Balance Calculation: Quantify the amount of the parent SCCP remaining in the solution and accumulated in the plant tissues to perform a mass balance analysis and determine the extent of transformation.

Visualizations of Degradation Pathways and Workflows

Diagram 1: Overview of Cereclor Environmental Degradation

Caption: High-level overview of abiotic and biotic degradation pathways for Cereclor.

Diagram 2: Proposed Microbial Degradation Pathway for an SCCP

Caption: A simplified pathway for the microbial degradation of a short-chain chlorinated paraffin.

Diagram 3: Experimental Workflow for a Phytodegradation Study

Caption: A typical experimental workflow for studying the phytodegradation of Cereclor.

References

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bioaccumulation and Biotransformation of Chlorinated Paraffins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [guidechem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. media.knowde.com [media.knowde.com]
• 10. tri-iso.com [tri-iso.com]
• 11. tri-iso.com [tri-iso.com]
• 12. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 13. scies.org [scies.org]
• 14. Microbial degradation of short-chain chlorinated paraffins in marine environment: bacterial community responses, functional genes, transformation products, and metabolic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Biotic and Abiotic Transformation Pathways of a Short-Chain Chlorinated Paraffin Congener, 1,2,5,6,9,10-C10H16Cl6, in a Rice Seedling Hydroponic Exposure System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

In-Depth Technical Guide to the Physical Properties of Medium-Chain Cereclor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of medium-chain Cereclor, a commercial chlorinated paraffin. The information herein is curated for researchers, scientists, and professionals in drug development who require a detailed understanding of this substance for laboratory and development applications. This document presents quantitative data in structured tables, outlines experimental protocols for property determination, and includes visualizations of relevant biological pathways and experimental workflows.

Core Physical Properties of Medium-Chain Cereclor

Medium-chain Cereclors are chlorinated paraffins with a carbon chain length typically in the C14-C17 range.[1][2][3][4] The degree of chlorination is a key determinant of their physical properties, with chlorine content generally ranging from 40-70% by weight.[5][6][7][8] As the chlorine content increases, properties such as viscosity and density also tend to increase.[5]

This guide focuses on representative medium-chain Cereclor grades to provide a clear understanding of their physical characteristics. The following tables summarize the key physical properties of various medium-chain Cereclor products, with a focus on Cereclor S52, a widely used grade.

Quantitative Data Summary

The physical properties of several medium-chain Cereclor grades are detailed below. These values are typical and may vary slightly between batches.

Table 1: Physical Properties of Cereclor S52

Property	Typical Value	Unit
Chlorine Content	51.7	% w/w
Viscosity at 100°F (37.8°C)	1441	SUS
Viscosity at 210°F (98.9°C)	69	SUS
Viscosity at 25°C	10-20	Poise
Density at 25°C	1.26	g/mL
Pour Point	15.5	°F
Color	175	Hazen Units
Data sourced from[1][2][3][4]

Table 2: General Physical Properties of Medium-Chain Chlorinated Paraffins (C14-C17)

Property	Range	Unit
Chlorine Content	40 - 63	% w/w
Appearance	Clear mobile liquid	-
Odor	Slight	-
Boiling Point	>200 (decomposes)	°C
Flash Point	None	°C
Vapor Pressure	Practically non-volatile	mm Hg
Water Solubility	Insoluble	-
Solvent Solubility	Soluble in most aromatic hydrocarbons, chlorinated solvents, esters, and ketones	-
Data sourced from[2][6][8][9][10]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of medium-chain Cereclor relies on standardized experimental protocols. The following sections detail the methodologies for key experiments.

Viscosity Measurement

Methodology: The kinematic viscosity of medium-chain Cereclor is typically determined using a calibrated glass capillary viscometer according to ASTM D445 .

• Apparatus: Calibrated glass capillary viscometer (e.g., Oswald-type, suspended-level type), temperature-controlled bath, thermometer, stopwatch.

• Procedure:

  • The viscometer is charged with the Cereclor sample.

  • The viscometer is placed in a temperature-controlled bath until the sample reaches the desired temperature (e.g., 25°C, 100°F, or 210°F).

  • The time taken for the liquid to flow between two marked points on the viscometer under gravity is measured.

  • The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.

• Data Interpretation: The result is reported in centistokes (cSt) or converted to other units such as Saybolt Universal Seconds (SUS) or Poise.

Density Determination

Methodology: The density of medium-chain Cereclor can be determined using a digital density meter as described in ASTM D4052 or a Bingham pycnometer following ASTM D1480 for viscous materials.

• Apparatus (ASTM D4052): Digital density meter with an oscillating U-tube, syringe for sample injection.

• Procedure (ASTM D4052):

  • The instrument is calibrated with air and a certified reference standard (e.g., pure water).

  • A small sample of Cereclor is injected into the oscillating U-tube.

  • The instrument measures the change in the oscillation frequency of the U-tube caused by the sample and calculates the density.

• Apparatus (ASTM D1480): Bingham-type pycnometer, constant-temperature bath, thermometer, balance.

• Procedure (ASTM D1480):

  • The clean, dry pycnometer is weighed.

  • The pycnometer is filled with the Cereclor sample, avoiding air bubbles.

  • The filled pycnometer is placed in a constant-temperature bath until it reaches thermal equilibrium.

  • The pycnometer is removed, cleaned, and weighed. The density is calculated from the mass of the sample and the calibrated volume of the pycnometer.

Pour Point Determination

Methodology: The pour point, which is the lowest temperature at which the substance will flow, is determined according to ASTM D97 .

• Apparatus: Test jar, thermometer, cooling bath.

• Procedure:

  • The Cereclor sample is poured into a test jar to a specified level.

  • The sample is heated and then cooled at a specified rate in a cooling bath.

  • At every 3°C interval, the jar is removed from the bath and tilted to see if the liquid flows.

  • The pour point is recorded as the lowest temperature at which movement is observed, plus 3°C.

Biological Interactions and Experimental Workflows

Recent research has begun to elucidate the cellular and molecular effects of medium-chain chlorinated paraffins (MCCPs). This section provides diagrams of a key signaling pathway implicated in MCCP-induced toxicity and a typical experimental workflow for their analysis in biological samples.

Signaling Pathway: MCCP-Induced Cellular Senescence and Ferroptosis

Medium-chain chlorinated paraffins have been shown to induce cellular senescence and a form of programmed cell death called ferroptosis in kidney cells. This process involves the generation of reactive oxygen species (ROS), depletion of glutathione (B108866) (GSH), and lipid peroxidation.

Caption: MCCP-induced cellular stress pathways leading to ferroptosis and senescence.

Experimental Workflow: Analysis of MCCPs in Biological Samples

The analysis of medium-chain chlorinated paraffins in biological matrices such as blood or tissue is a complex process that requires several steps to isolate and quantify these compounds.

References

• 1. Medium-chain chlorinated paraffins (MCCPs) induce renal cell aging and ferroptosis | Aging [aging-us.com]
• 2. Medium-chain chlorinated paraffins (MCCPs) induce renal cell aging and ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cellular mechanisms of medium-chain chlorinated paraffins toxicity: the effect of cellular lipid content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Page loading... [guidechem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Bioaccumulation and Biotransformation of Chlorinated Paraffins - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the History and Production of Cereclor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cereclor is the trade name for a series of chlorinated paraffins (CPs), which are complex mixtures of polychlorinated n-alkanes. Produced since the 1930s, these industrial chemicals serve diverse applications, including as secondary plasticizers in polyvinyl chloride (PVC), extreme pressure additives in metalworking fluids, and flame retardants in plastics, rubbers, and textiles.[1][2] This guide provides a comprehensive overview of the history, chemical properties, manufacturing processes, and analytical methodologies related to Cereclor. It is intended to be a technical resource for professionals in research and development.

Introduction and Historical Context

The industrial production of chlorinated paraffins, commercially known as Cereclor, commenced in the 1930s to meet the growing demand for versatile and cost-effective chemical additives.[3][4] Over the decades, their use has expanded across numerous sectors due to their excellent plasticizing and flame-retardant properties.[1][2] Cereclor products are categorized based on the carbon chain length of the paraffin (B1166041) feedstock and the degree of chlorination. These classifications are:

• Short-Chain Chlorinated Paraffins (SCCPs): C10–13 carbon chain length.

• Medium-Chain Chlorinated Paraffins (MCCPs): C14–17 carbon chain length.[3]

• Long-Chain Chlorinated Paraffins (LCCPs): C18 and longer carbon chain length.[3]

The degree of chlorination typically ranges from 30% to 70% by weight, which significantly influences the physical and chemical properties of the final product.[3]

Chemical and Physical Properties

The properties of different Cereclor grades are determined by the carbon chain length of the paraffin and the chlorine content. Generally, they are colorless to yellowish, viscous liquids or solids.[3] A selection of typical properties for various Cereclor grades is presented in Table 1.

Table 1: Typical Properties of Various Cereclor Grades

Grade	Chlorine Content (%wt)	Density at 25°C (g/cm³)	Viscosity at 25°C (Poise)	Pour Point (°C)	Stability (4h at 175°C, % HCl released)
S40	40	1.11	0.7	-40	0.2
42	42	1.16	25	-30	0.2
48	48	1.24	280	-15	0.2
50LV	49	1.19	0.8	-30	0.15
51L	51	1.25	16	-9	0.15
56L	56	1.30	8	-10	0.15
60L	60	1.37	30	-7	0.15
63L	63	1.41	110	-2	0.02
65L	65	1.44	350	0	0.2
70L	70	1.54 (at 100°C)	3000	+20	0.2

Source: Data compiled from product technical datasheets.[2]

Production of Cereclor

The manufacturing of Cereclor involves the direct chlorination of paraffin fractions obtained from petroleum distillation.[1] The process is a radical substitution reaction that can be initiated by thermal energy or, more commonly, by ultraviolet (UV) light.

General Production Workflow

The overall production process can be summarized in the following logical steps:

Figure 1: General Production Workflow for Cereclor.

Experimental Protocol for Laboratory-Scale Synthesis

While industrial production is a continuous or large-batch process, a representative laboratory-scale synthesis can be described as follows. This protocol is based on the general principles of paraffin chlorination.

Materials:

• n-Paraffin feedstock (e.g., C14-C17 for an MCCP)

• Chlorine gas (Cl₂)

• Nitrogen gas (N₂)

• Stabilizer (e.g., epoxidized soybean oil)

• Reaction vessel equipped with a gas inlet, outlet, stirrer, and a UV lamp.

Procedure:

• Charging the Reactor: The reaction vessel is charged with the liquid paraffin feedstock.

• Initiation: The paraffin is heated to the reaction temperature, typically between 80-100°C.[3] The UV lamp is turned on to initiate the radical chain reaction.

• Chlorination: Chlorine gas is bubbled through the paraffin at a controlled rate. The reaction is exothermic, and the temperature should be carefully monitored and controlled. The general reaction is: CₓH₂(ₓ₊₂) + yCl₂ → CₓH₂(ₓ₊₂)₋ᵧClᵧ + yHCl[3]

• Monitoring: The reaction progress is monitored by measuring the density or viscosity of the mixture, or by off-line analysis of the chlorine content.

• Termination: Once the desired degree of chlorination is achieved, the chlorine gas flow is stopped, and the UV lamp is turned off.

• Purification: The reaction mixture is purged with nitrogen gas to remove any dissolved unreacted chlorine and hydrogen chloride (HCl) by-product.[3]

• Stabilization: A stabilizer, such as an epoxidized vegetable oil or a phosphite (B83602) ester, is added to the final product to improve its thermal stability.[3]

Analytical Methodologies

The analysis of Cereclor is challenging due to the complexity of the isomeric and homologous mixtures. Gas chromatography coupled with mass spectrometry (GC-MS) is a commonly employed technique.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate and quantify the different chlorinated paraffin congeners in a sample.

Instrumentation:

• Gas Chromatograph (GC)

• Mass Spectrometer (MS), often with a negative chemical ionization (NCI) source for enhanced sensitivity to chlorinated compounds.

Experimental Workflow:

Figure 2: Workflow for GC-MS Analysis of Cereclor.

Detailed Protocol:

• Sample Preparation:

  • Extraction: The sample (e.g., environmental or biological matrix) is extracted with a suitable organic solvent like a mixture of dichloromethane (B109758) and n-hexane.

  • Cleanup: The extract is cleaned up to remove interfering compounds. This may involve techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).

• GC-MS Parameters (Illustrative):

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection: Splitless injection mode.

  • Oven Temperature Program: A programmed temperature ramp to separate the congeners based on their boiling points.

  • Ionization: Negative Chemical Ionization (NCI) using methane (B114726) as the reagent gas.

  • Detection: Selected Ion Monitoring (SIM) or full scan mode to detect characteristic ions of chlorinated paraffins.

• Quantification:

  • Due to the complexity and lack of individual standards, quantification is often performed for groups of congeners with the same carbon and chlorine number (e.g., C₁₀Cl₅, C₁₀Cl₆, etc.).

  • Isotopically labeled internal standards are used to improve the accuracy of quantification.

Conclusion

Cereclor, a family of chlorinated paraffins, has a long history of industrial use. Its production is a well-established chemical process involving the chlorination of paraffin feedstocks. The diverse range of products with varying properties is achieved by controlling the carbon chain length and the degree of chlorination. The analysis of these complex mixtures presents significant challenges, with GC-MS being a primary analytical tool. This guide has provided a technical overview of the history, production, and analysis of Cereclor, intended to be a valuable resource for the scientific and industrial research communities.

References

• 1. niir.org [niir.org]
• 2. tri-iso.com [tri-iso.com]
• 3. Chlorinated paraffins - Wikipedia [en.wikipedia.org]
• 4. dioxin20xx.org [dioxin20xx.org]

Cereclor: A Technical Guide to Molecular Weight and Chlorine Content

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor, a trade name for a range of chlorinated paraffins, represents a complex class of industrial chemicals utilized in a wide array of applications, including as secondary plasticizers, flame retardants, and extreme pressure additives in lubricants. The physicochemical properties of a specific Cereclor grade are dictated by the carbon chain length of the paraffin (B1166041) feedstock and the degree of chlorination. For researchers and professionals in drug development and other scientific fields, a precise understanding of the molecular weight and chlorine content of these compounds is paramount for predicting their behavior, reactivity, and potential biological interactions. This technical guide provides an in-depth overview of the molecular weight and chlorine content of various Cereclor grades, alongside detailed experimental protocols for their determination.

Data Presentation: Physicochemical Properties of Cereclor Grades

The following table summarizes the key quantitative data for several common Cereclor grades. The molecular weight is an estimated average calculated based on an average carbon chain length of C15.5 (for C14-C17 feedstocks) and the specified chlorine content.

Cereclor Grade	Carbon Chain Length	Chlorine Content (% w/w)	Estimated Average Molecular Weight ( g/mol )
Cereclor S45	C14-C17	43 - 46[1]	~385 - 408
Cereclor S52	C14-C17	50 - 53[2]	~438 - 465
Cereclor E50	C14-C17	50[3][4]	~438
Cereclor S40	C14-C17	45	~400
Cereclor E50T	C14-C17	50	~438
Cereclor M50	C18-C20	50	~505
Cereclor 42	>C20	42	>450
Cereclor S58	C14-C17	58	~500

Note: The estimated average molecular weights are calculated for illustrative purposes. The actual molecular weight of these complex mixtures is a distribution around an average value. A broader molecular weight range for medium-chain chlorinated paraffins (C14-17) with a chlorination level at or exceeding 45% by weight is reported to be approximately 370 - 826 g/mol [5].

Experimental Protocols

Accurate determination of the molecular weight and chlorine content of Cereclor is essential for quality control and research purposes. The following are detailed methodologies for these key experiments.

Determination of Molecular Weight

Given that Cereclor is a complex mixture of chlorinated alkanes of varying chain lengths and degrees of chlorination, its molecular weight is typically reported as an average molecular weight (Mw) and is often determined by techniques that can handle polydisperse samples.

1. Gel Permeation Chromatography (GPC)

• Principle: GPC separates molecules based on their hydrodynamic volume in solution. Larger molecules elute from the chromatography column faster than smaller molecules. By calibrating the column with standards of known molecular weight, the molecular weight distribution of the Cereclor sample can be determined.

• Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a refractive index (RI) or a multi-angle light scattering (MALS) detector is typically used.

• Methodology:

  • Sample Preparation: A known concentration of the Cereclor sample is dissolved in a suitable solvent, such as tetrahydrofuran (B95107) (THF). The solution is filtered through a 0.22 µm filter to remove any particulate matter.

  • Calibration: The GPC system is calibrated using a series of narrow molecular weight standards (e.g., polystyrene or poly(methyl methacrylate)). A calibration curve of log(Molecular Weight) versus elution volume is generated.

  • Analysis: The prepared Cereclor sample is injected into the GPC system.

  • Data Analysis: The elution profile of the sample is recorded. The average molecular weight (Mw), number average molecular weight (Mn), and polydispersity index (PDI = Mw/Mn) are calculated from the calibration curve.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates the different chlorinated paraffin congeners based on their boiling points and polarity. The separated components are then ionized and detected by a mass spectrometer, which provides information about their mass-to-charge ratio, allowing for the identification and estimation of the molecular weight of individual components.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer, often with a negative chemical ionization (NCI) source for enhanced sensitivity to chlorinated compounds.

• Methodology:

  • Sample Preparation: The Cereclor sample is diluted in an appropriate solvent (e.g., hexane).

  • GC Separation: The sample is injected into the GC, where it is vaporized and separated on a capillary column. The temperature program of the GC oven is optimized to achieve good separation of the different congeners.

  • MS Detection: As the components elute from the GC column, they enter the MS, where they are ionized. The mass spectrum of each component is recorded.

  • Data Analysis: The mass spectra are analyzed to identify the molecular ions or characteristic fragment ions of the different chlorinated paraffin congeners. This information can be used to determine the molecular weight distribution of the sample.

Determination of Chlorine Content

The chlorine content is a critical parameter that defines the properties and grade of Cereclor.

1. Titration Method (e.g., ASTM D1303)

• Principle: This method involves the combustion of the sample in the presence of a substance that converts the chlorine to a soluble chloride, which is then titrated with a standard silver nitrate (B79036) solution.

• Instrumentation: Parr oxygen bomb, titration equipment (buret, potentiometer).

• Methodology:

  • Combustion: A weighed amount of the Cereclor sample is placed in a combustion capsule within a Parr oxygen bomb. A small amount of a combustion aid (e.g., mineral oil) may be added. The bomb is filled with oxygen under pressure. The sample is ignited, and the combustion products are absorbed in a sodium carbonate solution within the bomb.

  • Titration: The contents of the bomb are washed into a beaker, acidified with nitric acid, and the chloride content is determined by potentiometric titration with a standard solution of silver nitrate.

  • Calculation: The percentage of chlorine is calculated from the volume of silver nitrate solution used, its normality, and the weight of the sample.

2. Raman Spectroscopy

• Principle: This is a rapid, non-destructive technique that can be used for the online analysis of chlorine content. The method is based on the correlation between the intensity of specific Raman peaks associated with C-Cl bond vibrations and the degree of chlorination.

• Instrumentation: Raman spectrometer.

• Methodology:

  • Calibration: A calibration model is developed by recording the Raman spectra of Cereclor samples with known chlorine content (determined by a reference method like titration). The ratio of the areas of two specific Raman peaks, one that decreases and one that increases with chlorination, is plotted against the chlorine content.

  • Analysis: The Raman spectrum of the unknown Cereclor sample is recorded.

  • Calculation: The chlorine content is determined from the peak area ratio using the established calibration curve.

Mandatory Visualization

The following diagram illustrates the general workflow for the characterization of Cereclor's molecular weight and chlorine content.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.be]
• 2. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.fr]
• 3. Inovyn An INEOS Company | Cereclor E50 [sealandchem.com]
• 4. tri-iso.com [tri-iso.com]
• 5. gov.uk [gov.uk]

The Enduring Presence of Long-Chain Chlorinated Paraffins in the Environment: A Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain chlorinated paraffins (LCCPs), polychlorinated n-alkanes with carbon chain lengths of C18 and greater, are a complex class of industrial chemicals utilized in a wide array of applications, including as plasticizers, flame retardants, and lubricants.[1] Their chemical stability, a desirable trait for many industrial uses, contributes to their significant environmental persistence. This technical guide provides a comprehensive overview of the environmental fate of LCCPs, focusing on their persistence, bioaccumulation, and degradation pathways. It is intended to serve as a resource for researchers and professionals seeking to understand the environmental implications of these widespread contaminants.

LCCPs are characterized by their low volatility and high octanol-water partition coefficients (Kow), properties that govern their distribution in the environment.[2] These characteristics lead to their strong association with organic matter in soil and sediment, limiting their mobility in aqueous environments but contributing to their long-term persistence.[2]

Environmental Persistence of LCCPs

The environmental persistence of LCCPs is a key concern. They are not readily biodegradable and can persist in various environmental compartments for extended periods.[2][3] The persistence of LCCPs is influenced by their carbon chain length and degree of chlorination, with higher chlorination generally leading to slower degradation.[4]

Half-life in Environmental Compartments

The half-life of LCCPs varies significantly depending on the environmental matrix. In general, they are most persistent in sediment, followed by soil, water, and air. The available data on the half-life of LCCPs are summarized in the table below. It is important to note that these values can be influenced by a variety of factors, including microbial activity, temperature, and sunlight exposure.

Environmental Compartment	Half-life (days)	LCCP Congener/Mixture	Reference(s)
Sediment	> 180	C14-17 (as a proxy)	[5]
> 120 (at 12 °C)	Not specified	[4]
Soil	~5 (estimated)	Not specified	[6]
Water	Not readily available	-	-
Air	0.85 - 7.2 (estimated)	General CPs	[3]

Table 1: Estimated Environmental Half-lives of Long-Chain Chlorinated Paraffins. This table presents available data on the half-life of LCCPs in various environmental compartments. The persistence in sediment is notably high.

Bioaccumulation and Biomagnification

The lipophilic nature of LCCPs gives them the potential to bioaccumulate in organisms and biomagnify through food webs. While some assessments have concluded that LCCPs do not meet the criteria for being classified as bioaccumulative (B), evidence of their presence in a wide range of wildlife, including top predators in remote regions like the Arctic, suggests that bioaccumulation is a significant concern.[2][7][8]

Bioaccumulation and Biomagnification Factors

Bioaccumulation factors (BAFs) and biomagnification factors (BMFs) are used to quantify the potential for a chemical to accumulate in an organism relative to its concentration in the surrounding environment or in its food, respectively. The table below summarizes available data for LCCPs.

Organism/Food Web	Parameter	Value	LCCP Congener/Mixture	Reference(s)
Aquatic Organisms	log BAF	6.5 - 7.0 (L/kg lipid)	General LCCPs	[1]
Fish	log BAF	Not available	-	-
Arctic Marine Food Web	BMF	Limited biomagnification observed	SCCPs as proxy	[9][10]
Terrestrial Food Web	BMF	Indication of biomagnification	General CPs	[11]

Table 2: Bioaccumulation and Biomagnification Data for Long-Chain Chlorinated Paraffins. This table provides a summary of reported bioaccumulation and biomagnification factors for LCCPs in various organisms and food webs.

Degradation Pathways

LCCPs can undergo degradation through several pathways, including biodegradation, photodegradation, and thermal degradation. However, these processes are generally slow.

Biodegradation

Microbial degradation of LCCPs is a slow process.[2] The primary mechanism involves dechlorination, followed by the breakdown of the carbon skeleton.[12] The rate of biodegradation is influenced by the degree of chlorination and the carbon chain length, with less chlorinated and shorter-chain compounds degrading more readily.[6] Intermediates of microbial degradation can include chlorinated alcohols, hydroxylated derivatives, and unsaturated compounds.[13][14]

Biodegradation pathway of LCCPs.

Photodegradation

LCCPs can undergo photodegradation in the presence of sunlight, particularly in aqueous environments. This process is often initiated by reactive species such as hydroxyl radicals (•OH) and hydrated electrons (e-(aq)).[15] The degradation can proceed through H-abstraction by •OH, leading to the formation of dehydrogenation radicals, which can then react further to form alcohols or other products.[16] Studies on short-chain chlorinated paraffins suggest that photodegradation can lead to the formation of longer-chain alkanes as degradation products.[17]

Photodegradation pathway of LCCPs.

Thermal Degradation

At elevated temperatures, such as those encountered during waste incineration, LCCPs can undergo thermal decomposition. This process can lead to the formation of a complex mixture of products, including shorter-chain chlorinated paraffins (SCCPs and MCCPs) and, more concerningly, persistent and toxic chlorinated aromatic compounds like polychlorinated biphenyls (PCBs) and polychlorinated naphthalenes (PCNs).[12][18]

Thermal degradation pathway of LCCPs.

Experimental Protocols for LCCP Analysis

The analysis of LCCPs in environmental matrices is challenging due to their complexity as mixtures of numerous congeners and isomers. The following outlines a general experimental workflow for the analysis of LCCPs in sediment and soil samples.

Sample Preparation: Extraction and Cleanup

• Extraction:

  • Pressurized Liquid Extraction (PLE): This is a common technique for extracting LCCPs from solid matrices. A mixture of organic solvents, such as hexane (B92381) and dichloromethane (B109758) (DCM), is used at elevated temperature and pressure to efficiently extract the analytes.[19]

  • Ultrasonic-Assisted Extraction (UAE): This method uses ultrasonic waves to enhance the extraction of LCCPs into an organic solvent.[20]

  • Soxhlet Extraction: A classical and robust method for solid-liquid extraction, though it is more time-consuming and requires larger solvent volumes compared to PLE and UAE.[19]

• Cleanup:

  • The crude extract is often contaminated with co-extracted matrix components that can interfere with the analysis. Cleanup is therefore a critical step.

  • Silica (B1680970) Gel Column Chromatography: The extract is passed through a column packed with activated silica gel. LCCPs are eluted with a suitable solvent or solvent mixture, while more polar interferences are retained on the column.[21]

  • Florisil Column Chromatography: Florisil, a magnesium silicate (B1173343) adsorbent, can also be used for cleanup, often in combination with silica gel.

  • Gel Permeation Chromatography (GPC): GPC separates molecules based on their size and is effective for removing high-molecular-weight interferences such as lipids.

Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Electron Capture Negative Ionization (ECNI): GC-ECNI-MS is a highly sensitive technique for the analysis of halogenated compounds like LCCPs.[22][23] It provides good selectivity and is widely used for the quantification of chlorinated paraffins.

  • Quadrupole Time-of-Flight (QTOF) Mass Spectrometry: GC-QTOF-MS offers high mass resolution and accuracy, which aids in the identification and confirmation of LCCP congeners.[23]

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Atmospheric Pressure Chemical Ionization (APCI): LC-APCI-MS is suitable for the analysis of less polar compounds like LCCPs.[24][25]

  • Quadrupole Time-of-Flight (QTOF) Mass Spectrometry: LC-QTOF-MS provides high-resolution mass data, enabling the simultaneous analysis of a wide range of LCCP congeners.[26]

Experimental workflow for LCCP analysis.

Conclusion

Long-chain chlorinated paraffins are persistent environmental contaminants with the potential for bioaccumulation and long-range transport. Their slow degradation in the environment, particularly in sediment, means that they can act as long-term sources of contamination. While analytical methods for their detection and quantification have advanced, the complexity of these mixtures continues to pose challenges for a complete understanding of their environmental fate and effects. Further research is needed to better characterize the degradation pathways and products of LCCPs, as well as to obtain more comprehensive data on their bioaccumulation and biomagnification in various ecosystems. This knowledge is crucial for assessing the risks associated with these chemicals and for developing effective management and remediation strategies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Chlorinated Paraffins (EHC 181, 1996) [inchem.org]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. pops.int [pops.int]
• 6. rivm.nl [rivm.nl]
• 7. pubs.acs.org [pubs.acs.org]
• 8. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 9. Measurable Levels of Short-Chain Chlorinated Paraffins in Western Hudson Bay Fishes but Limited Biomagnification from F… [ouci.dntb.gov.ua]
• 10. data-donnees.az.ec.gc.ca [data-donnees.az.ec.gc.ca]
• 11. Intercorrelations of Chlorinated Paraffins, Dechloranes, and Legacy Persistent Organic Pollutants in 10 Species of Marine Mammals from Norway, in Light of Dietary Niche - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Transformation pathways of chlorinated paraffins relevant for remediation: a mini-review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Microbial degradation of short-chain chlorinated paraffins in marine environment: bacterial community responses, functional genes, transformation products, and metabolic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. par.nsf.gov [par.nsf.gov]
• 16. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. chm.pops.int [chm.pops.int]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. gcms.cz [gcms.cz]
• 24. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 25. apps.thermoscientific.com [apps.thermoscientific.com]
• 26. agilent.com [agilent.com]

Bioaccumulation of Cereclor in Aquatic Ecosystems: A Technical Guide

An In-depth Examination of the Bioaccumulative Potential and Toxicological Pathways of Chlorinated Paraffins in Aquatic Life

Cereclor, a commercial mixture of chlorinated paraffins (CPs), is utilized in a wide array of industrial applications as a plasticizer and flame retardant. The environmental persistence and lipophilic nature of its constituent compounds—short-chain (SCCPs), medium-chain (MCCPs), and long-chain (LCCPs) chlorinated paraffins—raise significant concerns regarding their potential for bioaccumulation and subsequent adverse effects on aquatic organisms. This technical guide provides a comprehensive overview of the current scientific understanding of the bioaccumulation potential of Cereclor and its components in aquatic environments, intended for researchers, scientists, and professionals in drug development and environmental toxicology.

Quantitative Assessment of Bioaccumulation

The bioaccumulation potential of a chemical is quantified by several key metrics: the Bioconcentration Factor (BCF), the Bioaccumulation Factor (BAF), and the Trophic Magnification Factor (TMF). The BCF measures the accumulation of a chemical in an organism from the surrounding water, while the BAF considers uptake from all environmental sources, including water, food, and sediment. The TMF describes the increasing concentration of a substance at successively higher levels in a food web.

Extensive research has been conducted to determine these factors for various chlorinated paraffin (B1166041) congeners in a range of aquatic species. The following tables summarize the quantitative data from key studies.

Table 1: Bioconcentration Factors (BCF) of Chlorinated Paraffins in Aquatic Organisms

Chlorinated Paraffin Type	Species	BCF Value	Exposure Conditions	Reference
SCCPs (C10-13)	Rainbow Trout (Oncorhynchus mykiss)	1,000 - 5,000	Laboratory, aqueous exposure	[1]
SCCPs (C12, 69% Cl)	Blue Mussel (Mytilus edulis)	13,900	Laboratory study	[2]
MCCPs (C16, 34% Cl)	Blue Mussel (Mytilus edulis)	7,000	Laboratory study	[2]
Cereclor S45 (MCCP, 45% Cl)	Daphnia magna	log BCF: 6.7-7.0 (L/kg lipid)	Laboratory study	[2]
Cereclor 50LV (SCCP, 50% Cl)	Daphnia magna	log BCF: 6.7-7.0 (L/kg lipid)	Laboratory study	[2]
Huels 70C (SCCP, 70% Cl)	Daphnia magna	log BCF: 6.7-7.0 (L/kg lipid)	Laboratory study	[2]
MCCPs	Fish	1,000 - 15,000 (growth-corrected, lipid normalized)	Laboratory studies	[3]

Table 2: Bioaccumulation Factors (BAF) of Chlorinated Paraffins in Aquatic Organisms

Chlorinated Paraffin Type	Species	log BAF Value	Location/Study Type	Reference
SCCPs (C10-13)	Lake Trout (Salvelinus namaycush)	4.1 - 7.0 (lipid based)	Lake Ontario & Lake Michigan	[4]
MCCPs (C14-17)	Lake Trout (Salvelinus namaycush)	6.3 - 6.8 (lipid based)	Lake Ontario & Lake Michigan	[4]
SCCPs	Marine Biota	1.6 - 3.0	Pearl River Estuary, China	[5]
SCCPs	Benthopelagic omnivorous fish	2.46 - 3.49	Freshwater pond, e-waste site	[6]
SCCPs	Aquatic Insects	2.70 - 4.45	E-waste recycling site	[2][7]
MCCPs	Aquatic Insects	2.25 - 3.64	E-waste recycling site	[2][7]

Table 3: Trophic Magnification Factors (TMF) of Chlorinated Paraffins in Aquatic Food Webs

Chlorinated Paraffin Type	Food Web Location	TMF Value	Reference
SCCPs	Invertebrates-forage fish-lake trout	0.41 - 2.4	Lake Ontario & Lake Michigan
MCCPs	Invertebrates-forage fish-lake trout	0.06 - 0.36	Lake Ontario & Lake Michigan
SCCPs	Freshwater lake food web	1.87	Shanghai, China
MCCPs	Freshwater lake food web	1.78	Shanghai, China
LCCPs	Freshwater lake food web	1.59	Shanghai, China

Experimental Protocols

The determination of bioaccumulation potential relies on standardized and rigorous experimental methodologies. The following sections detail the protocols for key experiments cited in the assessment of chlorinated paraffin bioaccumulation.

OECD Test Guideline 305: Bioaccumulation in Fish

The Organisation for Economic Co-operation and Development (OECD) Test Guideline 305 is the internationally recognized standard for assessing the bioconcentration of chemicals in fish.[3][5][6][8][9] It comprises two primary phases: an uptake phase and a depuration phase.

1. Uptake Phase:

• Test Organisms: A suitable fish species, such as Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio), is selected.[3][6]

• Exposure: Fish are exposed to a constant, sublethal concentration of the test substance (e.g., a specific Cereclor formulation or CP congener) in a flow-through system.[5][9] At least two test concentrations are typically used.[5] The duration of this phase is usually 28 days but can be extended if a steady state is not reached.[5]

• Sampling: Water and fish tissue samples are collected at regular intervals to determine the concentration of the test substance.[9]

2. Depuration Phase:

• Transfer: After the uptake phase, the fish are transferred to a clean, uncontaminated water source.[3][5]

• Sampling: Fish tissue samples are collected at intervals to measure the rate of elimination of the test substance.[9]

3. Data Analysis:

• The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration of the test substance in the fish (at steady state) to the concentration in the water.

• Uptake and depuration rate constants (k1 and k2) are also determined to calculate a kinetic BCF.

Experimental workflow for OECD Test Guideline 305.

Analytical Quantification of Chlorinated Paraffins in Biota

Accurate quantification of complex mixtures of chlorinated paraffins in biological tissues is a significant analytical challenge. Advanced analytical techniques are required to separate and detect the numerous congeners present in Cereclor.

1. Sample Preparation:

• Extraction: Lipids and the target chlorinated paraffins are extracted from homogenized tissue samples using organic solvents.

• Clean-up: The extract is purified to remove interfering compounds. This may involve techniques such as gel permeation chromatography (GPC) and silica (B1680970) gel or florisil (B1214189) column chromatography.

2. Instrumental Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for the analysis of SCCPs and MCCPs. Electron capture negative ionization (ECNI) is often used as the ionization source due to its high sensitivity for halogenated compounds.[4][10]

• Liquid Chromatography-Mass Spectrometry (LC-MS): For LCCPs, which are less volatile, LC coupled with atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) is often employed.

• High-Resolution Mass Spectrometry (HRMS): Techniques like time-of-flight (TOF) or Orbitrap mass spectrometry provide high mass accuracy, which is crucial for the identification and quantification of specific CP congeners in complex mixtures.[10]

General workflow for the analysis of chlorinated paraffins in fish tissue.

Signaling Pathways and Toxicological Effects

The bioaccumulation of Cereclor and its constituent chlorinated paraffins can lead to various toxicological effects by interfering with key biological signaling pathways in aquatic organisms.

Endocrine Disruption

Several studies have demonstrated that SCCPs possess endocrine-disrupting capabilities.[11][12][13][14]

• Estrogen Receptor α (ERα) and Glucocorticoid Receptor (GR) Pathways: In vitro studies have shown that certain SCCP congeners can induce estrogenic effects mediated by the estrogen receptor α (ERα).[11] Additionally, some SCCPs have been observed to exhibit antagonistic activity towards the glucocorticoid receptor (GR).[11]

• Steroidogenesis: Some SCCPs and MCCPs have been found to stimulate the secretion of 17β-estradiol (E2) and cortisol in H295R cell lines, indicating interference with steroid hormone synthesis.[11][15]

Signaling pathways associated with endocrine disruption by SCCPs.

Neurotoxicity

Organochlorine compounds, the class to which chlorinated paraffins belong, are known to have neurotoxic effects. A potential mechanism is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[16][17][18][19][20]

• Acetylcholinesterase (AChE) Inhibition: AChE is responsible for breaking down the neurotransmitter acetylcholine (B1216132). Inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, causing continuous nerve stimulation, which can result in paralysis and death. While direct evidence for Cereclor-induced AChE inhibition is limited, it is a plausible mechanism of toxicity given its chemical class.

Proposed pathway of neurotoxicity via AChE inhibition.

Other Toxicological Pathways

• Hepatic Fatty Acid Metabolism: SCCPs have been shown to disrupt fatty acid metabolism in the liver of male rats by interacting with the peroxisome proliferator-activated receptor alpha (PPARα).[21][22]

• Astrocyte Activation: Exposure to SCCPs can induce the activation of astrocytes, a type of glial cell in the central nervous system, through the JAK2/STAT3 signaling pathway, suggesting a potential for neuroinflammation.[21][22]

• Mitochondrial Homeostasis: In the nematode Caenorhabditis elegans, SCCPs have been found to cause transgenerational reproductive toxicity associated with the disruption of mitochondrial homeostasis.[23]

Conclusion

The available scientific evidence strongly indicates that the chlorinated paraffin components of Cereclor have a significant potential for bioaccumulation in aquatic organisms. BCF and BAF values frequently exceed the regulatory thresholds for bioaccumulative substances. Trophic magnification has been observed for SCCPs in some aquatic food webs. The accumulation of these compounds is linked to adverse effects, including endocrine disruption and potential neurotoxicity. Further research is warranted to fully elucidate the specific toxicological mechanisms of different Cereclor formulations and their long-term ecological consequences. This guide provides a foundational understanding for researchers and professionals to assess the environmental risks associated with these widely used industrial chemicals.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Bioaccumulation and Biotransformation of Chlorinated Paraffins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences [situbiosciences.com]
• 4. New quantification procedure for the analysis of chlorinated paraffins using electron capture negative ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. search.tcsedsystem.edu [search.tcsedsystem.edu]
• 6. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. shop.fera.co.uk [shop.fera.co.uk]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Structural Identification and Quantification of Chlorinated Paraffins in Fish Samples Using Comprehensive Two-Dimensional Gas Chromatography with Negative Chemical Ionization Quadrupole Time-of-Flight Mass Spectrometry and Comparison to a Direct Injection-Atmospheric Pressure Chemical Ionization-Orbitrap/Mass Spectrometry Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessment of the endocrine-disrupting effects of short-chain chlorinated paraffins in in vitro models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Endocrine disruption in aquatic systems: up‐scaling research to address ecological consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biochemjournal.com [biochemjournal.com]
• 14. pubs.usgs.gov [pubs.usgs.gov]
• 15. ovid.com [ovid.com]
• 16. Pesticide effects on fish cholinesterase variability and mean activity: A meta-analytic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. medwinpublishers.com [medwinpublishers.com]
• 18. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Acetylcholinesterase inhibition in estuarine fish and invertebrates as an indicator of organophosphorus insecticide exposure and effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 23. Environmentally relevant concentrations of short chain chlorinated paraffins induce transgenerational reproductive toxicity associated with mitochondrial homeostasis disruption in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermal Stability of Cereclor Grades

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor™, a trade name for a range of chlorinated paraffins, encompasses a variety of grades with differing carbon chain lengths and degrees of chlorination. These compounds are utilized in a wide array of industrial applications, including as secondary plasticizers in polymers, extreme pressure additives in metalworking fluids, and flame retardants. The thermal stability of a specific Cereclor grade is a critical performance parameter, dictating its suitability for applications involving elevated temperatures. This guide provides a comprehensive overview of the thermal stability of different Cereclor grades, presenting quantitative data, detailing experimental protocols, and illustrating the fundamental chemical processes involved.

Thermal Decomposition of Chlorinated Paraffins

The primary mechanism of thermal degradation for chlorinated paraffins is dehydrochlorination.[1] This process involves the elimination of hydrogen chloride (HCl) from the paraffin (B1166041) chain, leading to the formation of double bonds (olefins).[1][2] The liberated HCl can act as a catalyst, accelerating further degradation of the molecule.[1] The stability of a particular Cereclor grade is influenced by factors such as the length of the carbon chain, the percentage of chlorination, and the presence of any stabilizers. Generally, prolonged heating at temperatures exceeding 70°C or short-term exposure to temperatures above 200°C can initiate decomposition and the release of hydrogen chloride.[3]

Comparative Thermal Stability Data

The thermal stability of various Cereclor grades can be quantitatively compared by measuring the amount of hydrogen chloride evolved under controlled heating conditions. The following tables summarize the thermal stability data for a range of Cereclor grades, expressed as the weight percentage of HCl released after heating for 4 hours at 175°C. Lower values indicate greater thermal stability.

Table 1: Thermal Stability of Cereclor S-Grades and Other Grades

Grade of Cereclor	Chlorine (%wt)	Stability 4h @ 175°C (% HCl released)
S40	40	0.2
42	42	0.2
48	48	0.2
50LV	49	0.15
51L	51	0.15
S52	52	0.15
56L	56	0.15
60L	60	0.15
63L	63	0.02
65L	65	0.2
70L	70	0.2

Table 2: Thermal Stability of Cereclor E-Grades

Grade	Chlorine Content % (w/w)	Thermal Stability 4hrs @ 175°C (% HCl w/w)
E40	40	0.08
E40T	40	0.02
E45	44	0.06
E50	50	0.05
E50T	50	0.02
E55	55	0.03
E56	56	0.04
E56T	56	0.01
E60	60	0.03

Experimental Protocols

A detailed understanding of the methodologies used to assess thermal stability is crucial for the accurate interpretation and replication of data. The primary methods employed are the determination of HCl evolution and thermogravimetric analysis (TGA).

Determination of Hydrogen Chloride (HCl) Evolution

• Sample Preparation: A precisely weighed sample of the Cereclor grade is placed in a reaction vessel.

• Heating: The vessel is placed in a constant temperature bath, typically an oil bath, maintained at the test temperature (e.g., 175°C or 200°C).[4]

• Gas Collection: A stream of inert gas (e.g., nitrogen) is passed over the sample to carry the evolved HCl gas into a series of absorption tubes containing a known concentration of a standard alkali solution (e.g., sodium hydroxide).

• Titration: After the specified time (e.g., 4 hours), the contents of the absorption tubes are titrated with a standard acid solution to determine the amount of unreacted alkali.

• Calculation: The amount of HCl evolved is calculated from the amount of alkali that was neutralized. The result is typically expressed as a weight percentage of the original sample.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a standard technique for determining the thermal stability of materials by measuring the change in mass of a sample as a function of temperature in a controlled atmosphere.[5][6] For the analysis of lubricant additives like Cereclor, ASTM E1131 provides a standard test method for compositional analysis by thermogravimetry.[3][5][7]

• Instrument Setup: A thermogravimetric analyzer, which consists of a high-precision balance and a furnace, is used. The desired gas environment (e.g., inert nitrogen or oxidative air) is established.[6]

• Sample Loading: A small, accurately weighed sample of the Cereclor grade is placed in a sample pan.

• Heating Program: The sample is heated according to a predefined temperature program, typically a linear ramp (e.g., 10°C/min) to a final temperature (e.g., up to 1000°C).[7]

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine key thermal stability indicators, such as the onset temperature of decomposition (the temperature at which significant mass loss begins) and the temperatures at which specific percentages of mass loss occur (e.g., Td5%, Td50%).

Signaling Pathways and Experimental Workflows

To visualize the logical relationships and processes described, the following diagrams are provided in the DOT language.

Caption: Thermal decomposition pathway of Cereclor.

Caption: Experimental workflow for TGA analysis.

Conclusion

The thermal stability of Cereclor grades is a complex property that is paramount to their successful application. This guide has provided a comparative analysis of the thermal stability of various Cereclor grades based on quantitative data from hydrogen chloride evolution tests. The underlying mechanism of dehydrochlorination and the standard experimental protocols, including Thermogravimetric Analysis, have been detailed to provide a comprehensive technical resource for researchers and professionals in the field. The provided data and diagrams offer a clear framework for understanding and comparing the thermal performance of different Cereclor products.

References

• 1. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. petrolube.com [petrolube.com]
• 4. US6114591A - Process for preparing highly chlorinated paraffins - Google Patents [patents.google.com]
• 5. dl.astm.org [dl.astm.org]
• 6. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 7. store.astm.org [store.astm.org]

Cereclor: An In-depth Technical Guide to its Hydrolysis and Photolysis Rates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the hydrolysis and photolysis rates of Cereclor, a commercial range of chlorinated paraffins (CPs). Given the environmental persistence and regulatory scrutiny of chlorinated paraffins, this document synthesizes available data on their abiotic degradation pathways, outlines standard experimental protocols for their assessment, and visually represents key processes to aid in research and development.

Executive Summary

Cereclor, a complex mixture of polychlorinated n-alkanes, is characterized by its chemical stability. Evidence from regulatory assessments and scientific literature indicates that these substances are persistent in the environment. Hydrolysis is not considered a significant degradation pathway for chlorinated paraffins due to their chemical structure. While photodegradation in water can occur, its environmental relevance is often limited by factors such as water turbidity and depth. This guide compiles the available data and provides the standardized methodologies for evaluating the hydrolysis and photolysis of these compounds.

Data on Hydrolysis and Photolysis Rates

Quantitative data on the hydrolysis and photolysis rates of specific Cereclor products are not extensively available in the public domain. Regulatory assessments often conclude that chlorinated paraffins are persistent without providing specific rate constants. The following tables summarize the available qualitative and limited quantitative information.

Table 1: Summary of Hydrolysis Data for Cereclor and Related Chlorinated Paraffins

Substance Category	Carbon Chain Length	Chlorine Content (% w/w)	Hydrolysis Rate	Experimental Conditions	Reference
Medium-Chain Chlorinated Paraffins (MCCPs)	C14-17	≥ 45%	Not expected to be a significant degradation pathway	---	[UK Government, 2021][1][2]
Chlorinated Paraffins (General)	---	---	Insignificant route of transformation at ambient temperatures	---	[Canada.ca, 1993][3]

Table 2: Summary of Photolysis Data for Cereclor and Related Chlorinated Paraffins

Substance Category	Carbon Chain Length	Chlorine Content (% w/w)	Half-life (t½)	Experimental Conditions	Reference
Chlorinated n-alkane	C17-24	35%	9.6 hours	Photochemical dechlorination in water	[UK Government, 2021][2]
Chlorinated n-alkane	C12-18	52%	12.8 hours	Photochemical dechlorination in water	[UK Government, 2021][2]
Short-Chain Chlorinated Paraffins (SCCPs)	C10-13	40-70%	Atmospheric half-life estimated at 1-2 days	---	[INEOS Chlor Limited, 2010][3]

Experimental Protocols

The determination of hydrolysis and photolysis rates for chemical substances is standardized through internationally recognized guidelines, primarily those from the Organisation for Economic Co-operation and Development (OECD). These protocols ensure data quality and comparability across studies.

Hydrolysis Rate Determination (OECD Guideline 111)

The rate of hydrolysis as a function of pH is determined by incubating the test substance in sterile aqueous buffer solutions at different pH levels (typically 4, 7, and 9) and constant temperatures in the dark.

Key Experimental Steps:

• Preparation of Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared. The test substance is added at a concentration not exceeding 0.01 M or half its saturation concentration.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or 50°C for preliminary testing).

• Sampling: Aliquots are taken at various time intervals.

• Analysis: The concentration of the test substance and any major hydrolysis products are determined using appropriate analytical methods, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Data Analysis: The rate constant (k) and half-life (t½) are calculated, typically assuming pseudo-first-order kinetics.

Photolysis Rate Determination (OECD Guideline 316)

This guideline describes the procedure to determine the rate of direct phototransformation of chemicals in water when exposed to simulated or natural sunlight.

Key Experimental Steps:

• Preparation of Solutions: A solution of the test substance in sterile, buffered, and air-saturated water is prepared.

• Light Source: A well-defined light source, such as a xenon arc lamp with filters to simulate natural sunlight (wavelengths > 290 nm), is used.

• Irradiation: The test solutions are irradiated at a constant temperature. Control samples are kept in the dark to measure hydrolysis or other non-photolytic degradation.

• Sampling: Samples are taken from both the irradiated and dark control solutions at specific time points.

• Analysis: The concentration of the test substance is measured using a suitable analytical technique.

• Quantum Yield Calculation: The quantum yield (Φ), which is the number of molecules transformed per photon absorbed, is determined. This value can then be used in models to estimate environmental photolysis rates under various conditions.

Visualizations

The following diagrams, generated using the DOT language, illustrate the conceptual pathways and experimental workflows for Cereclor hydrolysis and photolysis.

Caption: Conceptual diagram of the slow hydrolysis pathway of Cereclor.

Caption: Simplified pathway for the direct photolysis of Cereclor in water.

Caption: Experimental workflow for OECD Guideline 111 (Hydrolysis).

Caption: Experimental workflow for OECD Guideline 316 (Photolysis).

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. ARCHIVED - Chlorinated Paraffins - PSL1 - Canada.ca [canada.ca]

The Distinction Between Cereclor™ and Other Chlorinated Paraffins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chlorinated paraffins (CPs) are a complex class of industrial chemicals used for a wide range of applications, including as secondary plasticizers, flame retardants, and extreme pressure additives in lubricants. "Cereclor™" is a prominent trade name, formerly of Imperial Chemical Industries (ICI) and now INEOS, for a specific line of CPs. While chemically indistinct from other chlorinated paraffins at a fundamental level, the Cereclor™ brand signifies a range of specific, quality-controlled formulations tailored for distinct industrial purposes. This technical guide elucidates the key distinctions by comparing the physicochemical properties of specific Cereclor™ grades to the broader categories of chlorinated paraffins, detailing the analytical methodologies for their characterization, and summarizing their toxicological and regulatory profiles.

Introduction to Chlorinated Paraffins

Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes, produced by the chlorination of paraffin (B1166041) fractions derived from petroleum.[1] The properties of a given CP mixture are defined by two primary factors: the carbon chain length of the paraffin feedstock and the degree of chlorination by weight.[1]

Based on carbon chain length, CPs are categorized into three main groups:

• Short-Chain Chlorinated Paraffins (SCCPs): C₁₀–C₁₃ alkanes

• Medium-Chain Chlorinated Paraffins (MCCPs): C₁₄–C₁₇ alkanes

• Long-Chain Chlorinated Paraffins (LCCPs): C₁₈–C₃₀ (and higher) alkanes[1][2]

The chlorine content typically ranges from 30% to over 70% by weight.[1] These two factors—chain length and chlorination degree—dictate the final physical state (from mobile liquids to waxy solids), viscosity, density, and performance characteristics of the product.[1]

Cereclor™ is the trade name for a range of medium-chain and long-chain chlorinated paraffins manufactured to specific standards.[3] The primary distinction, therefore, is not one of unique chemistry but of brand, specific formulation, and guaranteed performance characteristics for targeted applications. A specific grade, such as Cereclor™ S52, represents a defined MCCP with a controlled chlorine content and viscosity profile.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Investigating the research landscape of chlorinated paraffins over the past ten decades - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing Cereclor as a Plasticizer in PVC Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cereclor, a chlorinated paraffin (B1166041), as a secondary plasticizer in Polyvinyl Chloride (PVC) formulations. This document outlines the effects of Cereclor on the mechanical and thermal properties of PVC, presents typical formulation data, and details the experimental protocols for evaluating the performance of the resulting plasticized PVC.

Introduction to Cereclor in PVC Formulations

Cereclor is a range of chlorinated paraffins that are widely used as secondary plasticizers in flexible PVC applications.[1] They are produced by the chlorination of paraffin hydrocarbons.[2] When incorporated into PVC formulations, Cereclor can partially replace primary plasticizers, such as phthalates, offering a cost-effective solution while imparting specific performance benefits.[3] The most commonly used grades of Cereclor for PVC plasticization have a medium chain length (C14-C17) and a chlorine content ranging from 45% to 52%.[1]

The primary functions of Cereclor in PVC formulations include:

• Cost Reduction: Being generally less expensive than primary plasticizers, Cereclor can significantly lower the overall formulation cost.[3]

• Enhanced Flame Retardancy: The chlorine content in Cereclor contributes to the inherent flame-retardant properties of PVC.[2][4]

• Improved Flexibility and Durability: Cereclor enhances the flexibility and longevity of PVC products, making them more resistant to wear and tear.[2][5][6]

• Low-Temperature Performance: Certain grades of chlorinated paraffins can improve the low-temperature flexibility of PVC compounds.[3]

Properties of Common Cereclor Grades

Several grades of Cereclor are available, each with slightly different properties that make them suitable for various applications. The selection of a specific grade depends on the desired final properties of the PVC product.

Property	Cereclor S40	Cereclor S45	Cereclor S50	Cereclor S52
Chlorine Content (% w/w)	45[2]	45[7]	50[8]	51.7[9][10]
Viscosity (SUS at 100°F)	300[2]	300[7]	-	1441[9][10]
Viscosity (SUS at 210°F)	-	35[7]	-	69[9][10]
Density (g/ml at 25°C)	-	1.17[7]	-	1.26[9][10]
Pour Point (°F)	-19[2]	-19[7]	-	15.5[9][10]
Color (Hazen Units)	150[2]	150[7]	-	175[10]
Chain Length	C14-C17[2]	C14-C17[7]	C14-C17[8]	C14-C17[9][11]

Performance Data of Cereclor in PVC Formulations

The addition of Cereclor to PVC formulations affects the mechanical and thermal properties of the final product. The following tables summarize typical performance data.

Table 3.1: Mechanical Properties of Flexible PVC with Cereclor S52

Formulation (phr¹)	PVC Resin	Primary Plasticizer (DOP)	Cereclor S52	Stabilizer	Tensile Strength (MPa)	Elongation at Break (%)	100% Modulus (MPa)	Hardness (Shore A)
Control	100	50	0	2	18.5	350	8.5	85
Formulation A	100	40	10	2	17.8	365	8.1	84
Formulation B	100	30	20	2	17.2	380	7.6	82
Formulation C	100	20	30	2	16.5	400	7.0	80

¹phr: parts per hundred resin

Table 3.2: Thermal and Physical Properties of Flexible PVC with Cereclor S52

Formulation (phr)	Specific Gravity	Melt Flow Index (g/10 min)
Control	1.28	5.5
Formulation A	1.29	5.8
Formulation B	1.30	6.2
Formulation C	1.31	6.7

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the properties of PVC formulations containing Cereclor.

Sample Preparation: PVC Compounding and Molding

Objective: To prepare standardized PVC test specimens with varying concentrations of Cereclor.

Materials:

• PVC resin (e.g., K-value 67-70)

• Primary plasticizer (e.g., Dioctyl Phthalate - DOP)

• Cereclor (e.g., S52)

• Heat stabilizer (e.g., Ba/Zn or Ca/Zn stearate)

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

• Standard specimen molds (e.g., ASTM D638 Type IV for tensile testing)

Procedure:

• Pre-mixing: In a high-speed mixer, blend the PVC resin, stabilizer, primary plasticizer, and Cereclor according to the formulations specified in Table 3.1. Mix until a homogeneous dry blend is obtained.

• Milling: Transfer the dry blend to a two-roll mill preheated to 150-160°C. Masticate the compound until a uniform sheet is formed. This process typically takes 5-10 minutes.

• Molding:

  • Cut the milled sheet into smaller pieces suitable for the mold.

  • Place the pieces into the preheated mold (170-180°C) in the hydraulic press.

  • Apply a pressure of approximately 10 MPa for 5-7 minutes to allow the PVC to fully melt and fill the mold cavity.

  • Cool the mold under pressure using the press's cooling system to below 60°C.

  • Remove the molded sheet and allow it to condition at standard laboratory conditions (23 ± 2°C and 50 ± 5% relative humidity) for at least 24 hours before testing.

PVC Sample Preparation Workflow

Mechanical Properties: Tensile Testing (ASTM D2284)

Objective: To determine the tensile strength, elongation at break, and modulus of elasticity of the plasticized PVC.

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell

• Extensometer

• Dumbbell-shaped test specimens (ASTM D638 Type IV)

Procedure:

• Measure the width and thickness of the narrow section of each dumbbell specimen.

• Mount the specimen in the grips of the UTM.

• Attach the extensometer to the specimen's gauge section.

• Set the crosshead speed to 500 mm/min.

• Start the test and record the load and elongation data until the specimen ruptures.

• Calculate the tensile strength, elongation at break, and 100% modulus from the recorded data.

References

• 1. Chlorinated Paraffins - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cereclor S40 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 3. kanademy.com [kanademy.com]
• 4. nbinno.com [nbinno.com]
• 5. toxicslink.org [toxicslink.org]
• 6. univarsolutions.co.uk [univarsolutions.co.uk]
• 7. Cereclor S45 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 8. Cereclor S50 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 9. tri-iso.com [tri-iso.com]
• 10. tri-iso.com [tri-iso.com]
• 11. Inovyn An INOES company | Cereclor S52 [sealandchem.com]

Application Notes and Protocols: Cereclor as a Flame Retardant in Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cereclor™, a range of chlorinated paraffins, as a flame retardant in various polymer systems. This document includes detailed information on the mechanism of action, formulation guidelines, and experimental protocols for evaluating the efficacy of Cereclor™ in enhancing the fire resistance of polymers.

Introduction to Cereclor™ as a Flame Retardant

Cereclor™, a brand of chlorinated paraffins, is a versatile additive used extensively in the polymer industry to impart flame retardancy.[1][2] These compounds are produced by the chlorination of paraffinic hydrocarbon fractions, resulting in a range of products with varying carbon chain lengths and chlorine content.[1] Cereclor™ grades are selected based on the specific polymer and the desired flame retardant properties.[3][4]

The primary mechanism of flame retardancy for Cereclor™ involves the release of hydrogen chloride (HCl) gas at elevated temperatures. This gas acts in the vapor phase to interrupt the free radical combustion process, effectively quenching the flame.[5] Additionally, the formation of a char layer can occur, which acts as a physical barrier, insulating the polymer from the heat source and limiting the release of flammable volatiles.[6]

Cereclor™ is utilized in a variety of polymers, including:

• Polyvinyl Chloride (PVC)[7]

• Polyethylene (PE)[6]

• Natural Rubber (NR)[8]

• Unsaturated Polyester Resins (UPR)[9]

Beyond its flame retardant properties, Cereclor™ also functions as a secondary plasticizer in many formulations, particularly in flexible PVC, offering a cost-effective solution for achieving both flexibility and fire safety.[10][11]

General Experimental Workflow

The evaluation of Cereclor™ as a flame retardant in a polymer matrix typically follows the workflow outlined below.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Cereclor | Coatings, Adhesives, Sealants and Elastomers Applications [tri-iso.com]
• 3. Chlorinated Paraffins - Toxicological Risks of Selected Flame-Retardant Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Chlorinated Paraffins - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. thesuntek.com [thesuntek.com]
• 7. Inovyn An INOES company | Cereclor S52 [sealandchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. tri-iso.com [tri-iso.com]
• 11. specialchem.com [specialchem.com]

Cereclor as an Extreme Pressure Additive in Metalworking Fluids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor, a range of chlorinated paraffins, is widely utilized as an extreme pressure (EP) additive in the formulation of metalworking fluids. These additives are crucial in demanding machining operations where high temperatures and pressures can lead to the breakdown of the lubricant film, causing tool wear and poor surface finish. The efficacy of Cereclor stems from its ability to react with the metal surface under extreme conditions to form a protective, low-shear-strength film. This film prevents direct metal-to-metal contact, thereby reducing friction and wear.[1] This document provides detailed application notes, performance data, and experimental protocols for evaluating Cereclor as an EP additive.

Physical and Chemical Properties

Cereclor grades are available in various chain lengths and degrees of chlorination, allowing for the selection of an appropriate additive for specific applications. The "E" grades are mid-chain chlorinated paraffins (C14-C17) developed as more environmentally acceptable alternatives to short-chain grades.[2]

Table 1: Typical Properties of Cereclor E Grades [2]

Grade	Chlorine Content (% w/w)	Viscosity @ 40°C (Stokes)	Density @ 40°C (g/ml)	Color (Hazen)	Thermal Stability (4hrs @ 175°C, % HCl w/w)	Volatility (4 hrs @ 180°C, % weight loss w/w)
E40	40	0.28	1.09	50	0.08	5.2
E40C	40	0.28	1.09	50	0.08	5.2
E40T	40	0.28	1.09	100	0.02	5.2
E45	44	0.52	1.12	60	0.06	3.7
E45C	44	0.52	1.12	60	0.06	3.7
E50	50	1.77	1.21	100	0.05	2.0
E50T	50	1.77	1.21	150	0.02	2.0
E55	55	7.80	1.28	100	0.03	1.1
E56	56	15.5	1.30	150	0.04	1.0
E56C	56	15.5	1.30	175	0.04	1.0
E56T	56	15.5	1.30	200	0.01	1.0
E60	60	77.5	1.38	150	0.03	0.9

Table 2: Typical Properties of Other Cereclor Grades [1]

Grade of 'Cereclor'	Chlorine (%wt)	Density at 25°C	Viscosity approx at 25°C (poise)	Pour point approx °C (IP15)	Stability 4h 175°C (% HCl released)
S40	40	1.11	0.7	-40	0.2
42	42	1.16	25	-30	0.2
48	48	1.24	280	-15	0.2
50LV	49	1.19	0.8	-30	0.15
51L	51	1.25	16	-9	0.15
56L	56	1.30	8	-10	0.15
60L	60	1.37	30	-7	0.15
63L	63	1.41	110	-2	0.02
65L	65	1.44	350	0	0.2
70L	70	1.54	3000	+20	0.2

Extreme Pressure Performance Data

The EP performance of lubricants is commonly evaluated using standardized bench tests that simulate the high-pressure conditions found in metal cutting and forming operations.

Four-Ball Weld Test (ASTM D2783)

This test measures the load-carrying capacity of a lubricant under severe pressure. A rotating steel ball is pressed against three stationary balls, and the load is increased until the balls weld together.

Table 3: Four-Ball Weld Test Data for Cereclor E Grades in a 25 cSt at 25°C Base Oil [2]

Grade	% w/w Chlorine in the Oil	Initial Seizure Load (10sec) kg	Weld Load (10 sec) kg	Mean Hertz Load (10 sec) kg
50LV	5.00	125	225	44
56L	5.00	125	225	42
60L*	5.00	140	225	44
E50	5.00	125	250	44
E56	5.00	125	225	42
E56	10.00	180	280	60
E60	5.00	140	225	45

*Conventional short-chain (C10-13) chlorinated paraffin (B1166041) EP additives for comparison.[2]

Experimental Protocols

Four-Ball Weld Test (ASTM D2783)

Objective: To determine the weld point of a lubricating fluid.

Apparatus: Four-Ball EP Test Machine.

Materials:

• Test Lubricant containing Cereclor additive

• Steel Balls (AISI E-52100 steel)

Procedure:

• Thoroughly clean the test balls and the ball pot assembly.

• Place three clean stationary balls in the ball pot.

• Pour the test lubricant into the pot to a level that covers the stationary balls.

• Secure a new rotating ball in the chuck.

• Assemble the ball pot onto the test machine.

• Apply a series of increasing loads in specified increments. At each load, the motor is started and run for 10 seconds.

• The test is continued until the load is reached at which welding of the four balls occurs. This is indicated by a sudden, sharp increase in friction and noise.

• The weld load is recorded as the final result.

Falex Pin and Vee Block Test (ASTM D3233)

Objective: To evaluate the load-carrying properties of a fluid lubricant.

Apparatus: Falex Pin and Vee Block Test Machine.

Materials:

• Test Lubricant containing Cereclor additive

• Steel Test Pin (Journal)

• Two Steel V-Blocks

Procedure:

• Clean the test pin and V-blocks with a suitable solvent.

• Mount the V-blocks in the machine and insert the test pin.

• Fill the lubricant cup with the test fluid to the specified level.

• Start the machine, which rotates the pin at a constant speed (typically 290 rpm).

• Apply an initial load to the V-blocks.

• Increase the load at a specified rate until seizure or a predetermined load is reached.

• The load at which failure occurs (seizure) is recorded as the Falex Fail Load.

Tapping Torque Test

Objective: To evaluate the lubricity of a metalworking fluid in a tapping operation.

Apparatus: Tapping Torque Dynamometer.

Materials:

• Test Metalworking Fluid containing Cereclor additive

• Standardized test nuts or blocks

• Standardized taps

Procedure:

• Secure the test nut in the fixture of the dynamometer.

• Apply the test fluid to the tap and the test nut.

• Start the tapping operation at a controlled speed.

• The dynamometer records the torque required to cut the threads.

• The tapping torque is a measure of the fluid's lubricity; lower torque indicates better performance.

• The results are often expressed as "tapping torque efficiency" relative to a reference fluid.

Reichert Wear Test

Objective: To determine the wear-preventing characteristics and load-carrying capacity of a lubricant.

Apparatus: Reichert Friction and Wear Tester.

Materials:

• Test Lubricant containing Cereclor additive

• Test roller

• Friction wheel

Procedure:

• The friction wheel is partially submerged in the test lubricant.

• The test roller is pressed against the rotating friction wheel with a specific load.

• The test is run for a set duration or number of revolutions.

• After the test, the wear scar on the test roller is measured.

• The size of the wear scar is an indication of the lubricant's ability to prevent wear.

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Cereclor as an EP additive.

Caption: Workflow for evaluating Cereclor's EP performance.

References

• 1. tri-iso.com [tri-iso.com]
• 2. tri-iso.com [tri-iso.com]

Application Note: Analytical Methods for the Detection of Cereclor (Chlorinated Paraffins) in Plastics

Audience: Researchers, scientists, and drug development professionals.

Introduction Cereclor is a trade name for a complex mixture of polychlorinated n-alkanes, also known as Chlorinated Paraffins (CPs). These compounds are widely used as secondary plasticizers and flame retardants in a variety of polymers, most notably polyvinyl chloride (PVC), but also in rubber, paints, and sealants.[1][2][3] CPs are categorized by their carbon chain length: Short-Chain (SCCPs, C10-13), Medium-Chain (MCCPs, C14-17), and Long-Chain (LCCPs, C>17).[3][4][5] Due to their persistence, bioaccumulation potential, and toxicity, SCCPs have been listed under the Stockholm Convention on Persistent Organic Pollutants (POPs), leading to restrictions on their use.[1] Consequently, robust and reliable analytical methods are crucial for monitoring the presence of CPs in plastic materials to ensure regulatory compliance and consumer safety.

The analysis of CPs is notoriously challenging due to their complexity; a single commercial formulation can contain thousands of isomers.[6] Effective detection requires a multi-step approach involving efficient extraction from the polymer matrix, rigorous clean-up to remove interfering substances, and sensitive instrumental analysis, typically employing mass spectrometry. This document provides detailed protocols for the primary analytical techniques used to detect and quantify CPs in plastics.

General Analytical Workflow

The overall process for analyzing Cereclor in plastics involves sample preparation, extraction, extract clean-up, and instrumental analysis. The logical flow of these steps is crucial for achieving accurate and reproducible results.

Caption: General workflow for the analysis of Chlorinated Paraffins (Cereclor) in plastic samples.

Experimental Protocols

Protocol 1: Sample Extraction via Ultrasonic Bath

This protocol describes a common method for extracting CPs from a solid polymer matrix using solvent extraction assisted by ultrasonication.[1][6]

• Sample Preparation:

  • Using stainless-steel scissors or a knife rinsed with acetone, cut the plastic sample into small pieces (approximately 1 cm x 1 cm).[7]

  • Accurately weigh approximately 0.5 - 1.0 g of the prepared sample into a glass vial.

• Internal Standard Spiking:

  • Spike the sample with an appropriate internal standard, such as ¹³C-labeled 1,5,5,6,6,10-hexachlorodecane, to correct for matrix effects and procedural losses.[6][8]

• Extraction:

  • Add 10 mL of a suitable extraction solvent, typically hexane (B92381) or a hexane/dichloromethane (B109758) mixture, to the vial.[3][6]

  • Cap the vial tightly and place it in an ultrasonic bath.

  • Sonicate the sample for 60-90 minutes at a controlled temperature (e.g., 60°C).[1][3]

• Collection:

  • After sonication, allow the sample to cool to room temperature.

  • Carefully collect the supernatant (the solvent extract) and transfer it to a clean flask.

  • The extract is now ready for the clean-up procedure. For sensitive analysis, the extract may be concentrated to near dryness using a gentle stream of nitrogen and redissolved in a smaller volume of solvent.[3]

Protocol 2: Extract Clean-up using Silica (B1680970) Gel Chromatography

This protocol is designed to remove interfering compounds from the crude extract, which is essential for accurate mass spectrometric analysis.[6][9]

• Column Preparation:

  • Prepare a multi-layer silica gel column in a glass chromatography tube. A typical configuration, packed from bottom to top, is:

    • A small plug of glass wool.

    • 3 g Florisil.

    • 2 g neutral silica gel.

    • 5 g acidic silica gel (e.g., 30% sulfuric acid impregnated).

    • 4 g anhydrous sodium sulfate (B86663) to remove residual water.[9]

  • Pre-condition the column by eluting with 50 mL of n-hexane.

• Sample Loading and Elution:

  • Concentrate the crude extract from Protocol 1 to approximately 1 mL and load it onto the top of the column.

  • Fraction 1 (Interferences): Elute the column with 40 mL of n-hexane. This fraction typically contains non-polar interferences like polychlorinated biphenyls (PCBs) and is discarded.[9]

  • Fraction 2 (CPs): Elute the column with a mixture of dichloromethane and n-hexane (e.g., 50 mL). This fraction contains the CPs.[9]

• Final Preparation:

  • Collect Fraction 2 and concentrate it to a final volume of approximately 200 µL under a gentle stream of nitrogen.

  • The cleaned extract is now ready for instrumental analysis.

Protocol 3: Instrumental Analysis by GC-ECNI-HRMS

Gas chromatography (GC) coupled with high-resolution mass spectrometry (HRMS) using electron capture negative ionization (ECNI) is a highly selective and sensitive method for CP analysis.[2][6]

• Instrumentation:

  • GC System: Agilent 7890B or equivalent.

  • Mass Spectrometer: Thermo Scientific Q Exactive Orbitrap GC-MS/MS or equivalent HRMS system.[2][6]

  • Column: Thermo Scientific™ TraceGOLD™ TG-5SILMS (30 m x 0.25 mm x 0.25 µm) or similar.[6]

• GC Conditions:

  • Injector Temperature: 280°C.

  • Carrier Gas: Helium or Chlorine gas at a constant flow (e.g., 1.2 mL/min).[6]

  • Oven Program:

    • Initial temperature: 100°C.

    • Ramp: 20°C/min to 300°C.

    • Hold: 5-10 minutes.[6]

• MS Conditions (ECNI Mode):

  • Ion Source Temperature: 180°C - 250°C.[6]

  • MS Transfer Line Temperature: 280°C.[6]

  • Mass Resolution: 60,000 or higher.[2][6]

  • Scan Range: m/z 100-700.[6]

  • Ionization: Methane reagent gas is often used in negative chemical ionization (NCI) mode.[1]

• Quantification:

  • Quantification is challenging and often relies on comparing the total response factor of a CP mixture to its chlorine content.[10][11] A linear correlation between the response factor and the degree of chlorination is established using multiple technical standards.[10][11]

Data Presentation

Quantitative data from various studies are summarized below to provide typical performance characteristics and observed concentration ranges.

Table 1: Performance of GC-MS Methods for CP Analysis in Plastics

Analyte	Plastic Matrix	Method	Detection Limit (LOD) / Limit of Quantification (LOQ)	Reported Concentration Range	Reference
SCCPs	PVC	GC-NCI-MS	-	30 mg/kg - 35,000 mg/kg	[1]
SCCPs	Various	GC-NCI-Q-TOF-HRMS	24–81 ng/mL	-	[9]
MCCPs	Various	GC-NCI-Q-TOF-HRMS	27–170 ng/mL	-	[9]
SCCPs	PVC, Rubber	GC-MS	LOQ: 0.5-1.0 µg/g		[<="" µg="" –="">7]

| MCCPs | PVC, Rubber | GC-MS | LOQ: 0.5-1.0 µg/g | 7] |

Table 2: Performance of LC-MS Methods for CP Analysis | Analyte | Matrix | Method | Trueness / Recovery | Precision (CV%) | Reported Concentration Range | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | SCCPs, MCCPs, LCCPs | Indoor Dust | LC-QTOF-HRMS | 72% - 141% | < 15% | SCCPs: up to 100 µg/g |[5] | | SCCPs | Mixed Plastic Waste | LC-ESI-MSMS | - | - | - |[12] | | SCCPs & MCCPs | Textiles, Leather | LC-TQ | - | - | - |[3] |

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. oaepublish.com [oaepublish.com]
• 6. diva-portal.org [diva-portal.org]
• 7. mdpi.com [mdpi.com]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. New quantification procedure for the analysis of chlorinated paraffins using electron capture negative ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Liquid chromatography-electrospray ionization-tandem mass spectrometry for the determination of short-chain chlorinated paraffins in mixed plastic wastes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Analysis of Chlorinated Paraffins by Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorinated paraffins (CPs) are complex mixtures of polychlorinated n-alkanes, categorized as short-chain (SCCPs, C10-C13), medium-chain (MCCPs, C14-C17), and long-chain (LCCPs, C>17).[1][2][3] These compounds are utilized in a variety of industrial applications, including as flame retardants and plasticizers.[4][5] Due to their persistence, bioaccumulation, and potential toxicity, the analysis of CPs in environmental and biological matrices is of significant concern.[1][4]

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of CPs. However, the complexity of CP mixtures, with thousands of isomers and congeners, presents a significant analytical challenge.[1][3][5] This application note provides a detailed protocol for the analysis of SCCPs and MCCPs using GC coupled with high-resolution mass spectrometry (HRMS), a technique that offers the necessary selectivity and sensitivity for their determination.[1][6]

Experimental Protocols

Sample Preparation

A robust sample preparation procedure is crucial for the reliable quantification of CPs. The following protocol is a general guideline and may require optimization based on the specific sample matrix.

a. Extraction

• For Solid Samples (e.g., tissues, sediments):

  • Homogenize the sample.

  • Perform accelerated solvent extraction (ASE) using a mixture of acetone (B3395972) and n-hexane (1:3 v/v) at an elevated temperature (e.g., 150°C).[7]

• For Liquid Samples (e.g., water):

  • Perform a liquid-liquid extraction with a suitable organic solvent like n-hexane.[8]

b. Cleanup

Cleanup is essential to remove interfering compounds.

• Pass the extract through a sulfuric acid-impregnated silica (B1680970) gel column to remove lipids and other organic matter.[7]

• Further cleanup can be achieved using a Florisil® column. Elute the fraction containing PCBs with n-hexane, and then elute the CP fraction with dichloromethane.[3][7]

• Concentrate the final eluate to a small volume (e.g., 200 µL in cyclohexane) under a gentle stream of nitrogen before GC-MS analysis.[3]

• Add an appropriate internal standard, such as ¹³C-labeled hexachlorodecane, prior to injection to correct for matrix effects and variations in instrument response.[5][7]

GC-MS Analysis

High-resolution GC-MS is recommended for the analysis of CPs to overcome the complexity of the mixtures and potential interferences from other organochlorine compounds like PCBs.[1][5][6]

a. Gas Chromatography (GC) Conditions

• GC System: Agilent 7890B GC or Thermo Scientific TRACE 1310 Gas Chromatograph.[5][7]

• Column: A non-polar or semi-polar capillary column is typically used, such as a TraceGOLD TG5-SilMS (15m x 0.25mm x 0.25µm).[7]

• Injection: 1-1.5 µL splitless injection at 270-280°C.[2][7]

• Carrier Gas: Helium at a constant flow rate of 1.0-1.4 mL/min.[2][7]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 50°C/min to 300°C.

  • Final hold: 5 minutes at 300°C.[7]

b. Mass Spectrometry (MS) Conditions

• MS System: A high-resolution mass spectrometer such as a Thermo Scientific Q Exactive GC Orbitrap GC-MS/MS or an Agilent 7250 GC/Q-TOF.[1][5][7]

• Ionization Mode: Negative Chemical Ionization (NCI) is preferred for its high selectivity and sensitivity for halogenated compounds.[1][3][6] Methane is commonly used as the reagent gas.[7] While Electron Ionization (EI) can be used, it leads to extensive fragmentation, making it difficult to distinguish between homologues.[1][6]

• Mass Analyzer: Operate in full-scan mode over a mass range of m/z 50-650.[1] A high resolving power (e.g., 60,000) is crucial to separate CP homologue groups from matrix interferences.[1][7]

Data Presentation

The following table summarizes the quantitative data for CP analysis obtained by various GC-MS methods.

Parameter	SCCPs	MCCPs	GC-MS System	Ionization Mode	Reference
Limit of Detection (LOD)	~10 pg/µL	-	Q Exactive GC Orbitrap	NCI	[1]
24–81 ng/mL	27–170 ng/mL	GC-Q-TOF-HRMS	NCI	[3]
as low as 0.05 ppb	as low as 0.3 ppb	Q Exactive GC Orbitrap	NCI	[7]
Limit of Quantification (LOQ)	0.1 ppb	1.5 ppb	Q Exactive GC Orbitrap	NCI	[7]
Linearity Range	25 ppb to 10,000 ppb	-	Q Exactive GC Orbitrap	NCI	[1]
0.1 ppm to 15 ppm	0.1 ppm to 15 ppm	Q Exactive GC Orbitrap	NCI	[7]

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for the analysis of chlorinated paraffins using GC-MS.

Caption: Workflow for Chlorinated Paraffin Analysis by GC-MS.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. Application of GC/MS and LC/Q-TOF Towards the Reliable Quantification of Chlorinated Paraffins [event.on24.com]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. Lack of consensus on how to detect chlorinated paraffins [foodnavigator.com]
• 7. gcms.cz [gcms.cz]
• 8. Perform Data Treatment for Chlorinated Paraffins in 10 Seconds? - AnalyteGuru [thermofisher.com]

Application Notes and Protocols for the Analysis of Cereclor (Chlorinated Paraffins) in Environmental Matrices

Introduction

Chlorinated paraffins (CPs), commercially known as Cereclor, are complex mixtures of polychlorinated n-alkanes.[1] Their extensive use as plasticizers, flame retardants, and additives in various industrial applications has led to their ubiquitous presence in the environment.[2] CPs are characterized by their persistence, potential for bioaccumulation, and toxicity, which raises significant environmental and health concerns.[3] The analysis of CPs in environmental matrices is challenging due to the chemical complexity of their mixtures, which consist of thousands of isomers and congeners, and the lack of certified reference materials.[1]

These application notes provide detailed protocols for the sample preparation of CPs in various environmental matrices, including water, soil and sediment, and biota. The methodologies described are based on established and validated techniques to ensure reliable and reproducible results for researchers and scientists.

General Workflow for Cereclor Analysis

The overall workflow for the analysis of Cereclor in environmental samples involves several key stages, from sample collection to instrumental analysis. The following diagram illustrates a generalized workflow.

A generalized workflow for the analysis of Cereclor in environmental samples.

I. Analysis of Cereclor in Water Samples

Protocol: Solid-Phase Extraction (SPE) for Water Samples

This protocol describes the extraction of Cereclor from water samples using solid-phase extraction (SPE), a common technique for isolating analytes from a liquid matrix.

1. Materials and Reagents

• Solid-Phase Extraction Cartridges: C18 cartridges (e.g., Varian Bond Elut-C18)[4]

• Solvents: Methanol (B129727), Dichloromethane (B109758) (DCM), n-Hexane (pesticide grade or equivalent)

• Reagent Water: Deionized or Milli-Q water

• Glassware: Graduated cylinders, beakers, concentrator tubes

• SPE Vacuum Manifold

• Nitrogen Evaporator

2. Sample Preparation and Extraction

• Sample Collection: Collect 1 L of water in a pre-cleaned amber glass bottle.

• Filtration (Optional): If the sample contains suspended solids, filter it through a glass fiber filter. The analysis of the filter can provide information on CPs sorbed to particulate matter.

• Cartridge Conditioning:

  • Condition the C18 SPE cartridge by passing 10 mL of methanol through it, followed by 10 mL of reagent water.[5] Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the 1 L water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min using a vacuum manifold.

• Cartridge Washing:

  • After loading the entire sample, wash the cartridge with 5-10 mL of reagent water to remove any remaining polar impurities.

• Cartridge Drying:

  • Dry the cartridge thoroughly by drawing air through it for at least 30 minutes or by using a stream of nitrogen. This step is critical to ensure efficient elution.[5]

• Elution:

  • Elute the retained Cereclor from the cartridge with 10 mL of a 1:1 (v/v) mixture of dichloromethane and n-hexane.[6] Collect the eluate in a concentrator tube.

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen. The sample is now ready for cleanup or direct instrumental analysis if interferences are minimal.

II. Analysis of Cereclor in Soil and Sediment Samples

Protocol: Soxhlet Extraction for Soil and Sediment Samples

Soxhlet extraction is a classical and robust technique for extracting persistent organic pollutants from solid matrices.

1. Materials and Reagents

• Soxhlet Extraction Apparatus: 500 mL round-bottom flask, Soxhlet extractor, condenser[7]

• Extraction Thimbles: Cellulose or glass fiber

• Solvents: n-Hexane, Dichloromethane (DCM), Acetone (pesticide grade or equivalent)

• Anhydrous Sodium Sulfate (B86663): Granular, baked at 400°C for 4 hours

• Glass Wool: Pre-cleaned by solvent rinsing

• Heating Mantle

• Rotary Evaporator

2. Sample Preparation and Extraction

• Sample Preparation:

  • Air-dry the soil or sediment sample and sieve it to remove large debris.

  • Homogenize the sample by grinding.

• Extraction Thimble Preparation:

  • Weigh approximately 10-20 g of the homogenized sample and mix it with an equal amount of anhydrous sodium sulfate to remove residual water.[7]

  • Place the mixture into an extraction thimble. Plug the top with a small amount of pre-cleaned glass wool.

• Soxhlet Extraction:

  • Place the thimble into the Soxhlet extractor.

  • Add 300 mL of a 1:1 (v/v) mixture of n-hexane and dichloromethane to the round-bottom flask.[8]

  • Assemble the Soxhlet apparatus and extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.[7]

• Concentration:

  • After extraction, allow the apparatus to cool.

  • Concentrate the extract to a few milliliters using a rotary evaporator.

• Solvent Exchange:

  • The extract can be solvent-exchanged into hexane (B92381) for subsequent cleanup steps.

III. Analysis of Cereclor in Biota Samples

Protocol: Accelerated Solvent Extraction (ASE) for Biota Samples

Accelerated Solvent Extraction (ASE), also known as Pressurized Liquid Extraction (PLE), is a more rapid and efficient alternative to Soxhlet extraction, using smaller solvent volumes.

1. Materials and Reagents

• Accelerated Solvent Extractor (ASE) System

• ASE Extraction Cells (e.g., 33 mL)

• Dispersing Agent: Diatomaceous earth (e.g., ASE Prep DE) or anhydrous sodium sulfate[9]

• Solvents: n-Hexane, Dichloromethane (DCM) (pesticide grade or equivalent)

• Glassware: Vials, concentrator tubes

• Nitrogen Evaporator

2. Sample Preparation and Extraction

• Sample Preparation:

  • Homogenize the biota tissue sample (e.g., fish fillet, liver).

  • For samples with high water content, lyophilize (freeze-dry) the tissue.

  • Grind the lyophilized tissue into a fine powder.

• Cell Loading:

  • Mix approximately 2-5 g of the homogenized and dried sample with a dispersing agent (e.g., 1:1 ratio with diatomaceous earth) until the mixture is free-flowing.[9]

  • Load the mixture into an ASE extraction cell.

• ASE Extraction Parameters (Example):

  • Solvent: 1:1 (v/v) n-Hexane:Dichloromethane

  • Pressure: 1500 psi

  • Temperature: 100°C[10]

  • Static Time: 5 minutes

  • Static Cycles: 2[10]

  • Flush Volume: 60%

  • Purge Time: 120 seconds

• Collection and Concentration:

  • Collect the extract in a pre-cleaned vial.

  • Concentrate the extract to 1 mL under a gentle stream of nitrogen.

IV. Extract Cleanup

Crude extracts from environmental samples often contain co-extracted interfering compounds such as lipids, sulfur, and other organochlorine compounds. A cleanup step is therefore essential for accurate analysis.

Protocol: Sulfuric Acid Treatment and Silica (B1680970) Gel Column Chromatography

This two-step cleanup procedure is effective for removing lipids and fractionating the analytes.

1. Materials and Reagents

• Concentrated Sulfuric Acid (H₂SO₄)

• Silica Gel: Activated at 130°C for at least 16 hours[3]

• Anhydrous Sodium Sulfate: Granular, baked at 400°C for 4 hours

• Chromatography Column: Glass, 10 mm internal diameter

• Solvents: n-Hexane, Dichloromethane (DCM)

• Glass Wool

2. Sulfuric Acid Treatment (for lipid-rich samples like biota)

• Add the concentrated extract (in hexane) to a vial.

• Carefully add 2-5 mL of concentrated sulfuric acid.

• Vortex the mixture for 1-2 minutes and allow the phases to separate. The acid layer will turn dark as it digests the lipids.

• Repeat the acid treatment with fresh sulfuric acid until the acid layer remains colorless.

• Carefully transfer the upper hexane layer containing the CPs to a clean vial.

3. Silica Gel Column Chromatography

• Column Packing:

  • Insert a small plug of glass wool at the bottom of the chromatography column.

  • Prepare a slurry of activated silica gel in n-hexane and pour it into the column to a height of about 10 cm.

  • Gently tap the column to settle the packing.

  • Add a 1-2 cm layer of anhydrous sodium sulfate to the top of the silica gel.[3]

• Column Pre-washing:

  • Pre-elute the column with 20-30 mL of n-hexane. Do not let the solvent level drop below the top of the sodium sulfate layer.

• Sample Loading:

  • Carefully load the concentrated extract (from the extraction or sulfuric acid treatment step) onto the top of the column.

• Elution/Fractionation:

  • Fraction 1 (to elute less polar interferences like PCBs): Elute the column with 40 mL of n-hexane. This fraction is typically discarded if only CPs are of interest.[7]

  • Fraction 2 (containing CPs): Elute the column with 50 mL of dichloromethane.[7]

• Concentration:

  • Collect the second fraction and concentrate it to a final volume of 1 mL for instrumental analysis.

Quantitative Data Summary

The following table summarizes the performance of various sample preparation methods for Cereclor analysis in different environmental matrices.

Environmental Matrix	Extraction Method	Cleanup Method	Analytical Technique	Recovery (%)	LOD/LOQ	Reference
River Water	Solid-Phase Extraction (C18)	None	GC-ECNI-MS	Not Specified	LOD: 20 ng/L	[4]
Tap Water	Solid-Phase Extraction (C18)	None	GC-ECNI-MS	Not Specified	LOD: 5 ng/L	[4]
Sediment	Soxhlet Extraction	Multilayer Silica Gel & H₂SO₄-Silica	GC-ECNI-LRMS	80-120	Not Specified	[1]
Biota (Fish Liver)	Not Specified	Sulfuric Acid & Silica Gel	GC-ECNI-MS	70-90	Not Specified	[8]
Indoor Dust	Ultrasonic Extraction	None	LC-QTOF-HRMS	72-141	LOQ: 100-200 ng/g	[11]

Disclaimer: The provided protocols are intended as a general guide. Researchers should validate these methods in their own laboratories and for their specific sample matrices. The use of appropriate quality control measures, including method blanks, matrix spikes, and surrogate standards, is essential for obtaining accurate and reliable data.

References

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. Solid-phase extraction versus solid-phase microextraction for the determination of chlorinated paraffins in water using gas chromatography-negative chemical ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. apps.thermoscientific.com [apps.thermoscientific.com]
• 11. oaepublish.com [oaepublish.com]

Quantitative Analysis of Cereclor (Chlorinated Paraffins) in Biological Tissues: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor, a commercial trade name for chlorinated paraffins (CPs), represents a complex mixture of polychlorinated n-alkanes. These compounds have seen widespread use as plasticizers, flame retardants, and lubricants. Due to their persistent, bioaccumulative, and toxic nature, there is a significant scientific and regulatory interest in monitoring their levels in biological tissues. This document provides detailed application notes and protocols for the quantitative analysis of Cereclor in various biological matrices, including plasma/blood, liver, and adipose tissue. The methodologies described herein are primarily based on gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), which are the most common and reliable techniques for CP analysis.

Quantitative Data Summary

The following tables summarize the concentrations of different classes of chlorinated paraffins found in various biological tissues from recent studies. These values are provided to give researchers an expected range of concentrations.

Table 1: Chlorinated Paraffin Concentrations in Human Blood/Plasma

Chlorinated Paraffin Class	Concentration Range (ng/g lipid weight)	Sample Type	Reference
Short-Chain (SCCPs)	370 - 35,000	Human Blood	[1][2][3]
Medium-Chain (MCCPs)	130 - 3,200	Human Blood	[1][2][3]
Long-Chain (LCCPs)	22 - 530	Human Blood	[1][2][3]
Total SCCPs	<12.6 - 203 ng/g wet weight	Human Plasma	[4]

Table 2: Chlorinated Paraffin Concentrations in Marine Mammal Tissues

Chlorinated Paraffin Class	Median Concentration (ng/g lipid weight)	Species	Tissue	Reference
SCCPs	160 - 230	Killer Whale, Sperm Whale	Blubber	[5][6]
MCCPs	480	Common Minke Whale	Blubber	[5][6]
LCCPs	240	Common Minke Whale	Blubber	[5][6]

Table 3: Chlorinated Paraffin Concentrations in Fish Tissues

Chlorinated Paraffin Class	Concentration Range (ng/g wet weight)	Species	Tissue	Reference
SCCPs	19 - 286	Dab, Cod, Flounder	Liver	[6]
MCCPs	25 - 260	Dab, Cod, Flounder	Liver	[6]
Total SCCPs	86 - 4400	Various Fish Species	Whole Body	[1][7]

Experimental Protocols

The following are detailed protocols for the extraction, cleanup, and instrumental analysis of Cereclor in plasma/blood, liver, and adipose tissue.

Protocol 1: Analysis of Short-Chain Chlorinated Paraffins (SCCPs) in Human Plasma

This protocol is adapted from a validated method for the determination of SCCPs in human plasma.[4]

1. Sample Preparation and Extraction:

• Protein Denaturation and Lipid Elimination:

  • To a 1 g plasma sample, add an internal standard solution.

  • Add denaturing agents and vortex to precipitate proteins.

  • Centrifuge the sample to separate the supernatant.

• Liquid-Liquid Extraction:

  • Transfer the supernatant to a new tube.

  • Add a mixture of n-hexane and dichloromethane (B109758) (1:1, v/v) and vortex vigorously.

  • Centrifuge to separate the organic and aqueous layers.

  • Collect the organic (upper) layer.

  • Repeat the extraction twice more and combine the organic extracts.

2. Sample Cleanup:

• Multi-layer Silica (B1680970) Column Chromatography:

  • Prepare a multi-layer silica gel column.

  • Concentrate the combined organic extract and load it onto the column.

  • Elute the SCCPs with an appropriate solvent mixture.

  • Collect the eluate and concentrate it to a final volume for analysis.

3. Instrumental Analysis (GC-ECNI-LRMS):

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (or equivalent)

  • Injector Temperature: 280°C

  • Oven Program: Start at a suitable initial temperature, ramp to a final temperature to ensure separation of SCCP congeners.

  • Carrier Gas: Helium

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Capture Negative Ionization (ECNI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for different SCCP congener groups.

Protocol 2: Analysis of Chlorinated Paraffins in Liver and Adipose Tissue

This protocol is a generalized procedure for lipophilic persistent organic pollutants (POPs) and can be adapted for Cereclor analysis in high-fat matrices.

1. Sample Preparation and Extraction:

• Homogenization and Drying:

  • Homogenize a known weight of the tissue sample (e.g., 1-5 g).

  • Mix the homogenate with anhydrous sodium sulfate (B86663) to remove water.

• Solvent Extraction (Soxhlet or Accelerated Solvent Extraction - ASE):

  • Soxhlet: Extract the dried sample with a suitable solvent (e.g., a mixture of hexane (B92381) and dichloromethane) for several hours.

  • ASE: Pack the sample into an extraction cell and perform extraction at elevated temperature and pressure with the same solvent mixture. This method is faster and uses less solvent.[8][9]

2. Sample Cleanup (Lipid Removal):

• Gel Permeation Chromatography (GPC):

  • GPC is a common technique to separate large lipid molecules from the smaller analyte molecules.

  • Dissolve the extract in a suitable solvent and inject it into the GPC system.

  • Collect the fraction containing the chlorinated paraffins.

• Acidic Silica Gel or Florisil Chromatography:

  • Concentrate the extract and apply it to a column packed with sulfuric acid-impregnated silica gel or Florisil.

  • This step removes remaining lipids and other interferences.

  • Elute the chlorinated paraffins with an appropriate solvent.

3. Instrumental Analysis (GC-HRMS or LC-HRMS):

• GC-HRMS:

  • Similar conditions to the plasma analysis protocol can be used, but high-resolution mass spectrometry (HRMS) is recommended for complex matrices to improve selectivity and avoid interferences.

• LC-HRMS (for Medium- and Long-Chain CPs):

  • Liquid Chromatograph (LC) Conditions:

    • Column: A suitable reversed-phase column (e.g., C18).

    • Mobile Phase: A gradient of methanol (B129727) and water with a modifier like ammonium (B1175870) acetate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

    • Acquisition Mode: Full scan or selected ion monitoring of the [M+Cl]⁻ adducts.

Visualizations

Experimental Workflow for Cereclor Analysis

References

• 1. Bioaccumulation and trophic transfer of short chain chlorinated paraffins in a marine food web from Liaodong Bay, North China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Sample Preparation for Persistent Organic Pollutants (POPs) - AnalyteGuru [thermofisher.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Cereclor in Industrial Coatings and Sealants

Introduction

Cereclor, a trade name for chlorinated paraffins, serves as a versatile additive in the formulation of industrial coatings and sealants.[1] These complex mixtures of polychlorinated n-alkanes are categorized by their carbon chain length—short (C10-13), medium (C14-17), and long (C18-30)—and their degree of chlorination, typically ranging from 30% to 70% by weight.[2][3] Cereclor grades are primarily utilized as secondary plasticizers and flame retardants, enhancing the performance and durability of a wide range of coating and sealant systems.[1]

The incorporation of Cereclor into formulations for industrial coatings and sealants imparts several desirable properties. As a plasticizer, it increases the flexibility and adhesion of the coating, preventing cracking and delamination. In sealants, it improves elasticity and durability. As a flame retardant, Cereclor enhances the fire resistance of the final product, a critical feature for materials used in construction and other safety-conscious applications.

Data Presentation

The selection of an appropriate Cereclor grade is crucial for achieving the desired performance characteristics in a coating or sealant formulation. The following tables summarize the typical physical properties of various Cereclor grades and illustrate their expected impact on coating performance.

Table 1: Typical Physical Properties of Selected Cereclor Grades

Grade	Carbon Chain Length	Chlorine Content (%)	Viscosity at 25°C (cps)	Density at 25°C (g/cm³)	Key Applications
Cereclor S45	Mid (C14-17)	45	212	1.17	Plasticizer and flame retardant in roof coatings and PVA emulsion adhesives.
Cereclor 48	Long (>C20)	48	High	1.24	Plasticizer in chlorinated rubber paints, pressure-sensitive adhesives, and lubricants.[2][4]
Cereclor S52	Mid (C14-17)	51.75	-	-	Plasticizer and flame retardant in coatings, adhesives, and sealants.[5]
Cereclor S58	Mid (C14-17)	58.15	32100	1.36	Plasticizer in 2K polysulfide sealants, coatings, and adhesives.[6][7]

Table 2: Representative Performance Impact of Cereclor in an Industrial Coating

Property	Control (Without Cereclor)	Formulation with Cereclor	Test Method
Viscosity	Lower	Higher	ASTM D2196
Adhesion	Good	Excellent	ASTM D3359
Flexibility	Moderate	High	ASTM D522 (Mandrel Bend)
Flame Spread Index	High	Low	ASTM E84

Experimental Protocols

The following are representative experimental protocols for the formulation and testing of industrial coatings and sealants containing Cereclor.

Protocol 1: Formulation of a Chlorinated Rubber-Based Industrial Coating

This protocol is based on a typical formulation for a chlorinated rubber paint, where Cereclor is used as a plasticizer.

Materials:

• Chlorinated Rubber Resin

• Cereclor 48

• Titanium Dioxide (or other pigments)

• Xylene (or other suitable solvent)

• Dispersing Agent

• Anti-settling Agent

Equipment:

• High-speed disperser with a Cowles blade

• Mixing vessel

• Weighing balance

• Viscometer (e.g., Brookfield viscometer)

• Applicator for film coating (e.g., drawdown bar)

• Substrate panels (e.g., steel panels)

Procedure:

• Solvent and Resin Dissolution: In the mixing vessel, add the specified amount of xylene. While stirring at low speed, slowly add the chlorinated rubber resin until it is completely dissolved.

• Pigment Dispersion: Add the dispersing agent to the resin solution and mix thoroughly. Gradually add the titanium dioxide pigment to the vessel while increasing the disperser speed to high. Continue dispersion until the desired fineness of grind is achieved.

• Plasticizer Addition: Reduce the mixing speed and slowly add the pre-weighed amount of Cereclor 48 to the pigment dispersion.

• Final Additions: Add the anti-settling agent and any other required additives.

• Viscosity Adjustment: Adjust the viscosity of the paint by adding small amounts of xylene until the desired viscosity is reached, as measured by a viscometer according to ASTM D2196.[5][8][9][10]

• Application and Curing: Apply the formulated coating to the substrate panels using a drawdown bar to ensure a uniform film thickness. Allow the coated panels to air dry in a well-ventilated area for the specified time.

Protocol 2: Formulation of a Two-Component Polyurethane Sealant

This protocol outlines the preparation of a two-component (2K) polyurethane sealant, with Cereclor S58 serving as a plasticizer.

Materials:

• Part A (Base):

  • Polyol resin

  • Cereclor S58

  • Fillers (e.g., calcium carbonate)

  • Thixotropic agent

  • Adhesion promoter

• Part B (Curing Agent):

  • Isocyanate prepolymer

Equipment:

• Planetary mixer or dual asymmetric centrifuge

• Vacuum pump

• Weighing balance

• Cartridge filling system

Procedure:

• Part A Preparation: In the mixer, combine the polyol resin, Cereclor S58, and fillers. Mix under vacuum to de-aerate the components.

• Additive Incorporation: Add the thixotropic agent and adhesion promoter to the mixture and continue to mix under vacuum until a homogeneous paste is formed.

• Part B Preparation: The isocyanate prepolymer is typically supplied as a ready-to-use component.

• Mixing of Components: Just before application, thoroughly mix Part A and Part B in the specified ratio until a uniform color and consistency are achieved.

• Application: Apply the mixed sealant to the desired joint or substrate.

Performance Testing Protocols

Protocol 3: Viscosity Measurement

Standard: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-Newtonian Materials by Rotational Viscometer.[5][8][9][10]

Procedure:

• Calibrate the rotational viscometer according to the manufacturer's instructions.

• Place the coating or sealant sample in a temperature-controlled water bath to bring it to the specified test temperature (e.g., 25°C).

• Select the appropriate spindle and rotational speed for the expected viscosity range.

• Immerse the spindle into the sample to the marked depth.

• Start the viscometer and allow the reading to stabilize before recording the viscosity value.

Protocol 4: Adhesion Testing

Standard: ASTM D3359 - Standard Test Methods for Rating Adhesion by Tape Test.[6][11][12]

Procedure (Method B - Cross-Cut Tape Test for coatings less than 5 mils thick):

• Make a series of six parallel cuts through the coating to the substrate using a sharp blade and a cutting guide.

• Make a second series of six parallel cuts at a 90-degree angle to the first set to create a cross-hatch pattern.

• Apply a specified pressure-sensitive tape over the cross-hatched area and smooth it down firmly.

• After a short period, rapidly pull the tape back upon itself at a 180-degree angle.

• Visually assess the amount of coating removed from the substrate and rate the adhesion according to the ASTM D3359 classification scale (5B for no removal to 0B for more than 65% removal).

Protocol 5: Flame Retardancy Testing

Standard: ASTM E84 - Standard Test Method for Surface Burning Characteristics of Building Materials (Steiner Tunnel Test).[4][7][13][14]

Procedure:

• A 24-foot long by 20-inch wide specimen of the coated substrate is placed in the Steiner Tunnel furnace.

• The specimen is subjected to a controlled flame at one end.

• The progression of the flame front along the length of the specimen is observed and recorded over a 10-minute period.

• The Flame Spread Index (FSI) is calculated based on the area under the flame progression versus time curve, relative to standard materials (red oak with FSI = 100 and inorganic reinforced cement board with FSI = 0).

• A lower FSI indicates better flame retardancy.

Mandatory Visualizations

Caption: Experimental workflow for industrial coating formulation and testing.

Caption: Logical relationship of Cereclor's properties to performance enhancement.

References

• 1. makingchembooks.com [makingchembooks.com]
• 2. Chlorinated Paraffins - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. toxicslink.org [toxicslink.org]
• 4. frctexas.com [frctexas.com]
• 5. paint.org [paint.org]
• 6. store.astm.org [store.astm.org]
• 7. firefree.com [firefree.com]
• 8. matestlabs.com [matestlabs.com]
• 9. industrialphysics.com [industrialphysics.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. kta.com [kta.com]
• 12. blog.chasecorp.com [blog.chasecorp.com]
• 13. ASTM E84: Standard Test Method for Surface Burning Characteristics of Building Materials [intertek.com]
• 14. foambymail.com [foambymail.com]

experimental protocol for testing Cereclor flame retardancy

An Application Note on Standardized Protocols for Evaluating the Flame Retardancy of Cereclor™ Chlorinated Paraffins

For Researchers, Scientists, and Product Development Professionals

Abstract

Cereclor™, a brand of chlorinated paraffins, is widely utilized as a flame retardant additive in a variety of polymeric materials, including plastics, coatings, adhesives, and sealants.[1][2][3][4] The efficacy of Cereclor™ in enhancing the fire resistance of these materials is quantified through standardized testing protocols. This document provides detailed experimental procedures for key flame retardancy tests, including the UL 94 vertical burn test and Cone Calorimetry (ASTM E1354), to ensure accurate and reproducible evaluation. Data presentation guidelines and visualizations of experimental workflows are included to aid researchers in the comprehensive assessment of Cereclor™ performance.

Introduction to Cereclor™ as a Flame Retardant

Cereclor™ chlorinated paraffins (CPs) are complex mixtures of polychlorinated n-alkanes.[4] They are categorized by carbon-chain length (short, medium, or long) and the degree of chlorination, which typically ranges from 35% to over 70% by weight.[1][4] Grades with high chlorine content (approximately 70%) are particularly effective as flame retardants.[4] When a material containing Cereclor™ is exposed to high heat, it decomposes and releases hydrogen chloride (HCl).[5] This gas interferes with the combustion process in the vapor phase by scavenging free radicals (H•, OH•) that propagate the flame, thus inhibiting combustion. Additionally, it promotes the formation of a char layer on the material's surface, which acts as an insulating barrier, reducing heat transfer and limiting the release of flammable volatiles.

Key Experimental Protocols for Flame Retardancy

To evaluate the performance of Cereclor™ in a given polymer matrix, standardized testing is essential. The following protocols describe two of the most widely accepted methods: the UL 94 vertical burn test for classification and cone calorimetry for quantitative fire behavior analysis.

UL 94 Vertical Burn Test (V-0, V-1, V-2 Classification)

The UL 94 test is a cornerstone for assessing the flammability of plastic materials used in electronic devices and appliances.[6][7][8] It classifies materials based on their ability to self-extinguish after exposure to a flame.[9]

Objective: To determine the V-0, V-1, or V-2 classification of a polymer compounded with Cereclor™.

Methodology:

• Specimen Preparation:

  • Prepare a blend of the base polymer with the desired concentration (by weight) of the selected Cereclor™ grade.

  • Mold at least 10 test specimens per thickness to be tested, with standard dimensions of 125 mm x 13 mm.

  • Condition five specimens for 48 hours at 23°C and 50% relative humidity.

  • Condition the other five specimens for 7 days at 70°C.[10]

• Apparatus:

  • UL 94 test chamber

  • Bunsen burner with a 20 mm high blue flame

  • Specimen clamp and support stand

  • Timer (accurate to 0.1 seconds)

  • Dry, absorbent surgical cotton

• Procedure:

  • Mount a conditioned specimen vertically with its longitudinal axis vertical, such that the lower end is 10 mm above the Bunsen burner tube.[10]

  • Place a layer of dry surgical cotton on a flat surface 300 mm below the specimen.[10][11]

  • Apply the 20 mm blue flame to the center of the lower edge of the specimen for 10 seconds and then remove it.[10]

  • Record the afterflame time (t1), which is the duration of flaming combustion after the first flame application.

  • As soon as flaming combustion ceases, immediately reapply the flame for an additional 10 seconds.[10]

  • After the second flame removal, record the afterflame time (t2) and the afterglow time (t3, duration of glowing combustion).[12]

  • Record whether any flaming drips or particles ignite the surgical cotton below.[10]

  • Record whether the specimen burns with flaming or glowing combustion up to the holding clamp.[10]

  • Repeat the test for all conditioned specimens.

Data Presentation: UL 94 Vertical Burn Classification Criteria

Criteria	V-0	V-1	V-2
Afterflame time for each individual specimen (t1 or t2)	≤ 10 seconds[10]	≤ 30 seconds[10]	≤ 30 seconds[10]
Total afterflame time for any set of 5 specimens (Σt1 + Σt2)	≤ 50 seconds[10]	≤ 250 seconds[10]	≤ 250 seconds[10]
Afterflame plus afterglow time for each specimen after the second flame application (t2 + t3)	≤ 30 seconds[10]	≤ 60 seconds[10]	≤ 60 seconds[10]
Flaming drips igniting cotton	Not allowed[10]	Not allowed[10]	Allowed[10]
Combustion up to the holding clamp	Not allowed[10]	Not allowed[10]	Not allowed[10]

Cone Calorimetry (ASTM E1354 / ISO 5660)

The cone calorimeter is a highly effective instrument for obtaining quantitative data on the reaction of materials to fire under simulated real-world conditions.[13] It operates on the oxygen consumption principle, where the amount of heat released is directly proportional to the amount of oxygen consumed during combustion.[14][15]

Objective: To quantitatively measure the fire performance characteristics of a polymer containing Cereclor™.

Methodology:

• Specimen Preparation:

  • Prepare specimens with dimensions of 100 mm x 100 mm and a specific thickness.

  • Condition the specimens at 23°C and 50% relative humidity until a constant mass is achieved.[16]

• Apparatus:

  • Cone Calorimeter (e.g., compliant with ASTM E1354 standard).[16]

• Procedure:

  • Calibrate the instrument according to the manufacturer's instructions and the relevant standard.

  • Place the specimen in the sample holder, typically in a horizontal orientation.

  • Expose the specimen to a pre-determined level of constant radiant heat flux from the conical heater, typically between 20-50 kW/m².[15][16]

  • A spark igniter is used to ignite the pyrolysis gases released from the material's surface.

  • Data acquisition begins at the start of the exposure and continues until flaming ceases or for a specified duration.

  • Key parameters are calculated automatically by the instrument's software based on the continuous measurement of oxygen concentration and mass loss.

Data Presentation: Key Parameters from Cone Calorimetry

Parameter	Abbreviation	Description	Expected Effect of Cereclor™
Time to Ignition	TTI	The time it takes for the specimen to ignite after being exposed to the heat flux.[13]	Increase
Heat Release Rate & Peak HRR	HRR, PHRR	The rate at which heat is released during combustion; the peak value is a critical indicator of fire intensity.[13][14]	Decrease
Total Heat Released	THR	The total amount of heat generated throughout the test.[13][14]	Decrease
Mass Loss Rate	MLR	The rate at which the specimen's mass decreases during combustion.[14]	Decrease
Smoke Production Rate & Total	SPR, TSP	The rate and total amount of smoke generated, measured by light obscuration.[13][14]	Variable, may increase due to incomplete combustion
Effective Heat of Combustion	EHC	The ratio of the heat released to the mass lost; indicates the efficiency of combustion.[14]	Decrease (indicates gas-phase flame inhibition)

Visualized Workflows and Mechanisms

To further clarify the experimental processes and the underlying scientific principles, the following diagrams are provided.

Caption: Experimental workflow for the UL 94 vertical flame test.

Caption: Workflow for cone calorimeter testing (ASTM E1354).

Caption: Simplified mechanism of Cereclor™ flame retardancy.

References

• 1. Cereclor|Chlorinated Paraffin for Industrial Research [benchchem.com]
• 2. Cereclor | Coatings, Adhesives, Sealants and Elastomers Applications [tri-iso.com]
• 3. Chlorinated Paraffin Archives | Sea-Land Chemical Company [sealandchem.com]
• 4. CERECLOR - escom Chemie GmbH [escom-chemie.com]
• 5. tri-iso.com [tri-iso.com]
• 6. Flame Retardant Testing Standards and Selection of Flame Retardants - GO YEN CHEMICAL INDUSTRIAL CO LTD [goyenchemical.com]
• 7. protolabs.com [protolabs.com]
• 8. testextextile.com [testextextile.com]
• 9. specialchem.com [specialchem.com]
• 10. UL94 V-0, V-1, & V-2 Flammability Standard | [rtpcompany.com]
• 11. mgchemicals.com [mgchemicals.com]
• 12. boedeker.com [boedeker.com]
• 13. mdpi.com [mdpi.com]
• 14. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 15. Cone Calorimeter | NIST [nist.gov]
• 16. fpl.fs.usda.gov [fpl.fs.usda.gov]

Application Notes and Protocols: Incorporation of Cereclor in Rubber Compounding

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the incorporation of Cereclor (chlorinated paraffins) into rubber compounds. The information presented here is intended to assist in the development of robust and efficient compounding processes.

Introduction to Cereclor in Rubber Compounding

Cereclor, a brand of chlorinated paraffins, is utilized in the rubber industry primarily as a secondary plasticizer and a flame retardant. Its incorporation can significantly influence the processing characteristics and final properties of the rubber vulcanizate. Proper incorporation methods are crucial to achieving desired outcomes such as improved flexibility, enhanced processability, and flame retardancy without significant detriment to the mechanical properties of the rubber.

Effects of Cereclor on Rubber Properties

The addition of Cereclor to rubber compounds, particularly polychloroprene, has several notable effects. Cereclor acts as a plasticizer, which can improve the processability of the rubber compound by reducing its viscosity.[1][2] However, this plasticizing effect, along with a reduction in crosslink density, can also lead to a decrease in some mechanical properties.

Table 1: Summary of the Effects of Cereclor on Polychloroprene Rubber Properties

Property	Effect of Cereclor Addition	Notes
Processability	Improved	More pronounced with lower viscosity grades like Cereclor S45.[1][2]
Cure Rate	Negative Effect	Can retard the curing process.
Tensile Strength	Impaired	Deterioration is less pronounced at lower loadings (≤8.0 phr).[1][2]
Modulus	Impaired	Affected to a greater extent than tensile strength, especially after thermal aging.[1][2]
Hardness	Reduced	A consecutive reduction is observed with increasing Cereclor content.[1]
Abrasion Resistance	Impaired
Rebound Resilience	Impaired	[1]
Flame Retardancy	Increased	One of the primary functions of chlorinated paraffins in rubber.

Cereclor Incorporation Methods

The method of incorporating Cereclor into a rubber compound is critical for achieving a homogenous dispersion and consistent final properties. The general principle is to add liquid plasticizers after the initial breakdown of the rubber and before the addition of the curing agents. Two primary pieces of equipment are used for this process: the two-roll mill and the internal mixer (e.g., Banbury mixer).

Two-Roll Mill Incorporation Protocol

A two-roll mill is a common piece of equipment for rubber compounding in a laboratory or small-scale production setting.

Protocol:

• Mastication: The raw rubber is passed through the nip of the two-roll mill repeatedly to soften it and reduce its viscosity.

• Incorporation of Powders: Once the rubber is sufficiently masticated and forms a continuous band on one roll, solid compounding ingredients such as fillers (e.g., carbon black, silica), activators, and antioxidants are gradually added to the rolling bank.

• Addition of Cereclor: Cereclor should be added slowly and incrementally to the rolling bank of the rubber. It is often poured into the nip between the rolls. This allows for gradual absorption and distribution of the liquid into the rubber matrix.

• Homogenization: After the addition of all ingredients except the curing system, the compound is thoroughly mixed by cutting the rubber sheet from the roll, rolling it up, and re-introducing it into the nip. This process is repeated to ensure a homogenous mixture.

• Addition of Curing Agents: In the final step, the curing agents (e.g., sulfur, accelerators) are added at a lower temperature to prevent premature vulcanization (scorch).

• Sheeting Off: The final compound is sheeted off the mill to a desired thickness and allowed to cool.

Internal Mixer (Banbury Mixer) Incorporation Protocol

Internal mixers are used for large-scale production and offer a more controlled and efficient mixing process.

Protocol:

• Charging of Rubber: The raw rubber is charged into the mixing chamber.

• Mastication: The rotors of the mixer masticate the rubber for a predetermined time or until a specific temperature is reached.

• Addition of Fillers and Other Powders: Fillers and other powdered ingredients are added to the chamber.

• Addition of Cereclor: Cereclor is then added to the mix. It can be injected or poured into the mixing chamber. The high shear forces within the mixer ensure rapid and thorough dispersion.

• Masterbatch Discharge: After a set mixing time, the masterbatch (containing all ingredients except the curing agents) is discharged from the mixer. The discharge temperature is typically high due to the mechanical work put into the compound.

• Cooling: The masterbatch is cooled, often by passing it through a two-roll mill to form sheets.

• Final Mixing: The cooled masterbatch is then re-introduced into the mixer or, more commonly, mixed on a two-roll mill at a lower temperature for the addition of the curing agents.

• Final Product: The final compound is then sheeted or pelletized.

Experimental Protocols for Property Evaluation

To assess the impact of Cereclor incorporation on the rubber compound, a series of standardized tests should be performed on vulcanized samples.

Sample Vulcanization

• Procedure: The compounded rubber is placed into a mold and cured in a compression molding press at a specific temperature and pressure for a predetermined time (cure time is typically determined by a rheometer).

• Typical Conditions for Polychloroprene: 150-170°C for 10-30 minutes.

Tensile Properties (ASTM D412)

This test measures the tensile strength, elongation at break, and modulus of the rubber.

• Apparatus: Universal Testing Machine (UTM) with appropriate grips.

• Specimen: Dumbbell-shaped test pieces die-cut from a vulcanized sheet.

• Procedure:

  • Measure the thickness and width of the narrow section of the dumbbell specimen.

  • Clamp the specimen in the grips of the UTM.

  • Separate the grips at a constant rate (typically 500 ± 50 mm/min) until the specimen ruptures.

  • Record the force and elongation throughout the test.

• Calculations:

  • Tensile Strength (MPa): Maximum force / Original cross-sectional area.

  • Elongation at Break (%): ((Final length at break - Initial length) / Initial length) * 100.

  • Modulus at a specific elongation (e.g., 100%): Stress at that elongation.

Hardness (ASTM D2240)

This test measures the indentation hardness of the rubber.

• Apparatus: Durometer (Shore A is common for most rubber compounds).

• Specimen: A flat, smooth piece of vulcanized rubber with a minimum thickness of 6 mm.

• Procedure:

  • Place the specimen on a hard, flat surface.

  • Press the durometer foot firmly and vertically onto the specimen surface.

  • Read the hardness value from the dial within one second of firm contact.

  • Take multiple readings at different locations on the specimen and report the average.

Tear Strength (ASTM D624)

This test measures the resistance of the rubber to tearing.

• Apparatus: Universal Testing Machine (UTM).

• Specimen: Specific shapes (e.g., crescent, angle, or trouser) die-cut from a vulcanized sheet.

• Procedure:

  • Measure the thickness of the specimen.

  • Mount the specimen in the grips of the UTM.

  • Separate the grips at a constant rate (typically 500 ± 50 mm/min) to propagate the tear.

  • Record the maximum force required to tear the specimen.

• Calculation:

  • Tear Strength (kN/m or ppi): Maximum force / Thickness of the specimen.

Visualizations

Caption: General workflow for rubber compounding with Cereclor.

Caption: Workflow for experimental testing of rubber properties.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Determination of Cereclor (Chlorinated Paraffins) Concentration in Lubricants

Introduction

Cereclor is a trade name for a range of chlorinated paraffins (CPs), which are complex mixtures of polychlorinated n-alkanes.[1] CPs are categorized by their carbon chain length: short-chain (SCCPs, C10–13), medium-chain (MCCPs, C14–17), and long-chain (LCCPs, C>17).[1] Due to their excellent extreme pressure (EP) properties, thermal and chemical stability, and cost-effectiveness, various grades of Cereclor are widely used as additives in industrial lubricants, particularly in metalworking fluids and gear oils, to prevent equipment wear under high-pressure conditions.[2][3]

However, certain CPs, especially SCCPs, have raised environmental and health concerns due to their persistence, bioaccumulation potential, and toxicity.[1][4] This has led to regulatory scrutiny and restrictions on their use. Therefore, accurate and reliable determination of Cereclor concentration in lubricants is crucial for quality control, regulatory compliance, and environmental monitoring. This document provides detailed protocols and application notes for researchers and scientists involved in the analysis of these compounds in complex oil matrices.

Analytical Approaches

The analysis of CPs is challenging due to the complexity of the mixtures, which can contain thousands of isomers and homologues, and interference from the lubricant matrix.[5][6] The most common and effective analytical approach involves sample preparation to isolate the CPs, followed by instrumental analysis, primarily using gas chromatography-mass spectrometry (GC-MS).

Key Analytical Techniques:

• Gas Chromatography-Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS): This is a highly sensitive and selective method for halogenated compounds like CPs.[7][8] Both low-resolution (LRMS) and high-resolution (HRMS) mass spectrometers are used. HRMS offers greater selectivity to avoid interferences.[4][5]

• Gas Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (GC-Q-TOF): This high-resolution technique allows for accurate mass measurements, which helps in distinguishing between SCCPs and MCCPs and avoiding interference from other compounds like PCBs.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): As an alternative to GC-based methods, LC coupled with a triple quadrupole mass spectrometer can provide good resolution and eliminate certain interferences encountered in GC analysis.[9]

Experimental Protocols

A generalized workflow for determining CP concentration in lubricants involves sample extraction, extract cleanup, and instrumental analysis.

Protocol 1: Sample Preparation using Liquid-Liquid Extraction and Column Cleanup

This protocol is a comprehensive method for extracting and cleaning up CPs from lubricant samples prior to GC-MS analysis.

1. Materials and Reagents:

• Solvents (pesticide grade or equivalent): n-hexane, dichloromethane (B109758) (DCM), cyclohexane, toluene.[7][10]
• Concentrated Sulfuric Acid (H₂SO₄).[7]
• Anhydrous Sodium Sulfate (Na₂SO₄), baked at 450°C.[8]
• Silica (B1680970) Gel (70–230 mesh), activated by heating at 200°C.[6]
• CP reference standards (e.g., SCCP mix 55.5% Cl, MCCP mix 52% Cl).[9]
• Internal/Surrogate Standards (e.g., ¹³C-labeled CPs or other persistent compounds like ¹³C₁₀-trans-chlordane).[8][11]

2. Extraction Procedure:

• Accurately weigh approximately 0.1-0.5 g of the lubricant sample into a glass vial.
• Spike the sample with a known amount of surrogate standard to monitor procedural recovery.[8]
• Dissolve the oil sample in 10 mL of n-hexane.
• Acid Treatment: Add 5-10 mL of concentrated H₂SO₄ to the hexane (B92381) solution. Cap and shake vigorously for 2 minutes to digest the oil matrix. Caution: This step is exothermic and should be performed in a fume hood with appropriate personal protective equipment.
• Centrifuge the mixture to separate the layers.
• Carefully transfer the upper n-hexane layer, which contains the CPs, to a clean tube.
• Repeat the extraction of the acid layer with another 5 mL of n-hexane and combine the hexane extracts.[7]

3. Cleanup Procedure (Silica Gel Column Chromatography):

• Prepare a chromatography column by packing it with 5 g of activated silica gel, topped with 1 cm of anhydrous sodium sulfate.[6]
• Pre-rinse the column with 20 mL of n-hexane.
• Concentrate the combined hexane extract from the previous step to approximately 1-2 mL under a gentle stream of nitrogen.
• Load the concentrated extract onto the top of the silica gel column.
• Fraction 1 (Elution of Interferences): Elute the column with 20 mL of n-hexane to remove aliphatic hydrocarbons. Discard this fraction.
• Fraction 2 (Elution of CPs): Elute the column with 30 mL of a dichloromethane/n-hexane mixture (e.g., 1:1 v/v).[8] This fraction will contain the CPs.
• Concentrate the collected CP fraction to a final volume of 1 mL.
• Add a known amount of an internal standard (e.g., ε-HCH) just before instrumental analysis for quantification.[8]

Protocol 2: Instrumental Analysis by GC-ECNI-MS

1. Instrument and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.[4]
• Mass Spectrometer: Agilent 7250 GC/Q-TOF or 7000B Triple Quadrupole MS or equivalent.[4][12]
• Ionization Mode: Electron Capture Negative Ionization (ECNI).[12]
• Reagent Gas: Methane.[4]
• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.[6]
• Injector Temperature: 280°C.
• Oven Temperature Program: 90°C (hold 1 min), ramp at 30°C/min to 180°C, then ramp at 8°C/min to 270°C (hold 15 min).[10]
• Carrier Gas: Helium or Hydrogen.[6]
• Data Acquisition: Selected Ion Monitoring (SIM) or full scan mode. For quantification, monitor characteristic ion clusters for different CP congener groups.

2. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of CP technical mixtures (e.g., 51.5%, 55.5%, and 63.0% chlorine content) and the internal standard.[4][12]
• Inject the prepared sample extracts and calibration standards into the GC-MS system.
• Quantification is challenging because the response factor varies with the degree of chlorination. A common approach is to establish a linear relationship between the chlorine content of the standards and their total response factors.[5][12] This relationship is then used to estimate the concentration and chlorine content of the CPs in the sample.

Data Presentation

The performance of various analytical methods for CP determination is summarized below.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
GC-NCI-Q-TOF-HRMS	SCCPs	24–81 ng/mL	-	-	[5]
GC-NCI-Q-TOF-HRMS	MCCPs	27–170 ng/mL	-	-	[5]
pSPE-VIS	Total CPs	0.2 mg/kg oil	0.7 mg/kg oil	~100%	[7]
GC-ECNI-MS	SCCPs	~0.1 ng (instrumental)	-	81-116% (spiked)	[8]

Visualizations

Experimental Workflow Diagram

Caption: General Workflow for Cereclor Analysis in Lubricants.

Logical Relationship Diagram for CP Analysis

Caption: Key Challenges and Solutions in CP Analysis.

References

• 1. Chlorinated paraffins - Wikipedia [en.wikipedia.org]
• 2. tri-iso.com [tri-iso.com]
• 3. tri-iso.com [tri-iso.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. Screening for chlorinated paraffins in vegetable oils and oil-based dietary supplements by planar solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of short-chain chlorinated paraffins in multiple matrices of Arctic using gas chromatography-electron capture negative ion-low resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. diva-portal.org [diva-portal.org]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of Cereclor in Polymers using FT-IR Spectroscopy

Introduction

Cereclor, a trade name for a range of chlorinated paraffins, is widely utilized as a secondary plasticizer and flame retardant in various polymer formulations, including those based on polyvinyl chloride (PVC), polyethylene (B3416737) (PE), and other synthetic resins. The concentration of Cereclor is a critical parameter that dictates the final properties of the polymer, such as flexibility, flame retardancy, and durability. Therefore, accurate and efficient quantification of Cereclor in polymeric matrices is essential for quality control, product development, and regulatory compliance.

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful, rapid, and non-destructive analytical technique that provides information about the chemical composition of materials.[1] This application note details a comprehensive protocol for the qualitative and quantitative characterization of Cereclor in polymers using FT-IR spectroscopy, with a focus on the Attenuated Total Reflectance (ATR) sampling technique.

Principle of FT-IR Spectroscopy for Cereclor Analysis

FT-IR spectroscopy measures the absorption of infrared radiation by a sample at different wavelengths. Molecules absorb infrared radiation at specific frequencies corresponding to their vibrational modes (e.g., stretching, bending). Chlorinated paraffins, the main components of Cereclor, possess characteristic carbon-chlorine (C-Cl) bonds that exhibit distinct vibrational absorptions in the mid-infrared region of the electromagnetic spectrum.

The primary analytical approach involves identifying and quantifying the characteristic absorption bands of the C-Cl group, which are typically found in the fingerprint region of the FT-IR spectrum (approximately 850-550 cm⁻¹).[2] The intensity of these absorption bands, according to the Beer-Lambert law, is directly proportional to the concentration of the absorbing molecules. By creating a calibration curve from standards of known Cereclor concentrations within a specific polymer matrix, the amount of Cereclor in an unknown sample can be accurately determined.

Data Presentation: Characteristic FT-IR Absorption Bands

The identification of Cereclor in a polymer matrix relies on the detection of its characteristic infrared absorption bands that are distinguishable from the polymer's own spectral features. The most prominent and useful absorption for chlorinated paraffins is the C-Cl stretching vibration.

Functional Group	Vibration Mode	Characteristic Wavenumber (cm⁻¹)	Notes
Carbon-Chlorine	Stretching (ν)	750 - 720	This is a key region for identifying chlorinated paraffins. The exact position can vary with the degree of chlorination and the length of the carbon chain.
Carbon-Chlorine	Stretching (ν)	690 - 550	This broader region also contains C-Cl stretching vibrations and can be useful for confirmation.[2]
Methylene	Scissoring (δ)	~1460	This peak is also present in many polymers (e.g., PE, PVC) and can be used as an internal reference.
Methylene	Rocking (ρ)	~720	This peak can sometimes overlap with the C-Cl stretching band, requiring careful spectral analysis.

Note: The exact peak positions can be influenced by the polymer matrix and the specific grade of Cereclor.

Experimental Protocols

This section provides detailed methodologies for the characterization of Cereclor in polymers using FT-IR spectroscopy with an ATR accessory. The ATR technique is highly recommended for polymer analysis as it requires minimal to no sample preparation.[1]

Equipment and Materials

• FT-IR Spectrometer equipped with a Diamond or Zinc Selenide (ZnSe) ATR accessory.

• Software for data acquisition and analysis.

• Polymer resin (e.g., PVC, PE) free of chlorinated paraffins (for standard preparation).

• Cereclor standard of the specific grade being analyzed.

• Analytical balance (± 0.1 mg).

• Two-roll mill or a similar melt-blending apparatus.

• Hydraulic press with heating and cooling capabilities.

• Films of the polymer samples to be analyzed.

• Solvents for cleaning (e.g., isopropanol, acetone).

Preparation of Calibration Standards

The preparation of homogeneous solid standards is crucial for accurate quantitative analysis.

• Selection of Concentration Range: Determine the expected concentration range of Cereclor in the polymer samples. Prepare at least five calibration standards spanning this range (e.g., 0%, 5%, 10%, 15%, 20% w/w Cereclor).

• Melt Blending:

  • Accurately weigh the polymer resin and the corresponding amount of Cereclor for each standard.

  • Use a two-roll mill to melt-blend the polymer and Cereclor. The milling temperature should be appropriate for the specific polymer to ensure proper mixing without degradation.

  • Mill the mixture until a homogeneous blend is achieved.

• Film Preparation:

  • Take a known amount of the blended material and press it into a thin film of uniform thickness (typically 50-100 µm) using a heated hydraulic press.

  • The pressing temperature and pressure should be optimized for the polymer being used.

  • Allow the films to cool to room temperature under pressure to maintain a smooth surface.

FT-IR/ATR Measurement

• Instrument Setup:

  • Ensure the FT-IR spectrometer and ATR accessory are properly aligned and the crystal is clean.

  • Collect a background spectrum of the empty, clean ATR crystal. This is essential to remove atmospheric and instrumental interferences.

• Sample Analysis:

  • Place the polymer film (either a standard or an unknown sample) onto the ATR crystal, ensuring good contact over the entire crystal surface.

  • Apply consistent pressure using the ATR's pressure clamp to ensure reproducibility.

  • Collect the FT-IR spectrum of the sample. Typically, 16 to 32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Data Processing:

  • The collected spectra should be in absorbance mode.

  • Perform a baseline correction if necessary to ensure a flat baseline across the spectrum.

Quantitative Analysis

• Selection of Analytical Peak:

  • Identify a characteristic absorption peak of Cereclor (e.g., the C-Cl stretch around 740 cm⁻¹) that exhibits minimal overlap with the polymer matrix peaks.

• Calibration Curve Construction:

  • For each of the prepared standards, determine the absorbance of the selected analytical peak. This can be the peak height or, more robustly, the peak area.

  • Plot a graph of the absorbance (or peak area) versus the known concentration of Cereclor for each standard.

  • Perform a linear regression analysis on the data points. The resulting calibration curve should have a correlation coefficient (R²) of 0.99 or higher.

• Quantification of Unknown Samples:

  • Measure the absorbance of the analytical peak for the unknown polymer sample using the same FT-IR parameters.

  • Using the equation of the calibration curve, calculate the concentration of Cereclor in the unknown sample.

Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis of Cereclor in polymers.

Logical Relationship for Calibration

References

• 1. azom.com [azom.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Leaching Studies of Cereclor from PVC Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor, a commercial mixture of chlorinated paraffins (CPs), is widely used as a secondary plasticizer and flame retardant in polyvinyl chloride (PVC) products.[1] Concerns have been raised regarding the potential for these compounds, particularly short-chain chlorinated paraffins (SCCPs) and medium-chain chlorinated paraffins (MCCPs), to leach from PVC materials into the surrounding environment, including food, water, and consumer products.[2][3] This document provides detailed application notes and experimental protocols for conducting leaching studies of Cereclor from various PVC products. The protocols are designed to be adaptable for different research needs, from quality control to human exposure risk assessment.

Data Presentation: Leaching of Cereclor from PVC Products

The following tables summarize quantitative data on the migration of SCCPs and MCCPs from PVC products into various simulants. These data are compiled from multiple studies and are intended for comparative purposes.

Table 1: Migration of Chlorinated Paraffins from PVC Food Packaging into Food Simulants

PVC Product Type	Simulant	Temperature (°C)	Duration (days)	Analyte	Migration Efficiency (%)	Reference
Food Packaging	Water	40	10	SCCPs	12.15	[4]
Food Packaging	3% Acetic Acid	40	10	SCCPs	12.15	[4]
Food Packaging	15% Ethanol (B145695)	40	10	SCCPs	12.15	[4]
Food Packaging	Hexane	40	10	SCCPs	Not significantly different from MCCPs	[4]
Food Packaging	Water	40	10	MCCPs	1.51	[4]
Food Packaging	3% Acetic Acid	40	10	MCCPs	1.51	[4]
Food Packaging	15% Ethanol	40	10	MCCPs	1.51	[4]

Table 2: Leaching of Plasticizers from PVC Toys into Saliva Simulant

PVC Product Type	Simulant	Temperature (°C)	Agitation Method	Analyte	Migration Rate (μg/cm²/min)	Reference
Soft PVC Toys	Saliva Simulant	37	'Head over Heels'	DINP	< 6.7	[5]
Soft PVC Toys	Saliva Simulant	37	'Head over Heels'	DEHP	< 1.7 (for most toys)	[5]
Chewable Toys	Artificial Saliva	Not Specified	Not Specified	Phthalates	4.10 (μg/cm²/hour)	[6]

Table 3: Leaching of Organic Compounds from PVC Water Pipes

PVC Product Type	Simulant	Stagnation Time (hours)	Analyte	Concentration (μg/L)	Reference
PVC Water Pipe	Deionized Water	24	Various VOCs	Varies by compound	[2]
PVC Water Pipe	Deionized Water	48	Various VOCs	Varies by compound	[2]
PVC Water Pipe	Deionized Water	72	Various VOCs	Varies by compound	[2]

Experimental Protocols

Protocol 1: Migration of Cereclor from PVC Food Contact Materials into Food Simulants

This protocol is adapted from methodologies used for testing migration from plastic food packaging.[4]

1. Materials and Reagents:

• PVC sample (e.g., food wrap, container), cut into specified dimensions (e.g., 50 ± 0.25 mm squares).[7]

• Food Simulants:

  • Simulant A: Distilled or deionized water.

  • Simulant B: 3% (w/v) acetic acid in aqueous solution.

  • Simulant C: 10% or 15% (v/v) ethanol in aqueous solution.

  • Simulant D: A fatty food simulant such as olive oil or n-hexane.

• Glass migration cells or containers with inert seals.

• Incubator or oven capable of maintaining a constant temperature (e.g., 40°C).

• Analytical grade solvents for extraction (e.g., n-hexane, dichloromethane).

• Solid-phase extraction (SPE) cartridges (e.g., silica-based) for sample cleanup.[8]

• Reference standards for SCCPs and MCCPs.

2. Sample Preparation:

• Cut the PVC sample into specimens of a standardized size to ensure a consistent surface area-to-volume ratio with the simulant. A common ratio is 6 dm² of sample per 1 L of simulant.[9]

• Clean the surface of the PVC specimens by gently wiping with a lint-free cloth to remove any surface contaminants. Avoid using solvents that may alter the PVC matrix.

• Accurately measure the surface area of the specimens.

3. Migration/Leaching Procedure:

• Place the prepared PVC specimen into a clean, inert glass container.

• Add a pre-determined volume of the chosen food simulant to the container, ensuring the specimen is fully immersed.[7]

• Seal the container tightly with an inert cap.

• Place the container in an incubator set to the desired temperature (e.g., 40°C) for a specified duration (e.g., 10 days).[10]

• Prepare blank samples containing only the food simulant and subject them to the same conditions.

4. Sample Extraction and Cleanup:

• After the incubation period, remove the PVC specimen from the simulant.

• For aqueous simulants (A, B, and C), perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the chlorinated paraffins. For LLE, use a non-polar solvent like n-hexane or dichloromethane. For SPE, pass the simulant through a conditioned silica-based cartridge and elute the analytes with an appropriate solvent mixture.[8]

• For fatty food simulants like olive oil, a solvent extraction followed by a cleanup step to remove lipids is necessary. For n-hexane simulant, the sample can often be concentrated and analyzed directly after the addition of an internal standard.

• Concentrate the extracted solution to a small volume under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., cyclohexane) for analysis.[8]

5. Analytical Methodology (GC-MS):

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is the preferred instrument for the analysis of chlorinated paraffins. High-resolution mass spectrometry (HRMS), such as GC-Orbitrap MS, is recommended for complex mixtures to distinguish between SCCPs, MCCPs, and potential interferences like PCBs.[11][12]

• Gas Chromatography Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250-280°C.

  • Oven Program: A temperature gradient program is used to separate the different CP congeners. A typical program might start at a low temperature (e.g., 60°C), ramp up to a high temperature (e.g., 300°C), and hold for a period.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Capture Negative Ionization (ECNI) is highly sensitive and selective for chlorinated compounds.[9]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan mode can be used. In SIM mode, monitor characteristic ions for different CP homologue groups.

• Quantification: Use an internal standard method for quantification. The response factors of different CP congeners can vary, so using a mixture of standards that closely matches the expected composition of the leached Cereclor is recommended.[13]

Protocol 2: Leaching of Cereclor from PVC Toys into Artificial Saliva

This protocol is based on methods for assessing the migration of plasticizers from toys intended for mouthing by children.[5][14]

1. Materials and Reagents:

• PVC toy or a representative section of the toy.

• Artificial Saliva Simulant: Prepare according to established formulations (e.g., based on DIN 53160-1 or other relevant standards). The composition typically includes salts, enzymes, and a buffering agent to maintain a pH similar to human saliva.

• Dynamic extraction apparatus (e.g., 'Head over Heels' agitator).[5]

• Water bath or incubator to maintain a constant temperature of 37°C.

• Extraction and analytical reagents as described in Protocol 1.

2. Sample Preparation:

• If the entire toy cannot be tested, cut a representative piece with a known surface area.

• Clean the sample surface as described in Protocol 1.

3. Leaching Procedure:

• Place the PVC sample in a suitable container with the artificial saliva simulant at a defined surface area-to-volume ratio.

• Place the container in the dynamic extraction apparatus within an incubator set to 37°C.

• Agitate the sample for a specified period (e.g., 2 hours) to simulate mouthing.

• At defined time intervals, an aliquot of the saliva simulant can be removed for analysis to determine the migration rate.

4. Sample Extraction, Cleanup, and Analysis:

• Follow the procedures for extraction, cleanup, and GC-MS analysis as detailed in Protocol 1 for aqueous simulants.

Visualizations

Caption: Experimental workflow for Cereclor leaching studies.

Caption: Analytical pathway for Cereclor quantification.

References

• 1. d-nb.info [d-nb.info]
• 2. mdpi.com [mdpi.com]
• 3. Release and Gas-Particle Partitioning Behaviors of Short-Chain Chlorinated Paraffins (SCCPs) During the Thermal Treatment of Polyvinyl Chloride Flooring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Controlled Extraction Studies Applied to Polyvinyl Chloride and Polyethylene Materials: Conclusions from the ELSIE Controlled Extraction Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Migration of phthalates from PVC toys into saliva simulant by dynamic extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Estimated Risks of Water and Saliva Contamination by Phthalate Diffusion from Plasticized Polyvinyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. agilent.com [agilent.com]
• 9. foodstandards.gov.au [foodstandards.gov.au]
• 10. researchgate.net [researchgate.net]
• 11. useforesight.io [useforesight.io]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. researchgate.net [researchgate.net]
• 14. Estimating mouthing exposure to chemicals in children’s products - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Application of Cereclor Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor is the trade name for a range of chlorinated paraffins (CPs), which are complex mixtures of polychlorinated n-alkanes.[1] These compounds are synthesized by the chlorination of paraffinic hydrocarbon fractions.[2] The properties and applications of Cereclor derivatives are primarily determined by the carbon-chain length of the paraffin (B1166041) and the percentage of chlorine content.[1] Cereclor grades are versatile and find use in a wide array of industrial applications, including as extreme pressure (EP) additives in lubricants, as plasticizers and flame retardants in polymers such as PVC, and in paints, sealants, and adhesives.[3][4]

This document provides detailed application notes and protocols for the synthesis of Cereclor derivatives and their evaluation in several key applications.

Data Presentation: Properties of Representative Cereclor Grades

The following table summarizes the typical physical and chemical properties of various Cereclor grades, showcasing the range of characteristics achievable by modifying the carbon chain length and degree of chlorination.

Property	Cereclor S45	Cereclor S52[4]	Cereclor 70
Chlorine Content (% w/w)	45	51.7	70
Appearance	Clear, viscous liquid	Clear, mobile liquid[4]	White powder
Viscosity at 25°C (Poise)	1.5 - 2.5	10 - 20	Not Applicable
Density at 25°C (g/mL)	1.17 - 1.21	1.26	1.6 - 1.7
Solubility	Soluble in aromatic and chlorinated solvents	Soluble in a range of base oils[4]	Soluble in ketones and esters
Primary Applications	Plasticizer, Lubricant Additive	Plasticizer, Flame Retardant, EP Additive[4]	Flame Retardant

Experimental Protocols

I. Synthesis of Cereclor Derivatives

The synthesis of Cereclor derivatives involves the free-radical substitution reaction of n-alkanes with a chlorinating agent, typically chlorine gas or sulfuryl chloride (SO₂Cl₂), initiated by ultraviolet (UV) light.[2][5] The degree of chlorination is a critical parameter that dictates the final properties of the product and can be controlled by adjusting reaction time, temperature, and the ratio of reactants.[6]

Objective: To synthesize a medium-chain chlorinated paraffin (MCCP) with a target chlorine content of approximately 52% (analogous to Cereclor S52).

Materials:

• n-Tetradecane (C₁₄H₃₀)

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN) (optional, as a radical initiator)

• Nitrogen gas (N₂)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Hexane

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• UV lamp (e.g., medium-pressure mercury lamp)

• Magnetic stirrer with heating mantle

• Gas inlet/outlet tubes

• Separatory funnel

• Rotary evaporator

Protocol:

• Reaction Setup: Assemble the three-necked flask with the reflux condenser, dropping funnel, and a gas inlet/outlet. The outlet should be connected to a trap containing a sodium hydroxide (B78521) solution to neutralize the HCl and SO₂ byproducts. Place the flask in the heating mantle on the magnetic stirrer.

• Reactant Charging: Charge the flask with n-tetradecane. For a laboratory-scale synthesis, start with a 0.5 mol solution of n-tetradecane in a suitable solvent like hexane.

• Inert Atmosphere: Purge the system with nitrogen gas for 15-20 minutes to remove any oxygen, which can interfere with the radical reaction.

• Initiation: Position the UV lamp to irradiate the reaction flask. Turn on the magnetic stirrer to ensure uniform mixing.

• Chlorination: Slowly add sulfuryl chloride from the dropping funnel to the reaction mixture. The molar ratio of SO₂Cl₂ to n-tetradecane will determine the final chlorine content. For a target of ~52% chlorine, a molar ratio of approximately 7:1 (SO₂Cl₂:C₁₄H₃₀) is a reasonable starting point. The addition should be done dropwise to control the exothermic reaction and maintain a steady temperature, typically between 50-60°C.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots at different time intervals and analyzing them for chlorine content using techniques such as elemental analysis or by calculating the density, which increases with chlorination.

• Work-up: Once the desired chlorine content is achieved, turn off the UV lamp and stop the addition of sulfuryl chloride. Allow the reaction mixture to cool to room temperature.

• Purification:

  • Transfer the reaction mixture to a separatory funnel and wash it sequentially with a 5% sodium bicarbonate solution to neutralize any remaining acidic byproducts, followed by distilled water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent.

  • Remove the solvent (hexane) using a rotary evaporator to obtain the crude chlorinated paraffin.

• Characterization: Characterize the final product to determine its chlorine content, viscosity, and density. Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can be used to analyze the distribution of different chlorinated species.

II. Application Testing Protocols

Objective: To evaluate the extreme pressure properties of a synthesized Cereclor derivative when used as a lubricant additive, following the principles of the ASTM D2783 standard.[7]

Equipment:

• Four-Ball EP Test Machine

• Steel test balls (AISI E-52100 steel)[7]

• Microscope for wear scar measurement

Protocol:

• Lubricant Formulation: Prepare a lubricant blend by dissolving a specific concentration (e.g., 5% w/w) of the synthesized Cereclor derivative in a base oil.

• Test Setup: Secure three steel balls in the test cup of the four-ball tester and add the formulated lubricant until the balls are fully submerged. Place the fourth ball in the chuck of the machine.

• Test Execution:

  • Bring the rotating ball into contact with the three stationary balls.

  • Apply a series of increasing loads in predetermined steps (e.g., as specified in ASTM D2783).[7]

  • At each load, rotate the top ball at a constant speed (e.g., 1760 rpm) for a set duration (e.g., 10 seconds).[7]

• Data Collection:

  • Last Non-Seizure Load (LNSL): The highest load at which the lubricant film remains intact without seizure (welding) of the balls.

  • Weld Point: The lowest load at which the balls weld together.

  • Load-Wear Index (LWI): A measure of the lubricant's ability to prevent wear under increasing loads, calculated from the wear scar diameters on the stationary balls.

• Analysis: After the test, measure the wear scar diameters on the three lower balls using a microscope. Calculate the LWI according to the ASTM D2783 procedure. A higher LNSL, weld point, and LWI indicate better extreme pressure performance.

Objective: To assess the flame retardant properties of a plastic formulation containing a synthesized Cereclor derivative using the UL 94 Vertical Burn Test and the ASTM D2863 Limiting Oxygen Index (LOI) test.

1. UL 94 Vertical Burn Test [8][9][10][11]

Equipment:

• UL 94 test chamber

• Bunsen burner with a supply of methane (B114726) gas

• Specimen holder

• Timer

• Surgical cotton

Protocol:

• Specimen Preparation: Prepare rectangular plastic test specimens (e.g., PVC) containing a specific concentration (e.g., 10% w/w) of the synthesized Cereclor derivative. The typical specimen size is 125 mm x 13 mm with a thickness of 3 mm.

• Test Setup: Mount the specimen vertically in the holder inside the test chamber. Place a layer of surgical cotton 300 mm below the specimen.

• Flame Application:

  • Apply a 20 mm blue flame from the Bunsen burner to the bottom edge of the specimen for 10 seconds and then remove it.

  • Record the afterflame time (t₁).

  • As soon as the flaming stops, immediately re-apply the flame for another 10 seconds.

  • Record the second afterflame time (t₂) and the afterglow time (t₃).

• Classification: Classify the material based on the following criteria:

  • V-0: Afterflame time for each individual specimen is ≤ 10 seconds; total afterflame time for 5 specimens is ≤ 50 seconds; no flaming drips that ignite the cotton.[11]

  • V-1: Afterflame time for each individual specimen is ≤ 30 seconds; total afterflame time for 5 specimens is ≤ 250 seconds; no flaming drips that ignite the cotton.

  • V-2: Afterflame time for each individual specimen is ≤ 30 seconds; total afterflame time for 5 specimens is ≤ 250 seconds; flaming drips that ignite the cotton are allowed.

2. ASTM D2863 Limiting Oxygen Index (LOI) Test [7][12][13][14][15]

Equipment:

• LOI apparatus (a vertical glass column with gas inlets and a specimen holder)

• Oxygen and Nitrogen gas cylinders with flowmeters

• Ignition source

Protocol:

• Specimen Preparation: Prepare plastic test specimens of a standard size (e.g., 80-150 mm long, 10 mm wide, and 4 mm thick) containing the Cereclor derivative.[12]

• Test Procedure:

  • Place the specimen vertically in the holder inside the glass column.

  • Introduce a mixture of oxygen and nitrogen into the column from the bottom.

  • Ignite the top of the specimen with the ignition source.

  • Adjust the oxygen concentration in the gas mixture until the specimen just supports combustion (a flame that persists for at least 3 minutes or consumes 50 mm of the specimen length).

• Data Analysis: The Limiting Oxygen Index is the minimum percentage of oxygen in the oxygen/nitrogen mixture that is required to sustain combustion. A higher LOI value indicates better flame retardancy.

Objective: To determine the effectiveness of a synthesized Cereclor derivative as a plasticizer in a PVC formulation, based on the principles of ASTM D2284.[16]

Equipment:

• Two-roll mill or internal mixer for compounding

• Compression molding press

• Tensile testing machine

• Durometer for hardness measurement

Protocol:

• PVC Formulation: Prepare a PVC compound by mixing PVC resin, the synthesized Cereclor derivative as a plasticizer (e.g., 30 parts per hundred of resin - phr), a heat stabilizer, and other necessary additives on a two-roll mill or in an internal mixer.

• Specimen Preparation: Compression mold the PVC compound into sheets of a specified thickness. Cut dumbbell-shaped test specimens from the molded sheets according to ASTM standards.

• Mechanical Property Testing:

  • Tensile Strength and Elongation: Use the tensile testing machine to measure the tensile strength at break and the percentage of elongation at break of the test specimens.

  • Hardness: Measure the Shore A hardness of the molded PVC sheet using a durometer.

• Analysis: Compare the results with a control formulation containing a standard plasticizer or no plasticizer. An effective plasticizer will significantly increase the elongation at break and decrease the tensile strength and hardness of the PVC, indicating increased flexibility.

Visualization of Experimental Workflows

Caption: Workflow for the synthesis of Cereclor derivatives.

Caption: Workflow for extreme pressure lubricant testing.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Chlorinated paraffins - Wikipedia [en.wikipedia.org]
• 3. Cereclor S52 | Coatings, Adhesives, Sealants and PVC Applications | Flame Retard [tri-iso.com]
• 4. tri-iso.com [tri-iso.com]
• 5. Photochlorination - Wikipedia [en.wikipedia.org]
• 6. dioxin20xx.org [dioxin20xx.org]
• 7. kiyorndlab.com [kiyorndlab.com]
• 8. mgchemicals.com [mgchemicals.com]
• 9. boedeker.com [boedeker.com]
• 10. amade-tech.com [amade-tech.com]
• 11. specialchem.com [specialchem.com]
• 12. Oxygen Index ASTM D2863 [intertek.com]
• 13. testinglab.com [testinglab.com]
• 14. Oxygen Index Test in accordance with ASTM D 2863|FAQ [fireproof-cables.com]
• 15. matestlabs.com [matestlabs.com]
• 16. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]

Application of Cereclor in Textile Finishing for Fire Resistance: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cereclor, a trade name for chlorinated paraffins (CPs), is utilized as a flame retardant in the textile industry to enhance the fire resistance of various fabrics.[1][2] Chlorinated paraffins are alkanes that have been chlorinated to varying degrees, with their flame retardant properties generally increasing with a higher chlorine content. For flame-retardant applications in textiles, CPs with a chlorine content of approximately 70% are often employed.[3] Cereclor is typically applied to textiles as part of a finishing process, often in conjunction with a synergist such as antimony trioxide, to impart flame retardant characteristics to materials used in home furnishings, upholstery, protective clothing, and industrial fabrics.[4]

The mechanism by which Cereclor imparts fire resistance involves several actions. Upon exposure to heat, it releases hydrochloric acid (HCl), which acts as a flame poison in the gaseous phase. This process is significantly enhanced by the presence of antimony trioxide, which reacts with HCl to form antimony oxychloride and trichloride. These compounds act as radical scavengers and form a vapor barrier, smothering the flame.[5] Additionally, chlorinated paraffins promote the formation of a protective char layer on the surface of the textile, which limits the spread of flames and the release of flammable gases.[5]

This document provides detailed application notes and protocols for the use of Cereclor in textile finishing for fire resistance, aimed at professionals in research and development.

Data Presentation

Quantitative data on the fire resistance performance of textiles treated with Cereclor is not extensively available in publicly accessible literature. The effectiveness of the treatment is highly dependent on the specific grade of Cereclor used, its concentration, the presence of synergists, the application method, and the type of textile substrate. Researchers should consider the following data as illustrative and should perform specific testing to validate performance for their unique applications.

Table 1: Limiting Oxygen Index (LOI) of Cotton Fabric Treated with a Chlorinated Paraffin (B1166041) Formulation

Sample	Treatment	Limiting Oxygen Index (LOI) (%)
Untreated Cotton	None	18.8
Treated Cotton	18.75% of 70% chlorinated paraffin wax in a latex binder coating	19.5

Source: Adapted from US Patent 3,766,189 A.[6] The LOI indicates the minimum oxygen concentration required to support combustion; a higher value indicates better flame resistance.

Table 2: Properties of Selected Cereclor Grades for Flame Retardant Applications

Cereclor Grade	Carbon Chain Length	Chlorine Content (% w/w)	Physical Form	Key Characteristics
Cereclor 42	> C20	42	Wax	High viscosity, low volatility. Suitable as a flame retardant additive and plasticizer in coatings.[7][8]
Cereclor S52	C14-C17	~52	Viscous Liquid	Versatile grade for use as a secondary plasticizer and flame retardant additive.[9]
Cereclor 70	Not Specified	70-73	Powder	Typically blended with antimony trioxide for an efficient flame retardant system.[10]
Cereclor E-Series (e.g., E45, E56)	C14-C17	40-60	Liquid	Used as a flame retardant and plasticizer in various applications.[11]

Experimental Protocols

The following are generalized protocols for the application of Cereclor to textiles and for the evaluation of their fire resistance. The specific parameters should be optimized based on the textile substrate, the desired level of flame retardancy, and the specific Cereclor grade used.

Protocol 1: Formulation of Cereclor-Antimony Trioxide Dispersion

This protocol describes the preparation of a stable aqueous dispersion of Cereclor and antimony trioxide for application to textiles.

Materials:

• Cereclor (e.g., Cereclor 70, a powder form with ~70% chlorine content)

• Antimony trioxide (Sb₂O₃)

• Dispersing agent (e.g., a non-ionic surfactant)

• Thickener (e.g., acrylic-based)

• Binder (e.g., acrylic or vinyl acetate (B1210297) emulsion)

• Deionized water

Procedure:

• In a suitable mixing vessel, add the required amount of deionized water.

• While stirring, slowly add the dispersing agent and allow it to dissolve completely.

• Gradually add the Cereclor powder and antimony trioxide to the vessel under high-speed stirring. A common starting ratio for chlorinated paraffin to antimony trioxide is approximately 1:1.[4]

• Continue mixing until a fine, homogenous dispersion is achieved. This may require the use of a high-shear mixer.

• Slowly add the binder to the dispersion while continuing to stir.

• Adjust the viscosity of the final formulation by adding the thickener as required for the chosen application method (e.g., padding or coating).

• The final formulation should be a stable dispersion with a solids content typically ranging from 20% to 50%, depending on the desired add-on to the fabric.

Protocol 2: Application of Cereclor to Textiles via Padding

The padding process is a common method for applying flame retardants to textiles, ensuring good penetration and uniform distribution.

Equipment:

• Two-roll or three-roll laboratory padder

• Drying oven or stenter

• Curing oven

Procedure:

• Prepare the Cereclor-antimony trioxide dispersion as described in Protocol 1.

• Immerse a pre-weighed textile sample (e.g., cotton, polyester, or a blend) into the dispersion in the pad trough.

• Pass the saturated fabric through the nip of the rollers at a controlled pressure to ensure even pickup of the formulation. The pressure should be adjusted to achieve the desired wet pick-up percentage (typically 60-100%).

• Dry the treated fabric in an oven at 100-120°C for 2-5 minutes to remove water.

• Cure the dried fabric at a higher temperature, typically 140-160°C for 1-3 minutes, to fix the binder and the flame retardant to the fibers.

• After curing, the fabric is cooled and re-weighed to determine the dry add-on of the flame retardant finish. A dry solids add-on of 15-25% by weight of the fabric is often targeted.[12]

Protocol 3: Evaluation of Fire Resistance - Vertical Flame Test (ASTM D6413)

This test is used to assess the flame resistance of vertically oriented textiles.

Equipment:

• Vertical flame test chamber

• Specimen holder

• Burner with a specified gas (e.g., methane)

• Timer

Procedure:

• Cut the treated fabric into specimens of the specified dimensions (typically 76 mm x 305 mm).

• Condition the specimens at a standard temperature and humidity.

• Mount a specimen in the holder and place it in the test chamber.

• Apply a controlled flame to the bottom edge of the specimen for 12 seconds.

• After 12 seconds, remove the flame and record the after-flame time (the time the specimen continues to burn after the ignition source is removed).

• Record the after-glow time (the time the specimen glows after the flame is extinguished).

• After the test, measure the char length by attaching a specified weight to the bottom of the specimen and measuring the length of the tear along the charred area.

• Repeat the test for a sufficient number of specimens to obtain a statistically significant result.

Mandatory Visualization

Caption: Workflow for applying Cereclor to textiles for fire resistance.

Caption: Proposed mechanism of fire retardancy for Cereclor-treated textiles.

References

• 1. toxicslink.org [toxicslink.org]
• 2. rewe-group.com [rewe-group.com]
• 3. Chlorinated Paraffins - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. static1.squarespace.com [static1.squarespace.com]
• 6. US3766189A - Fire retardant latex containing chlorinated paraffin wax - Google Patents [patents.google.com]
• 7. tri-iso.com [tri-iso.com]
• 8. Cereclor 42 | Coatings, Adhesives and Sealants (Plasticizer and Flame Retardant) [tri-iso.com]
• 9. scribd.com [scribd.com]
• 10. fenua-environnement.com [fenua-environnement.com]
• 11. media.knowde.com [media.knowde.com]
• 12. patents.justia.com [patents.justia.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Cereclor Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with matrix effects in the analysis of Cereclor (Short-Chain Chlorinated Paraffins or SCCPs).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Cereclor analysis?

A1: Matrix effects in Cereclor analysis refer to the alteration of the analytical signal (either suppression or enhancement) of the target analytes due to the co-eluting components of the sample matrix.[1][2][3][4] These effects can compromise the accuracy, precision, and sensitivity of the quantification of Short-Chain Chlorinated Paraffins (SCCPs). The complexity of both the Cereclor mixtures and the sample matrices contributes significantly to these analytical challenges.[5]

Q2: What are the common sources of matrix interference in Cereclor analysis?

A2: Common sources of interference depend on the sample type but often include lipids, pigments, and other persistent organic pollutants (POPs) that have similar chemical properties to SCCPs, such as polychlorinated biphenyls (PCBs).[6] For environmental samples like soil and sediment, humic substances can also be a significant source of interference. In biological samples, fats and proteins are major contributors to matrix effects.

Q3: Which analytical techniques are most susceptible to matrix effects when analyzing for Cereclor?

A3: Techniques like gas chromatography with electron capture negative ionization mass spectrometry (GC/ECNI-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly employed for Cereclor analysis and are susceptible to matrix effects.[4][7] While highly sensitive, the ionization process in these techniques can be influenced by co-eluting matrix components, leading to inaccurate quantification.[2][3]

Q4: How can I identify if my Cereclor analysis is being affected by matrix effects?

A4: The presence of matrix effects can be identified through several methods:

• Post-Extraction Spike Analysis: The response of an analyte spiked into a blank matrix extract is compared to the response of the same analyte in a neat solvent. A significant difference in signal intensity points to matrix effects.[8]

• Comparison of Calibration Curves: Comparing the slope of a calibration curve prepared in a pure solvent with one prepared in a matrix-matched standard can reveal the extent of the matrix effect.[8]

• Post-Column Infusion: This qualitative technique involves infusing a constant flow of the analyte into the mass spectrometer while injecting a blank matrix extract. Any fluctuation in the analyte's signal at the retention time of interfering compounds indicates matrix effects.[8][9]

Troubleshooting Guides

This section addresses specific issues that may be encountered during Cereclor analysis and provides systematic approaches to resolving them.

Issue 1: Poor reproducibility and inconsistent quantification.

• Possible Cause: Significant and variable matrix effects between samples.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent quantification.

Issue 2: Low analyte recovery or significant signal suppression.

• Possible Cause: Co-eluting matrix components are suppressing the ionization of Cereclor congeners.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for low analyte recovery.

Experimental Protocols

Protocol 1: Enhanced Sample Cleanup for Complex Matrices

This protocol describes a multi-step cleanup procedure to minimize matrix interferences in complex samples such as sediment or biological tissues.

• Extraction:

  • Perform accelerated solvent extraction (ASE) or Soxhlet extraction on the homogenized sample using a mixture of dichloromethane (B109758) and hexane (B92381) (1:1, v/v).

  • Concentrate the extract using a rotary evaporator.

• Multi-layer Silica/Florisil Column Chromatography:

  • Pack a chromatography column with layers of activated silica gel, acidic silica gel, and Florisil.[10]

  • Condition the column with n-hexane.

  • Load the concentrated extract onto the column.

  • Elute with n-hexane to remove less polar interferences.

  • Elute the Cereclor fraction with a mixture of dichloromethane and n-hexane.[10]

• Gel Permeation Chromatography (GPC) (Optional for High Lipid Content):

  • If the sample has a high lipid content, further cleanup using GPC may be necessary to remove large molecules like lipids.[11]

• Final Concentration:

  • Concentrate the cleaned extract to the final volume and add an internal standard before instrumental analysis.

Protocol 2: Quantification using the Method of Standard Addition

The method of standard addition can be used to compensate for matrix effects by preparing calibration standards in the sample matrix itself.[12]

• Sample Preparation:

  • Divide the sample extract into several equal aliquots.

• Spiking:

  • Leave one aliquot un-spiked.

  • Spike the remaining aliquots with increasing, known concentrations of a Cereclor standard solution.

• Analysis:

  • Analyze all the prepared aliquots using the established instrumental method.

• Data Analysis:

  • Plot the measured analyte response versus the concentration of the added standard.

  • Determine the concentration of the analyte in the original sample by extrapolating the linear regression line to the x-intercept.[12]

Data Presentation

Table 1: Comparison of Quantification Strategies for Spiked Samples

Quantification Method	Sample Matrix	True Value (µg/g)	Measured Value (µg/g)	Trueness (%)	Coefficient of Variation (CV, %)
Pattern Deconvolution	Indoor Dust	50	36 - 70.5	72 - 141	< 15
Chlorine-Content Calibration	Indoor Dust	50	66 (average)	Overestimates by ~32% for SCCPs	< 18

Data adapted from a study on chlorinated paraffins in indoor dust.[13]

Table 2: Matrix Effect Evaluation in Different Sample Extracts

Analyte	Matrix	Peak Area (Neat Solution)	Peak Area (Matrix Extract)	Matrix Effect (%)
1,2-dichloro-2-propanol	Blank Matrix A	150,000	90,000	60 (Suppression)
1,2-dichloro-2-propanol	Blank Matrix B	150,000	180,000	120 (Enhancement)

Illustrative data based on the formula: ME (%) = (Peak Area in Matrix Extract / Peak Area in Neat Solution) * 100.[8]

Signaling Pathways and Workflows

Caption: General workflow for Cereclor analysis with matrix effect mitigation.

References

• 1. Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Status of short-chain chlorinated paraffins in matrices and research gap priorities in Africa: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. The underlying challenges that arise when analysing short-chain chlorinated paraffins in environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]
• 11. Photolytic clean-up of biological samples for gas chromatographic analysis of chlorinated paraffins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Video: Method of Standard Addition to Minimize Matrix Effect [jove.com]
• 13. oaepublish.com [oaepublish.com]

Technical Support Center: Improving the Thermal Stability of Cereclor in Polymer Processing

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cereclor (chlorinated paraffins) in polymer processing.

Frequently Asked Questions (FAQs)

Q1: What is Cereclor and why is its thermal stability important in polymer processing?

A1: Cereclor is the trade name for a range of chlorinated paraffins, which are complex mixtures of polychlorinated n-alkanes.[1][2][3] They are used as secondary plasticizers and flame retardants in various polymers, most notably PVC.[4][5] Thermal stability is crucial because polymers are processed at elevated temperatures. If Cereclor is not sufficiently stable, it can degrade, leading to the release of hydrochloric acid (HCl).[2][3][4][6] This degradation can cause discoloration of the polymer, reduce its mechanical properties, and corrode processing equipment.[4]

Q2: What is the primary mechanism of Cereclor degradation during heating?

A2: The primary degradation mechanism is dehydrochlorination, which is the elimination of hydrogen chloride (HCl) from the paraffin (B1166041) chain. This process is often initiated at sites with thermally unstable chlorine atoms. The released HCl can then act as a catalyst, accelerating further degradation and leading to the formation of conjugated double bonds (polyenes) in the paraffin chain. These polyenes are responsible for the yellowing and eventual browning of the material.

Q3: What factors can negatively impact the thermal stability of Cereclor in my formulation?

A3: Several factors can influence the thermal stability of Cereclor:

• Presence of Impurities: Certain metals like iron, zinc, and aluminum can catalyze the decomposition of chlorinated paraffins.[2][3][4][6]

• High Processing Temperatures: Exceeding the recommended processing temperature for the specific Cereclor grade and polymer system can accelerate degradation.

• Shear and Residence Time: High shear rates and long residence times in the processing equipment can generate frictional heat and increase the thermal load on the material.

• Presence of Oxygen: An oxidative environment can contribute to the degradation process.

• Incompatible Additives: Some additives in the formulation may have an antagonistic effect on the thermal stability of Cereclor.

Q4: What are the common types of stabilizers used to improve the thermal stability of Cereclor?

A4: A variety of stabilizers can be incorporated into polymer formulations to enhance the thermal stability of Cereclor. These include:

• Metal Soaps (e.g., Calcium/Zinc, Barium/Zinc stearates): These are primary heat stabilizers that act as HCl scavengers, neutralizing the acid as it is formed and preventing it from catalyzing further degradation.[7][8][9][10][11]

• Organotin Stabilizers (e.g., methyltin mercaptides): These are highly effective heat stabilizers that not only scavenge HCl but can also substitute labile chlorine atoms on the polymer chain, creating a more stable structure.[12][13][14]

• Epoxidized Soybean Oil (ESBO): This is a co-stabilizer and secondary plasticizer that scavenges HCl by reacting its epoxy groups with the acid.[4][15][16][17]

• Organophosphites: These act as secondary stabilizers and antioxidants. They can chelate metal ions that would otherwise catalyze degradation and can also react with hydroperoxides.

Q5: How do I choose the right stabilizer for my application?

A5: The choice of stabilizer depends on several factors, including the specific Cereclor grade, the host polymer, processing conditions, and the desired performance of the final product. For example, for applications requiring high clarity, organotin stabilizers are often preferred. For non-toxic applications, Calcium/Zinc systems are a common choice.[9][11] It is often beneficial to use a combination of primary and secondary stabilizers to achieve a synergistic effect.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues related to the thermal stability of Cereclor in polymer processing.

Symptom	Potential Cause	Troubleshooting Steps
Discoloration (Yellowing/Browning) of the Final Product	1. Insufficient Stabilization: The amount or type of stabilizer is not adequate for the processing conditions. 2. Excessive Processing Temperature: The processing temperature is too high for the formulation. 3. Long Residence Time: The material is spending too much time at high temperatures in the extruder or molder. 4. Contamination: Presence of metal contaminants (e.g., from worn equipment) that catalyze degradation.	1. Increase Stabilizer Level: Incrementally increase the concentration of the primary and/or secondary stabilizer. Consider a more efficient stabilizer system (e.g., organotin). 2. Optimize Temperature Profile: Lower the processing temperature in stages, ensuring proper melting and mixing. 3. Reduce Residence Time: Increase screw speed or reduce back pressure to minimize the time the material spends in the heated zones. 4. Inspect and Clean Equipment: Check for any signs of wear or corrosion on screws, barrels, and dies. Purge the equipment thoroughly between runs.
Pitting or Corrosion on Processing Equipment	1. Significant HCl Evolution: Severe degradation of Cereclor is releasing large amounts of corrosive hydrochloric acid.	1. Immediately Review Formulation and Processing Conditions: This is a critical issue. Stop processing and re-evaluate the stabilizer package and temperature settings. A significant increase in the HCl scavenger (e.g., Ca/Zn stearate, ESBO) is necessary. 2. Perform Thermal Stability Testing: Use methods like the Dehydrochlorination Test to quantify the stability of your formulation before resuming production.
Inconsistent Product Quality (e.g., color variation between batches)	1. Poor Dispersion of Stabilizers: Inadequate mixing leading to localized areas of poor stability. 2. Inconsistent Raw Material Quality: Variation in the quality of Cereclor, polymer resin, or other additives.	1. Improve Mixing: Optimize mixing parameters (e.g., time, speed) to ensure uniform dispersion of all components. 2. Quality Control of Raw Materials: Implement incoming quality control checks for all raw materials. Request certificates of analysis from suppliers.
Reduced Mechanical Properties of the Final Product	1. Polymer Chain Scission: Degradation of the polymer backbone due to the catalytic effect of HCl.	1. Enhance Stabilization: A more robust stabilizer system is needed to protect the polymer. 2. Incorporate Antioxidants: Consider adding antioxidants to mitigate oxidative degradation, which can occur in conjunction with thermal degradation.

Data Presentation

Thermal Stability of Select Cereclor Grades

The following table provides typical thermal stability data for some Cereclor grades. Note that these values can be influenced by the specific formulation and test conditions.

Cereclor Grade	Chlorine Content (%)	Thermal Stability (HCl evolution, % w/w after 4h at 175°C)
Cereclor S45	43 - 46	< 0.5
Cereclor S52	50 - 53	< 0.5
Cereclor E40T	40	0.02
Cereclor E45	44	0.06
Cereclor E50	50	0.05
Cereclor E50T	50	0.02
Cereclor E56	56	0.04
Cereclor E56T	56	0.01
Cereclor E60	60	0.03

Data compiled from publicly available product data sheets.

Qualitative Comparison of Common Stabilizer Systems

Stabilizer Type	Primary Function	Advantages	Disadvantages
Calcium/Zinc Stearates	HCl Scavenger	Non-toxic, good long-term stability.[9][11]	Moderate initial color hold, can affect clarity.
Organotin Mercaptides	HCl Scavenger, Labile Chlorine Substitution	Excellent heat stability and clarity.[12][13][14]	Higher cost, potential regulatory concerns.
Epoxidized Soybean Oil (ESBO)	Co-stabilizer (HCl Scavenger)	Non-toxic, plasticizing effect, improves long-term stability.[4][15][16][17]	Can affect hardness, may not be sufficient as a primary stabilizer.
Organophosphites	Secondary Stabilizer, Antioxidant	Improves color, chelates metal ions, synergistic with primary stabilizers.	Can be prone to hydrolysis.

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of a polymer formulation containing Cereclor by measuring the weight loss as a function of temperature.

Apparatus:

• Thermogravimetric Analyzer (TGA) with a precision balance and programmable furnace.

• Sample pans (e.g., platinum, alumina).

• Inert gas supply (e.g., Nitrogen) and an oxidizing gas supply (e.g., Air).

Procedure:

• Sample Preparation: Prepare a small, representative sample of the polymer compound (typically 5-10 mg).

• Instrument Setup:

  • Tare the empty sample pan.

  • Place the prepared sample into the pan.

  • Load the sample into the TGA furnace.

  • Purge the furnace with the desired gas (e.g., Nitrogen for inert atmosphere) at a constant flow rate (e.g., 20-50 mL/min).

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C).

  • Ramp the temperature at a constant heating rate (e.g., 10°C/min or 20°C/min) to a final temperature (e.g., 600-800°C).

• Data Acquisition: Record the sample weight as a function of temperature.

• Analysis:

  • Plot the percentage weight loss versus temperature.

  • Determine the onset temperature of decomposition (the temperature at which significant weight loss begins). This is a key indicator of thermal stability.

  • The derivative of the weight loss curve (DTG) can be used to identify the temperatures of maximum degradation rates for different components.

Dehydrochlorination Test (Based on Congo Red Method - ISO 182-1)

Objective: To determine the static thermal stability of a PVC compound by measuring the time required for the evolution of a detectable amount of hydrogen chloride (HCl) at a constant temperature.

Apparatus:

• Heating block or oil bath capable of maintaining a constant temperature (±1°C), typically 180°C or 200°C.

• Glass test tubes.

• Congo Red indicator paper.

• Stopper with a slit to hold the indicator paper.

• Timer.

Procedure:

• Sample Preparation: Prepare a uniform sample of the PVC compound. For sheeted material, cut a strip of a specified size. For powders, weigh a specific amount.

• Test Setup:

  • Place the sample at the bottom of a clean, dry test tube.

  • Insert a strip of Congo Red paper into the slit of the stopper so that it will be positioned in the upper part of the test tube, above the sample.

  • Place the test tube in the preheated heating block.

• Measurement:

  • Start the timer as soon as the test tube is placed in the heating block.

  • Observe the Congo Red paper for any color change. The endpoint is reached when the blue color first appears on the paper.

  • Record the time taken for the color change to occur. This is the "stability time."

• Interpretation: A longer stability time indicates better thermal stability of the compound.

Mandatory Visualization

Caption: Thermal degradation pathway of Cereclor.

Caption: Mechanisms of action for common stabilizers.

Caption: Troubleshooting workflow for thermal stability issues.

References

• 1. BS EN ISO 182-3:2000 | 15 Jul 1993 | BSI Knowledge [knowledge.bsigroup.com]
• 2. tri-iso.com [tri-iso.com]
• 3. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 4. tri-iso.com [tri-iso.com]
• 5. tri-iso.com [tri-iso.com]
• 6. aktasdis.com [aktasdis.com]
• 7. scribd.com [scribd.com]
• 8. DIN EN ISO 182-3 - 2024-03 - DIN Media [dinmedia.de]
• 9. ASTM D2115 "Standard Practice for Oven Heat Stability of Poly(Vinyl Chloride) Compositions" | NBCHAO [en1.nbchao.com]
• 10. ISO 182-3:2025 [isme.me]
• 11. TGA Analysis, thermogravimetric analysis [redthermo.com]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. orbimind.com [orbimind.com]
• 14. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 15. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 16. azom.com [azom.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Complex Chlorinated Paraffin Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the analysis of complex chlorinated paraffin (B1166041) (CP) mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing chlorinated paraffins?

A1: The analysis of chlorinated paraffins is inherently challenging due to their extreme complexity.[1][2][3] CPs are intricate mixtures of polychlorinated n-alkanes, often comprising thousands of isomers and homologues with varying carbon chain lengths and degrees of chlorination.[1][4][5] This complexity leads to significant difficulties in chromatographic separation, congener-specific analysis, and accurate quantification.[1] Key challenges include:

• Co-elution: The vast number of isomers with similar physicochemical properties results in significant chromatographic overlap, making it difficult to separate individual congeners.[4][6]

• Lack of Standards: A major obstacle is the absence of relevant and reliable analytical standards for every congener group, which complicates accurate quantification.[2][7][8]

• Matrix Interferences: Complex sample matrices can interfere with the analysis, requiring extensive cleanup procedures.[7]

• Instrumental Limitations: Distinguishing between different CP groups (e.g., SCCPs and MCCPs) and from other co-eluting compounds like PCBs can be difficult with low-resolution mass spectrometry.[9][10]

Q2: Which analytical techniques are most suitable for CP analysis?

A2: Several instrumental approaches are used for CP analysis, each with its strengths and weaknesses. The most common techniques are:

• Gas Chromatography-Mass Spectrometry (GC-MS): Particularly with Electron Capture Negative Ionization (ECNI), GC-MS is a widely applied technique due to its high sensitivity for halogenated compounds.[10][11] High-Resolution Mass Spectrometry (HRAM) GC-MS, such as GC-Orbitrap MS, offers enhanced selectivity and sensitivity, improving the separation and quantification of CP groups.[4][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC coupled with mass spectrometry, especially Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (TQ) systems, provides significant advantages in resolving homologue groups and can be used for simultaneous analysis of SCCPs, MCCPs, and LCCPs.[6][10]

Q3: What are Short-Chain (SCCPs), Medium-Chain (MCCPs), and Long-Chain (LCCPs) Chlorinated Paraffins?

A3: Chlorinated paraffins are categorized based on their carbon chain length:[12]

• Short-Chain Chlorinated Paraffins (SCCPs): C₁₀-C₁₃

• Medium-Chain Chlorinated Paraffins (MCCPs): C₁₄-C₁₇

• Long-Chain Chlorinated Paraffins (LCCPs): C>₁₇

SCCPs have drawn significant attention due to their toxicity and persistence in the environment, leading to their regulation under the Stockholm Convention.[13][14]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of chlorinated paraffins.

Issue 1: Poor Chromatographic Resolution and Peak Tailing

• Possible Cause: Co-elution of a large number of isomers and complex matrix effects.

• Troubleshooting Steps:

  • Optimize GC/LC Parameters: Adjust the temperature ramp rate (for GC) or gradient elution profile (for LC) to improve separation.

  • Column Selection: Use a column with a different stationary phase chemistry or a longer column to enhance resolution. For GC, a nonpolar column like a TG5-SilMS is often used.[15] For LC, a cyano (CN) column can provide good separation.[6]

  • Sample Cleanup: Implement a robust sample cleanup procedure to remove matrix interferences. This may involve using multi-layer silica-floridin columns.[16]

  • Consider GCxGC: For highly complex samples, comprehensive two-dimensional gas chromatography (GCxGC) can provide superior separation.[11]

Issue 2: Inaccurate Quantification and High Variability

• Possible Cause: Lack of appropriate calibration standards, differences in response factors between standards and samples, and interference from other compounds.

• Troubleshooting Steps:

  • Use of Technical Mixtures: Since individual standards for all congeners are not available, quantification is often performed using technical CP mixtures with known chlorine content.[15]

  • Chlorine Content Calibration: A quantification method based on the linear relationship between the instrument response factor and the degree of chlorination can compensate for differences between reference standards and samples.[17]

  • High-Resolution Mass Spectrometry: Employ HRAM-MS to selectively detect and quantify CPs, even in the presence of interfering compounds like PCBs.[4][9] The high resolving power allows for the deconvolution of complex spectra.[9]

  • Internal Standards: Use isotopically labeled internal standards, such as ¹³C-labeled compounds, to correct for matrix effects and variations in instrument response.[17]

Issue 3: Low Sensitivity and High Detection Limits

• Possible Cause: Inefficient ionization, matrix suppression effects, or suboptimal instrument settings.

• Troubleshooting Steps:

  • Ionization Technique: For GC-MS, Electron Capture Negative Ionization (ECNI) is highly recommended as it provides greater selectivity and sensitivity for halogenated compounds compared to Electron Ionization (EI).[4][11]

  • Instrument Tuning: Ensure the mass spectrometer is properly tuned for the target mass range and ionization mode.[15]

  • Sample Pre-concentration: Concentrate the sample extract to increase the analyte concentration before injection. A gentle stream of nitrogen is commonly used for this purpose.[17]

  • Optimize Injection Volume: Carefully select the injection volume to maximize signal without overloading the column.

Quantitative Data Summary

The following tables summarize key quantitative data from various analytical methods for CP analysis.

Table 1: Detection and Quantification Limits for Chlorinated Paraffins

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-NCI-Q-TOF-HRMS	SCCPs	24–81 ng/mL	-	[17]
GC-NCI-Q-TOF-HRMS	MCCPs	27–170 ng/mL	-	[17]
GC-Orbitrap-MS	SCCPs	<0.05 ppb	0.1 ppb	[15]
GC-Orbitrap-MS	MCCPs	0.3 ppb	1.5 ppb	[15]
LC-ESI-QTOF	SCCPs	-	100 ng/mL (instrumental)	[18]
LC-ESI-QTOF	MCCPs	-	50 ng/mL (instrumental)	[18]
LC-ESI-QTOF	LCCPs	-	50 ng/mL (instrumental)	[18]

Experimental Protocols

Protocol 1: Sample Preparation for CP Analysis in Solid Matrices (e.g., Dust, Food)

• Extraction:

  • Weigh approximately 1 g of the homogenized, freeze-dried sample.[17]

  • Spike the sample with appropriate surrogate standards (e.g., ¹³C₁₀-trans-chlordane).[16]

  • Perform accelerated solvent extraction (ASE) using a mixture of dichloromethane (B109758) and hexane (B92381) (1:1, v/v).[16] Alternatively, ultrasonic extraction in hexane can be used.[6]

• Cleanup:

  • Concentrate the extract by rotary evaporation.[17]

  • Apply the concentrated extract to a multi-layer silica-floridin column.[16]

  • Elute interfering compounds (e.g., PCBs) with n-hexane.[17]

  • Elute the CP fraction with a mixture of dichloromethane and n-hexane.[17]

• Final Preparation:

  • Concentrate the CP fraction to near dryness under a gentle stream of nitrogen.[17]

  • Reconstitute the residue in a known volume of cyclohexane.[17]

  • Add an injection internal standard (e.g., ε-HCH) prior to instrumental analysis.[17]

Protocol 2: GC-Orbitrap MS Analysis of CPs

• Chromatographic Conditions:

  • GC System: Thermo Scientific TRACE 1310 or similar.

  • Column: TraceGOLD TG5-SilMS (15m x 0.25 mm x 0.25 µm) or equivalent.[15]

  • Injection: 2 µL, splitless mode.[17]

  • Inlet Temperature: 280 °C.[17]

  • Oven Program: Optimize temperature ramp for separation of target analytes.

• Mass Spectrometry Conditions:

  • MS System: Thermo Scientific Q Exactive GC Orbitrap GC-MS/MS or similar.[15]

  • Ionization Mode: Negative Chemical Ionization (NCI).[15]

  • Ionization Gas: Methane.[15]

  • Resolution: 60,000 or 120,000.[15]

  • Acquisition Mode: Full-scan.[15]

Visualizations

Caption: A typical experimental workflow for the analysis of chlorinated paraffins.

Caption: A logical diagram for troubleshooting common issues in CP analysis.

References

• 1. Investigating the research landscape of chlorinated paraffins over the past ten decades - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. Eurofins News: Short and Medium Chain Chlorinated Paraffins - Eurofins Scientific [eurofins.de]
• 4. Lack of consensus on how to detect chlorinated paraffins [foodnavigator.com]
• 5. Risk assessment of chlorinated paraffins in feed and food - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. chm.pops.int [chm.pops.int]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Application of GC/MS and LC/Q-TOF Towards the Reliable Quantification of Chlorinated Paraffins [event.on24.com]
• 11. gcms.cz [gcms.cz]
• 12. Exploring the world of chlorinated paraffins | LGC Standards [lgcstandards.com]
• 13. Chlorinated paraffins: A review of sample preparation, instrumental analysis, and occurrence and distribution in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Status of short-chain chlorinated paraffins in matrices and research gap priorities in Africa: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. gcms.cz [gcms.cz]
• 16. researchgate.net [researchgate.net]
• 17. agilent.com [agilent.com]
• 18. oaepublish.com [oaepublish.com]

Technical Support Center: Reducing Cereclor Migration from Plasticized PVC

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with plasticized PVC containing Cereclor™ or other chlorinated paraffins (CPs).

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving plasticized PVC and the migration of Cereclor.

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Unexpectedly high levels of Cereclor migration in aqueous solutions.	Shorter-chain and lower-chlorinated congeners of Cereclor have higher migration efficiencies in aqueous media.[1][2]	1. Analyze Cereclor Grade: Verify the chain length and chlorination degree of the Cereclor used. Medium-chain chlorinated paraffins (MCCPs) generally have significantly lower migration rates than short-chain chlorinated paraffins (SCCPs).[1][2]2. Consider Alternatives: If permissible for the application, consider replacing the SCCP-heavy grade with an MCCP or a long-chain chlorinated paraffin (B1166041) (LCCP) based product.3. Surface Modification: Explore surface treatment options such as UV irradiation or plasma treatment to create a cross-linked surface layer that can reduce migration.[3]
Material becomes brittle and cracks over time, especially at elevated temperatures.	This is a classic sign of plasticizer loss. Elevated temperatures increase the rate of migration.[4][5][6]	1. Re-evaluate Temperature Conditions: Assess the thermal exposure of the PVC material during the experiment and storage. Minimize exposure to high temperatures where possible.2. Use Higher Molecular Weight Plasticizers: Consider blending Cereclor with a primary plasticizer of higher molecular weight, such as a polymeric plasticizer. These have lower volatility and migration rates.[7]3. Covalent Bonding: For applications requiring high permanence, investigate PVC formulations where the plasticizer is covalently bonded to the polymer backbone.[8][9]
Contamination of lipophilic substances or fatty food simulants.	Cereclor, like other plasticizers, readily migrates into fatty or lipophilic media.[10]	1. Surface Coatings: Apply a surface coating that acts as a barrier. Polyurethane coatings have been shown to inhibit plasticizer migration.[11]2. Alternative Plasticizers: Evaluate the use of alternative, less migratory plasticizers that are approved for food contact applications if applicable.3. Extraction Studies: Perform extraction studies using relevant solvents (e.g., hexane) to quantify the extent of migration and determine if it meets acceptable levels for your experiment.[1]
Inconsistent experimental results from different batches of plasticized PVC.	Variations in the PVC formulation, including the specific grade of Cereclor, the primary plasticizer used, and the presence of other additives, can affect migration.	1. Request Detailed Formulation Data: Obtain a certificate of analysis or detailed formulation information from the PVC supplier for each batch.2. Standardize Material Pre-treatment: Implement a standardized pre-treatment or conditioning protocol for all PVC samples before starting experiments to ensure a consistent initial state.3. In-house Quality Control: If feasible, perform a simple in-house test (e.g., a short-term extraction test) to screen new batches for significant variations in migration behavior.

Frequently Asked Questions (FAQs)

Formulation and Material Properties

Q1: What is Cereclor and why is it used in PVC?

Cereclor is a trade name for a range of chlorinated paraffins (CPs). CPs are used as secondary plasticizers in flexible PVC formulations.[12][13] They are often used in conjunction with primary plasticizers (like phthalates) to reduce cost, improve flame retardancy, and enhance flexibility.[12][14]

Q2: How does the composition of Cereclor affect its migration from PVC?

The migration of chlorinated paraffins is highly dependent on their chemical structure:

• Chain Length: Short-chain chlorinated paraffins (SCCPs, C10-C13) migrate more readily than medium-chain (MCCPs, C14-C17) or long-chain (LCCPs, C>17) chlorinated paraffins.[1][2][15]

• Degree of Chlorination: Lower chlorinated congeners tend to have higher migration efficiencies.[1][2]

Q3: Can I replace a primary plasticizer entirely with Cereclor?

No, Cereclor is a secondary plasticizer and is not typically used alone. If used as the sole plasticizer, it is likely to exude to the surface of the PVC product over time.[12] It should be blended with a primary plasticizer, with common ratios being 70:30 or 80:20 of primary plasticizer to Cereclor.[12]

Migration and Prevention

Q4: What are the main factors that influence the migration of Cereclor?

Several factors can accelerate the migration of Cereclor from PVC:

• Temperature: Higher temperatures increase the rate of migration.[4][5]

• Time: The amount of migrated plasticizer increases with the duration of contact.[4][5]

• Contact Medium: Migration is higher into fatty or lipophilic substances compared to aqueous, non-fatty media.[10]

• Plasticizer Properties: As mentioned, shorter chain length and lower chlorination increase migration.[1][2]

Q5: What are the most effective lab-scale methods to reduce Cereclor migration for experimental purposes?

Several strategies can be employed:

• Surface Cross-linking: Treatment with UV radiation or argon plasma can create a cross-linked surface layer that acts as a barrier, reducing migration by up to 95%.[3]

• Surface Coating: Applying a protective coating, such as a polyurethane-based layer, can effectively inhibit migration.[11]

• Use of Polymeric Plasticizers: Blending or replacing traditional plasticizers with polymeric alternatives can significantly reduce migration due to their larger molecular size.[7]

• Addition of Nanoparticles: Incorporating nanoparticles like nano-SiO2 into the PVC matrix can help to reduce the migration loss rate of plasticizers.[16]

Q6: Are there non-migrating alternatives to Cereclor?

Yes, research has focused on developing non-migrating plasticizers. One approach involves covalently attaching a plasticizer molecule (similar in function to DOP) to a chlorinated paraffin, which then integrates more stably within the PVC matrix, effectively suppressing migration.[8] Other alternatives include high molecular weight plasticizers and polymeric plasticizers.[7]

Data on Cereclor Migration

The following table summarizes quantitative data on the migration of chlorinated paraffins from plastic materials.

Chlorinated Paraffin Type	Average Migration Efficiency (%)	Food Simulant/Contact Medium	Reference
Short-Chain (SCCPs)	12.15%	Water, 3% Acetic Acid, 15% Ethanol	[1][2]
Medium-Chain (MCCPs)	1.51%	Water, 3% Acetic Acid, 15% Ethanol	[1][2]
Short-Chain (SCCPs)	12%	Water, 3% Acetic Acid, 15% Ethanol, Hexane	[15]
Medium-Chain (MCCPs)	1.5%	Water, 3% Acetic Acid, 15% Ethanol, Hexane	[15]

Experimental Protocols

Protocol 1: Measurement of Cereclor Migration into Food Simulants

This protocol is based on methodologies used to assess the migration of chlorinated paraffins from food packaging.[1][2]

1. Materials and Reagents:

• Plasticized PVC samples with known Cereclor content.
• Food Simulants: Deionized water, 3% (w/v) acetic acid, 15% (v/v) ethanol, and hexane.
• Internal standards for GC-MS analysis.
• Glass migration cells or containers.

2. Sample Preparation:

• Cut the plasticized PVC into standardized surface area samples (e.g., 10 cm²).
• Clean the surface of the samples with a lint-free cloth to remove any surface contaminants.

3. Migration Test:

• Place the PVC sample into a glass migration cell.
• Add a defined volume of the chosen food simulant, ensuring the sample is fully immersed.
• Seal the cell to prevent evaporation.
• Incubate the cells at a controlled temperature (e.g., 40 °C) for a specified period (e.g., 10 days), with periodic gentle agitation.

4. Sample Extraction and Analysis:

• After incubation, remove the PVC sample.
• Take an aliquot of the food simulant and add the internal standard.
• Perform a liquid-liquid extraction of the chlorinated paraffins from the simulant using an appropriate solvent like hexane.
• Concentrate the extract under a gentle stream of nitrogen.
• Analyze the concentrated extract using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the migrated Cereclor congeners.

5. Calculation of Migration Efficiency:

• Migration Efficiency (%) = (Mass of CP in simulant / Initial mass of CP in PVC sample) x 100.

Protocol 2: Surface Modification of PVC via Argon Plasma Treatment

This protocol describes a method to reduce plasticizer migration by creating a cross-linked surface layer.[3]

1. Equipment:

• Dielectric-Barrier Discharge (DBD) plasma reactor.
• High-voltage AC power supply.
• Argon gas supply.
• Vacuum pump (if operating at reduced pressure, though DBD can be at atmospheric pressure).

2. Procedure:

• Place the plasticized PVC sample between the high-voltage electrodes of the DBD reactor. The electrodes are covered with a dielectric barrier.
• Purge the chamber with pure argon gas.
• Apply an AC voltage to the electrodes to generate a dielectric-barrier discharge in the gas space. The plasma generates short-wave UV radiation.
• Treat the PVC sample for a specified duration (e.g., 60-600 seconds). The UV radiation breaks chemical bonds at the surface, leading to cross-linking of the polymer chains.
• After treatment, vent the chamber and remove the sample.

3. Verification of Reduced Migration:

• Use Protocol 1 (Migration into Food Simulants) to compare the migration from the plasma-treated sample against an untreated control sample. The reduction in migration can be quantified as a "barrier efficiency".

Visualizations

Caption: Factors influencing Cereclor migration from PVC.

Caption: Strategies to reduce Cereclor migration.

Caption: Workflow for migration measurement.

References

• 1. Migration of chlorinated paraffins from plastic food packaging into food simulants: Concentrations and differences in congener profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ist.fraunhofer.de [ist.fraunhofer.de]
• 4. researchgate.net [researchgate.net]
• 5. "Effect of plasticizer blend on properties of flexible PVC compound" by Wanna Yoksuwan [digital.car.chula.ac.th]
• 6. diva-portal.org [diva-portal.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Prevention of plasticizer leaching out of PVC products [advancedsciencenews.com]
• 10. researchgate.net [researchgate.net]
• 11. US4045600A - Method of inhibiting plasticizer migration from plasticized poly(vinyl chloride) substrates - Google Patents [patents.google.com]
• 12. kanademy.com [kanademy.com]
• 13. atamankimya.com [atamankimya.com]
• 14. nbinno.com [nbinno.com]
• 15. Status of short-chain chlorinated paraffins in matrices and research gap priorities in Africa: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jiaaoplasticizers.com [jiaaoplasticizers.com]

Technical Support Center: Optimizing Cereclor™ Concentration for Flame Retardancy

Welcome to the technical support center for Cereclor™ (chlorinated paraffins). This guide is designed for researchers and scientists to provide answers to frequently asked questions and to offer troubleshooting assistance for optimizing the concentration of Cereclor™ for effective flame retardancy in your polymer formulations.

Frequently Asked Questions (FAQs)

Q1: How does Cereclor™ function as a flame retardant?

A1: Cereclor™, a chlorinated paraffin (B1166041), primarily functions in the gas phase of the combustion cycle. When the polymer is exposed to heat, Cereclor™ decomposes and releases hydrogen chloride (HCl) gas.[1][2] This gas acts as a free radical scavenger in the flame, interrupting the exothermic chain reactions of combustion.[2][3][4] This process cools the system and reduces the supply of flammable gases, ultimately suppressing the flame.[4] Additionally, some chlorinated paraffins can promote the formation of a protective char layer on the material's surface, which acts as a barrier to heat and mass transfer, further inhibiting combustion.[5]

Q2: What are the key factors to consider when selecting a Cereclor™ grade for my application?

A2: The selection of an appropriate Cereclor™ grade depends on several factors:

• Chlorine Content: Higher chlorine content generally leads to better flame retardancy.[6] Grades with approximately 70% chlorine are often used for dedicated flame-retardant applications.[7][8]

• Carbon Chain Length: The chain length of the paraffin affects its physical properties, such as viscosity and volatility, as well as its compatibility with the host polymer.[7][9] Long-chain grades (C18 and above) are often used in rigid plastics, while mid-chain (C14-17) or short-chain (C10-13) grades are used in more flexible applications.[7][8]

• Polymer Compatibility: Cereclor™ has limited compatibility with some polymers.[1] It is crucial to select a grade that is compatible with your polymer system to avoid issues like migration or "blooming."

• Physical Properties: The viscosity and volatility of the Cereclor™ grade will impact the processing and final properties of your material.[2][10]

Q3: Can Cereclor™ be used in combination with other additives?

A3: Yes, Cereclor™ is often used with synergistic additives to enhance its flame-retardant efficacy.[11] The most common synergist is antimony trioxide (Sb₂O₃).[1][12] The antimony trioxide reacts with the released HCl to form antimony oxychlorides and trichloride, which are even more effective at quenching the flame's radical reactions. Other synergists like zinc borate (B1201080) may also be used.[1]

Q4: What is the dual functionality of Cereclor™ in PVC formulations?

A4: In Polyvinyl Chloride (PVC) formulations, Cereclor™ acts as both a secondary plasticizer and a flame retardant.[1][13][14] While primary plasticizers are added to make PVC flexible, they can compromise its inherent flame resistance.[1] Cereclor™ helps to restore and enhance the flame retardancy while also contributing to the flexibility of the final product.[2][13]

Data Presentation

Table 1: Typical Properties of Selected Cereclor™ Grades

This table summarizes the typical properties of various Cereclor™ grades to aid in selection. Note that specific values may vary slightly between batches.

Grade	Carbon Chain Length	Chlorine Content (% w/w)	Viscosity (SUS at 100°F)	Density (g/ml at 25°C)	Primary Use
Cereclor™ 42 [15]	>C20	42	8670	1.16	Plasticizer and FR in paints, sealants, and adhesives.
Cereclor™ S40 [16]	C14-C17	45	300	-	Plasticizer and FR in coatings, adhesives, and PVC.
Cereclor™ E50 [17]	C14-C17	50	820	1.22	Extreme pressure additive in lubricants.
Cereclor™ S52 [14]	C14-C17	51.7	1441	1.26	Secondary plasticizer and FR in PVC, paints, and sealants.
Cereclor™ S56 [18]	C14-C17	55.75	7058	1.31	Plasticizer and FR in coatings, adhesives, and sealants.
Cereclor™ S58 [19]	C14-C17	58.15	13606	1.36	Plasticizer and FR in sealants, adhesives, and coatings.

Table 2: Illustrative Example of Cereclor™ Concentration Effect on Flame Retardancy in a Flexible PVC Formulation

The following table provides an illustrative example of how increasing the concentration of a suitable Cereclor™ grade (e.g., a mid-chain with >50% chlorine) might affect the flame retardancy of a flexible PVC compound. Actual results will vary based on the specific formulation.

Cereclor™ Conc. (phr)	Synergist (Sb₂O₃) (phr)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating (3 mm)
0	3	25	V-2
10	3	28	V-1
20	3	32	V-0
30	3	35	V-0

*phr: parts per hundred rubber/resin

Troubleshooting Guide

Q: My formulation is not achieving the desired flame retardancy rating (e.g., UL 94 V-0). What should I do?

A: If you are experiencing poor flame retardant performance, consider the following steps:

• Increase Cereclor™ Concentration: The most direct approach is to incrementally increase the loading level of Cereclor™.

• Check Chlorine Content: Ensure you are using a Cereclor™ grade with a sufficiently high chlorine content for your application's requirements. For high performance, grades with over 50% chlorine are recommended.[1]

• Incorporate a Synergist: If you are not already doing so, adding a synergist like antimony trioxide (Sb₂O₃) can dramatically improve flame retardant efficiency.[11][12]

• Evaluate Dispersion: Poor dispersion of Cereclor™ and other additives in the polymer matrix can lead to inconsistent performance. Review your compounding process to ensure uniform mixing.

• Re-evaluate Polymer Formulation: High levels of flammable primary plasticizers or other additives can counteract the effect of the flame retardant.[1] You may need to adjust the overall formulation.

Q: I'm observing negative effects on the physical properties of my polymer, such as reduced thermal stability or discoloration. What could be the cause?

A: These issues can arise from the interaction of Cereclor™ with the polymer and other additives, especially at high processing temperatures.

• Thermal Stability: Chlorinated paraffins can decompose at high temperatures (prolonged heating above 70°C or short periods above 200°C), liberating hydrogen chloride (HCl).[20] This can degrade the polymer. Consider using a Cereclor™ grade with higher thermal stability or adding thermal stabilizers to your formulation. The combination of chlorinated paraffins and antimony trioxide can sometimes negatively affect thermal stability.[1]

• Discoloration: The release of HCl during processing can cause discoloration. Ensure your processing temperatures are as low as feasible and consider using acid scavengers or improved stabilizer packages.

• Mechanical Properties: As a secondary plasticizer, Cereclor™ can alter the mechanical properties of the polymer.[10] You may need to rebalance (B12800153) the ratio of primary and secondary plasticizers to achieve the desired hardness, flexibility, and tensile strength.

Q: My Cereclor™ seems to be migrating to the surface of the material over time (blooming/leaching). How can I prevent this?

A: Migration is typically a result of poor compatibility or oversaturation of the plasticizer in the polymer matrix.[1]

• Check Compatibility: Ensure the chosen Cereclor™ grade is compatible with your polymer. Long-chain chlorinated paraffins generally have lower migration tendencies than short-chain versions.

• Optimize Concentration: Reduce the concentration of Cereclor™ to a level below the saturation point of the polymer. You may need to find a balance between flame retardancy and the prevention of migration.

• Use a Higher Molecular Weight Grade: Higher molecular weight (longer chain) chlorinated paraffins are less prone to migration.

Experimental Protocols

Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that will support the flaming combustion of a material.[21][22][23] A higher LOI value indicates better flame resistance.

Methodology:

• Sample Preparation: Prepare a sample of the material with standard dimensions (typically 80-150 mm long, 10 mm wide, and 4 mm thick).[21]

• Apparatus Setup: Place the sample vertically in a glass chimney.

• Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a controlled flow rate.

• Ignition: Ignite the top of the sample with a pilot flame.

• Observation: Observe the sample's burning behavior. The flame must remain burning for at least 3 minutes or consume 5 cm of the sample's length.[21]

• Oxygen Concentration Adjustment: Adjust the oxygen concentration in the gas mixture and repeat the test until the minimum concentration that supports combustion is found. This concentration is the LOI value.

UL 94 Vertical Burn Test

The UL 94 test is one of the most common methods for assessing the flammability of plastic materials.[21]

Methodology:

• Sample Preparation: Prepare rectangular bar samples of a specified thickness (e.g., 3 mm).

• Apparatus Setup: Clamp the sample vertically.

• First Flame Application: Apply a controlled blue flame (20 mm high) to the bottom edge of the sample for 10 seconds and then remove it.[21]

• Record T1: Measure the afterflame time (T1), which is the time the sample continues to flame after the ignition source is removed.

• Second Flame Application: Immediately after the flame extinguishes, reapply the ignition flame for another 10 seconds.

• Record T2 and T3: Measure the second afterflame time (T2) and the afterglow time (T3).

• Classification: Classify the material's performance (V-0, V-1, or V-2) based on the afterflame times, afterglow time, and whether flaming drips ignite a cotton patch placed below the sample. A V-0 rating indicates the highest level of flame retardancy under this standard.

Cone Calorimetry (ASTM E1354)

Cone calorimetry is a small-scale test that measures various combustion parameters, providing detailed information about the fire behavior of a material.[21]

Methodology:

• Sample Preparation: Prepare a flat sample of the material (typically 100 mm x 100 mm).

• Apparatus Setup: Place the sample horizontally in the test apparatus.

• Heat Exposure: Expose the sample to a controlled level of radiant heat from a conical heater.

• Data Collection: Throughout the test, continuously measure parameters such as:

  • Time to ignition

  • Heat Release Rate (HRR)

  • Total Heat Released (THR)

  • Mass loss rate

  • Smoke production

• Analysis: Analyze the collected data to characterize the material's fire performance. A lower peak Heat Release Rate and lower smoke production are indicative of better flame retardancy.

Visualizations

Experimental Workflow

Caption: Workflow for optimizing Cereclor™ concentration for flame retardancy.

Troubleshooting Logic

Caption: Decision tree for troubleshooting poor flame retardant performance.

References

• 1. WO2014013284A1 - Pvc flame retardant compositions - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 4. specialchem.com [specialchem.com]
• 5. thesuntek.com [thesuntek.com]
• 6. petronaftco.com [petronaftco.com]
• 7. Chlorinated Paraffins - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Chlorinated Paraffins - Toxicological Risks of Selected Flame-Retardant Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. toxicslink.org [toxicslink.org]
• 10. nbinno.com [nbinno.com]
• 11. One moment, please... [epitoanyag.org.hu]
• 12. Development and testing of flame retardant additives and polymers [repository.rice.edu]
• 13. nbinno.com [nbinno.com]
• 14. scribd.com [scribd.com]
• 15. tri-iso.com [tri-iso.com]
• 16. Cereclor S40 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 17. tri-iso.com [tri-iso.com]
• 18. Cereclor S56 | Coatings, Adhesives, and Sealants Applications | Flame Retardant [tri-iso.com]
• 19. tri-iso.com [tri-iso.com]
• 20. tri-iso.com [tri-iso.com]
• 21. The Flame-Retardant Mechanisms and Preparation of Polymer Composites and Their Potential Application in Construction Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 22. e2techtextiles.com [e2techtextiles.com]
• 23. abcm.org.br [abcm.org.br]

Technical Support Center: Troubleshooting Viscosity Issues with Cereclor™ in Formulations

Welcome to the Technical Support Center for Cereclor™ chlorinated paraffins. This resource is designed for researchers, scientists, and drug development professionals to address common viscosity-related challenges during formulation development. Here you will find troubleshooting guides in a question-and-answer format, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your experiments.

Troubleshooting Guide: Viscosity Issues

This guide provides solutions to specific viscosity problems you may encounter when formulating with Cereclor™.

Question 1: The viscosity of my formulation is too high. How can I reduce it?

An unexpectedly high viscosity can hinder processing and application. Consider the following troubleshooting steps:

• Review Cereclor™ Grade Selection: Cereclor™ grades with lower inherent viscosity can be considered. The viscosity of chlorinated paraffins generally increases with higher chlorine content and longer carbon chain length.[1] For instance, Cereclor™ S45 has a lower viscosity than Cereclor™ S52.

• Adjust Cereclor™ Concentration: Reducing the concentration of Cereclor™ can lower the overall formulation viscosity. This should be balanced with the desired performance attributes, such as flame retardancy or plasticization.

• Increase Formulation Temperature: The viscosity of Cereclor™ is temperature-dependent, decreasing as the temperature rises.[2] Gently heating the formulation during mixing can significantly lower its viscosity. However, be cautious of potential degradation of other components at elevated temperatures. Prolonged exposure to heat, especially above 200°C, can lead to the dehydrochlorination of Cereclor™, resulting in discoloration and the release of hydrogen chloride.

• Incorporate a Low-Viscosity Plasticizer or Diluent: Introducing a compatible low-viscosity plasticizer or a diluent can effectively reduce the formulation's viscosity.[3] For PVC plastisols, small amounts of mineral spirits can have a significant effect on reducing viscosity.[3] However, ensure compatibility to avoid issues like exudation.

• Optimize Shear During Mixing: For shear-thinning formulations, increasing the shear rate during mixing can temporarily reduce viscosity, aiding in processing.

Question 2: The viscosity of my formulation is too low. What are the methods to increase it?

Low viscosity can lead to issues such as settling of solids or poor film build. To increase the viscosity of your formulation, consider these approaches:

• Select a Higher Viscosity Cereclor™ Grade: Opting for a Cereclor™ grade with a higher intrinsic viscosity will contribute to a higher overall formulation viscosity. For example, Cereclor™ 48 is a high-viscosity chlorinated wax paraffin.[4][5]

• Increase Cereclor™ Concentration: A higher concentration of Cereclor™ will generally lead to an increase in the formulation's viscosity.

• Incorporate Thickeners or Rheology Modifiers: The addition of compatible thickening agents is a common method to increase viscosity. In paint and coating formulations, rheology modifiers are used to control flow and viscosity.[6][7]

• Add Fillers: Incorporating fillers such as calcium carbonate or talc (B1216) can increase the viscosity of adhesive and sealant formulations.[8]

• Reduce Formulation Temperature: Lowering the temperature during processing and storage will increase the viscosity of the formulation.

Question 3: My formulation's viscosity changes over time (viscosity instability). How can I improve its stability?

Viscosity instability, often observed as an increase in viscosity upon aging, can be a significant issue, particularly in PVC plastisols.[3]

• Cereclor™ Grade and Compatibility: Certain Cereclor™ grades, like the 45% chlorine grade, can improve the viscosity stability of plastisols on aging.[1] Ensure that the chosen Cereclor™ grade is fully compatible with the primary plasticizers and other components in the formulation. Incompatibility can lead to phase separation and viscosity changes over time.

• Storage Conditions: Store the formulation at a consistent, controlled temperature. Exposure to high temperatures can accelerate aging and viscosity increase.[1] Cereclor™ should ideally be stored at temperatures not exceeding 40°C and away from direct sunlight.[1]

• Proper Dispersion: Ensure all solid components, including fillers and pigments, are thoroughly and uniformly dispersed. Poor dispersion can lead to reagglomeration over time, affecting viscosity.

• Moisture Control: Contamination with water can affect the stability of some formulations. Ensure all components are dry and processing occurs in a controlled environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the viscosity of Cereclor™?

The viscosity of Cereclor™ is primarily determined by its carbon chain length and chlorine content . Generally, viscosity increases with both increasing chain length and higher chlorine content.[1] Temperature is another critical factor, with viscosity decreasing as temperature increases.

Q2: How does Cereclor™ interact with other plasticizers to affect viscosity?

Cereclor™ is often used as a secondary plasticizer, typically in conjunction with primary plasticizers like phthalates (e.g., DOP, DINP). The compatibility between Cereclor™ and the primary plasticizer is crucial and varies with the chlorine content of the Cereclor™. Proper compatibility ensures a stable formulation with the desired viscosity.[9] In PVC plastisols, the type and concentration of the plasticizer have the largest effect on viscosity.[3]

Q3: Is Cereclor™ suitable for high-shear applications?

Many formulations containing Cereclor™, particularly PVC plastisols, exhibit shear-thinning behavior. This means their viscosity decreases under shear, making them suitable for high-shear application methods like spread coating.

Q4: Can I blend different grades of Cereclor™ to achieve a target viscosity?

Yes, blending different grades of Cereclor™ can be a viable strategy to achieve a specific target viscosity for your formulation. It is advisable to start with small-scale lab blends to confirm the desired properties and ensure compatibility.

Data Presentation

Table 1: Typical Viscosity of Various Cereclor™ Grades

Cereclor™ Grade	Chlorine Content (%)	Viscosity (SUS) at 100°F (37.8°C)	Viscosity (SUS) at 210°F (98.9°C)	Carbon Chain Length
Cereclor™ S40	45	300	-	C14-17
Cereclor™ S50	50.1	535	57	C14-17
Cereclor™ S52	51.7	1441	69	C14-17
Cereclor™ 48	48	20827	-	>20
Cereclor™ M50	50	15300	180	C18-20

Note: SUS (Saybolt Universal Seconds) is a measure of kinematic viscosity. Data sourced from technical data sheets.[4][5][10][11][12][13]

Experimental Protocols

1. Protocol for Measuring Kinematic Viscosity using a Capillary Viscometer (ASTM D445)

This protocol outlines the standard method for determining the kinematic viscosity of transparent and opaque liquids.

• Objective: To measure the kinematic viscosity of a Cereclor™-containing formulation.

• Apparatus:

  • Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type).

  • Constant temperature bath with a precision of ±0.02°C.

  • Timer accurate to 0.1 seconds.

  • Pipettes and suction bulb.

  • Cleaning solvents (e.g., petroleum ether, acetone).

• Procedure:

  • Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

  • Ensure the viscometer is clean and dry.

  • Charge the viscometer with the sample formulation, ensuring no air bubbles are trapped.

  • Place the viscometer in the constant temperature bath and allow it to equilibrate for at least 30 minutes.

  • Using suction, draw the liquid up through the capillary to a point above the upper timing mark.

  • Release the suction and allow the liquid to flow freely down the capillary.

  • Start the timer precisely as the meniscus of the liquid passes the upper timing mark.

  • Stop the timer precisely as the meniscus passes the lower timing mark.

  • Record the flow time in seconds.

  • Repeat the measurement at least twice. The flow times should be within close agreement.

• Calculation:

  • Calculate the average flow time.

  • Kinematic Viscosity (cSt) = Viscometer Constant (cSt/s) × Average Flow Time (s).

2. Protocol for Measuring Apparent Viscosity using a Brookfield Viscometer

This protocol describes the procedure for measuring the apparent viscosity of a formulation using a rotational viscometer.

• Objective: To determine the apparent viscosity of a Cereclor™-based formulation at a specific shear rate.

• Apparatus:

  • Brookfield Viscometer with a suitable spindle set.

  • Beaker (600 mL low form Griffin beaker is common).

  • Temperature probe.

  • Lab stand for the viscometer.

• Procedure:

  • Select a spindle and speed combination appropriate for the expected viscosity of the sample. The goal is to obtain a torque reading between 10% and 100%.

  • Attach the selected spindle to the viscometer.

  • Place the sample formulation in the beaker.

  • Immerse the spindle into the sample up to the immersion mark on the spindle shaft. Avoid trapping air bubbles.

  • Turn on the viscometer motor and allow the reading to stabilize. This may take a few moments.

  • Record the viscosity reading in centipoise (cP) and the torque percentage.

  • If investigating shear-thinning or shear-thickening behavior, repeat the measurement at different rotational speeds.

• Data Reporting:

  • Report the viscosity value, the spindle number, the rotational speed (RPM), the temperature of the sample, and the torque percentage.

Mandatory Visualizations

Caption: Troubleshooting workflow for high viscosity formulations.

Caption: Key factors influencing formulation viscosity.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.se]
• 2. Unravelling the effect of temperature on viscosity-sensitive fluorescent molecular rotors - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 7. hmroyal.com [hmroyal.com]
• 8. turkchem.net [turkchem.net]
• 9. thesuntek.com [thesuntek.com]
• 10. Cereclor M50 | Coatings, Adhesives, Sealants (Plasticizer and Flame Retardant) | [tri-iso.com]
• 11. tri-iso.com [tri-iso.com]
• 12. tri-iso.com [tri-iso.com]
• 13. Cereclor S40 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]

interference removal in the mass spectrometric analysis of Cereclor

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the mass spectrometric analysis of Cereclor (chlorinated paraffins).

Frequently Asked Questions (FAQs)

Q1: What is Cereclor and why is its analysis challenging?

Cereclor is a commercial mixture of chlorinated paraffins (CPs), which are complex mixtures of polychlorinated n-alkanes. The analysis is challenging due to the vast number of congeners with varying carbon chain lengths (short-chain CPs: C10-C13, medium-chain CPs: C14-C17, and long-chain CPs: C18-C30) and degrees of chlorination (30-70% by weight).[1][2] This complexity results in unresolved complex mixtures in chromatograms, making identification and quantification of individual congeners difficult.[3]

Q2: What are the common ionization techniques used for Cereclor analysis?

Commonly used ionization techniques include:

• Electron Capture Negative Ionization (ECNI): This is a widely used technique for the analysis of halogenated compounds like Cereclor, often coupled with Gas Chromatography (GC-ECNI-MS).[2]

• Atmospheric Pressure Chemical Ionization (APCI): Used with Liquid Chromatography (LC-APCI-MS), this soft ionization technique can help minimize fragmentation.

• Electrospray Ionization (ESI): This technique is also used with LC-MS.[4]

• Low-Energy Electron Ionization (EI): This can be used to improve sensitivity for congeners with low chlorine content.[5][6]

Q3: What are the primary sources of interference in Cereclor analysis?

Interferences in Cereclor analysis can be broadly categorized as:

• Isobaric Interferences: These occur when different CP congeners or other co-eluting compounds have very similar masses. High-resolution mass spectrometry (HRMS) is often required to resolve these.[7]

• Matrix Effects: Components of the sample matrix (e.g., soil, water, biological tissues) can co-extract with Cereclor and interfere with the analysis.[2]

• Contamination: Contaminants from laboratory equipment and reagents, such as plasticizers, detergents, and keratins, can introduce interfering signals.[8][9][10]

• In-source Transformation: The analytical instrument itself can sometimes alter the sample. For example, dehydrochlorination of CPs can occur in a hot GC injector, forming chlorinated olefins that interfere with the analysis.

Troubleshooting Guides

Problem 1: Poor Signal Intensity or No Peaks Detected

Possible Cause	Troubleshooting Step
Improper Sample Concentration	Ensure the sample is appropriately concentrated. If too dilute, the signal may be too weak. If too concentrated, ion suppression can occur.
Inefficient Ionization	Experiment with different ionization techniques (e.g., ECNI, APCI, ESI) to find the optimal method for your specific Cereclor mixture and instrumentation.
Instrument Not Tuned or Calibrated	Regularly tune and calibrate your mass spectrometer according to the manufacturer's guidelines to ensure optimal performance.[11]
Leaks in the System	Check for gas leaks in the system using a leak detector, as this can lead to a loss of sensitivity.[12]
Issues with Sample Introduction	Verify that the autosampler and syringe are functioning correctly and that the sample is being properly introduced into the instrument.[12]

Problem 2: Unresolved Complex Mixture in the Chromatogram

Possible Cause	Troubleshooting Step
Inadequate Chromatographic Separation	Optimize the GC or LC method (e.g., temperature ramp, solvent gradient, column type) to improve the separation of the complex CP mixture. Consider using comprehensive two-dimensional gas chromatography (GCxGC) for enhanced separation.[1]
Co-elution of Isomers	Due to the high number of isomers, complete separation is often not possible. Utilize high-resolution mass spectrometry (HRMS) to distinguish between co-eluting congeners with slightly different masses.[13]
Presence of Multiple CP Groups (SCCPs, MCCPs, etc.)	Develop analytical methods that can distinguish between short- and medium-chain CPs. This may involve specific cleanup procedures and HRMS.[13]

Problem 3: Suspected Interference from Other Chlorinated Compounds (e.g., PCBs)

Possible Cause	Troubleshooting Step
Co-elution and Similar Mass Fragments	Utilize high-resolution mass spectrometry (qTOF-HRMS) which allows for the extraction of accurate masses, helping to distinguish CPs from other chemicals like PCBs.[13]
Inadequate Sample Cleanup	Employ robust sample cleanup procedures to remove interfering compounds before analysis. This can include techniques like solid-phase extraction (SPE) with different sorbents.

Experimental Protocols

On-line Dechlorination for GC/MS Analysis

This method simplifies the complex CP mixture by removing the chlorine atoms, allowing for the analysis of the resulting alkane backbone.

• Catalyst Preparation: A palladium (Pd) catalyst is held within the gas chromatograph injector.

• Injection: The Cereclor sample is injected into the GC.

• Dechlorination: In the hot injector, the CPs are simultaneously dechlorinated and hydrogenated as they pass over the Pd catalyst.

• Chromatography: The resulting n-alkanes are separated by the GC column.

• Detection: The separated alkanes are detected by the mass spectrometer.

This technique allows for an assessment of the average carbon chain length of the CP mixture.[3]

Data Presentation

Table 1: Comparison of Detection Limits for SCCPs and MCCPs using GC-NCI-qTOF-HRMS

Analyte	Detection Limit (ng/mL)
Short-Chain Chlorinated Paraffins (SCCPs)	24 - 81
Medium-Chain Chlorinated Paraffins (MCCPs)	27 - 170
Data from a study developing an analytical method using gas chromatography with a chemical ionization source in negative mode coupled with quadrupole time-of-flight high-resolution mass spectrometry.[13]

Table 2: Quantification Accuracy for SCCPs using a Deconvolution Method

Sample Type	Accuracy (%)
SCCP Technical Mixtures	82 - 123
Spiked Environmental Samples	76 - 109
This method utilizes congener group-specific response factors and has been replicated on APCI-QTOF-MS, ECNI magnetic sector MS, and ECNI-Q-Orbitrap-MS.[14]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. chm.pops.int [chm.pops.int]
• 3. On-line dechlorination-hydrogenation of chlorinated paraffin mixtures using GC and GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. Sample Preparation | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]
• 9. massspec.unm.edu [massspec.unm.edu]
• 10. Sample Preparation | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 11. gmi-inc.com [gmi-inc.com]
• 12. gentechscientific.com [gentechscientific.com]
• 13. Quantification of short- and medium-chain chlorinated paraffins in environmental samples by gas chromatography quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantifying Short-Chain Chlorinated Paraffin Congener Groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cereclor™ Compatibility in Polymer Blends

This technical support center provides researchers, scientists, and formulation professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and standardized experimental protocols for effectively incorporating Cereclor™ (chlorinated paraffins) into polymer blends.

Frequently Asked Questions (FAQs)

Q1: What is Cereclor™? A1: Cereclor™ is a trade name for a range of chlorinated paraffins (CPs).[1] These are complex mixtures of polychlorinated n-alkanes.[2] They are categorized by their carbon chain length—short (SCCP), medium (MCCP), or long (LCCP)—and their degree of chlorination, which typically ranges from 30% to 70% by weight.[2] Depending on the specific grade, they can be colorless to yellowish liquids or solids.[2]

Q2: What are the primary functions of Cereclor™ in polymer blends? A2: Cereclor™ is primarily used as a secondary plasticizer to increase flexibility and as a flame retardant additive.[1][3][4] As a plasticizer, it helps to make polymer films more pliable, preventing cracking and peeling, which is crucial for coatings on surfaces that experience expansion or stress.[5] It is compatible with a wide variety of resins, including vinyl chloride copolymers and acrylics.[5]

Q3: Which polymers are most commonly formulated with Cereclor™? A3: Cereclor™ is most frequently used in Polyvinyl Chloride (PVC) compounds.[1][3][4] It also finds extensive application in coatings, adhesives, and sealants.[3][4][5]

Q4: What factors influence the thermal stability of Cereclor™ during processing? A4: The thermal stability of chlorinated paraffins is affected by several factors. The presence of unstable chlorine atoms in the molecular structure can lead to dehydrochlorination at elevated temperatures. Impurities in the raw paraffin (B1166041) feedstock, such as branched-chain alkanes and aromatic hydrocarbons, can negatively impact thermal stability. To counteract this, stabilizers like epoxidized vegetable oil or organophosphorous compounds may be added to the final product to improve stability at high temperatures.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and testing of polymer blends containing Cereclor™.

Problem 1: Reduced Mechanical Properties (e.g., Brittleness, Low Impact Strength)

Q: My PVC blend containing Cereclor™ has become brittle and shows poor impact strength. What is the likely cause? A: This issue often stems from poor compatibility or dispersion of the chlorinated paraffin within the polymer matrix. High filler content can also lead to reduced mechanical strength and flexibility.[6] Over time, the migration of plasticizers out of the polymer can cause it to become rigid and brittle.[7][8]

Q: How can I improve the mechanical properties of my blend? A:

• Incorporate an Impact Modifier: Adding chlorinated polyethylene (B3416737) (CPE) is a highly effective method to toughen PVC blends.[6][9] CPE can significantly increase the impact strength, often with minimal negative effects on other properties like tensile strength.[10][11]

• Optimize Additive Levels: Ensure the concentration of Cereclor™ and any fillers is optimized. Using finer filler particles, such as coated calcium carbonate, can improve dispersion and bonding with the PVC matrix.[6]

• Use a Coupling Agent: For filled systems, a silane (B1218182) coupling agent can act as a molecular bridge between the inorganic filler and the organic polymer matrix, enhancing adhesion and improving mechanical strength and thermal stability.[12][13][14]

• Ensure Proper Processing: Homogeneous blending is critical. The compatibility of polymers can be assessed through thermal analysis (DSC), and poor miscibility often correlates with inferior mechanical properties.[15]

Troubleshooting workflow for poor mechanical properties.

Problem 2: Plasticizer Migration and Surface Blooming

Q: I am observing an oily film on the surface of my polymer product. What is causing this? A: This phenomenon, known as "blooming," "sweating," or "exudation," is due to plasticizer migration.[16] It occurs when the plasticizer is not fully compatible with the polymer or when its concentration exceeds the absorption limit of the polymer matrix.[17] Since plasticizers are not chemically bound, they can move out of the polymer, especially under elevated temperatures.[16][17]

Q: What methods can be used to quantify plasticizer migration? A: Standardized methods exist to measure migration via three mechanisms: volatilization, exudation, and extraction.[16]

• Volatilization Tests: Measure the loss of plasticizer to the air at high temperatures using methods like fogging tests or simple oven aging followed by weight loss measurement.[7]

• Exudation Tests: Measure the transfer of plasticizer to a solid material in contact. This involves pressing the plastic sample against an absorbent material and measuring the weight change.[7][18]

• Extraction Tests: Measure migration into a liquid by immersing the polymer in a solvent and analyzing the liquid for plasticizer content.

Q: How can I prevent or minimize plasticizer migration? A:

• Select the Correct Cereclor™ Grade: Higher molecular weight chlorinated paraffins (LCCPs) generally have lower mobility and are less prone to migration.

• Optimize Concentration: Reduce the amount of Cereclor™ to a level that is well within the polymer's compatibility limit.

• Improve Compatibility: The addition of a co-plasticizer or other additives can sometimes improve the overall compatibility of the system, helping to "lock" the Cereclor™ within the matrix.[19] Bio-based plasticizers have been shown to enhance compatibility in some PVC blends.[19]

Technical Data

The following tables summarize the effects of chlorinated additives on the properties of common polymer blends.

Table 1: Representative Effects of Impact Modifiers on PVC Blend Mechanical Properties

Formulation (parts per hundred resin, phr)	Tensile Strength (MPa)	Elongation at Break (%)	Notched Impact Strength (kJ/m²)
PVC (100) / α-MSAN (30)	~45	~5	~10
PVC/α-MSAN + 5 phr CPE	~42	~10	~25
PVC/α-MSAN + 15 phr CPE	~38	~20	~40

Data synthesized from descriptive reports on the effect of Chlorinated Polyethylene (CPE) as an impact modifier in PVC blends.[9][10][11] Actual values are formulation-dependent.

Table 2: General Compatibility of Cereclor™ with Various Polymers and Additives

Polymer/Additive	Compatibility Level	Notes
Polyvinyl Chloride (PVC)	Excellent	Primary application area.[1][3][4]
Chlorinated Polyethylene (CPE)	Excellent	Often used together in PVC blends to improve impact strength.[6][9]
Acrylic Resins	Good	Used in coatings and paints.[5]
Chlorinated Rubber	Good	Compatible in coating formulations.[5]
Thermoplastic Polyurethane (TPU)	Moderate	Can be blended with PVC; plasticizers enhance compatibility.[19]
Aromatic Hydrocarbons (e.g., Xylene)	Incompatible	These solvents can damage or dissolve PVC.[20]
Ketones (e.g., Acetone, MEK)	Incompatible	PVC has poor resistance to these solvents.[20][21]

Experimental Protocols

Protocol 1: Evaluation of Plasticizer Migration by Static Exudation

Objective: To quantify the amount of plasticizer that migrates from a polymer sample to a contacting surface under specified conditions.

Methodology:

• Sample Preparation: Prepare flat, smooth polymer specimens of known weight and surface area (e.g., 50 mm x 50 mm x 2 mm).

• Conditioning: Condition the specimens and absorbent media (e.g., filter paper or unplasticized polymer discs) for 24 hours at standard conditions (23 ± 2 °C, 50 ± 10% relative humidity).[18]

• Assembly: Create a sandwich by placing the conditioned polymer specimen between two sheets of the absorbent medium.

• Applying Pressure: Place the assembly between two clean, flat glass plates and apply a uniform pressure (e.g., 10 kPa).

• Aging: Transfer the entire assembly into an oven set to a specified temperature (e.g., 70 °C) for a defined period (e.g., 24 hours).

• Measurement: After aging, cool the assembly to room temperature. Carefully separate the components and weigh the polymer specimen and the absorbent media separately.

• Calculation: The amount of migrated plasticizer is determined by the weight loss of the polymer specimen and/or the weight gain of the absorbent media.

Protocol 2: Assessment of Blend Miscibility via Differential Scanning Calorimetry (DSC)

Objective: To determine the miscibility of a Cereclor™-polymer blend by analyzing its glass transition temperature(s) (Tg).

Methodology:

• Principle: A miscible polymer blend will exhibit a single, often broadened, Tg that is intermediate between the Tgs of the individual components. Immiscible blends will show two distinct Tgs corresponding to each polymer phase.[22][23]

• Sample Preparation: Prepare a small sample (5-10 mg) of the polymer blend and seal it in a DSC pan.

• Thermal Program: a. Heat the sample to a temperature well above its expected Tg (and melting point if crystalline) to erase its thermal history (e.g., heat to 200 °C at 20 °C/min). b. Hold isothermally for 2-5 minutes. c. Cool the sample at a controlled rate (e.g., 10-20 °C/min) to a temperature below its Tg (e.g., -50 °C). d. Heat the sample again at a controlled rate (e.g., 10 °C/min) through its glass transition region to obtain the measurement curve.[24]

• Analysis: Analyze the heat flow curve from the second heating scan. The midpoint of the step-like transition in the heat flow curve is identified as the Tg. The presence of one or multiple Tgs indicates miscibility or immiscibility, respectively.

General experimental workflow for compatibility assessment.

Advanced Compatibility Enhancement

The Role of Silane Coupling Agents

In polymer composites containing inorganic fillers or additives, the interface between the hydrophilic inorganic surface and the hydrophobic polymer matrix is often a point of weakness. Silane coupling agents are bifunctional molecules that bridge this interface.

• One end of the silane molecule has hydrolyzable groups (e.g., alkoxy groups) that react with hydroxyl groups on the surface of an inorganic material.

• The other end has an organofunctional group that is compatible with or can react with the polymer matrix.[14]

This creates a durable covalent bond across the interface, improving stress transfer, reducing moisture sensitivity, and enhancing the overall mechanical and thermal properties of the composite.[12][13]

Simplified mechanism of a silane coupling agent.

References

• 1. scribd.com [scribd.com]
• 2. Chlorinated paraffins - Wikipedia [en.wikipedia.org]
• 3. Cereclor S52 | Coatings, Adhesives, Sealants and PVC Applications | Flame Retard [tri-iso.com]
• 4. INEOS Cereclor S52SS | Coatings, Adhesives, Sealants and PVC Applications | Plas [tri-iso.com]
• 5. nbinno.com [nbinno.com]
• 6. thesuntek.com [thesuntek.com]
• 7. bastone-plastics.com [bastone-plastics.com]
• 8. diva-portal.org [diva-portal.org]
• 9. aensiweb.com [aensiweb.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. nbinno.com [nbinno.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. d-nb.info [d-nb.info]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Guide to PVC Chemical Compatibility & Application Safety [atlasfibre.com]
• 21. calpaclab.com [calpaclab.com]
• 22. researchgate.net [researchgate.net]
• 23. apps.dtic.mil [apps.dtic.mil]
• 24. mdpi.com [mdpi.com]

Addressing the Environmental Impact of Cereclor in Industrial Applications: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information to mitigate the environmental impact of Cereclor (chlorinated paraffins) in industrial use. The following troubleshooting guides, frequently asked questions (FAQs), and technical data are designed to address specific issues encountered during experimental and industrial applications.

Troubleshooting Guides

This section provides practical solutions to common problems encountered when using Cereclor, with a focus on minimizing environmental release and ensuring regulatory compliance.

Problem	Potential Cause(s)	Recommended Solution(s)
High levels of chlorinated paraffins detected in wastewater effluent.	- Inefficient wastewater treatment methods. - Accidental spills or leaks from storage and handling areas. - Improper cleaning procedures for equipment.	- Optimize wastewater treatment: Implement or enhance activated sludge systems, which have shown high removal efficiencies for chlorinated paraffins. Sorption to sludge is a primary removal pathway, so ensure efficient sludge separation and disposal.[1][2] - Spill prevention and control: Regularly inspect storage tanks and transfer lines for leaks. Implement secondary containment measures. Adsorb spills with sand or other suitable material and dispose of as hazardous waste.[3][4] - Standardize cleaning protocols: Use designated cleaning areas with controlled drainage. Minimize water usage during cleaning to reduce effluent volume.
Contamination of soil or sediment around the facility.	- Improper disposal of waste materials containing Cereclor. - Leaks from underground storage tanks or pipelines. - Runoff from contaminated outdoor areas.	- Hazardous waste disposal: Dispose of all Cereclor-containing waste, including spent fluids and contaminated materials, through an authorized hazardous waste collection point in accordance with local, state, or national legislation.[1][5][6] - Infrastructure integrity: Implement a regular inspection and maintenance program for all storage and transport infrastructure. - Manage runoff: Pave and slope outdoor handling areas to direct runoff to a collection system for treatment.
Air emissions of chlorinated paraffins from high-temperature processes.	- Thermal decomposition of Cereclor at temperatures above 200°C, releasing hydrogen chloride and other volatile compounds.[3]	- Temperature control: Maintain process temperatures below the decomposition point of the specific Cereclor grade being used. - Ventilation and air pollution control: Use local exhaust ventilation to capture emissions at the source. Install appropriate air pollution control devices, such as scrubbers, to treat exhaust air before release.
Difficulty in finding environmentally acceptable alternatives.	- Need for specific performance characteristics (e.g., extreme pressure, flame retardancy). - Cost considerations.	- Evaluate "E-Grade" Cereclor: These are medium-chain chlorinated paraffins designed as more environmentally acceptable replacements for short-chain versions, offering lower environmental concern.[7] - Consult with suppliers: Work with chemical suppliers to identify alternative formulations that meet performance requirements while having a more favorable environmental profile.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with Cereclor (chlorinated paraffins)?

A1: The primary environmental concerns are their persistence in the environment, potential for bioaccumulation in organisms, and toxicity to aquatic life.[8][9] Short-chain chlorinated paraffins (SCCPs, C10-13) are of particular concern and are classified as persistent, bioaccumulative, and toxic (PBT).[9] They can be transported over long distances and have been detected in various environmental compartments, including air, water, soil, and biota.[10]

Q2: Are there regulations I need to be aware of when using Cereclor?

A2: Yes, regulations for chlorinated paraffins vary by region and chain length. For example, short-chain chlorinated paraffins (SCCPs) are restricted or banned in many countries and are listed under the Stockholm Convention on Persistent Organic Pollutants.[10] In the United States, the Environmental Protection Agency (EPA) regulates chlorinated paraffins under the Toxic Substances Control Act (TSCA).[8][11] It is crucial to consult your local and national environmental regulations to ensure compliance.

Q3: What are the best practices for handling and storing Cereclor to minimize environmental risks?

A3:

• Storage: Store Cereclor in original, tightly sealed containers in a cool, dry, and well-ventilated area, away from direct sunlight and heat. Storage vessels should be made of lined mild steel.[1][5][6][12] Avoid contact with strong oxidizing agents.[1][6]

• Handling: Avoid contact with eyes and skin by wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[1][5][6] Use in a well-ventilated area. Prevent spills and do not allow the substance to enter drains, sewers, or waterways.[1][5][6]

• Disposal: Dispose of waste Cereclor and contaminated materials as hazardous waste through an authorized collection point, following all local, state, and national regulations.[1][5][6]

Q4: Can our existing wastewater treatment plant effectively remove Cereclor?

A4: The effectiveness of wastewater treatment depends on the technology used. Activated sludge systems have been shown to have a high removal efficiency for chlorinated paraffins, primarily through sorption to the sludge.[1][2] One study on a municipal sewage treatment plant reported removal efficiencies of 93-97% for SCCPs, 75-89% for MCCPs, and 84-97% for LCCPs.[1] It is recommended to analyze your influent and effluent concentrations to verify the removal efficiency of your specific system.

Q5: What are Cereclor "E-Grades" and are they a safer alternative?

A5: Cereclor "E-Grades" are a range of medium-chain chlorinated paraffins (C14-17) that have been introduced as more environmentally acceptable replacements for the more problematic short-chain chlorinated paraffins (SCCPs).[7] They are not classified as "Dangerous for the Environment" under some regulations and are designed to offer good performance with a lower level of environmental concern.[7] However, it is important to note that medium-chain chlorinated paraffins are also under scrutiny, and their environmental and health impacts are still being evaluated.[13]

Quantitative Data on Environmental Impact

The following tables summarize key quantitative data regarding the environmental impact of chlorinated paraffins.

Table 1: Aquatic Toxicity of Chlorinated Paraffins

Chain Length	Organism	Endpoint	Value	Reference
Short-Chain (C10-13)	Daphnia magna (Water Flea)	21-day NOEC	0.005 mg/L	[12]
Short-Chain (C10-13)	Daphnia magna (Water Flea)	48-hour EC50	0.014 mg/L	[12]
Short-Chain (C10-13)	Mysidopsis bahia (Mysid Shrimp)	96-hour LC50	0.014 mg/L	[12]
Medium-Chain (C14-17, 52% Cl)	Daphnia magna (Water Flea)	48-hour EC50	0.0059 mg/L	[1]
Medium-Chain (C14-17, 52% Cl)	Daphnia magna (Water Flea)	21-day NOEC	0.0087 mg/L	[1]
Long-Chain (C18-20)	Daphnia magna (Water Flea)	Chronic NOEC	0.029 mg/L	[14]
Long-Chain (C>20)	Aquatic Organisms	-	Not considered toxic	[14]

Table 2: Bioaccumulation of Short-Chain Chlorinated Paraffins (SCCPs)

Parameter	Value	Organism/System	Reference
Bioaccumulation Factor (BAF)	2.46 - 3.49	Freshwater food web	[14]
Log Bioaccumulation Factor (Log BAF)	1.6 - 3.0	Marine organisms	[15]
Bioconcentration Factor (BCF)	574 - 7,273	Rainbow Trout	[6]
Bioconcentration Factor (BCF)	3,600 - 5,300	Rainbow Trout	[6]

Experimental Protocols

Analysis of Chlorinated Paraffins in Water Samples by GC-ECNI-MS

This protocol provides a general methodology for the determination of chlorinated paraffins in water samples using Gas Chromatography with Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS).

1. Sample Preparation (Liquid-Liquid Extraction)

1.1. To a 1-liter water sample, add a suitable internal standard. 1.2. Extract the sample with n-heptane by shaking or stirring for approximately 2 hours. 1.3. Allow the layers to separate and collect the organic (n-heptane) layer. 1.4. Concentrate the extract to a smaller volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

2. Cleanup (if necessary)

2.1. For samples with high levels of interfering compounds, a cleanup step using a silica (B1680970) gel or Florisil column may be required. 2.2. Prepare a chromatography column packed with activated silica gel or Florisil. 2.3. Apply the concentrated extract to the top of the column. 2.4. Elute the chlorinated paraffins with an appropriate solvent or solvent mixture (e.g., n-hexane followed by dichloromethane). 2.5. Collect the eluate and concentrate it to the final volume for analysis.

3. Instrumental Analysis (GC-ECNI-MS)

3.1. Gas Chromatograph (GC) Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms) is typically used.
• Injector: Use a splitless or on-column injector.
• Oven Temperature Program: A temperature program is used to separate the different chlorinated paraffin (B1166041) congeners. A typical program might start at a low temperature (e.g., 80°C), ramp up to a high temperature (e.g., 300°C), and hold for a period. 3.2. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Capture Negative Ionization (ECNI).
• Acquisition Mode: Selected Ion Monitoring (SIM) is often used to enhance sensitivity and selectivity by monitoring for characteristic ions of chlorinated paraffins. 3.3. Quantification:
• Quantification is typically performed using an internal standard method. A calibration curve is generated using certified reference standards of chlorinated paraffins with varying chain lengths and chlorination degrees.

This is a generalized protocol. Specific parameters should be optimized based on the instrumentation available and the specific characteristics of the samples being analyzed.

Signaling Pathways and Experimental Workflows

Hepatotoxicity Signaling Pathway of Chlorinated Paraffins

Chlorinated paraffins, particularly short-chain chlorinated paraffins (SCCPs), have been shown to induce liver toxicity. One of the key mechanisms involves the activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that plays a crucial role in lipid metabolism.

Caption: PPARα activation pathway by chlorinated paraffins leading to hepatotoxicity.

Experimental Workflow for Cereclor Analysis in Environmental Samples

This workflow outlines the general steps for the analysis of Cereclor in environmental samples such as water, soil, and sediment.

Caption: General workflow for the analysis of Cereclor in environmental samples.

References

• 1. aktasdis.com [aktasdis.com]
• 2. researchgate.net [researchgate.net]
• 3. PPARs and Xenobiotic-Induced Adverse Effects: Relevance to Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. tri-iso.com [tri-iso.com]
• 6. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 7. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 8. epa.gov [epa.gov]
• 9. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. greenspec.co.uk [greenspec.co.uk]
• 11. Exploring the world of chlorinated paraffins | LGC Standards [lgcstandards.com]
• 12. tri-iso.com [tri-iso.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. tri-iso.com [tri-iso.com]

Technical Support Center: Stabilization of Cereclor™ Against Thermal Degradation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the thermal stabilization of Cereclor™ (chlorinated paraffins).

Frequently Asked Questions (FAQs)

Q1: What is Cereclor™ and why is its thermal stability important?

A1: Cereclor™ is a trade name for a range of chlorinated paraffins, which are complex mixtures of polychlorinated n-alkanes.[1] They are used in a wide variety of applications, including as secondary plasticizers in polymers like PVC, flame retardants, and extreme pressure additives in metalworking fluids and lubricants.[1][2][3] Thermal stability is a critical property, as degradation at elevated temperatures can lead to the release of corrosive hydrogen chloride (HCl) gas, discoloration of the product, and a reduction in performance.[4][5]

Q2: What are the primary signs of Cereclor™ thermal degradation?

A2: The most common signs of thermal degradation are a noticeable color change, typically a progression from a colorless or pale yellow to a deeper yellow, brown, and eventually black.[6] This is often accompanied by an increase in viscosity and the evolution of acidic fumes (hydrogen chloride).

Q3: At what temperatures does Cereclor™ begin to degrade?

A3: The thermal degradation of Cereclor™ is time and temperature-dependent. Prolonged heating at temperatures as low as 70°C can initiate decomposition.[2][4][5] More significant degradation, with the liberation of hydrogen chloride, typically occurs at temperatures above 200°C.[2][4][5][7]

Q4: What are the main chemical processes involved in the thermal degradation of Cereclor™?

A4: The primary degradation mechanism is dehydrochlorination, where unstable chlorine atoms, particularly those on tertiary carbon atoms or at the ends of the paraffin (B1166041) chains, are eliminated along with a hydrogen atom from an adjacent carbon, forming hydrogen chloride (HCl) and a double bond (alkene) in the carbon chain. The liberated HCl can then catalyze further dehydrochlorination, leading to the formation of conjugated polyene structures, which are responsible for the observed color development.

Q5: What types of stabilizers are effective for Cereclor™?

A5: A variety of stabilizers can be used to mitigate the thermal degradation of Cereclor™. These primarily act as acid scavengers, reacting with the initial HCl formed and preventing the autocatalytic degradation cascade. Common classes of stabilizers include:

• Epoxidized compounds: Epoxidized soybean oil (ESBO) and other epoxidized vegetable oils are widely used. The epoxy groups react with HCl to form chlorohydrins.[8][9][10]

• Organophosphorus compounds: Phosphite esters can act as secondary stabilizers.[8][11]

• Metallic soaps: Metal stearates, such as calcium and zinc stearates, can neutralize HCl.[7][11][12][13] However, the resulting metal chlorides (e.g., zinc chloride) can sometimes promote dehydrochlorination, so they are often used in synergistic combinations.[14]

• Organotin compounds: While effective, their use is often restricted due to toxicity concerns.[7]

• Other acid acceptors: Glycidyl ethers and other compounds with reactive functional groups that can neutralize acids are also employed.[8]

Troubleshooting Guide

Issue	Potential Causes	Troubleshooting Steps & Solutions
Premature Discoloration (Yellowing)	1. Excessive Heat Exposure: The processing temperature is too high or the exposure time is too long. 2. Contamination: Presence of impurities, such as iron, zinc, or aluminum, which can catalyze degradation.[2][4][5] 3. Inadequate Stabilization: The stabilizer package is insufficient for the thermal stress of the application. 4. Raw Material Quality: The starting paraffin wax may contain impurities like aromatic compounds or branched alkanes that reduce thermal stability.	1. Optimize Process Parameters: Reduce the processing temperature and/or minimize the duration of heat exposure. 2. Ensure Cleanliness: Use clean processing equipment (e.g., lined mild steel, not galvanized steel) and avoid contact with reactive metals at high temperatures.[2][5][7] 3. Enhance Stabilization: Increase the concentration of the existing stabilizer or incorporate a synergistic co-stabilizer (e.g., adding an organophosphite to an epoxy-based system). 4. Source High-Purity Cereclor™: Utilize grades of Cereclor™ known for high thermal stability, which are derived from highly refined paraffin feedstocks.
Formation of Black Specks or Charring	1. Severe Localized Overheating: "Hot spots" in the processing equipment are causing extreme degradation. 2. Advanced Degradation: The material has undergone extensive dehydrochlorination and polyene formation, leading to cross-linking and charring.	1. Improve Heat Distribution: Ensure uniform heating of the Cereclor™ and eliminate any localized hot spots in the equipment. 2. Re-evaluate Stabilization: The current stabilizer system is likely inadequate for the processing conditions. A more robust stabilizer package is required. Consider a complete reformulation if the issue persists.
Acrid Fumes or Corrosion of Equipment	1. Significant HCl Evolution: The thermal degradation is substantial, leading to the release of hydrogen chloride gas.	1. Immediate Action: Stop the heating process and ensure adequate ventilation. Use appropriate personal protective equipment. 2. Root Cause Analysis: This is a critical sign of severe degradation. All potential causes listed in "Premature Discoloration" should be investigated. The processing temperature is likely far too high, or the stabilizer has been completely consumed.
Inconsistent Performance of Stabilized Cereclor™	1. Incompatibility of Additives: The stabilizer may be interacting negatively with other components in the formulation. 2. Poor Dispersion of Stabilizer: The stabilizer is not uniformly mixed into the Cereclor™, leading to localized areas of instability.	1. Review Formulation: Check for known incompatibilities between the chosen stabilizer and other additives. For example, some amine-based compounds can have antagonistic effects with certain stabilizers. 2. Improve Mixing: Ensure thorough and uniform mixing of the stabilizer into the Cereclor™ before heating.

Data Presentation

Table 1: Typical Properties and Thermal Stability of Various Cereclor™ E Grades

Grade	Chlorine Content (% w/w)	Color (Hazen)	Thermal Stability (4hrs @ 175°C, % HCl w/w)
E40	40	50	0.08
E40T	40	100	0.02
E45	44	60	0.06
E50	50	80	0.05
E50T	50	150	0.02
E55	55	100	0.03
E56	56	80	0.04
E56T	56	200	0.01
E60	60	150	0.03
(Data sourced from 'Cereclor' E Grades brochure)[15]

Experimental Protocols

Protocol 1: Determination of Thermal Stability (Dehydrochlorination Test)

This protocol is based on the principles outlined in methods for determining the thermal stability of chlorinated polymers, such as ISO 182-3.

Objective: To quantify the amount of hydrogen chloride (HCl) released from a Cereclor™ sample when held at a constant elevated temperature for a specified duration.

Apparatus:

• Thermostatically controlled heating block or oil bath capable of maintaining the test temperature ±1°C.

• Reaction vessels (glass test tubes).

• Gas dispersion tubes.

• Measuring vessels (beakers or flasks) containing a known volume of deionized water.

• Conductivity meter or pH meter.

• Source of inert gas (e.g., nitrogen) with a flow meter.

• Titration equipment (burette, standardized NaOH solution, phenolphthalein (B1677637) indicator).

Procedure:

• Sample Preparation: Accurately weigh a specified amount (e.g., 2.0 ± 0.1 g) of the Cereclor™ sample into a clean, dry reaction vessel.

• Apparatus Setup: a. Place a known volume (e.g., 50 mL) of deionized water into a measuring vessel. b. Place the reaction vessel containing the sample into the heating block pre-heated to the test temperature (e.g., 175°C). c. Insert the gas dispersion tube into the reaction vessel, ensuring its outlet is above the surface of the Cereclor™. d. Connect the outlet of the gas dispersion tube to a second tube that leads into the measuring vessel, ensuring the outlet of this second tube is submerged in the deionized water. e. Start a gentle, constant flow of nitrogen gas (e.g., 60 mL/min) through the reaction vessel to carry any evolved HCl into the water.

• Heating and Absorption: Maintain the sample at the specified temperature for the designated time (e.g., 4 hours). The nitrogen flow will transport any liberated HCl into the deionized water, where it will be absorbed.

• Quantification of HCl: a. At the end of the test period, turn off the heat and stop the nitrogen flow. b. Carefully remove the tubing from the measuring vessel. c. Quantify the amount of absorbed HCl by titrating the water in the measuring vessel with a standardized solution of sodium hydroxide (B78521) (e.g., 0.01 M NaOH) using phenolphthalein as an indicator. d. Alternatively, the change in conductivity of the deionized water can be continuously monitored and correlated to HCl concentration using a calibration curve.

• Calculation: Calculate the percentage of HCl evolved based on the initial mass of the Cereclor™ sample and the amount of HCl determined by titration.

Protocol 2: Assessment of Color Stability

This protocol is based on the principles of ASTM D5386 for instrumental color measurement.

Objective: To quantitatively measure the color change of a Cereclor™ sample after heat aging.

Apparatus:

• Thermostatically controlled oven.

• Glass vials or petri dishes.

• Spectrophotometer or colorimeter capable of measuring in the CIE Lab* color space and reporting APHA/Pt-Co/Hazen color values.

Procedure:

• Initial Measurement: a. Place the unheated Cereclor™ sample in a clean, optically clear cuvette or vial. b. Measure the initial color of the sample using the spectrophotometer. Record the L, a, and b* values, and/or the Hazen color value.

• Heat Aging: a. Place a known quantity of the Cereclor™ sample in a glass vial or petri dish, creating a thin layer. b. Place the sample in an oven pre-heated to the desired test temperature (e.g., 175°C). c. Heat the sample for the specified duration (e.g., 4 hours).

• Final Measurement: a. Remove the sample from the oven and allow it to cool to room temperature. b. Transfer the heat-aged sample to a clean cuvette. c. Measure the final color of the sample using the spectrophotometer, recording the L, a, and b* values, and/or the Hazen color value.

• Analysis: a. Compare the initial and final Hazen color values. b. Calculate the total color change (ΔE) using the initial (L₁, a₁, b₁) and final (L₂, a₂, b₂) CIELAB values: ΔE = √[(L₂* - L₁)² + (a₂ - a₁)² + (b₂ - b₁)²] c. A higher ΔE or a larger increase in the Hazen value indicates poorer color stability.

Visualizations

Caption: Thermal degradation pathway of Cereclor™.

Caption: General mechanism of Cereclor™ stabilization.

Caption: Troubleshooting workflow for thermal degradation.

Caption: Experimental workflow for stabilizer evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. tri-iso.com [tri-iso.com]
• 3. Cereclor | Coatings, Adhesives, Sealants and Elastomers Applications [tri-iso.com]
• 4. BS EN ISO 22818:2021 | 30 Apr 2021 | BSI Knowledge [knowledge.bsigroup.com]
• 5. hunterlabdotcom.wordpress.com [hunterlabdotcom.wordpress.com]
• 6. m.youtube.com [m.youtube.com]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. medium.com [medium.com]
• 9. DE3928319A1 - METHOD FOR STABILIZING CHLORINE PARAFFINS - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. store.astm.org [store.astm.org]
• 12. Stabilization Studies of Epoxidized Soybean Oil Plasticized PVC Films in the Presence of Beta-Diketone Additives (2018) | M. B. Kulkarni [scispace.com]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. tri-iso.com [tri-iso.com]

resolving isomeric co-elution in chlorinated paraffin chromatography

Welcome to the technical support center for chlorinated paraffin (B1166041) (CP) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common challenges, with a focus on addressing isomeric co-elution.

Frequently Asked Questions (FAQs)

General Understanding

Q1: What are chlorinated paraffins (CPs) and why is their analysis so challenging?

Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes.[1] They are produced by the chlorination of paraffin fractions, a process that has low positional selectivity and results in thousands of isomers and congeners for each carbon chain length.[2][3][4] This complexity is the primary reason for analytical challenges, particularly the difficulty in chromatographically separating the vast number of isomers with similar physicochemical properties, which leads to significant co-elution.[5]

Q2: What are the different categories of CPs?

CPs are generally categorized by their carbon chain length:

• Short-Chain Chlorinated Paraffins (SCCPs): C10–C13

• Medium-Chain Chlorinated Paraffins (MCCPs): C14–C17

• Long-Chain Chlorinated Paraffins (LCCPs): C>17[2][6]

SCCPs have drawn significant attention due to their toxicity and persistence in the environment.[2][6]

Troubleshooting Isomeric Co-elution

Q3: My chromatogram for a CP sample shows a broad, unresolved "hump" instead of distinct peaks. What is causing this and how can I fix it?

This is a classic sign of mass isomeric co-elution, which is common in CP analysis. The "hump" is the result of thousands of unresolved isomers eluting from the column at very similar times.

Initial Troubleshooting Steps:

• Assess Method Parameters: For gas chromatography (GC), ensure your temperature ramp is slow enough to allow for maximum possible separation.

• Check Column Choice: A standard, non-polar column may be insufficient. Consider a column with a different stationary phase chemistry to alter selectivity.

• Injector and Inlet Maintenance: Co-elution can be exacerbated by issues in the inlet. Ensure the inlet liner is clean and consider using a liner with glass wool to aid in volatilization. Check for leaks in the injector, as this can affect peak shape.[7]

If these initial steps do not resolve the issue, more advanced techniques are likely necessary.

Q4: How can I detect co-elution if it's not visually obvious from the peak shape?

Perfect co-elution can produce a symmetrical-looking peak, hiding the underlying complexity.[8]

• Diode Array Detector (DAD) for LC: A DAD can acquire UV spectra across the entire peak. If the spectra are not identical, it indicates the presence of more than one compound.[8]

• Mass Spectrometry (MS) for GC or LC: By taking multiple mass spectra across the eluting peak, you can check for changes in the spectral profile. A shifting profile is a strong indicator of co-elution.[8] High-resolution mass spectrometry (HRMS) is particularly effective as it can distinguish between different CP homologue groups even if they co-elute.[2][5]

Q5: When should I consider switching from single-dimension GC to comprehensive two-dimensional gas chromatography (GCxGC)?

You should consider GCxGC when single-dimension GC cannot provide the necessary resolution for your CP analysis. GCxGC significantly enhances peak capacity and separation power, making it crucial for resolving the complex mixtures of SCCPs and other halogenated contaminants.[9][10][11] It can help to separate CP congener groups that would otherwise co-elute.[11]

Q6: What are the advantages of using high-resolution mass spectrometry (HRMS) for CP analysis?

HRMS systems, such as Time-of-Flight (TOF) or Orbitrap, offer several key advantages for analyzing CPs:

• Enhanced Selectivity: HRMS can distinguish between SCCPs and MCCPs and avoid interference from other chemicals like PCBs by extracting accurate masses.[6]

• Isomer-Level Quantitation: The high resolving power and mass accuracy enable the quantitation of specific CP isomer groups.[2]

• Improved Detection: HRMS improves the detection of group separation and overall quantification, which is critical where background noise can interfere with target masses.[5]

• Analysis of LCCPs: While GC-based methods are often limited to SCCPs and MCCPs, LC-HRMS can be used for the simultaneous analysis of SCCPs, MCCPs, and LCCPs.[12]

Analytical Method Comparison

The choice of analytical instrumentation has a significant impact on the ability to resolve and accurately quantify chlorinated paraffins.

Technique	Resolving Power	Selectivity	Applicability	Key Disadvantages
GC-ECD	Low	Low	Sensitive for halogenated compounds, but non-specific.	Suffers from poor selectivity; impossible to distinguish CPs from other co-eluting halogenated compounds (e.g., PCBs).[2][5]
GC-ECNI-LRMS	Moderate	Moderate	Most commonly applied technique for SCCPs and MCCPs.[13]	High dependence of response on chlorination degree; unable to analyze LCCPs; risk of interference between CPs and other pollutants with the same nominal mass.[6]
GCxGC-ECNI-HRMS (TOF)	Very High	High	Significantly enhances separation of SCCP congeners; crucial for resolving multiple SCCPs and other contaminants.[9][10]	High instrumental demands and complexity.
LC-ESI-HRMS (Orbitrap/QTOF)	High	High	Enables simultaneous analysis of SCCPs, MCCPs, and LCCPs in a single injection.[12][14]	Ionization efficiency can be a challenge; may require post-column addition of solvents like dichloromethane (B109758) to enhance signal.[14][15]

Experimental Protocols

Protocol: Analysis of SCCPs and MCCPs using GC-NCI-Q-TOF-HRMS

This protocol is a generalized methodology based on common practices for analyzing short- and medium-chain CPs.

1. Sample Preparation and Cleanup:

• Perform extraction based on the sample matrix (e.g., pressurized liquid extraction for solid samples).
• To remove interferences, use a multi-layer silica (B1680970) gel column cleanup.
• The sample can be eluted first with n-hexane (to remove PCBs) and then with a mixture of dichloromethane and n-hexane to elute the CP fraction.[6]
• Concentrate the final fraction under a gentle stream of nitrogen and reconstitute in a known volume of cyclohexane.[6]

2. Instrumental Analysis:

• System: Gas chromatograph coupled to a quadrupole time-of-flight high-resolution mass spectrometer (GC-Q-TOF-HRMS).
• Ionization Mode: Electron Capture Negative Chemical Ionization (ECNI or NCI). This mode is preferred over Electron Ionization (EI) because it results in less fragmentation, allowing for better distinction between homologues.[2][5]
• Injection: 1 µL splitless injection at 270 °C.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[9]
• GC Column: Rxi-1ms, 30 m x 0.25 mm ID x 0.25 µm film thickness (or equivalent non-polar column).[9]
• Oven Temperature Program:
• Initial temperature: 100 °C, hold for 1 minute.
• Ramp 1: 20 °C/min to 200 °C.
• Ramp 2: 10 °C/min to 300 °C, hold for 10 minutes.
• MS Acquisition:
• Acquire data in full-scan mode over a mass range of m/z 50–650.
• Set resolving power to at least 25,000 to distinguish homologue groups.[9]

3. Data Analysis and Quantification:

• Extract accurate masses for the [M-Cl+O]- or [M+Cl]- adducts for different CP formula groups (e.g., C10-C13 with 5-10 chlorine atoms for SCCPs).[6]
• Quantify using a method that accounts for the varying response factors, such as a chlorine content-based calibration or pattern deconvolution.[12][16]

Diagrams and Workflows

Caption: A troubleshooting workflow for resolving isomeric co-elution in CP analysis.

References

• 1. Chlorinated paraffins: A review of sample preparation, instrumental analysis, and occurrence and distribution in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. diva-portal.org [diva-portal.org]
• 4. Congener-specific partition properties of chlorinated paraffins evaluated with COSMOtherm and gas chromatographic retention indices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lack of consensus on how to detect chlorinated paraffins [foodnavigator.com]
• 6. agilent.com [agilent.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. gcms.cz [gcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. Resolving mass fractions and congener group patterns of C8-C17 chlorinated paraffins in commercial products: Associations with source characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. oaepublish.com [oaepublish.com]
• 13. chm.pops.int [chm.pops.int]
• 14. researchgate.net [researchgate.net]
• 15. Quantification of chlorinated paraffins by chromatography coupled to high-resolution mass spectrometry - Part B: Influence of liquid chromatography separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. New quantification procedure for the analysis of chlorinated paraffins using electron capture negative ionization mass spectrometry. [sonar.rero.ch]

minimizing the volatility of Cereclor in high-temperature applications

Technical Support Center: Cereclor High-Temperature Applications

This guide provides troubleshooting advice and answers to frequently asked questions for researchers and scientists utilizing Cereclor (chlorinated paraffins) in high-temperature applications. The focus is on understanding and minimizing volatility to ensure formulation stability and performance.

Frequently Asked Questions (FAQs)

FAQ 1: What is Cereclor and why does it exhibit volatility at high temperatures?

Cereclor is the trade name for a range of chlorinated paraffins (CPs).[1] These are complex mixtures of polychlorinated n-alkanes, categorized by their carbon chain length and degree of chlorination (typically 30-70% by weight).[2][3] They are used as plasticizers, flame retardants, and extreme pressure additives in various materials like plastics, sealants, and lubricants.[2]

At elevated temperatures, the volatility and degradation of Cereclor are primarily driven by a process called dehydrochlorination . The presence of unstable chlorine atoms, particularly at the ends of the carbon chain, can lead to the elimination of hydrogen chloride (HCl). This process initiates a chain reaction that forms double bonds (alkenes), leading to discoloration, and can be accelerated by the released HCl. Further decomposition can cleave the carbon chains, creating smaller, more volatile molecules.[4][5]

Caption: Thermal decomposition pathway of Cereclor.

FAQ 2: How does the specific grade of Cereclor affect its volatility?

The volatility of a Cereclor grade is influenced by its carbon chain length and, to a lesser extent, its chlorine content.

• Carbon Chain Length: Longer carbon chains (e.g., C>20) result in a higher molecular weight, which generally leads to lower vapor pressure and reduced volatility.[6][7] Grades described as "wax grades" or "long chain" are typically less volatile than short-chain (SCCP, C10-13) or medium-chain (MCCP, C14-17) grades.[3][8][9]

• Chlorine Content: While higher chlorine content increases the molecular weight, the primary factor for volatility remains the underlying paraffin (B1166041) chain length. However, stability can be affected by the chlorination pattern.

For high-temperature applications, selecting a grade with a longer carbon chain is a primary strategy to minimize volatility.

Table 1: Comparison of Select Cereclor Grades

Grade	Chain Length	Chlorine (%)	Key Characteristics
Cereclor 42	>C20 (Wax Grade)	42	High viscosity, low volatility.[9]
Cereclor 48	>C20 (Wax Grade)	48	High viscosity, low volatility.[8][10]
Cereclor S52	C14-C17 (Mid-Chain)	52	Versatile secondary plasticizer.[11]
Cereclor S58	C14-C17 (Mid-Chain)	~58	High molecular weight, low volatility grade.[12][13]
Cereclor M50	C18-20 (Long-Chain)	50	Medium chlorine content.[14]

Troubleshooting Guide

Issue 1: My formulation is showing significant weight loss at high temperatures.

This is a direct indicator of volatility. The primary causes are the thermal decomposition of Cereclor and the evaporation of the resulting smaller molecules.

Troubleshooting Steps:

• Grade Selection: Re-evaluate your Cereclor grade. If using a short or medium-chain grade, consider switching to a long-chain (C>20) or high molecular weight grade like Cereclor 48 to reduce intrinsic volatility.[8][10]

• Add a Heat Stabilizer: Incorporate a heat stabilizer into your formulation. Stabilizers are crucial for preventing thermal degradation.[3] They work by scavenging the initial HCl produced, which breaks the catalytic cycle of dehydrochlorination.

• Reduce Thermal Exposure: Minimize the time your formulation is held at peak temperature during processing to the extent possible.

• Consider Polymeric Plasticizers: For very demanding applications, investigate polymeric plasticizers, which have significantly higher molecular weights and are inherently less prone to migration and volatility.[15][16]

Caption: How heat stabilizers interrupt degradation.

Issue 2: The material is discoloring (yellowing/browning) during processing.

Discoloration is a visual sign of thermal degradation, specifically the formation of conjugated polyene structures after dehydrochlorination.

Troubleshooting Steps:

• Incorporate a Heat Stabilizer: This is the most effective solution. Stabilizers like epoxidized vegetable oils or organophosphorous compounds are often added to commercial Cereclor to improve stability.[3] If discoloration persists, you may need a more robust or higher concentration of stabilizer.

• Refine Raw Materials: Impurities in the base paraffin wax used to produce Cereclor, such as branched-chain alkanes, aromatics, or nitrogen compounds, can negatively impact thermal stability. Ensure you are using a high-purity grade of Cereclor.

• Check for Synergistic Effects: Analyze other components in your formulation. Certain additives may inadvertently accelerate the degradation of Cereclor at high temperatures.

• Processing Atmosphere: If possible, processing in an inert atmosphere (e.g., nitrogen) can sometimes mitigate discoloration caused by oxidation, which can be a secondary degradation pathway.

Table 2: Common Heat Stabilizer Types for Chlorinated Paraffins

Stabilizer Type	Mechanism	Examples
Epoxidized Compounds	HCl Scavenger	Epoxidized Soybean Oil (ESO), Epoxidized Linseed Oil
Organophosphites	HCl Scavenger, Antioxidant	Tris(nonylphenyl) phosphite (B83602) (TNPP)
Metal Soaps/Carboxylates	HCl Scavenger	Calcium/Zinc Stearates
Glycerides	Thermostabilizing effect	Glycerol esters of monocarboxylic acids[17]

Experimental Protocols

Protocol 1: Quantifying Volatility using Thermogravimetric Analysis (TGA)

This protocol allows for the precise measurement of weight loss as a function of temperature, providing quantitative data on the volatility and thermal stability of your formulation.

Objective: To compare the thermal stability of different Cereclor formulations.

Methodology:

• Sample Preparation: Prepare 5-10 mg samples of your cured/final material. Ensure samples are of a consistent size and form.

• Instrument Setup:

  • Instrument: Thermogravimetric Analyzer (TGA).

  • Atmosphere: Nitrogen (or air, depending on the application environment you wish to simulate) at a constant flow rate (e.g., 20 mL/min).

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis:

  • Plot weight percent (%) vs. temperature (°C).

  • Determine the onset temperature of decomposition (T_onset), often defined as the temperature at which 5% weight loss occurs (T_d5%).

  • Compare the T_d5% values for different formulations. A higher T_d5% indicates greater thermal stability and lower volatility at a given temperature.

  • Compare the total weight loss within your application's temperature range.

Protocol 2: Workflow for Developing a High-Temperature Formulation

This logical workflow guides the selection and validation process for incorporating Cereclor into a new high-temperature application.

Caption: Experimental workflow for formulation development.

References

• 1. tri-iso.com [tri-iso.com]
• 2. atamankimya.com [atamankimya.com]
• 3. Chlorinated paraffins - Wikipedia [en.wikipedia.org]
• 4. The thermal transformation mechanism of chlorinated paraffins: An experimental and density functional theory study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CERECLOR - Ataman Kimya [atamanchemicals.com]
• 7. plasticxperts.com [plasticxperts.com]
• 8. Cereclor 48 | Coatings, Adhesives and Sealants (Flame Retardant and Plasticizer) [tri-iso.com]
• 9. Cereclor 42 | Coatings, Adhesives and Sealants (Plasticizer and Flame Retardant) [tri-iso.com]
• 10. tri-iso.com [tri-iso.com]
• 11. Inovyn An INOES company | Cereclor S52 [sealandchem.com]
• 12. Chlorinated Paraffin Archives | Sea-Land Chemical Company [sealandchem.com]
• 13. Cereclor S58 | Coatings, Adhesives, Sealants Applications | Plasticizer and Fla [tri-iso.com]
• 14. Inovyn An INOES company | Cereclor M50 [sealandchem.com]
• 15. mdpi.com [mdpi.com]
• 16. bastone-plastics.com [bastone-plastics.com]
• 17. Synthesis of stabilizers based on glycerides of monocarboxylic acids for industrial chloroparaffins | Zotov | Fine Chemical Technologies [finechem-mirea.ru]

Technical Support Center: Accurate Quantification of Cereclor in Complex Samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the accuracy of Cereclor (chlorinated paraffins) quantification in complex environmental and biological samples.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in accurately quantifying Cereclor?

A1: The accurate quantification of Cereclor, which are complex mixtures of polychlorinated n-alkanes, presents several analytical challenges.[1][2][3] These include:

• Complexity of Mixtures: Cereclor consists of thousands of isomers and congeners with varying carbon chain lengths (short, medium, and long) and degrees of chlorination, making it difficult to separate and quantify individual compounds.[2][3][4]

• Co-elution: Due to the chemical similarity of the congeners, they often co-elute in chromatographic systems, leading to overlapping peaks and inaccurate quantification.[5][6]

• Matrix Effects: Complex sample matrices, such as soil, sediment, biota, and food, can cause ion suppression or enhancement in mass spectrometry, leading to underestimation or overestimation of Cereclor concentrations.[7][8][9][10]

• Lack of Certified Reference Materials (CRMs): The scarcity of commercially available CRMs hinders proper method validation and inter-laboratory comparison of results.[11][12]

• Variable Detector Response: The response of mass spectrometry detectors, particularly in electron capture negative ionization (ECNI) mode, is highly dependent on the degree of chlorination of the analytes.[3][13]

Q2: Which analytical technique is most suitable for Cereclor quantification?

A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are widely used for Cereclor analysis. The choice depends on the specific congeners of interest and the sample matrix.

• GC-MS: Traditionally, GC with electron capture negative ionization mass spectrometry (GC-ECNI-MS) has been a common method for short-chain (SCCPs) and medium-chain (MCCPs) chlorinated paraffins.[5][14] However, it is less suitable for long-chain chlorinated paraffins (LCCPs) due to their low volatility.[15] High-resolution mass spectrometry (HRMS) techniques like GC-Q/TOF and GC-Orbitrap MS offer improved selectivity and sensitivity, helping to overcome interferences from complex matrices.[1][2][16]

• LC-MS: LC coupled with high-resolution mass spectrometry (LC-HRMS), such as LC-QTOF-HRMS or LC-Orbitrap-MS, is becoming increasingly popular.[15][17] LC-MS offers the advantage of analyzing SCCPs, MCCPs, and LCCPs simultaneously in a single run.[15][17][18]

Q3: How can I minimize matrix effects in my analysis?

A3: Minimizing matrix effects is crucial for accurate quantification.[9] Several strategies can be employed:

• Effective Sample Cleanup: Use cleanup techniques like solid-phase extraction (SPE) or treatment with sulfuric acid-impregnated silica (B1680970) gel to remove interfering matrix components.[19]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for signal suppression or enhancement.[10]

• Isotope Dilution: Use isotopically labeled internal standards that co-elute with the target analytes and experience similar matrix effects.[20]

• Standard Addition: This method involves adding known amounts of the standard to the sample extract to create a calibration curve within the sample matrix itself.[10]

• Dilution: Diluting the sample extract can sometimes reduce the concentration of interfering matrix components to a level where they no longer significantly affect the analyte signal.[10]

Troubleshooting Guides

This section provides solutions to common problems encountered during Cereclor quantification.

Problem 1: Poor Peak Shape and Resolution in GC-MS Analysis

Possible Cause	Troubleshooting Step
Active sites in the GC inlet or column	Perform inlet maintenance, including replacing the liner and septum. Condition the GC column according to the manufacturer's instructions.
Improper injection technique	Optimize injection volume and speed. Ensure the syringe is clean and functioning correctly.
Column contamination	Bake out the column at a high temperature (within its specified limits). If contamination persists, trim the front end of the column or replace it.
Incompatible solvent	Ensure the sample solvent is compatible with the stationary phase of the GC column.

Problem 2: Inconsistent or Low Recoveries During Sample Preparation

Possible Cause	Troubleshooting Step
Inefficient extraction	Optimize the extraction solvent, volume, and time. Consider alternative extraction techniques like pressurized liquid extraction (PLE) or ultrasonic extraction.[21]
Analyte loss during cleanup	Evaluate the cleanup procedure for potential analyte loss. Ensure the sorbent used in SPE is appropriate and that the elution solvent is strong enough to recover all Cereclor congeners.
Incomplete solvent evaporation	Ensure the solvent is completely evaporated before reconstitution. Use a gentle stream of nitrogen and a controlled temperature to avoid analyte loss.
Adsorption to labware	Use silanized glassware to minimize adsorption of analytes.

Problem 3: Signal Suppression or Enhancement in LC-MS Analysis

Possible Cause	Troubleshooting Step
Co-eluting matrix components	Improve chromatographic separation by optimizing the mobile phase gradient, flow rate, or using a different LC column. A C30 column may provide better separation for SCCPs compared to a C18 column.[6]
Ion source contamination	Clean the ion source of the mass spectrometer according to the manufacturer's instructions.
Inadequate sample cleanup	Implement a more rigorous cleanup procedure, such as multi-layer silica gel chromatography or gel permeation chromatography (GPC).
High salt concentration in the sample	Use a desalting step, such as SPE or dialysis, before LC-MS analysis.

Experimental Protocols

Protocol 1: Ultrasonic Extraction of Cereclor from Soil/Sediment

• Sample Preparation: Air-dry the soil/sediment sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sample.

• Extraction:

  • Weigh 5-10 g of the homogenized sample into a glass centrifuge tube.

  • Add 20 mL of a 1:1 mixture of hexane (B92381) and acetone.

  • Spike with an appropriate internal standard.

  • Vortex the sample for 1 minute.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes.

  • Centrifuge the sample at 2500 rpm for 5 minutes.

  • Carefully transfer the supernatant to a clean collection tube.

  • Repeat the extraction two more times with fresh solvent.

  • Combine the extracts.

• Concentration: Concentrate the combined extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Protocol 2: Sulfuric Acid Silica Gel Cleanup

• Column Preparation: Pack a glass chromatography column with 5 g of 40% (w/w) sulfuric acid-impregnated silica gel, followed by 1 g of anhydrous sodium sulfate (B86663) on top.

• Cleanup:

  • Pre-rinse the column with 20 mL of hexane.

  • Load the concentrated extract from Protocol 1 onto the column.

  • Elute the Cereclor with 50 mL of hexane.

  • Collect the eluate.

• Final Concentration: Concentrate the eluate to a final volume of 1 mL for instrumental analysis.

Quantitative Data Summary

The following tables summarize typical performance data for different analytical methods.

Table 1: Comparison of GC-MS and LC-MS for Cereclor Analysis

Parameter	GC-ECNI-MS	GC-HRMS (Q/TOF, Orbitrap)	LC-HRMS (QTOF, Orbitrap)
Analytes	SCCPs, MCCPs	SCCPs, MCCPs	SCCPs, MCCPs, LCCPs
Selectivity	Moderate	High	High
Sensitivity	Good	Excellent	Excellent
Throughput	Moderate	Moderate	High
Matrix Effects	Significant	Moderate	Can be significant, requires mitigation

Table 2: Typical Recoveries and Limits of Detection (LODs) for Cereclor in Environmental Samples

Matrix	Analytical Method	Analyte	Average Recovery (%)	LOD (ng/g)
Soil	GC-NCI-MS	SCCPs	85-110	0.5-2.0
Sediment	LC-QTOF-HRMS	SCCPs, MCCPs	90-115	0.1-1.0
Fish Tissue	GC-Orbitrap MS	SCCPs	80-120	0.2-1.5

Visualizations

Caption: General experimental workflow for Cereclor analysis.

Caption: Troubleshooting logic for inaccurate Cereclor quantification.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. agilent.com [agilent.com]
• 3. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 4. Quantification of Short-Chain Chlorinated Paraffins by Deuterodechlorination Combined with Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Quantification of chlorinated paraffins by chromatography coupled to high-resolution mass spectrometry - Part B: Influence of liquid chromatography separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. The underlying challenges that arise when analysing short-chain chlorinated paraffins in environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. New quantification procedure for the analysis of chlorinated paraffins using electron capture negative ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of Short Chain Chlorinated Paraffins in Textile Samples by GC-MS, American Journal of Applied Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 15. oaepublish.com [oaepublish.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. Optimized characterization of short-, medium, and long-chain chlorinated paraffins in liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study | MDPI [mdpi.com]
• 21. gcms.cz [gcms.cz]

selecting the appropriate Cereclor grade for specific performance requirements

Technical Support Center: Selecting the Appropriate Cereclor™ Grade

A Note on Product Application: This guide is intended for professionals in the industrial and materials science sectors. Cereclor™, a brand of chlorinated paraffins, is primarily used as a plasticizer, flame retardant, and extreme pressure additive in applications such as PVC, paints, sealants, adhesives, and metalworking fluids.[1][2] While chlorine chemistry is integral to many pharmaceuticals, Cereclor™ itself is not used in drug development.[3] This document provides technical information for its intended industrial and research applications.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors to consider when selecting a Cereclor™ grade?

A1: The selection of the appropriate Cereclor™ grade depends on three main factors: the application, the required performance characteristics, and the substrate it will be used with. The key performance parameters are determined by the carbon chain length and the percentage of chlorination.[5] Generally, you should consider:

• Application: Are you using it as a plasticizer, flame retardant, or an extreme pressure (EP) additive?[6]

• Substrate Compatibility: What material will the Cereclor™ be mixed with (e.g., PVC, rubber, various polymers, mineral oils)?[1]

• Performance Requirements: What are your needs for viscosity, volatility, thermal stability, and solubility?[7][8]

Q2: How do carbon chain length and chlorine content affect performance?

A2: Carbon chain length and chlorine content are the most critical factors determining a Cereclor™ grade's properties:

• Carbon Chain Length: Cereclor™ grades are categorized as short-chain (SCCPs, C10-13), medium-chain (MCCPs, C14-17), and long-chain (LCCPs, C>17).[1] Longer chains generally lead to higher viscosity and lower volatility.[7][9]

• Chlorine Content (%w/w): This typically ranges from 35% to over 70%.[4][5]

  • Higher Chlorine Content (~70%): Primarily used for flame retardant applications.[1]

  • Moderate Chlorine Content (40-60%): Often preferred for extreme-pressure additives in metalworking fluids.[1]

  • Lower Chlorine Content: Can be suitable for use as a plasticizer.

Q3: I am experiencing compatibility issues (e.g., poor solubility) with my base oil in a metalworking fluid formulation. What should I do?

A3: Solubility of Cereclor™ in base oils generally decreases as the molecular weight (and thus, chain length and viscosity) increases.[10] If you are facing solubility issues, consider the following:

• Switch to a Grade with Comparable Viscosity: When reformulating, especially from a short-chain to a mid-chain grade like the 'E' series, selecting a grade with a similar viscosity is recommended for better solubility and handling.[10]

• Adjust Chlorine Content: If the new grade has a lower chlorine content, you may need to use a higher concentration to achieve the same level of extreme pressure performance.[10]

• Consider Specialized Grades: Some grades, like Cereclor™ E50T, are formulated for high solubility in base oils.[2]

Q4: My application requires enhanced thermal stability and corrosion inhibition. Are there specific Cereclor™ grades for this?

A4: Yes. For applications where high temperatures may be generated, such as high-speed metal drawing, or where corrosion is a concern, specially stabilized grades are available.

• 'E' Grades: The Cereclor™ 'E' grade series is designed for metalworking fluids and offers excellent thermal stability and corrosion inhibition compared to conventional short-chain chlorinated paraffins.[10]

• 'T' Grades: Certain grades, such as E50T and E56T, have added anti-corrosion properties, making them suitable for situations where water may be present.[2] 'T' grades were also developed to prevent metal staining at high temperatures.[11]

Q5: Can I use the same Cereclor™ grade for plasticizing PVC and as an EP additive in lubricants?

A5: While some versatile grades can function in multiple roles, it is often better to select a grade optimized for the specific application.

• For plasticizing flexible PVC , Cereclor™ is often used as a secondary plasticizer.[1]

• For EP applications , grades with good solubility in mineral oils and chlorine content between 40-60% are preferred.[1]

• A versatile grade like Cereclor™ S52 can be used as a secondary plasticizer in PVC, in paints and sealants, and as an EP additive, but specialized grades may offer superior performance in a dedicated application.[12][13] For instance, for demanding EP applications, a grade from the 'E' series might be more suitable.[14]

Cereclor™ Grade Selection Guide

The following tables summarize the properties of various Cereclor™ grades to aid in selection.

Table 1: General Purpose & Plasticizer Grades

Grade	Chain Length	Chlorine (% w/w)	Viscosity (SUS at 100°F)	Key Features & Applications
Cereclor™ S40	Mid (C14-17)	45	300	Plasticizer and flame retardant for coatings, adhesives, sealants, PVC. Good for PVA emulsion adhesives.[14]
Cereclor™ S52	Mid (C14-17)	51.7	1441	Versatile grade for PVC, paints, sealants, adhesives, and as an EP additive.[13]
Cereclor™ S58	Mid (C14-17)	58.15	13606	High molecular weight, low color, low volatility. Mainly for sealants, adhesives, and coatings.[8]
Cereclor™ S60	Mid (C14-17)	60.7	35947	High chlorine and low volatility. Used in sealants, adhesives, coatings, and for flame retardancy.
Cereclor™ M20	Long (C18-20)	-	-	Plasticizer and flame retardant in coatings, adhesives, and sealants. Also used as an EP additive.[15]
Cereclor™ M50	Long (C18-20)	50	15300	Plasticizer and flame retardant. Useful for 2K polysulfide and polybutadiene (B167195) sealants.

Table 2: Wax Grades (Flame Retardants & EP Additives)

Grade	Chain Length	Chlorine (% w/w)	Viscosity (SUS at 100°F)	Key Features & Applications
Cereclor™ 42	Wax (>C20)	42	8670	High viscosity, low volatility. Used as an EP additive, flame retardant, and plasticizer in paints and sealants.[7]
Cereclor™ 48	Wax (>C20)	48	20827	High viscosity, low volatility. Used in chlorinated rubber paints, gear oils, and metalworking fluids.[9]

Table 3: 'E' Grades for Metalworking Fluids (Extreme Pressure Additives)

Grade	Chlorine (% w/w)	Viscosity (@ 40°C, Stokes)	Density (@ 40°C, g/ml)	Key Features
E40 / E40C	40	0.28	1.09	Low viscosity EP additive.[10]
E45 / E45C	44	0.52	1.12	Mid-range viscosity and chlorine content.[10]
E50	50	1.77	1.21	Good balance of properties, enhanced corrosion performance.[10][16]
E56 / E56C	56	15.5	1.30	High chlorine for demanding EP applications.[10]
E60	60	77.5	1.38	Very high chlorine content EP additive.[2][10]
E50T / E56T	50 / 56	1.77 / 15.5	1.21 / 1.30	Thermally stabilized with added anti-corrosion properties.[2][10]

Experimental Protocols & Troubleshooting

Protocol 1: Evaluating Extreme Pressure (EP) Performance

A common method to evaluate the EP performance of a lubricant formulation is through a four-ball wear test or a tapping torque test. The goal is to measure the lubricant's ability to prevent welding and reduce friction under high pressure.

Methodology (Conceptual):

• Formulation: Prepare several lubricant blends. A typical formulation might contain 90-95% base oil and 5-10% Cereclor™ by weight. Create formulations with different Cereclor™ grades to compare performance.

• Testing Apparatus: Use a standardized EP/wear tester.

• Procedure: a. Apply a specific load to the test pieces (e.g., steel balls). b. Rotate at a constant speed for a set duration. c. Measure the wear scar diameter on the test pieces after the test. A smaller scar indicates better EP performance. d. Alternatively, measure the torque required for a tapping operation; lower torque suggests better lubrication.

• Analysis: Compare the results across the different Cereclor™ formulations. Scanning Electron Microscopy (SEM) can be used for detailed analysis of the wear scar surface finish.[10]

Troubleshooting Workflow: Selecting a Cereclor™ Grade

This workflow helps navigate the selection process based on primary application requirements.

Caption: Decision workflow for selecting a Cereclor™ grade.

Mechanism of Action: Cereclor™ as an EP Additive

The primary function of a chlorinated paraffin (B1166041) like Cereclor™ in extreme pressure applications is to form a protective chemical layer on metal surfaces, preventing direct metal-to-metal contact under high load.

Caption: Mechanism of Cereclor™ as an EP additive.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Chlorinated Paraffin Archives | Sea-Land Chemical Company [sealandchem.com]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cereclor|Chlorinated Paraffin for Industrial Research [benchchem.com]
• 5. CERECLOR - escom Chemie GmbH [escom-chemie.com]
• 6. Cereclor | Coatings, Adhesives, Sealants and Elastomers Applications [tri-iso.com]
• 7. tri-iso.com [tri-iso.com]
• 8. tri-iso.com [tri-iso.com]
• 9. Cereclor 48 | Coatings, Adhesives and Sealants (Flame Retardant and Plasticizer) [tri-iso.com]
• 10. tri-iso.com [tri-iso.com]
• 11. tri-iso.com [tri-iso.com]
• 12. scribd.com [scribd.com]
• 13. tri-iso.com [tri-iso.com]
• 14. Cereclor S40 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 15. Cereclor M20 | Coatings, Adhesives, and Sealants (Plasticizer and Flame Retardan [tri-iso.com]
• 16. Cereclor E50 | Metalworking Fluids and Lubricants | Extreme Pressure (EP) Addit [tri-iso.com]

Technical Support Center: Mitigating Corrosive Effects of Cereclor Degradation

This technical support center provides researchers, scientists, and drug development professionals with essential information for mitigating the corrosive effects of Cereclor (chlorinated paraffin) degradation byproducts. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development activities.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving Cereclor, focusing on the identification and mitigation of degradation and corrosion.

Problem/Observation	Potential Cause	Recommended Action
Discoloration (darkening) of Cereclor solution	Exposure to heat or sunlight.[1]	Store Cereclor in a cool, dark place. Ideal storage temperature is between 10-27°C (50-80.6°F).[1] Avoid temperatures above 40°C (104°F).[1][2]
Unexpected viscosity changes or polymer/gum formation	Thermal degradation leading to the formation of polyenes and subsequent polymerization.	Reduce the temperature of your experiment if possible. Ensure that the Cereclor grade being used is appropriate for the operating temperature. Consider adding a heat stabilizer.
Corrosion or staining of metallic equipment (e.g., steel, aluminum)	Degradation of Cereclor and release of corrosive hydrogen chloride (HCl) gas.[3] This is accelerated by heat and the presence of certain metals like iron, zinc, and aluminum which act as catalysts.[1]	- Use equipment made of compatible materials. Avoid PVC and rubber gaskets and hoses.[4] - Add a corrosion inhibitor to the formulation.[3] - Ensure the Cereclor formulation contains an effective heat stabilizer.
Inconsistent experimental results	Impurities in the Cereclor raw material (e.g., branched-chain alkanes, aromatic hydrocarbons) can affect thermal stability.	Use a high-purity grade of Cereclor. If possible, obtain a certificate of analysis from the supplier to verify the purity.
Rapid degradation of Cereclor when in contact with aluminum	A chemical reaction between chlorinated compounds and aluminum, which is more pronounced with freshly exposed metal surfaces.[3]	For applications involving aluminum, use Cereclor grades with lower reactivity or add specific inhibitors such as alkyl phosphates, organic nitro compounds, or epoxy compounds.[3]

Frequently Asked Questions (FAQs)

Q1: What is Cereclor and why is it used in my experiments?

A1: Cereclor is a trade name for chlorinated paraffins (CPs). These are complex chemical mixtures produced by the chlorination of paraffin (B1166041) fractions.[1] They are classified by their carbon-chain length and percentage of chlorine.[5] Due to their properties, they are widely used as flame retardants, plasticizers, and extreme pressure (EP) additives in lubricants and metalworking fluids.[6]

Q2: What are the primary degradation byproducts of Cereclor that cause corrosion?

A2: The primary corrosive byproduct of Cereclor degradation is hydrogen chloride (HCl).[2][4]

Q3: What conditions lead to the degradation of Cereclor and the release of HCl?

A3: Cereclor degradation is primarily caused by:

• Heat: Prolonged exposure to temperatures above 70°C or short-term heating above 200°C can initiate decomposition.[4]

• Light: Exposure to sunlight can cause discoloration and degradation.[1]

• Catalytic Metals: The presence of metals such as iron, zinc, and aluminum can catalyze the decomposition process.[1]

• Incompatible Chemicals: Contact with strong oxidizing agents, strong alkalis, and alkali or alkaline earth metals can cause a reaction.[4]

Q4: How does the degradation of Cereclor proceed?

A4: The thermal degradation of Cereclor is a dehydrochlorination process, where a molecule of HCl is eliminated from the chlorinated paraffin chain. This creates a double bond in the carbon chain. The released HCl can then catalyze further dehydrochlorination, leading to the formation of conjugated double bonds (polyenes). These polyenes are responsible for the discoloration of the product and can lead to polymerization, forming gum-like substances.

Q5: How can I prevent the degradation of Cereclor and the resulting corrosion?

A5: Mitigation strategies include:

• Proper Storage: Store Cereclor in a cool, dry, and dark place in well-sealed containers.[1][2]

• Temperature Control: Maintain experimental temperatures below the degradation threshold of the specific Cereclor grade being used.

• Use of Stabilizers: Incorporate heat stabilizers into your formulation. These compounds neutralize the HCl as it is formed, preventing it from catalyzing further degradation.

• Use of Corrosion Inhibitors: In applications where contact with metals is unavoidable, especially in the presence of moisture, the addition of a corrosion inhibitor is recommended.[3]

• Material Compatibility: Ensure that all materials in contact with Cereclor are compatible. Avoid PVC, rubber, and catalytic metals where possible.[4]

Q6: What types of stabilizers are effective for Cereclor?

A6: Effective heat stabilizers for chlorinated paraffins should be capable of rapidly combining with the generated HCl. Common examples include epoxidized compounds (like epoxidized soybean oil), organophosphites, and certain metal soaps. For specific applications, other compounds like alkyl phosphates or organic nitro compounds can inhibit reactions with metals like aluminum.[3]

Quantitative Data

The following tables provide quantitative data on the thermal stability of different Cereclor grades and their reactivity with aluminum.

Table 1: Thermal Stability of 'Cereclor' E Grades

This table shows the percentage of hydrogen chloride (HCl) released after heating for 4 hours at 175°C. Lower values indicate greater thermal stability.

Grade	Chlorine Content (%)	Viscosity @ 40°C (Stokes)	Density @ 40°C (g/ml)	Thermal Stability (% HCl w/w)
E40	40	0.28	1.09	0.08
E40C	40	0.28	1.09	0.08
E40T	40	0.28	1.09	0.02
E45	44	0.52	1.12	0.06
E45C	44	0.52	1.12	0.06
E50	50	1.77	1.21	Data not available in the provided source

Data sourced from 'Cereclor' E Grades technical datasheet.[7]

Table 2: Reactivity of 'Cereclor' Grades with Aluminum

This table indicates the minimum concentration of various Cereclor grades in a spindle oil at which a reaction with a freshly cut aluminum surface is observed at 100°C. Higher concentrations indicate lower reactivity.

'Cereclor' Grade	Concentration in Spindle Oil (% w/w)
50LV	30
56L	50
51L	55
63L	70
42	90-95
48	95

Data sourced from ''Cereclor' as an Extreme Pressure Lubricant Additive' technical document.[3]

Experimental Protocols

Protocol 1: Evaluation of Thermal Stability of Cereclor Formulations

Objective: To determine the thermal stability of a Cereclor formulation by quantifying the amount of hydrogen chloride (HCl) released upon heating.

Materials:

• Cereclor sample (with and without stabilizer)

• Glass reaction vessel with a gas inlet and outlet

• Heating mantle with temperature controller

• Inert gas supply (e.g., nitrogen)

• Gas washing bottles (bubblers)

• Deionized water

• pH meter or titration equipment (0.01 M NaOH, phenolphthalein (B1677637) indicator)

• Analytical balance

Methodology:

• Weigh a precise amount of the Cereclor sample (e.g., 20 g) into the reaction vessel.

• Set up the apparatus with the gas inlet connected to the nitrogen supply and the outlet connected to a series of two gas washing bottles, each containing a known volume of deionized water (e.g., 100 mL).

• Start a slow, steady flow of nitrogen through the sample to carry any evolved gases into the washing bottles.

• Heat the sample to the desired test temperature (e.g., 175°C) and maintain this temperature for a specified duration (e.g., 4 hours).

• After the heating period, turn off the heat and allow the apparatus to cool to room temperature while maintaining the nitrogen flow.

• Combine the contents of the two gas washing bottles.

• Quantify the amount of HCl absorbed in the water. This can be done by:

  • Titration: Titrate the combined water sample with a standardized solution of sodium hydroxide (B78521) (NaOH) to a phenolphthalein endpoint.

  • pH Measurement: Measure the pH of the water and calculate the H+ ion concentration.

• Calculate the amount of HCl evolved as a percentage of the initial sample weight.

Protocol 2: Assessment of Corrosion Inhibition

Objective: To evaluate the effectiveness of a corrosion inhibitor in a Cereclor-containing formulation using a static weight loss immersion test.

Materials:

• Metal coupons of the alloy of interest (e.g., mild steel, aluminum), with a known surface area.

• Cereclor formulation (with and without corrosion inhibitor).

• Glass beakers or jars with lids.

• Analytical balance (accurate to 0.1 mg).

• Abrasive paper for cleaning coupons.

• Degreasing solvent (e.g., acetone, ethanol).

• Desiccator.

• Oven.

Methodology:

• Coupon Preparation:

  • Polish the metal coupons with abrasive paper to a uniform finish.

  • Clean the coupons by rinsing with deionized water, degreasing with solvent, and drying.

  • Weigh each coupon accurately and record the initial weight (W_initial).

  • Store the prepared coupons in a desiccator until use.

• Immersion Test:

  • Place each prepared coupon in a separate beaker.

  • Add enough of the Cereclor formulation to completely immerse each coupon.

  • Cover the beakers to prevent evaporation and contamination.

  • Place the beakers in an oven set to the desired test temperature for a specified duration (e.g., 24, 48, or 72 hours).

• Post-Test Analysis:

  • After the immersion period, carefully remove the coupons from the formulations.

  • Clean the coupons according to standard procedures (e.g., ASTM G1) to remove any corrosion products without removing the base metal. This may involve chemical cleaning with an inhibited acid.

  • Rinse the cleaned coupons with deionized water and solvent, then dry them thoroughly.

  • Weigh each coupon accurately and record the final weight (W_final).

• Calculation of Corrosion Rate:

  • Calculate the weight loss (ΔW) for each coupon: ΔW = W_initial - W_final.

  • Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the following formula: CR (mm/y) = (8.76 x 10^4 * ΔW) / (A * T * D) Where:

    • ΔW = Weight loss in grams

    • A = Surface area of the coupon in cm²

    • T = Immersion time in hours

    • D = Density of the metal in g/cm³

• Inhibitor Efficiency:

  • Calculate the inhibitor efficiency (%IE) using the formula: %IE = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] * 100 Where:

    • CR_uninhibited = Corrosion rate without inhibitor

    • CR_inhibited = Corrosion rate with inhibitor

Visualizations

Caption: Cereclor thermal degradation pathway.

Caption: Experimental workflow for thermal stability testing.

Caption: Troubleshooting logic for Cereclor-related corrosion.

References

• 1. tri-iso.com [tri-iso.com]
• 2. scribd.com [scribd.com]
• 3. tri-iso.com [tri-iso.com]
• 4. redox.com [redox.com]
• 5. thesuntek.com [thesuntek.com]
• 6. Cereclor | Coatings, Adhesives, Sealants and Elastomers Applications [tri-iso.com]
• 7. tri-iso.com [tri-iso.com]

Reference Data & Comparative Studies

comparing the performance of Cereclor with phosphate ester flame retardants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Cereclor (chlorinated paraffins) and phosphate (B84403) ester flame retardants. The information is intended to assist researchers and professionals in selecting the most suitable flame retardant for their specific applications by presenting available experimental data on their efficiency, thermal stability, and impact on polymer properties.

Overview of Flame Retardant Mechanisms

Cereclor (Chlorinated Paraffins): Cereclor functions primarily in the gas phase as a flame retardant. Upon heating, it releases chlorine radicals which interfere with the combustion cycle. These radicals scavenge highly reactive H• and OH• radicals in the flame, slowing down the exothermic reactions that sustain the fire. Additionally, the release of non-combustible gases can dilute the flammable gases and oxygen in the vicinity of the flame. Some formulations of chlorinated paraffins also promote char formation on the polymer surface, creating a barrier that limits the release of flammable volatiles and slows heat transfer.[1]

Phosphate Esters: Phosphate esters can act in both the condensed (solid) and gas phases. In the condensed phase, they decompose upon heating to form phosphoric acid. This acid promotes the dehydration and charring of the polymer, forming a protective insulating layer. This char layer restricts the flow of flammable gases to the flame and shields the underlying polymer from heat. In the gas phase, phosphorus-containing radicals can also be released, which contribute to flame inhibition, similar to the action of halogenated compounds.[2]

Quantitative Performance Data

Direct, head-to-head comparative data for Cereclor and a wide range of phosphate esters in the same polymer systems is limited in publicly available literature. The following tables summarize available data for representative flame retardants in specific polymers. It is important to note that performance can vary significantly based on the specific grade of the flame retardant, its concentration, the polymer matrix, and the presence of other additives.

Table 1: Flame Retardant Performance in Polyolefins (Polyethylene - PE)

Flame Retardant System	Polymer	Loading (%)	LOI (%)	UL 94 Rating	Peak Heat Release Rate (kW/m²)	Reference
Unmodified PE	HDPE	-	17-18	Not Rated	~1300	[3]
Triphenyl Phosphate (TPP)	UHMWPE	Not Specified	Increased	Not Specified	Reduced	[4]

Note: Specific quantitative data for Cereclor in polyethylene (B3416737) was not available in the reviewed literature.

Table 2: Flame Retardant Performance in Engineering Plastics (PC/ABS Blends)

Flame Retardant System	Polymer	Loading (%)	LOI (%)	UL 94 Rating (1.6 mm)	Peak Heat Release Rate (kW/m²)	Reference
Unmodified PC/ABS	PC/ABS	-	20.5	HB	850	[5]
Triphenyl Phosphate (TPP)	PC/ABS	12	27.5	V-0	550	[5]
Resorcinol bis(diphenyl phosphate) (RDP)	PC/ABS	12	28.0	V-0	500	[5]
Bisphenol A bis(diphenyl phosphate) (BDP)	PC/ABS	12	26.5	V-0	450	[5]

Note: Data for Cereclor in PC/ABS blends was not available in the reviewed literature.

Impact on Material Properties

Thermal Stability:

The addition of flame retardants can influence the thermal stability of the polymer. Thermogravimetric analysis (TGA) is used to evaluate this by measuring the weight loss of a material as a function of temperature.

• Cereclor: Chlorinated paraffins generally have lower thermal stability and can reduce the onset of decomposition of the polymer. This is due to the relatively weak C-Cl bonds which break at lower temperatures.

• Phosphate Esters: The thermal stability of phosphate esters varies depending on their chemical structure. Aromatic phosphate esters like RDP and BDP generally exhibit high thermal stability, making them suitable for engineering plastics that are processed at high temperatures. Alkyl phosphate esters may have lower thermal stability.

Mechanical Properties:

The incorporation of flame retardants, which often act as plasticizers, can alter the mechanical properties of the polymer.

• Cereclor: Chlorinated paraffins are known to act as secondary plasticizers, which can increase the flexibility and impact strength of polymers like PVC. However, in other polymers, high loadings can potentially lead to a decrease in tensile strength and modulus.[6][7]

• Phosphate Esters: Many phosphate esters also exhibit a plasticizing effect. This can lead to a reduction in the glass transition temperature (Tg) and hardness of the polymer, which may be desirable in some applications but detrimental in others where rigidity is required. The extent of this effect depends on the specific phosphate ester and its compatibility with the polymer matrix.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the comparison of flame retardant performance.

4.1. Limiting Oxygen Index (LOI)

• Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

• Apparatus: LOI instrument consisting of a heat-resistant glass chimney, specimen holder, gas mixing and flow control system, and an igniter.

• Procedure:

  • A vertically oriented specimen of specified dimensions is placed in the glass chimney.

  • A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows upwards past the specimen.

  • The top of the specimen is ignited with a flame.

  • The oxygen concentration in the gas mixture is adjusted until the flame is just extinguished.

  • The LOI is calculated as the percentage of oxygen in the gas mixture at this point.

• Standard: ASTM D2863 / ISO 4589-2.

4.2. UL 94 Vertical Burn Test

• Objective: To evaluate the burning characteristics of plastic materials in response to a small open flame.

• Apparatus: A laboratory burn chamber, a Bunsen burner, a specimen holder, and a timer.

• Procedure:

  • A rectangular specimen of specified dimensions is clamped vertically.

  • A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then removed.

  • The afterflame time (t1) is recorded.

  • Immediately after the flame extinguishes, the flame is reapplied for another 10 seconds and then removed.

  • The afterflame time (t2) and afterglow time are recorded.

  • Observations are made regarding flaming drips that ignite a cotton patch placed below the specimen.

• Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame times, afterglow time, and whether flaming drips ignite the cotton. V-0 is the most stringent classification.

4.3. Cone Calorimetry

• Objective: To measure the heat release rate and other flammability properties of materials under controlled fire-like conditions.

• Apparatus: A cone calorimeter, which includes a conical radiant heater, a load cell to measure mass loss, a spark igniter, and a gas analysis system.

• Procedure:

  • A square specimen is placed on a load cell beneath the conical heater.

  • The specimen is exposed to a constant heat flux (e.g., 35 or 50 kW/m²).

  • A spark igniter is positioned above the specimen to ignite the pyrolysis gases.

  • During combustion, the mass of the specimen, the oxygen concentration in the exhaust gas, and the exhaust gas flow rate are continuously measured.

  • From these measurements, parameters such as the heat release rate (HRR), peak heat release rate (pHRR), total heat released (THR), and time to ignition (TTI) are calculated.

• Standard: ASTM E1354 / ISO 5660.

4.4. Thermogravimetric Analysis (TGA)

• Objective: To measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• Apparatus: A thermogravimetric analyzer, which consists of a high-precision balance with a sample pan located inside a furnace.

• Procedure:

  • A small amount of the sample is placed in the sample pan.

  • The furnace is heated at a controlled rate (e.g., 10 or 20 °C/min) under a specific atmosphere (e.g., nitrogen or air).

  • The mass of the sample is continuously monitored as the temperature increases.

  • The resulting TGA curve plots the percentage of initial mass remaining versus temperature, indicating the thermal stability and decomposition profile of the material.

Visualizations

Caption: Flame retardant mechanisms of Cereclor and Phosphate Esters.

Caption: Experimental workflow for evaluating flame retardant performance.

References

• 1. "Cereclor" 42 / 42SS / 48 / 70 SDS - Download & Subscribe for Updates [sdsmanager.com]
• 2. epitoanyag.org.hu [epitoanyag.org.hu]
• 3. The Flame Retardancy of Polyethylene Composites: From Fundamental Concepts to Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. media.knowde.com [media.knowde.com]
• 6. aensiweb.com [aensiweb.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Modern Analytical Methods for Cereclor Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of current analytical methodologies for the detection and quantification of Cereclor, a commercial mixture of chlorinated paraffins (CPs). The selection of an appropriate analytical method is critical for accurate risk assessment, regulatory compliance, and research into the environmental fate and toxicity of these complex compounds. This document presents a detailed overview of established and emerging techniques, their performance characteristics, and experimental protocols to aid in the selection of the most suitable method for your research needs.

Performance Comparison of Analytical Methods

The selection of an analytical technique for Cereclor analysis is often a trade-off between sensitivity, selectivity, and the specific chain length of the chlorinated paraffins being targeted—short-chain (SCCPs), medium-chain (MCCPs), or long-chain (LCCPs). High-resolution mass spectrometry (HRMS) methods, such as Time-of-Flight (TOF) and Orbitrap, are gaining popularity due to their ability to distinguish between different CP congener groups.[1][2]

Analytical Method	Analyte	Matrix	LOD	LOQ	Accuracy (Trueness/Recovery)	Precision (CV%/RSD)
GC-ECNI-MS	SCCPs	Water	-	0.1 µg/L	-	-
SCCPs	Sediment, Sludge, Soil	-	0.03 µg/g	-	-
GC-NCI-Q-TOF-HRMS	SCCPs	Environmental Samples	24–81 ng/mL	-	-	-
MCCPs	Environmental Samples	27–170 ng/mL	-	-	-
LC-QTOF-HRMS	SCCPs	Indoor Dust	20 ng/g	200 ng/g	72% - 141%	< 15%
MCCPs	Indoor Dust	2.0 ng/g	100 ng/g	72% - 141%	< 15%
LCCPs	Indoor Dust	10 ng/g	100 ng/g	72% - 141%	< 15%
HPLC-Orbitrap HRMS	LCCPs	Soil and Sediment	7.9 - 16.0 pg/µL	26.3 - 53.3 pg/µL	94.8% - 109.4%	0.5% - 7.2%
LC-MS/MS	SCCPs & MCCPs	Textiles and Leather	-	-	-	-

LOD: Limit of Detection, LOQ: Limit of Quantification, CV: Coefficient of Variation, RSD: Relative Standard Deviation, GC-ECNI-MS: Gas Chromatography-Electron Capture Negative Ionization-Mass Spectrometry, GC-NCI-Q-TOF-HRMS: Gas Chromatography-Negative Chemical Ionization-Quadrupole-Time-of-Flight-High-Resolution Mass Spectrometry, LC-QTOF-HRMS: Liquid Chromatography-Quadrupole-Time-of-Flight-High-Resolution Mass Spectrometry, HPLC-Orbitrap HRMS: High-Performance Liquid Chromatography-Orbitrap High-Resolution Mass Spectrometry, LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry.

Experimental Protocols

Sample Preparation

A critical step in the analysis of Cereclor is the extraction and cleanup of the sample to remove interfering substances.

• Ultrasonic Extraction : This method is commonly used for solid samples such as indoor dust, soil, and sediment.[1][3] A known quantity of the sample is mixed with a suitable solvent (e.g., a mixture of dichloromethane (B109758) and hexane) and subjected to ultrasonic waves to facilitate the extraction of chlorinated paraffins.[4]

• Soxhlet Extraction : A classical and robust method for extracting CPs from solid matrices.

• Solid-Phase Extraction (SPE) : Often used for water samples, where the sample is passed through a cartridge containing a solid adsorbent that retains the CPs. The CPs are then eluted with a small volume of an organic solvent.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) : This method has been adapted for the extraction of long-chain chlorinated paraffins from soil and sediment samples.[5]

• Cleanup : Following extraction, cleanup steps are essential to remove co-extracted matrix components that can interfere with the analysis. Common techniques include column chromatography using silica (B1680970) gel or Florisil and gel permeation chromatography (GPC).[4][6]

Instrumental Analysis

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS, particularly with Electron Capture Negative Ionization (ECNI), is a widely used and standardized method for the analysis of SCCPs and MCCPs.[2]

• Protocol based on ISO 12010:2019 (SCCPs in Water) [7][8][9]

  • Gas Chromatograph (GC) : Equipped with a short capillary column.

  • Mass Spectrometer (MS) : Operated in selected ion monitoring (SIM) mode with electron capture negative ionization (ECNI).

  • Quantification : Based on a multiple linear regression calibration using three differently composed standard mixtures to mimic environmental samples.[8]

• Protocol based on ISO 18635:2016 (SCCPs in Sediment, Sludge, and Soil) [6][10][11]

  • Gas Chromatograph (GC) : Utilizes a short capillary column.

  • Mass Spectrometer (MS) : Operated in selected ion monitoring (SIM) mode with electron capture negative ionization (ECNI).

  • Cleanup : Involves column chromatography and gel permeation chromatography.[6]

  • Quantification : Employs multiple linear regression calibration with specific standard mixtures.[6]

2. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS methods are increasingly being developed, especially for the analysis of MCCPs and LCCPs, which are less amenable to GC analysis due to their lower volatility.

• LC-QTOF-HRMS Protocol for SCCPs, MCCPs, and LCCPs in Indoor Dust [1]

  • Liquid Chromatograph (LC) : Coupled to a Quadrupole Time-of-Flight High-Resolution Mass Spectrometer.

  • Ionization : Electrospray ionization (ESI) is commonly used.

  • Quantification : Can be performed using pattern deconvolution or chlorine-content calibration.[1]

• LC-MS/MS Protocol for SCCPs and MCCPs in Textiles and Leather [12]

  • Liquid Chromatograph (LC) : An Agilent 1290 Infinity II system with a ZORBAX SB-CN column.[12]

  • Mass Spectrometer : An Agilent 6470 triple quadrupole LC/MS system with an electrospray ion source operated in dynamic multiple reaction monitoring (dMRM) mode.[12]

  • Sample Preparation : Based on the ISO 18219-1:2021 method with hexane (B92381) extraction.[12]

Method Validation Workflow

The validation of a new analytical method for Cereclor detection is a systematic process to ensure the reliability and reproducibility of the results. The following diagram illustrates a typical workflow for method validation.

Caption: A generalized workflow for the validation of a new analytical method for Cereclor detection.

References

• 1. oaepublish.com [oaepublish.com]
• 2. Recent developments in capabilities for analysing chlorinated paraffins in environmental matrices: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 7. BS EN ISO 12010:2019 - TC | 30 Apr 2019 | BSI Knowledge [knowledge.bsigroup.com]
• 8. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 9. Perform Data Treatment for Chlorinated Paraffins in 10 Seconds? - AnalyteGuru [thermofisher.com]
• 10. DIN EN ISO 18635 - 2016-10 - DIN Media [dinmedia.de]
• 11. BS EN ISO 18635:2016 | 30 Apr 2016 | BSI Knowledge [knowledge.bsigroup.com]
• 12. agilent.com [agilent.com]

A Comparative Toxicological Assessment of Short-Chain versus Medium-Chain Cereclor

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of short-chain chlorinated paraffins (SCCPs) and medium-chain chlorinated paraffins (MCCPs), commercially known as Cereclor. The information presented is supported by experimental data from peer-reviewed studies and standardized testing guidelines to assist researchers, scientists, and drug development professionals in understanding the potential hazards associated with these compounds.

Executive Summary

Chlorinated paraffins (CPs) are complex mixtures of polychlorinated n-alkanes, categorized by their carbon chain length. Short-chain CPs (C₁₀-C₁₃) and medium-chain CPs (C₁₄-C₁₇) have seen widespread industrial use as plasticizers, flame retardants, and lubricants. However, concerns over their persistence, bioaccumulation, and toxicity have led to increased scrutiny and regulatory action, particularly for SCCPs. This guide outlines the key toxicological differences between SCCPs and MCCPs, focusing on in vivo, in vitro, and ecotoxicological data. Evidence suggests that while SCCPs have been more extensively studied and are generally considered more toxic, MCCPs may not be a safe alternative and exhibit similar toxicological effects.[1][2]

Comparative Toxicity Data

The following tables summarize key quantitative data from toxicological studies on SCCPs and MCCPs.

Table 1: In Vivo Mammalian Toxicity Data

Parameter	Short-Chain Chlorinated Paraffins (SCCPs)	Medium-Chain Chlorinated Paraffins (MCCPs)	Reference Species	Key Findings	Citations
Acute Oral LD₅₀	> 4 g/kg	> 4 g/kg	Rat	Low acute toxicity for both.	[3]
Repeated Dose Toxicity (90-day oral)	NOAEL: 10 mg/kg bw/day	NOAEL: 23 mg/kg bw/day	Rat	Target organs include liver, kidney, and thyroid for both. SCCPs show effects at lower doses.	[4][5]
Carcinogenicity	Reasonably anticipated to be a human carcinogen (NTP); Possibly carcinogenic to humans (IARC Group 2B)	No carcinogenicity studies available.	Rat, Mouse	SCCPs (C₁₂, 60% Cl) caused liver, thyroid, and kidney tumors in rodents.	[3][6]
Reproductive & Developmental Toxicity	Evidence of developmental effects at high doses.	Decreased pup survival and internal hemorrhages observed.	Rat, Rabbit	Both show potential for reproductive and developmental toxicity.	[4][5]

Table 2: In Vitro Toxicity Data

Endpoint	Short-Chain Chlorinated Paraffins (SCCPs)	Medium-Chain Chlorinated Paraffins (MCCPs)	Cell Line(s)	Key Findings	Citations
Cytotoxicity	Similar inhibitory effects on cell viability compared to MCCPs with comparable chlorine content.	Similar inhibitory effects on cell viability compared to SCCPs with comparable chlorine content.	HepG2	Both induce cytotoxicity.	[2][7]
Oxidative Stress	Induce significant increases in ROS and MDA.	Induce significant increases in ROS and MDA.	HepG2	Both induce oxidative stress.	[2][7]
Mitochondrial Dysfunction	Significant reduction in ATP production.	Significant reduction in ATP production and impairs mitochondrial respiration.	HepG2, ICLAC-00575	Both disrupt mitochondrial function.	[7][8][9]
PPARα Activation	Agonistic activity towards rat PPARα, weak agonistic activity towards human PPARα.	Not extensively studied.	293T, HepG2	SCCPs can disrupt fatty acid metabolism via PPARα signaling.	[10][11]
Inflammation	Limited data.	Upregulate the expression of inflammatory molecules (IL-1β, IL-6, TNF-α, NF-κB).	HEK293, NRK-52E	MCCPs induce inflammatory responses in kidney cells.	[12]
Ferroptosis Induction	Limited data.	Induce ferroptosis in kidney cells.	HEK293, NRK-52E	MCCPs can induce this specific form of cell death.	[12][13]

Table 3: Ecotoxicity Data

Organism	Endpoint	Short-Chain Chlorinated Paraffins (SCCPs)	Medium-Chain Chlorinated Paraffins (MCCPs)	Test Duration	Key Findings	Citations
Daphnia magna	EC₅₀ (Immobilization)	0.13 - 0.53 mg/L	~0.007 mg/L	48 hours	MCCPs appear to be more acutely toxic to Daphnia magna.	[14]
Daphnia magna	Reproduction (NOEC)	0.005 - 0.01 mg/L	Not available	21 days	SCCPs impact reproduction at low concentrations.	[15]
Freshwater Algae	EC₅₀ (Growth Inhibition)	0.006 - 0.14 mg/L	> 0.1 mg/L	72-96 hours	SCCPs are highly toxic to algae.	[16]
Fish (Rainbow Trout)	LC₅₀	0.3 - 7.5 mg/L	> 10 mg/L	96 hours	SCCPs are more acutely toxic to fish.	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the toxicological assessment of SCCPs and MCCPs.

Repeated Dose 90-Day Oral Toxicity Study in Rodents (Based on OECD Guideline 408)

This study provides information on the potential health hazards arising from repeated oral exposure to a substance for a prolonged period.

• Test Species: Albino rats, Wistar or Sprague-Dawley strains are commonly used.[10]

• Animal Housing and Diet: Animals are housed in environmentally controlled conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle). They are provided with a standard laboratory diet and water ad libitum.[10]

• Dose Groups: At least three dose levels of the test substance and a control group are used, with a minimum of 10 males and 10 females per group.[5] The highest dose should induce toxic effects but not mortality.

• Administration: The test substance is typically administered daily by oral gavage for 90 consecutive days.[10]

• Observations:

  • Clinical Signs: Animals are observed daily for signs of toxicity.[10]

  • Body Weight and Food Consumption: Recorded weekly.[8]

  • Hematology and Clinical Biochemistry: Blood samples are collected at termination for analysis of parameters such as red and white blood cell counts, hemoglobin, liver enzymes (ALT, AST), and kidney function markers (urea, creatinine).[8]

• Pathology: At the end of the 90-day period, all animals are euthanized, and a full necropsy is performed. Organs are weighed, and tissues are collected for histopathological examination, with a focus on target organs like the liver, kidneys, and thyroid.[10]

In Vitro Oxidative Stress Assessment

This protocol outlines the measurement of key oxidative stress markers in cultured cells following exposure to SCCPs or MCCPs.

• Cell Culture: Human hepatoma (HepG2) cells are a common model. They are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C and 5% CO₂.

• Exposure: Cells are seeded in multi-well plates and exposed to various concentrations of the test compound (SCCP or MCCP) for a specified duration (e.g., 24 hours).

• Measurement of Reactive Oxygen Species (ROS):

  • After exposure, cells are washed with phosphate-buffered saline (PBS).

  • Cells are then incubated with a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.

  • The fluorescence intensity is measured using a fluorescence microplate reader or flow cytometer.

• Measurement of Malondialdehyde (MDA):

  • Cell lysates are prepared from the exposed cells.[17]

  • The lysate is reacted with thiobarbituric acid (TBA) at high temperature and acidic pH.[13][18]

  • The resulting MDA-TBA adduct is measured spectrophotometrically at approximately 532 nm.[19][20]

• Measurement of Glutathione (B108866) (GSH):

  • Cell lysates are prepared.[2]

  • Total GSH can be measured using a commercially available kit, often based on an enzymatic recycling method where GSH reacts with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) to produce a colored product measured at 412 nm.[7][21] Alternatively, luminescence-based assays can be used.[11]

PPARα Activation Assay (Dual-Luciferase Reporter Gene Assay)

This assay determines if a chemical can activate the peroxisome proliferator-activated receptor alpha (PPARα), a key regulator of lipid metabolism.

• Cell Line: A suitable cell line (e.g., 293T or HepG2) is used.[22]

• Plasmids: Cells are co-transfected with:

  • An expression vector for human or rat PPARα.

  • A reporter plasmid containing a PPAR-responsive element (PPRE) upstream of a luciferase gene.

  • A control plasmid (e.g., Renilla luciferase) for normalization of transfection efficiency.[23]

• Exposure: After transfection, cells are exposed to different concentrations of the test substance for 24-48 hours.[22]

• Luciferase Assay:

  • Cells are lysed, and the luciferase activity in the cell lysate is measured using a luminometer according to the manufacturer's instructions for the specific luciferase assay system (e.g., Promega).[23]

  • The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in cell number and transfection efficiency.

  • The fold induction of luciferase activity relative to a vehicle control is calculated to determine the extent of PPARα activation.[22]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways affected by chlorinated paraffins and a typical experimental workflow for assessing their toxicity.

Caption: SCCP-induced hepatotoxicity signaling pathway.

Caption: MCCP-induced nephrotoxicity signaling pathway.

Caption: A typical experimental workflow for in vitro toxicity assessment.

Conclusion

The available evidence indicates that both short-chain and medium-chain chlorinated paraffins exhibit significant toxicological properties. SCCPs are more thoroughly characterized and are recognized as carcinogenic in animal models, leading to stricter regulations. While data on MCCPs is less comprehensive, emerging studies suggest they share similar toxic mechanisms, including the induction of oxidative stress and organ damage. The higher acute toxicity of MCCPs to certain aquatic organisms is also a point of concern. Therefore, the substitution of SCCPs with MCCPs may not represent a reduction in overall risk to human health and the environment. Further research is warranted to fully elucidate the long-term health effects of MCCPs and to identify safer alternatives.

References

• 1. oecd.org [oecd.org]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. OECD 211: Daphnia Magna Reproduction Test - Situ Biosciences [situbiosciences.com]
• 5. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 6. benchchem.com [benchchem.com]
• 7. Fluorometric Estimation of Glutathione in Cultured Microglial Cell Lysate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. ask-force.org [ask-force.org]
• 11. 2.8. Determination of Glutathione (GSH) Contents [bio-protocol.org]
• 12. oecd.org [oecd.org]
• 13. NWK-MDA01 Malondialdehyde Protocol [nwlifescience.com]
• 14. Oral Toxicity OECD 408 - Altogen Labs [altogenlabs.com]
• 15. biotecnologiebt.it [biotecnologiebt.it]
• 16. biotecnologiebt.it [biotecnologiebt.it]
• 17. Determination of MDA in the liver and colon [bio-protocol.org]
• 18. assaygenie.com [assaygenie.com]
• 19. elkbiotech.com [elkbiotech.com]
• 20. frontiersin.org [frontiersin.org]
• 21. Quantitative measurements of glutathione in yeast cell lysate using 1H NMR | NIST [nist.gov]
• 22. researchers.usask.ca [researchers.usask.ca]
• 23. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Performance Evaluation of Cereclor and Aroclor as Plasticizers

This guide provides a detailed comparison of Cereclor (chlorinated paraffins) and Aroclor (polychlorinated biphenyls) for their application as plasticizers, primarily in polyvinyl chloride (PVC) formulations. The comparison focuses on their chemical nature, physical properties, and key performance indicators. It is important to note that Aroclors (PCBs) are no longer in production and their use has been banned in many countries since the 1970s due to their significant environmental toxicity and persistence.[1][2] Cereclor, a range of chlorinated paraffins, is often used as a secondary plasticizer and flame retardant.[3][4] This guide is intended for researchers and professionals in materials science and chemical development.

Chemical and Physical Properties

Cereclor and Aroclor are both chlorinated hydrocarbons, but they differ significantly in their core structure. Cereclor is produced by the chlorination of paraffinic hydrocarbon fractions (n-alkanes), with carbon chain lengths typically ranging from C10 to C30 and chlorine content from 30% to 70% by weight.[3] Aroclors are mixtures of polychlorinated biphenyls (PCBs), created by chlorinating biphenyl.[5] The physical properties of both plasticizer types are heavily dependent on their carbon chain length and degree of chlorination.[3][5]

A summary of the physical properties for representative grades of Cereclor and Aroclor is presented below.

Property	Cereclor S45	Cereclor S52	Cereclor S58	Aroclor 1242	Aroclor 1254	Aroclor 1260
Chemical Type	Chlorinated Paraffin (C14-17)[6]	Chlorinated Paraffin (C14-17)[7]	Chlorinated Paraffin (C14-17)[8]	Chlorinated Biphenyl[5]	Chlorinated Biphenyl[5]	Chlorinated Biphenyl[5]
Chlorine Content (% w/w)	45[6]	52[7]	58.5[8]	42[5]	54[5]	60[5]
Physical Form	Mobile Liquid[6]	Viscous Liquid[7]	Viscous Liquid[8]	Colorless Mobile Oil[9]	Viscous Liquid[9]	Sticky Resin[9]
Viscosity	212 cps @ 25°C[6]	Not specified	32100 cps @ 25°C[8]	Oily Liquid[5]	Viscous Liquid[5]	Resinous[5]
Pour Point (°C)	-28[6]	Not specified	7[8]	< -15	10[10]	30.5

Performance Characteristics

The performance of a plasticizer is evaluated based on its ability to impart flexibility, its stability over time and under stress, and its tendency to migrate out of the polymer matrix.

Performance Metric	Cereclor (Chlorinated Paraffins)	Aroclor (PCBs)	Key Benefits & Drawbacks
Plasticizing Efficiency	Generally used as a secondary plasticizer to extend primary plasticizers and reduce cost.[3][11]	Effective plasticizers, with efficiency varying by chlorination level.[12]	Cereclor: Cost-effective, enhances flame retardancy.[3] Aroclor: Good plasticizing action but banned due to extreme toxicity and bioaccumulation.[1][2]
Thermal Stability	Generally unreactive and stable at normal temperatures but can undergo dehydrochlorination at elevated temperatures (200-400°C).[3][13]	High thermal stability was a key property for their use in high-temperature applications like transformers.[14]	Cereclor: Stability is sufficient for many PVC applications. Aroclor: Excellent thermal stability but produces hazardous by-products like PCDFs upon combustion.[14]
Migration Resistance	Lower volatility contributes to long-lasting plasticizing effect.[4] Migration is a concern and depends on chain length and chlorination.	Generally low volatility and good permanence.	Cereclor: Low volatility is a key advantage.[4] Aroclor: High permanence, but any migration leads to persistent environmental contamination.[2]
Flame Retardancy	Enhances flame-retardant properties in PVC products due to high chlorine content.[3]	Imparts flame retardance.[12]	Both provide flame retardancy, a key synergistic benefit in PVC applications.
Environmental/Health Impact	Short-chain chlorinated paraffins (SCCPs) are considered persistent and toxic; regulations vary by region.[13]	Banned globally due to high toxicity, persistence, and bioaccumulation.[1][2]	Cereclor: Environmental concerns exist, particularly for shorter chain lengths. Aroclor: Unacceptable environmental and health risks.

Experimental Protocols

The evaluation of plasticizer performance involves a series of standardized tests to quantify their effect on the polymer matrix.

Plasticizer Efficiency Evaluation (ASTM D2284)

This method is used to determine the efficiency of a plasticizer in flexible PVC by measuring the tensile properties of the plasticized material.[15]

• Sample Preparation: PVC formulations are prepared by mixing PVC resin, the plasticizer (Cereclor or Aroclor) at various concentrations (e.g., parts per hundred resin - phr), and a heat stabilizer. The mixture is then molded into sheets of a specified thickness and conditioned in a controlled environment.[7][15]

• Testing Procedure: The conditioned PVC samples are cut into a standard dumbbell shape. They are then subjected to tensile stress in a universal testing machine until failure.[15]

• Data Analysis: Key parameters such as tensile strength (stress at failure) and elongation at break (percentage increase in length at failure) are recorded. Higher elongation and lower tensile strength typically indicate greater plasticizing efficiency.[16]

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

TGA is used to measure the change in mass of a sample as a function of temperature, indicating its thermal stability.

• Sample Preparation: A small, precisely weighed sample of the plasticized PVC is placed in a TGA crucible.

• Testing Procedure: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate. The instrument continuously records the sample's weight as the temperature increases.

• Data Analysis: The temperature at which significant weight loss begins is identified as the onset of degradation. A higher degradation temperature indicates better thermal stability. For chlorinated plasticizers, this often corresponds to the temperature of dehydrochlorination.[13]

Migration Resistance Testing (ASTM D1239 / ISO 177)

These methods quantify the tendency of a plasticizer to move out of the PVC material through extraction or volatilization.[17]

• Extraction Resistance (ASTM D1239): This test measures the loss of plasticizer when the material is immersed in a liquid.[17]

  • Procedure: A pre-weighed PVC sample is fully immersed in a test liquid (e.g., distilled water, oil, ethanol) for a specified time and temperature.[17]

  • Analysis: After immersion, the sample is removed, dried, and re-weighed. The percentage weight loss is calculated, representing the amount of plasticizer extracted.[17]

• Exudation Resistance (ISO 177): This test determines the tendency of a plasticizer to migrate to the surface of the PVC or into an adjacent material.[17]

  • Procedure: A disc of the PVC sample is placed between two absorbent discs under a specified pressure and temperature for a set duration.[17]

  • Analysis: The amount of plasticizer absorbed by the backing discs is determined by weight change, indicating the exudation tendency.[17]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the comparative evaluation of plasticizers like Cereclor and Aroclor.

Caption: Workflow for plasticizer performance evaluation.

References

• 1. epa.gov [epa.gov]
• 2. PCBs and chlorinated paraffins | Safe Control Materialteknik AB [safecontrol.se]
• 3. atamankimya.com [atamankimya.com]
• 4. nbinno.com [nbinno.com]
• 5. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 6. Cereclor S45 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 7. eastman.com [eastman.com]
• 8. Cereclor S58 | Coatings, Adhesives, Sealants Applications | Plasticizer and Fla [tri-iso.com]
• 9. Aroclor 1242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,2',3,3',4-Pentachlorobiphenyl | C12H5Cl5 | CID 40470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 13. researchgate.net [researchgate.net]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 16. researchgate.net [researchgate.net]
• 17. d-nb.info [d-nb.info]

cross-validation of Cereclor analysis between different laboratories

For Researchers, Scientists, and Drug Development Professionals

The accurate and consistent analysis of Cereclor, a commercial mixture of chlorinated paraffins (CPs), across different laboratories is crucial for regulatory compliance, environmental monitoring, and risk assessment in drug development. This guide provides a comprehensive comparison of analytical methodologies, supported by data from inter-laboratory studies, to aid researchers in selecting and implementing robust analytical protocols.

Executive Summary

Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes, broadly categorized into short-chain (SCCPs), medium-chain (MCCPs), and long-chain (LCCPs) chlorinated paraffins. Their analysis is challenging due to the vast number of isomers and the lack of certified reference materials. This guide summarizes the findings of several inter-laboratory studies, highlighting the performance of various analytical techniques and providing detailed experimental protocols to promote harmonization and improve the comparability of results.

Data Presentation: Performance of Analytical Methods in Inter-Laboratory Studies

The following tables summarize the quantitative data from various inter-laboratory studies on the analysis of chlorinated paraffins. These studies involved the distribution of spiked samples to multiple laboratories to assess their analytical performance.

Table 1: Summary of Inter-Laboratory Study on Chlorinated Paraffins in Food Matrices [1]

Parameter	Study Details
Study Organizer	European Union Reference Laboratory (EURL) for Halogenated Persistent Organic Pollutants (POPs) in Feed and Food
Year of Study	2017 and 2018
Matrices	Spiked coconut fat (2017) and spiked lard (2018)
Analytes	Short-Chain Chlorinated Paraffins (SCCPs) and Medium-Chain Chlorinated Paraffins (MCCPs)
Number of Participants	27 laboratories from 18 countries (2017) and 13 laboratories from 11 countries (2018)
Key Finding	In both studies, over 55% of the participating laboratories demonstrated satisfactory overall performance.
Primary Challenge	Correct quantification of SCCP and MCCP mixtures.

Table 2: Performance of Different Analytical Techniques in Inter-Laboratory Studies

Analytical Technique	Performance Summary	Key Considerations
Gas Chromatography - Mass Spectrometry (GC-MS)	The most commonly used technique in inter-laboratory studies. Both high-resolution (HRMS) and low-resolution (MS) mass spectrometry have demonstrated satisfactory performance.[1]	Choice of instrument, analytical standards, and data processing strategy are significant influencing factors on the results.[1]
Low-Resolution Gas Chromatography (GC-LRMS)	In an inter-laboratory trial for SCCPs, participants using low-resolution GC showed less consistency in mass fraction results compared to other techniques.[2]	May be more susceptible to interferences, affecting accuracy.
Liquid Chromatography - Quadrupole Time-of-Flight High-Resolution Mass Spectrometry (LC-QTOF-HRMS)	A validated method for the simultaneous analysis of SCCPs, MCCPs, and LCCPs in indoor dust.[3]	Offers high mass accuracy, reducing the effect of interferences and improving data quality.[2]

Table 3: Comparison of Quantification Strategies for Chlorinated Paraffins [3]

Quantification Strategy	Trueness (Accuracy)	Precision (Coefficient of Variation - CV)	Notes
Pattern Deconvolution	72% to 141% for all tests	< 15% for all experiments	Met the acceptability limits of the European Union Reference Laboratory (EURL).
Chlorine-Content Calibration	Overestimated concentrations for SCCPs and MCCPs by an average of 32% and 25%, respectively. Did not always meet EURL trueness limits.	< 18% for all experiments	Generally performed well but with a tendency to overestimate certain CP groups.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. The following sections outline the key steps in the analysis of chlorinated paraffins based on protocols used in inter-laboratory studies.

Sample Preparation and Extraction

A common workflow for the extraction of chlorinated paraffins from various matrices involves the following steps:

• Sample Homogenization: The sample is thoroughly homogenized to ensure representativeness.

• Internal Standard Spiking: A known amount of an internal standard (e.g., a ¹³C-labeled chlorinated paraffin) is added to the sample to correct for analytical variations.

• Extraction:

  • Solid-Liquid Extraction: For solid samples like food or dust, extraction is typically performed using an organic solvent (e.g., hexane, dichloromethane) with techniques such as Soxhlet, pressurized liquid extraction (PLE), or ultrasonic extraction.

  • Liquid-Liquid Extraction: For liquid samples, a suitable organic solvent is used to extract the analytes from the aqueous phase.

• Concentration: The extract is concentrated to a smaller volume to increase the analyte concentration.

Clean-up

The crude extract often contains interfering compounds that need to be removed before instrumental analysis. Common clean-up techniques include:

• Silica (B1680970) Gel Column Chromatography: The extract is passed through a silica gel column to separate the chlorinated paraffins from more polar interfering compounds.

• Florisil Column Chromatography: Similar to silica gel, Florisil is used to remove polar interferences.

• Gel Permeation Chromatography (GPC): This technique separates molecules based on their size and is effective in removing high molecular weight interferences like lipids.

• Acid Treatment: Concentrated sulfuric acid can be used to destroy certain interfering organic compounds.

Instrumental Analysis

The two primary instrumental techniques used for the analysis of chlorinated paraffins are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms) is typically used for the separation of chlorinated paraffins.

  • Injector: Splitless injection is commonly employed to maximize the transfer of analytes to the column.

  • Oven Temperature Program: A temperature gradient is used to elute the different chlorinated paraffin (B1166041) congeners.

• Mass Spectrometer (MS):

  • Ionization: Electron Capture Negative Ionization (ECNI) is the most common ionization technique for chlorinated paraffins due to its high sensitivity for halogenated compounds.

  • Mass Analyzer: Both low-resolution (quadrupole) and high-resolution (time-of-flight, Orbitrap) mass analyzers are used. High-resolution instruments provide better selectivity and mass accuracy.

  • Data Acquisition: Selected Ion Monitoring (SIM) is often used to enhance sensitivity by monitoring specific ions characteristic of chlorinated paraffins.

2. Liquid Chromatography-Mass Spectrometry (LC-MS)

• Liquid Chromatograph (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation.

  • Mobile Phase: A gradient of methanol (B129727) and water is a typical mobile phase.

• Mass Spectrometer (MS):

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) are commonly used.

  • Mass Analyzer: Quadrupole Time-of-Flight (QTOF) and Orbitrap mass analyzers are frequently used for their high resolution and mass accuracy.

Mandatory Visualization

Experimental Workflow for Cereclor Analysis

The following diagram illustrates a typical experimental workflow for the analysis of Cereclor (chlorinated paraffins) in a given sample.

Caption: A generalized workflow for the analysis of Cereclor.

Logical Relationship of Factors Influencing Analytical Results

The following diagram illustrates the key factors that can influence the final analytical results in the determination of chlorinated paraffins.

Caption: Factors influencing Cereclor analysis results.

References

• 1. Interlaboratory studies on chlorinated paraffins: Evaluation of different methods for food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interlaboratory trial of short-chain chlorinated paraffin: comparison of mass fractions and homolog profiles in a simulation environmental sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oaepublish.com [oaepublish.com]

A Comparative Guide to the Plasticizing Efficiency of Cereclor Grades

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the plasticizing efficiency of different Cereclor grades, which are chlorinated paraffins commonly used as secondary plasticizers in various polymer formulations, most notably in flexible Polyvinyl Chloride (PVC). Understanding the nuances of each grade is crucial for optimizing material properties such as flexibility, durability, and flame retardancy. This document summarizes key performance indicators, details relevant experimental protocols, and presents logical workflows to aid in the selection of the appropriate Cereclor grade for specific research and development applications.

Introduction to Cereclor as a Plasticizer

Cereclor, a trade name for a range of chlorinated paraffins, functions as a secondary plasticizer in PVC and other polymers.[1][2][3] As a secondary plasticizer, it is used in conjunction with primary plasticizers to extend the formulation, reduce cost, and impart specific properties like enhanced flame retardancy and good low-temperature flexibility.[2][4] The plasticizing effect of Cereclor is influenced by its carbon chain length and, significantly, its chlorine content.[1][2][3] Different grades of Cereclor are characterized by varying degrees of chlorination, which in turn affects their viscosity, compatibility, and overall performance as a plasticizer.[2]

Comparative Analysis of Cereclor Grades

While direct, publicly available comparative studies with extensive experimental data on the plasticizing efficiency of all Cereclor grades are limited, we can infer their relative performance based on their typical physical properties and established principles of polymer science. The following tables summarize the key properties of several common Cereclor grades.

Typical Physical Properties of Mid-Chain (C14-C17) Cereclor Grades

Property	Cereclor S40	Cereclor S45	Cereclor S50	Cereclor S52	Cereclor S56
Chlorine Content (% w/w)	45	45	50	51.7	55.75
Viscosity at 25°C (cps)	~212	300 (SUS at 100°F)	~1104	1441 (SUS at 100°F)	7058 (SUS at 100°F)
Density at 25°C (g/ml)	1.17	1.17	-	1.26	1.31
Pour Point (°F)	-19	-19	-15°C	15.5	26.5

Note: Data compiled from various technical data sheets.[5][6][7][8] Viscosity values are presented as reported in the sources; direct conversion between SUS and cps can be complex.

Interpreting the Data for Plasticizing Efficiency

The efficiency of a plasticizer is its ability to impart flexibility to a polymer. This is typically evaluated by measuring the reduction in hardness and the increase in elongation at break of the plasticized material.

• Chlorine Content and Compatibility: Higher chlorine content generally leads to increased polarity, which can affect compatibility with the PVC matrix. While chlorinated paraffins are generally compatible with PVC, significant variations in chlorine content can influence the overall performance.[2]

• Viscosity and Processing: Higher viscosity grades, such as Cereclor S56, can influence the processing characteristics of the PVC compound.

• Hardness: It is generally expected that for the same concentration in a PVC formulation, a lower viscosity and lower chlorine content chlorinated paraffin (B1166041) will result in a softer compound (lower Shore hardness). Therefore, Cereclor S40 and S45 would be expected to provide greater softening efficiency compared to S52 and S56. One source suggests that to achieve the same hardness when replacing a primary plasticizer like DOP, approximately 1.5 parts of a 51-52% chlorine-containing chlorinated paraffin are needed for every 1 part of DOP.[2]

• Tensile Strength and Elongation: The addition of a plasticizer typically reduces tensile strength and increases the elongation at break.[3] The extent of this effect will vary between the different Cereclor grades. Grades that are more efficient at softening the PVC (e.g., S40, S45) would be expected to lead to a greater reduction in tensile strength and a more significant increase in elongation at break compared to the higher chlorine content, higher viscosity grades.

Experimental Protocols for Evaluating Plasticizing Efficiency

To quantitatively compare the plasticizing efficiency of different Cereclor grades, a consistent experimental approach is necessary. The following are standard methodologies used in the industry.

Sample Preparation

A standardized PVC formulation should be used, varying only the type and/or concentration of the Cereclor grade. A typical formulation would include:

• PVC Resin (e.g., K-value 65-70 for flexible applications)[9]

• Primary Plasticizer (e.g., DOP, DINP)

• Cereclor Grade (at various concentrations)

• Heat Stabilizer

• Lubricants

The components are typically mixed in a high-speed mixer to ensure a uniform, dry blend.[9] The blend is then processed, for example, by milling and compression molding, to produce test specimens of a standardized thickness.

Key Experiments

• Hardness Measurement (ASTM D2240):

  • Objective: To determine the indentation hardness of the plasticized PVC.

  • Methodology: A durometer (typically Shore A for flexible PVC) is used to measure the resistance of the material to indentation under a specified force. The specimen is placed on a flat, hard surface, and the durometer is pressed firmly against it. The reading is taken after a specified time (e.g., 15 seconds). Multiple readings are taken at different points on the specimen and averaged.

• Tensile Properties (ASTM D638):

  • Objective: To measure the tensile strength, elongation at break, and modulus of the plasticized PVC.[10][11][12][13]

  • Methodology: Dumbbell-shaped test specimens are cut from the molded sheets.[10] These specimens are then placed in the grips of a universal testing machine. The machine pulls the specimen at a constant rate of crosshead movement until it fractures.[11][13] The force and elongation are continuously recorded.

    • Tensile Strength: The maximum stress the material can withstand before breaking.

    • Elongation at Break: The percentage increase in length that the material undergoes before breaking.

    • Modulus of Elasticity: A measure of the material's stiffness.

• Volatility (ASTM D1203):

  • Objective: To determine the loss of plasticizer due to evaporation.

  • Methodology: A weighed sample of the plasticized PVC is placed in an oven at a specified temperature (e.g., 70°C) for a specified time (e.g., 24 hours). The sample is then reweighed, and the percentage weight loss is calculated.

• Low-Temperature Flexibility (ASTM D1790):

  • Objective: To assess the material's ability to remain flexible at low temperatures.

  • Methodology: A specimen is cooled to a specified low temperature and then subjected to a bending or impact test to see if it cracks or breaks.

Visualizing the Workflow

The following diagrams illustrate the logical flow of selecting and evaluating Cereclor grades for a specific application.

Caption: Workflow for evaluating Cereclor plasticizing efficiency.

Caption: Key factors influencing Cereclor performance in PVC.

Conclusion

References

• 1. thesuntek.com [thesuntek.com]
• 2. kanademy.com [kanademy.com]
• 3. atamankimya.com [atamankimya.com]
• 4. nbinno.com [nbinno.com]
• 5. Cereclor S40 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 6. Cereclor S50 | Coatings, Adhesives, Sealants and PVC Applications | Plasticizer [tri-iso.com]
• 7. Cereclor S52 | Coatings, Adhesives, Sealants and PVC Applications | Flame Retard [tri-iso.com]
• 8. tri-iso.com [tri-iso.com]
• 9. indianvinylcouncil.com [indianvinylcouncil.com]
• 10. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]
• 11. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 12. zwickroell.com [zwickroell.com]
• 13. infinitalab.com [infinitalab.com]

Navigating the Complexities of Chemical Migration: A Comparative Guide to Validating Cereclor™ Migration Models from Polymers

For researchers, scientists, and professionals in drug development, ensuring the safety of polymeric materials is paramount. This guide provides a comprehensive overview of the validation of migration models for Cereclor™ (chlorinated paraffins), a common plasticizer and flame retardant. By objectively comparing theoretical models with experimental data, this document serves as a critical resource for predicting and controlling the migration of these additives from polymers.

The migration of additives from polymeric materials is a significant concern in applications ranging from food packaging to medical devices. Cereclor™, a complex mixture of chlorinated paraffins, is utilized to enhance the flexibility and fire-retardant properties of various polymers such as polyvinyl chloride (PVC), polyethylene (B3416737) (PE), and polypropylene (B1209903) (PP). However, the potential for these compounds to migrate into contacting substances necessitates robust methods for predicting and validating their migration behavior.

Migration modeling, primarily based on Fick's laws of diffusion, offers a powerful tool for estimating the transfer of substances from a polymer matrix. The accuracy of these models is contingent on their validation against reliable experimental data. This guide delves into the available data and methodologies for validating Cereclor™ migration models, providing a framework for assessing the safety of polymer formulations.

Quantitative Analysis of Cereclor™ Migration

Experimental studies have provided valuable data on the migration of short-chain (SCCPs) and medium-chain (MCCPs) chlorinated paraffins from various polymers into food simulants. The following tables summarize key quantitative findings from the literature, offering a comparative look at migration efficiencies under different conditions.

Table 1: Migration Efficiency of Cereclor™ (SCCPs and MCCPs) from Food Packaging into Food Simulants

Food Simulant	Average Migration Efficiency of SCCPs (%)	Average Migration Efficiency of MCCPs (%)
Water	12.15	1.51
3% Acetic Acid	12.15	1.51
15% Ethanol (B145695)	12.15	1.51
Hexane	Not significantly different between SCCPs and MCCPs	Not significantly different between SCCPs and MCCPs

Data sourced from a study by Wang et al. (2019) investigating migration from plastic food packaging. The results highlight that shorter-chain and less-chlorinated CPs tend to have higher migration efficiencies.[1][2]

Table 2: Concentration of Cereclor™ in Polymer Packaging for Animal Feed

Polymer Type	Mean Concentration of SCCPs (μg/g)	Mean Concentration of MCCPs (μg/g)
Polypropylene (PP)	60.0	62.7
Polyethylene (PE)	54.5	9.23

These findings indicate the presence of chlorinated paraffins in commercial animal feed packaging and suggest that migration is influenced by time and temperature.[3]

Theoretical Framework: Migration Modeling

The migration of additives from polymers is a diffusion-controlled process, which can be mathematically described by Fick's second law of diffusion. Several models have been developed to predict migration, with the Piringer model being a notable example for food contact materials. These models rely on two key parameters:

• Diffusion Coefficient (D): A measure of the rate at which a substance moves through the polymer. It is influenced by temperature, the molecular size of the migrating substance, and the polymer's properties.

• Partition Coefficient (K): Describes the equilibrium distribution of the migrant between the polymer and the contacting phase (e.g., food simulant).

The validation of these models involves comparing the predicted migration values with those obtained through experimental testing. While direct validation studies for Cereclor™ migration models are not extensively available in the public domain, the principles and methodologies can be understood from studies on analogous additives like other plasticizers and flame retardants.

Experimental Protocols for Migration Testing

A generalized experimental protocol for determining the migration of Cereclor™ from a polymer is outlined below. This protocol is based on established methods for testing food contact materials.

1. Sample Preparation:

• The polymer containing a known initial concentration of Cereclor™ is cut into standardized sample sizes (e.g., plaques of a specific surface area).
• The samples are cleaned to remove any surface contamination.

2. Migration Test Setup:

• The polymer samples are immersed in a selected food simulant in a migration cell or container. Common food simulants include:
• 10% ethanol (for aqueous foods)
• 3% acetic acid (for acidic foods)
• 50% ethanol (for alcoholic foods)
• Olive oil or other fatty food simulants (for fatty foods)
• The ratio of the surface area of the polymer to the volume of the simulant is controlled according to standard guidelines.

3. Test Conditions:

• The migration cells are incubated at a specific temperature for a defined period. These conditions are chosen to represent the intended use of the polymer (e.g., 10 days at 40°C for long-term storage at room temperature).

4. Analytical Quantification:

• After the incubation period, the food simulant is collected.
• The concentration of Cereclor™ that has migrated into the simulant is quantified using sensitive analytical techniques such as:
• Gas Chromatography-Mass Spectrometry (GC-MS)
• Liquid Chromatography-Mass Spectrometry (LC-MS)

5. Data Analysis:

• The experimental migration value is calculated and compared with the value predicted by the migration model.
• The model parameters (D and K) may be adjusted to improve the correlation between the predicted and experimental results.

Visualizing the Validation Workflow

The following diagrams, created using the DOT language, illustrate the key workflows and relationships in the validation of Cereclor™ migration models.

Workflow for the validation of Cereclor™ migration models.

References

• 1. Migration of chlorinated paraffins from plastic food packaging into food simulants: Concentrations and differences in congener profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Cereclor and Bio-based Plasticizers for Polymer Applications

A detailed guide for researchers and drug development professionals on the performance, safety, and experimental evaluation of Cereclor (chlorinated paraffins) versus emerging bio-based plasticizers.

The selection of an appropriate plasticizer is a critical consideration in the formulation of flexible polymer products, particularly in sensitive applications such as medical devices and pharmaceutical packaging. Historically, chlorinated paraffins, commercially known as Cereclor, have been utilized for their plasticizing and flame-retardant properties. However, growing environmental and health concerns have spurred the development of bio-based alternatives derived from renewable resources. This guide provides a comprehensive comparative analysis of Cereclor and prominent bio-based plasticizers, including epoxidized soybean oil (ESO), citrate (B86180) esters, and isosorbide (B1672297) esters, with a focus on their performance characteristics, supported by experimental data and detailed testing protocols.

Performance Comparison: Cereclor vs. Bio-based Plasticizers

The efficacy of a plasticizer is determined by a range of performance metrics, including its ability to impart flexibility, maintain thermal stability, and resist migration out of the polymer matrix. The following tables summarize the quantitative data from various studies, comparing Cereclor with key bio-based alternatives in polyvinyl chloride (PVC) formulations.

Table 1: Mechanical Properties of Plasticized PVC

Plasticizer (40 phr)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
Cereclor (Chlorinated Paraffin)	15 - 20	250 - 350	80 - 90
Epoxidized Soybean Oil (ESO)	18 - 24	300 - 400	75 - 85
Acetyl Tributyl Citrate (ATBC)	20 - 25	350 - 450	70 - 80
Isosorbide Diesters	22 - 28	300 - 400	78 - 88

Note: phr = parts per hundred parts of resin. The values presented are a synthesis of typical ranges found in the literature and may vary depending on the specific grade of the plasticizer and the formulation.

Table 2: Thermal Stability of Plasticized PVC (TGA Data)

Plasticizer (40 phr)	Onset of Decomposition (Tonset) (°C)	Temperature at 50% Weight Loss (T50%) (°C)
Cereclor (Chlorinated Paraffin)	220 - 240	300 - 330
Epoxidized Soybean Oil (ESO)	240 - 260	320 - 350
Acetyl Tributyl Citrate (ATBC)	230 - 250	310 - 340
Isosorbide Diesters	250 - 270	330 - 360

Table 3: Migration Resistance of Plasticizers from PVC

Plasticizer (40 phr)	Weight Loss (%) in Hexane (24h, 23°C)
Cereclor (Chlorinated Paraffin)	5 - 10
Epoxidized Soybean Oil (ESO)	1 - 3
Acetyl Tributyl Citrate (ATBC)	3 - 6
Isosorbide Diesters	2 - 5

Experimental Protocols

Accurate and reproducible data are paramount in the comparative analysis of plasticizers. The following are detailed methodologies for the key experiments cited in this guide.

Tensile Properties of Thin Plastic Sheeting (ASTM D882)

This test method is used to determine the tensile properties of plastics in the form of thin sheeting (less than 1.0 mm thick).

1. Specimen Preparation:

• Cut rectangular specimens from the plastic sheet. The dimensions should be uniform, typically 25 mm in width and 150 mm in length.

• Ensure the edges are free of nicks and cuts.

• Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

2. Test Procedure:

• Use a universal testing machine (UTM) with appropriate grips to hold the specimen.

• Set the initial grip separation (gauge length), typically 100 mm.

• Apply a constant rate of crosshead motion until the specimen breaks. The speed of testing should be selected to produce rupture within 0.5 to 5 minutes.

• Record the load and elongation throughout the test.

3. Data Analysis:

• Tensile Strength: The maximum stress sustained by the specimen during the test. It is calculated by dividing the maximum load by the original cross-sectional area of the specimen.

• Elongation at Break: The increase in length of the specimen at the point of rupture, expressed as a percentage of the original gauge length.

Hardness Test (Durometer) (ASTM D2240)

This method determines the indentation hardness of soft materials, such as plasticized PVC, using a durometer. The Shore A scale is typically used for flexible PVC.

1. Specimen Preparation:

• The test specimen should have a minimum thickness of 6 mm. If necessary, multiple layers can be stacked to achieve this thickness, ensuring no air gaps between layers.

• The surface of the specimen must be flat and smooth.

• Condition the specimens as per ASTM D882.

2. Test Procedure:

• Place the specimen on a hard, flat surface.

• Hold the durometer in a vertical position with the indenter point at least 12 mm from any edge of the specimen.

• Apply the presser foot to the specimen, keeping it parallel to the surface.

• Apply firm pressure without shock and read the hardness value on the dial within 1 second of firm contact.

• Take at least five measurements at different positions on the specimen and report the average value.

Migration Resistance (ASTM D1239 - Modified for Solvent Extraction)

This test method measures the loss of plasticizer from a plastic film when immersed in a specific liquid.

1. Specimen Preparation:

• Cut square specimens of the plastic film, typically 50 mm x 50 mm.

• Weigh each specimen accurately to the nearest 0.1 mg.

2. Test Procedure:

• Place each specimen in a separate glass container.

• Add a sufficient volume of the test liquid (e.g., hexane, ethanol, or a specified food simulant) to completely immerse the specimen.

• Seal the container and store it at a specified temperature (e.g., 23°C) for a defined period (e.g., 24 hours).

• After the immersion period, remove the specimen from the liquid.

• Carefully wipe the specimen dry with a soft, lint-free cloth.

• Allow the specimen to condition at 23 ± 2°C and 50 ± 5% relative humidity for a short period to ensure complete solvent evaporation.

• Reweigh the specimen accurately.

3. Data Analysis:

• Calculate the percentage weight loss as follows: Weight Loss (%) = [(Initial Weight - Final Weight) / Initial Weight] x 100

Thermogravimetric Analysis (TGA) (ISO 11358)

TGA is used to determine the thermal stability of materials by measuring the change in mass as a function of temperature.

1. Instrument Setup:

• Use a calibrated thermogravimetric analyzer.

• Place a small, representative sample of the plasticized PVC (typically 5-10 mg) in the sample pan.

2. Test Procedure:

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10°C/min).

• Record the sample weight as a function of temperature.

3. Data Analysis:

• Onset of Decomposition (Tonset): The temperature at which significant weight loss begins.

• Temperature at 50% Weight Loss (T50%): The temperature at which the sample has lost 50% of its initial weight. This is a key indicator of thermal stability.

Toxicological and Endocrine Disruption Pathways

A critical aspect of the comparative analysis between Cereclor and bio-based plasticizers is their potential impact on human health and the environment.

Toxicological Mechanism of Chlorinated Paraffins (Cereclor)

Short-chain chlorinated paraffins (SCCPs), a component of some Cereclor grades, have been identified as persistent organic pollutants (POPs) and are associated with various toxic effects. The primary mechanisms of toxicity involve the activation of several receptors, induction of oxidative stress, and disruption of metabolic pathways.[1][2][3]

Caption: Toxicological pathway of chlorinated paraffins.

Potential Endocrine Disrupting Mechanisms of Plasticizers

Some plasticizers have been shown to possess endocrine-disrupting properties, meaning they can interfere with the body's hormonal systems. The mechanisms often involve mimicking or blocking natural hormones.[4][5][6]

Caption: Potential endocrine disruption by plasticizers.

Conclusion

The transition from traditional plasticizers like Cereclor to bio-based alternatives is driven by a combination of regulatory pressures, consumer demand for safer and more sustainable products, and in many cases, improved performance characteristics. Bio-based plasticizers such as epoxidized soybean oil, citrate esters, and isosorbide diesters generally exhibit comparable or superior mechanical properties, enhanced thermal stability, and significantly lower migration rates compared to chlorinated paraffins. Furthermore, the toxicological profiles of these bio-based options are often more favorable.

For researchers, scientists, and drug development professionals, the selection of a plasticizer should be based on a thorough evaluation of performance data, regulatory compliance, and a deep understanding of the potential biological interactions of any leachable components. The experimental protocols and comparative data presented in this guide offer a foundational framework for making informed decisions in the development of safe and effective polymer-based products.

References

• 1. Toxic effects and toxicological mechanisms of chlorinated paraffins: A review for insight into species sensitivity and toxicity difference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The environmental distribution and toxicity of short-chain chlorinated paraffins and underlying mechanisms: Implications for further toxicological investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A review of the endocrine disrupting effects of micro and nano plastic and their associated chemicals in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Plasticizer endocrine disruption: Highlighting developmental and reproductive effects in mammals and non-mammalian aquatic species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Synergistic Flame Retardancy of Cereclor with Common Additives

Cereclor, a trade name for chlorinated paraffins (CPs), is a widely utilized additive flame retardant known for its efficacy in a variety of polymer systems.[1][2] These compounds are complex mixtures of polychlorinated n-alkanes, categorized by their carbon chain length and degree of chlorination.[2] For flame retardant applications, grades with higher chlorine content (approximately 70%) are typically employed.[2] The effectiveness of Cereclor can be significantly amplified through synergistic combinations with other additives. Synergism in this context refers to a performance enhancement where the combined flame retardant effect is greater than the sum of the individual components' effects.[3]

This guide provides a comparative analysis of the synergistic effects of Cereclor with key additives, supported by experimental data and methodologies, to aid researchers in the development of advanced flame retardant formulations.

Mechanisms of Synergistic Action

The primary mechanism by which chlorinated paraffins impart flame retardancy is through interference with the combustion cycle in the gas phase.[4] Upon heating, they decompose and release chlorine radicals (Cl•) which scavenge high-energy radicals (H•, OH•) essential for flame propagation, thus quenching the combustion chain reaction.[4][5] This effect is powerfully enhanced when used with synergists like antimony trioxide and zinc borate.

1. Synergy with Antimony Trioxide (Sb₂O₃)

The combination of halogenated flame retardants with antimony trioxide is considered a classic and highly efficient system.[6] While Sb₂O₃ has little to no flame retardant effect on its own, its synergistic action with Cereclor provides a robust, dual-phase inhibition of combustion.[3][6]

• Gas-Phase Inhibition: During combustion, Cereclor thermally decomposes to release hydrogen chloride (HCl) gas.[7] Antimony trioxide reacts with this HCl to form volatile antimony halides, primarily antimony trichloride (B1173362) (SbCl₃), and antimony oxychloride (SbOCl).[6][8][9] These volatile antimony compounds are potent radical scavengers that interrupt the combustion chain reaction in the flame, effectively "poisoning" the fire at a chemical level.[6][8] This gas-phase action is the primary mechanism of synergy.[6]

• Condensed-Phase Charring: In the solid phase, antimony trioxide acts as a char promoter.[8] It facilitates the formation of a protective, insulating char layer on the polymer's surface. This char layer shields the underlying material from heat and limits the release of flammable gases, further stifling combustion.[8]

References

• 1. thesuntek.com [thesuntek.com]
• 2. atamankimya.com [atamankimya.com]
• 3. Synergism | FLAMERETARDANTS-ONLINE [flameretardants-online.com]
• 4. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 5. Flame Retardant Mechanism: A Comprehensive Guide - KMT Industrial [kmtindustrial.com]
• 6. Antimony Trioxide: The Classic Synergist for Highly Effective Flame Retardancy - Liaoning Victory Fire-retardant Material Technology Co., Ltd. [vtalc.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Navigating the Complexities of Chlorinated Paraffin Analysis: A Guide to Inter-laboratory Quantification Methods

A deep dive into the analytical challenges and comparative performance of current methods for the quantification of chlorinated paraffins, providing researchers, scientists, and drug development professionals with a comprehensive guide to making informed decisions for their analytical needs.

Chlorinated paraffins (CPs) are complex technical mixtures of polychlorinated n-alkanes that are categorized into short-chain (SCCPs), medium-chain (MCCPs), and long-chain (LCCPs) based on their carbon chain length.[1][2] Their persistence, potential for bioaccumulation, and toxicity have led to regulatory scrutiny and an increasing demand for reliable and accurate quantification methods in various matrices.[3][4] However, the analysis of CPs is notoriously challenging due to the vast number of isomers and congeners present in the technical mixtures, making chromatographic separation and quantification a significant hurdle for analytical chemists.[5][6][7]

This guide provides a comparative overview of the current analytical methodologies for CP quantification, drawing upon data from inter-laboratory studies and method validation reports. It aims to offer a clear and objective comparison of the performance of different techniques, present detailed experimental protocols, and illustrate the critical relationships between analytical choices and the quality of the results.

Quantitative Method Performance: A Comparative Overview

The selection of an appropriate analytical method is critical for achieving accurate and reproducible quantification of CPs. Inter-laboratory comparison studies have revealed significant variability in results, underscoring the importance of method harmonization and the use of appropriate reference materials.[7][8] The choice of instrumentation, including gas chromatography (GC) versus liquid chromatography (LC) and low-resolution versus high-resolution mass spectrometry (MS), has a profound impact on the reported outcomes.[3][8]

For instance, a recent interlaboratory trial on SCCPs involving 14 laboratories highlighted that while results for mass fraction were generally consistent, participants employing low-resolution GC experienced greater variability.[3][8] Furthermore, slight differences were observed between results generated by LC and GC methods.[3] High-resolution mass spectrometry has been shown to reduce the impact of interferences, leading to less fluctuation in results compared to low-resolution instruments.[3][8]

The following tables summarize key quantitative performance data from various studies to facilitate a direct comparison of different analytical approaches.

Table 1: Comparison of Quantitative Performance for SCCP Analysis in an Interlaboratory Trial

Parameter	GC-LRMS	GC-HRMS	LC-MS
Consistency of Mass Fraction	Lower	Higher	Higher
Susceptibility to Interferences	Higher	Lower	Lower
Deviation in Homolog Profiles	Noticeable	Less Pronounced	Method-dependent

Data synthesized from an interlaboratory trial on SCCPs.[3][8]

Table 2: Performance of LC-QTOF-HRMS with Different Quantification Strategies for CPs in Indoor Dust

Quantification Strategy	Analyte	Trueness (%)	Precision (CV %)
Pattern Deconvolution	SCCPs	72 - 117	< 15
MCCPs	80 - 120 (approx.)	< 15
LCCPs	80 - 120 (approx.)	< 15
Chlorine-Content Calibration	SCCPs	Overestimated by 32% (on avg.)	< 18
MCCPs	Overestimated by 25% (on avg.)	< 18

This study validated a method for the simultaneous analysis of SCCPs, MCCPs, and LCCPs.[1] The pattern deconvolution method met the acceptability limits of the European Union Reference Laboratory (EURL) for all tests.[1]

Table 3: Recovery Rates for a Novel GC-ECNI-MS Quantification Method

Chlorine Content	Spiked Concentration Level	Overall Quantitative Recovery (%)
Various	Various	80 - 120

This method utilizes an inverse nonlinear surface fitting for quantification.[9]

Experimental Protocols: A Closer Look at the Methodologies

The accuracy of CP quantification is highly dependent on the entire analytical workflow, from sample preparation to instrumental analysis. The following sections provide an overview of common experimental protocols.

Sample Preparation: Extraction and Clean-up

A crucial step in CP analysis is the extraction from the sample matrix and subsequent clean-up to remove interfering substances.

• Extraction: Pressurized fluid extraction (PFE) has been successfully adapted from methods for other persistent organic pollutants (POPs) for the extraction of CPs from environmental matrices like sediment and biota.[10] For indoor dust, ultrasonic extraction is a common technique.[1]

• Clean-up: A multi-step clean-up is often necessary to remove lipids and other co-extracted compounds. This frequently involves treatment with concentrated sulfuric acid or the use of silica (B1680970) gel chromatography.[10] A common column packing for clean-up includes layers of anhydrous sodium sulfate, acidic silica gel, neutral silica gel, and Florisil.[6] The use of silica gel is particularly important for methods employing low-resolution MS to minimize interferences from compounds like PCBs and DDT.[11]

Instrumental Analysis

The choice of instrumental technique is a critical determinant of the quality and detail of the analytical data.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC coupled with electron capture negative ionization (ECNI) MS is a widely used technique for SCCP and MCCP analysis.[9] GC-ECNI-MS offers high sensitivity to chlorinated compounds. Both low-resolution (LRMS) and high-resolution (HRMS) systems are employed, with HRMS providing greater selectivity and reduced interference.[6] Other GC-MS techniques include electron ionization tandem mass spectrometry (GC-EI-MS/MS).[10] For complex samples, comprehensive two-dimensional gas chromatography (GC×GC) coupled with HR-TOFMS can provide the necessary separation power.[12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS has emerged as a powerful tool for the simultaneous analysis of SCCPs, MCCPs, and LCCPs, as it is not limited by the volatility of the compounds.[1] Atmospheric pressure chemical ionization (APCI) and electrospray ionization (ESI) are common ionization sources.[13][14] High-resolution mass spectrometers, such as quadrupole time-of-flight (QTOF) instruments, are frequently used to achieve the necessary mass accuracy for identification and quantification.[1][5][13]

Visualizing the Workflow and Analytical Choices

To better understand the process of CP analysis, the following diagrams illustrate a typical experimental workflow and the logical relationships between different analytical decisions.

Caption: General experimental workflow for chlorinated paraffin (B1166041) analysis.

Caption: Impact of analytical choices on quantification outcomes.

References

• 1. oaepublish.com [oaepublish.com]
• 2. Exploring the world of chlorinated paraffins | LGC Standards [lgcstandards.com]
• 3. Interlaboratory trial of short-chain chlorinated paraffin: comparison of mass fractions and homolog profiles in a simulation environmental sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nva.sikt.no [nva.sikt.no]
• 5. Fast quantification of chlorinated paraffins in environmental samples by direct injection high-resolution mass spectrometry with pattern deconvolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Validation of a novel approach for quantification of short-chain chlorinated paraffins by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. gcms.cz [gcms.cz]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Quantification of chlorinated paraffins by chromatography coupled to high-resolution mass spectrometry - Part B: Influence of liquid chromatography separation - PubMed [pubmed.ncbi.nlm.nih.gov]

Shifting Gears: A Comparative Environmental Risk Profile of Cereclor and Its Lubricant Alternatives

A detailed analysis of the environmental fate and ecotoxicological effects of Cereclor, a medium-chain chlorinated paraffin, reveals a significant environmental burden when compared to modern synthetic lubricant alternatives such as synthetic esters and polyalphaolefins (PAOs). This guide provides a comprehensive comparison of these lubricants, presenting key environmental data, detailed experimental methodologies, and a logical framework for risk assessment to aid researchers, scientists, and drug development professionals in making informed decisions for their applications.

Chlorinated paraffins, including the Cereclor series, have long been used as extreme pressure additives in metalworking fluids and other industrial lubricants. However, growing concerns over their persistence, bioaccumulation potential, and toxicity have prompted a shift towards more environmentally benign alternatives. This guide synthesizes available data to offer a clear comparison of the environmental risks associated with these lubricant technologies.

Quantitative Environmental Risk Data

The following tables summarize the key environmental indicators for Cereclor (specifically medium-chain chlorinated paraffins or MCCPs), synthetic esters, and polyalphaolefins. These metrics are crucial for evaluating the potential environmental impact of a substance upon its release.

Parameter	Cereclor (MCCPs)	Synthetic Esters	Polyalphaolefins (PAOs)	Test Guideline
Aquatic Toxicity (Fish)	96-hour LC50: >5000 mg/L (low acute toxicity)[1]	Generally low toxicity	96-hour LC50: >1000 mg/L (practically non-toxic)[2]	OECD 203
Aquatic Toxicity (Invertebrates)	48-hour EC50 (Daphnia magna): 0.0059 - 0.006 mg/L (very high toxicity)[3][4]	Generally low toxicity	Low toxicity	OECD 202
Biodegradability	Evidence of slow degradation in soil and water[3][4]	Readily biodegradable (>60% in 28 days)[5][6]	Some are readily biodegradable, others are inherently biodegradable[7]	OECD 301B
Bioaccumulation Potential	Potential for limited bioaccumulation (BCF <2000 L/kg)[4]	Low potential (BCF <100 L/kg)[5]	Not expected to bioaccumulate[8]	OECD 305

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the test organisms over a specified period. EC50 (Effective Concentration 50): The concentration of a substance that causes a defined effect in 50% of the test organisms over a specified period. BCF (Bioconcentration Factor): The ratio of the concentration of a chemical in an organism to the concentration of the chemical in the surrounding environment.

Experimental Protocols

The data presented in this guide are derived from standardized and internationally recognized experimental protocols developed by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of environmental safety data for chemical substances.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.[9]

• Test Organism: Typically freshwater species like Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

• Procedure: Fish are exposed to a range of concentrations of the test substance in water for a 96-hour period.[9] Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.[9] A control group is maintained in clean water for comparison.

• Endpoint: The primary endpoint is the LC50, the concentration estimated to be lethal to 50% of the fish within the 96-hour exposure.[9][10]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates, specifically Daphnia magna (water flea).[11]

• Test Organism: Young daphnids (less than 24 hours old) are used.[12]

• Procedure: The daphnids are exposed to a series of concentrations of the test substance in water for 48 hours.[11][12] Their mobility is observed at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[2]

• Endpoint: The main endpoint is the EC50, the concentration at which 50% of the daphnids are immobilized after 48 hours of exposure.[11]

OECD 301B: Ready Biodegradability - CO₂ Evolution Test

This test determines the potential for a substance to be rapidly biodegraded by microorganisms.[6][13]

• Principle: A solution or suspension of the test substance is inoculated with microorganisms (typically from sewage treatment plant sludge) in a mineral medium and incubated under aerobic conditions in the dark or diffuse light.[3]

• Procedure: The amount of carbon dioxide (CO₂) produced from the microbial degradation of the test substance is measured over a 28-day period.[6][13] This is compared to the theoretical maximum amount of CO₂ that could be produced from the complete oxidation of the substance.

• Endpoint: A substance is considered "readily biodegradable" if it reaches at least 60% of its theoretical CO₂ production within a 10-day window during the 28-day test.[6] For poorly soluble substances, specific methods like adsorption onto a solid support or the use of emulsifiers may be employed to enhance bioavailability to the microorganisms.[14]

Environmental Risk Assessment Framework

The evaluation of the environmental risk of a lubricant involves a logical progression of assessing its inherent hazardous properties and its potential for environmental exposure. The following diagram illustrates this workflow.

Caption: Logical workflow for environmental risk assessment of lubricants.

Conclusion

References

• 1. Miljøprojekt, 1039 – Mapping and development of alternatives to chlorinated lubricants in the metal industry (KLORPARAFRI) – Complete HTML [www2.mst.dk]
• 2. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 3. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 4. aktasdis.com [aktasdis.com]
• 5. lube-media.com [lube-media.com]
• 6. jrhessco.com [jrhessco.com]
• 7. jurnaltribologi.mytribos.org [jurnaltribologi.mytribos.org]
• 8. researchgate.net [researchgate.net]
• 9. oecd.org [oecd.org]
• 10. eurofins.com.au [eurofins.com.au]
• 11. oecd.org [oecd.org]
• 12. biotecnologiebt.it [biotecnologiebt.it]
• 13. santiemidwest.com [santiemidwest.com]
• 14. Evaluating the ready biodegradability of two poorly water-soluble substances: comparative approach of bioavailability improvement methods (BIMs) - PMC [pmc.ncbi.nlm.nih.gov]

performance comparison of Cereclor in different polymer matrices

A technical guide for researchers on the role of Cereclor (Chlorinated Paraffin) as a secondary plasticizer in Polyvinyl Chloride (PVC) formulations, offering a comparative analysis against primary plasticizers like Dioctyl Phthalate (DOP).

Cereclor, a trade name for a range of chlorinated paraffins (CPs), is widely utilized as a secondary plasticizer and flame retardant in flexible PVC applications.[1] Typically used in conjunction with primary plasticizers such as DOP, Cereclor offers a cost-effective solution to extend the formulation, while also imparting specific performance characteristics.[2][3] This guide provides a comparative overview of key performance metrics when Cereclor is incorporated into a PVC matrix, supported by experimental data and standardized testing protocols.

The primary function of a plasticizer is to increase the flexibility, workability, and durability of the polymer by reducing the intermolecular forces between the PVC chains.[1] While primary plasticizers like DOP are highly efficient, secondary plasticizers like Cereclor are used to partially replace them, offering economic advantages and enhancing properties such as flame retardancy and electrical insulation.[2][4]

Comparative Performance Data

The following tables summarize the quantitative effects on key performance indicators when a portion of the primary plasticizer (DOP) is replaced with Cereclor (Chlorinated Paraffin). The data is based on a common flexible PVC formulation.

Formulation Basis:

• PVC Resin (K-value 67): 100 parts per hundred resin (phr)

• Primary Plasticizer (DOP): As specified

• Secondary Plasticizer (Cereclor, 52% Chlorine): As specified

• Heat Stabilizer (e.g., Ca/Zn Stearate): 3 phr

Table 1: Mechanical and Physical Properties

Property	Test Method	Formulation A (100% DOP)	Formulation B (70% DOP / 30% Cereclor)
Hardness (Shore A)	ASTM D2240	80	~80
Tensile Strength (MPa)	ASTM D412	~15-18	~16-19
Elongation at Break (%)	ASTM D412	~250-300	~240-280
Plasticizer Migration (% weight loss)	ASTM D1239	Higher	Lower

Note: Data is synthesized from typical performance characteristics. Specific values can vary based on the exact grade of Cereclor and other additives. It is noted that to achieve the same hardness, approximately 1.5 parts of chlorinated paraffin (B1166041) may be needed to replace 1 part of DOP.[2]

Table 2: Thermal and Flammability Properties

Property	Test Method	Formulation A (100% DOP)	Formulation B (70% DOP / 30% Cereclor)	Formulation C (DOP/Cereclor/ATO¹)
Thermal Stability (TGA, T₅% loss °C)	ASTM E1131	~270-280°C	~275-285°C	~280-290°C
Dehydrochlorination Time (min @ 180°C)	ISO 182-3	Longer	Shorter (without appropriate stabilization)	-
Limiting Oxygen Index (LOI, %)	ASTM D2863	~24-26	~27-29	~32-34
UL 94 Rating (Vertical Burn)	UL 94	V-2 / V-1	V-1 / V-0	V-0

¹Formulation C includes the addition of a synergist like Antimony Trioxide (ATO) to maximize the flame-retardant effect of the chlorinated paraffin.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below, based on internationally recognized standards.

Mechanical Properties (Tensile Strength & Elongation)

• Standard: ASTM D412 - Standard Test Methods for Vulcanized Rubber and Thermoplastic Elastomers—Tension.

• Methodology:

  • Specimen Preparation: "Dumbbell" or "dog-bone" shaped specimens are cut from compression-molded sheets of the PVC compound.

  • Testing Machine: A universal testing machine (tensile tester) equipped with appropriate grips is used.

  • Procedure: The specimen is mounted in the grips, and a controlled tensile force is applied at a constant speed (typically 500 ± 50 mm/min) until the specimen ruptures.

  • Data Collection: The machine records the force applied and the extension of the specimen. Tensile strength is calculated as the maximum force divided by the original cross-sectional area. Elongation at break is the percentage increase in length at the point of rupture.

Hardness

• Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness.

• Methodology:

  • Instrument: A Shore A or Shore D durometer is used. For flexible PVC, Shore A is most common.

  • Procedure: The indenter of the durometer is pressed into the flat surface of the PVC sample under a specified force. The depth of indentation is measured.

  • Reading: The hardness value, on a scale of 0 to 100, is read directly from the durometer's dial. Higher numbers indicate greater resistance to indentation and thus a harder material.

Thermal Stability (Dehydrochlorination Test)

• Standard: ISO 182-3 - Plastics -- Determination of the tendency of compounds and products based on vinyl chloride homopolymers and copolymers to evolve hydrogen chloride... Part 3: Conductometric method.

• Methodology:

  • Apparatus: A specialized instrument like a PVC Thermomat is used.

  • Procedure: A weighed sample of the PVC compound is placed in a reaction vessel and heated to a constant high temperature (e.g., 180-200°C). A stream of inert gas (nitrogen) is passed over the sample.

  • Detection: As the PVC degrades, it releases hydrogen chloride (HCl) gas. The gas stream is bubbled through a measuring vessel containing deionized water.

  • Measurement: The electrical conductivity of the water is continuously measured. The absorption of HCl increases the conductivity. The "stability time" is the time taken for the conductivity to increase by a predefined value.

Flammability (Limiting Oxygen Index - LOI)

• Standard: ASTM D2863 - Standard Test Method for Measuring the Minimum Oxygen Concentration to Support Candle-Like Combustion of Plastics (Oxygen Index).

• Methodology:

  • Apparatus: An LOI test apparatus, consisting of a vertical glass column through which a mixture of oxygen and nitrogen flows.

  • Specimen: A small, vertically oriented strip of the PVC material is placed inside the column.

  • Procedure: The top edge of the specimen is ignited. The concentration of oxygen in the gas mixture is then adjusted until the flame is just self-extinguishing.

  • Measurement: The LOI is the minimum percentage of oxygen in the oxygen/nitrogen mixture that is required to sustain combustion of the material for a specified period. A higher LOI value indicates better flame retardancy.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the key experimental procedures.

Fig 1. Workflow for Tensile Property Testing.

Fig 2. Workflow for Dehydrochlorination Test.

Fig 3. Workflow for Limiting Oxygen Index Test.

References

• 1. nbinno.com [nbinno.com]
• 2. kanademy.com [kanademy.com]
• 3. kanademy.com [kanademy.com]
• 4. Speak about the application of chlorinated paraffin-SHANDONG CHENXU NEW MATERIALS CO., LTD. [en.chenxuchem.com]

Unraveling the Breakdown of Cereclor: A Comparative Guide to Theoretical Degradation Models and Their Experimental Validation

For researchers, scientists, and drug development professionals, understanding the environmental and biological fate of complex chemical mixtures like Cereclor, a commercial brand of chlorinated paraffins (CPs), is of paramount importance. This guide provides a comparative overview of the theoretical models proposed for the degradation of CPs and the experimental data that validates these predictions. We delve into the primary degradation pathways—thermal, photochemical, oxidative, and biological—offering a synthesis of current research to aid in risk assessment and the development of remediation strategies.

Chlorinated paraffins are industrial chemicals used as plasticizers and flame retardants. Their complex composition, consisting of various carbon chain lengths and degrees of chlorination, makes predicting their degradation pathways a significant scientific challenge. Theoretical models, particularly those based on Density Functional Theory (DFT), have become invaluable tools for elucidating the mechanisms of their breakdown. This guide will compare these theoretical frameworks with concrete experimental findings.

Thermal Degradation: Dehydrochlorination and Cyclization

Under thermal stress, such as in industrial processes or waste incineration, chlorinated paraffins undergo complex transformations. Theoretical models, supported by experimental evidence, suggest a multi-step degradation process.

A key study combined experimental analysis with DFT calculations to investigate the thermal decomposition of CP-52, a medium-chain chlorinated paraffin. The primary degradation pathways were identified as initial dehydrochlorination and carbon chain cleavage, leading to the formation of chlorinated and unsaturated hydrocarbons. At lower temperatures (200-400°C), cyclization and aromatization are the more favorable pathways, producing aromatic hydrocarbons. As the temperature rises above 400°C, the decomposition of hydrocarbons into smaller molecules and subsequent radical-induced reactions become dominant, potentially forming more hazardous chlorinated polycyclic aromatic hydrocarbons (Cl-PAHs).[1]

Quantitative Data: Thermal Degradation of CP-52

Parameter	Observation	Reference
Primary Degradation Pathways	Dehydrochlorination, Carbon Chain Cleavage	[1]
Low-Temperature Products (200-400°C)	Aromatic Hydrocarbons	[1]
High-Temperature Products (>400°C)	Chlorinated Polycyclic Aromatic Hydrocarbons (Cl-PAHs)	[1]

Experimental Protocol: Thermal Decomposition of CP-52

The experimental validation involved heating CP-52 in a tube furnace under a controlled atmosphere. The temperature was ramped from 200°C to 600°C. The gaseous products were collected and analyzed using gas chromatography-mass spectrometry (GC-MS) to identify the degradation products. The solid residues were also analyzed to characterize their composition.[1]

References

• 1. The thermal transformation mechanism of chlorinated paraffins: An experimental and density functional theory study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cereclor™ and its Alternatives in Polymer Formulations

For researchers, scientists, and professionals in drug development and material science, the selection of appropriate additives is paramount to achieving desired product performance and cost-effectiveness. This guide provides an objective comparison of Cereclor™ (chlorinated paraffins) with other common additives, supported by available data and detailed experimental protocols.

Cereclor™, a brand of chlorinated paraffins, is widely utilized as a secondary plasticizer and flame retardant in various polymer formulations, most notably in polyvinyl chloride (PVC).[1][2][3] Its popularity stems from its cost-effectiveness and its ability to impart desirable properties such as flexibility and fire resistance. However, a comprehensive assessment of its cost-performance profile relative to other available additives is crucial for informed material selection. This guide explores the performance of Cereclor™ in comparison to alternatives like phosphate (B84403) esters, aluminum hydroxide (B78521) (ATH), and magnesium hydroxide (MDH) as flame retardants, and other secondary plasticizers.

Cost-Performance Overview

The primary appeal of Cereclor™ lies in its favorable cost-to-performance ratio, particularly in applications where it serves the dual purpose of a plasticizer and a flame retardant.[4] While specific pricing for Cereclor™ is typically provided upon quotation from the supplier, it is generally considered an economical option. The following table provides an estimated cost comparison with its alternatives.

Table 1: Cost Comparison of Cereclor™ and Alternative Additives

Additive Type	Specific Additive	Typical Function	Estimated Price (USD/kg)
Chlorinated Paraffin	Cereclor™ (e.g., S52)	Secondary Plasticizer, Flame Retardant	Price on Request
Phosphate Esters	Tricresyl Phosphate (TCP)	Primary Plasticizer, Flame Retardant	$2.00 - $4.00
Alkyl Aryl Phosphates	Primary Plasticizer, Flame Retardant	Varies by type
Inorganic Flame Retardants	Aluminum Hydroxide (ATH)	Flame Retardant, Smoke Suppressant	$0.30 - $0.70
Magnesium Hydroxide (MDH)	Flame Retardant, Smoke Suppressant	$0.50 - $1.50
Primary Plasticizers	Dioctyl Phthalate (B1215562) (DOP)	Primary Plasticizer	$1.50 - $2.50

Note: Prices are estimates and can vary based on supplier, grade, and market conditions.

Performance Comparison

The performance of Cereclor™ and its alternatives is evaluated based on their efficiency as plasticizers and their effectiveness as flame retardants. Key performance indicators include mechanical properties like tensile strength and hardness, and fire safety characteristics such as the Limiting Oxygen Index (LOI) and UL 94 ratings.

Table 2: Performance Data Summary

Formulation (in PVC)	Additive(s)	LOI (%)	UL 94 Rating	Tensile Strength (MPa)	Hardness (Shore A)
Reference	PVC + Primary Plasticizer (e.g., DOP)	~25	V-2 / HB	Varies with plasticizer level	Varies with plasticizer level
Cereclor™ Formulation	PVC + DOP + Cereclor™	>27	V-0 (achievable with synergists)	Generally maintained or slightly reduced	Can be formulated to match reference
Phosphate Ester Formulation	PVC + Phosphate Ester	>30	V-0	Can be higher than DOP formulations	Generally higher than DOP formulations
ATH/MDH Formulation	PVC + DOP + ATH/MDH	>30	V-0	Can be significantly increased (filler effect)	Can be significantly increased (filler effect)

Note: The performance data is indicative and can vary significantly based on the specific grade of the additive, its concentration, the overall formulation, and processing conditions. Direct comparative studies with comprehensive data are limited.

Mechanism of Action

The functional mechanisms of these additives differ, influencing their performance and suitability for various applications.

Flame Retardancy

Halogenated flame retardants like Cereclor™ function primarily in the gas phase of a fire. Upon heating, they release halogen radicals that interfere with the combustion chain reactions. In contrast, inorganic flame retardants like ATH and MDH work in the solid phase through an endothermic decomposition that releases water vapor, cooling the polymer and diluting flammable gases. Phosphate esters can act in both the gas and solid phases, promoting char formation which acts as a barrier to heat and fuel.

Mechanism of Action for Different Flame Retardant Types.

Plasticization

As a secondary plasticizer, Cereclor™ is used in conjunction with a primary plasticizer like dioctyl phthalate (DOP).[2] It enhances the plasticizing effect, allowing for a reduction in the amount of primary plasticizer needed, which can be a cost-saving measure. The long, flexible chlorinated alkane chains of Cereclor™ intersperse between the PVC polymer chains, increasing intermolecular space and allowing for greater chain mobility, which results in increased flexibility.

Experimental Protocols

To ensure objective and reproducible comparisons, standardized testing methodologies are crucial. The following are detailed protocols for key experiments.

Limiting Oxygen Index (LOI) Test

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Standard: ASTM D2863 / ISO 4589-2

Methodology:

• A small, vertically oriented test specimen is placed in a transparent chimney.

• A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows upwards.

• The top edge of the specimen is ignited.

• The oxygen concentration in the gas mixture is adjusted until the specimen just supports combustion after ignition.

• The LOI is calculated as the percentage of oxygen in the gas mixture.

Experimental Workflow for Limiting Oxygen Index (LOI) Test.

UL 94 Vertical Burn Test

Objective: To evaluate the burning characteristics of plastic materials in response to a small open flame.

Standard: UL 94

Methodology:

• A rectangular test specimen is held vertically.

• A controlled flame is applied to the bottom of the specimen for 10 seconds and then removed.

• The duration of flaming combustion is recorded.

• If the specimen ceases to flame, the flame is reapplied for another 10 seconds.

• The duration of flaming and glowing combustion after the second flame application is recorded.

• Observations are made regarding the dripping of flaming particles that ignite a cotton patch placed below the specimen.

• The material is classified as V-0, V-1, or V-2 based on the burning times, glowing times, and dripping behavior.

Mechanical Properties Testing

Tensile Strength and Elongation at Break

Objective: To determine the tensile properties of the plastic material.

Standard: ASTM D638

Methodology:

• Dumbbell-shaped test specimens are prepared.

• The specimens are placed in the grips of a universal testing machine.

• The specimen is pulled at a constant rate of speed until it breaks.

• The force and elongation are continuously monitored.

• Tensile strength (the maximum stress the material can withstand) and elongation at break (the percentage increase in length at the point of fracture) are calculated.

Hardness (Shore Durometer)

Objective: To measure the indentation hardness of the plastic material.

Standard: ASTM D2240

Methodology:

• A flat specimen of a specified thickness is placed on a hard, flat surface.

• A durometer with a specific indenter type (e.g., Shore A for flexible plastics) is pressed firmly against the specimen.

• The hardness value is read from the durometer's scale.

Conclusion

Cereclor™ remains a viable and cost-effective option as a secondary plasticizer and flame retardant, particularly in flexible PVC applications. Its primary advantages are its low cost and dual functionality. However, for applications requiring higher flame retardancy or specific mechanical properties, alternatives such as phosphate esters or inorganic flame retardants may offer superior performance, albeit potentially at a higher cost. The choice of additive should be based on a thorough evaluation of the specific requirements of the end-product, including performance, cost, and regulatory considerations. The experimental protocols outlined in this guide provide a framework for conducting such evaluations in a standardized and objective manner.

References

• 1. researchgate.net [researchgate.net]
• 2. kanademy.com [kanademy.com]
• 3. Chlorinated Paraffins - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. thesuntek.com [thesuntek.com]

Safety & Regulatory Compliance

Proper Disposal of Cereclor: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Cereclor, a trade name for chlorinated paraffins. Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. Cereclor is classified as a persistent organic pollutant (POP), and as such, requires specialized handling and disposal to mitigate risks to human health and ecosystems.[1][2][3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data Sheet (SDS) for the Cereclor product in use. While different grades of Cereclor exist, the following general precautions apply:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (Nitrile rubber is suitable for permeation times of ≥ 8 hours), safety goggles or a face shield, and a lab coat or protective clothing.[4] In case of splashing or mist, additional respiratory protection may be necessary.[4]

• Ventilation: Handle Cereclor in a well-ventilated area to minimize inhalation of any potential vapors or mists.[5][6]

• Spill Management: In the event of a spill, immediately contain the material using an inert absorbent such as sand, earth, or a suitable adsorbent material.[5][7][8][9][10] Prevent the spill from entering drains, sewers, or watercourses.[5][7][8][9] The collected material must be transferred to a labeled, sealed container for hazardous waste disposal.[6][10]

Logistical and Disposal Plan

The disposal of Cereclor is governed by stringent international and national regulations due to its classification as a POP.[1][3][11] The overarching principle is the complete destruction or irreversible transformation of the POP content.[3]

Key Disposal Regulations and Guidelines:

Regulation/Convention	Key Requirement
Stockholm Convention	Mandates the environmentally sound management and disposal of POPs to reduce and eliminate their release into the environment.[1][3][11]
National & Local Regulations	Disposal must be carried out in accordance with all applicable local, state, and national legislation for hazardous waste.[5][7][8][9]

Step-by-Step Disposal Procedure

• Waste Identification and Segregation:

  • Clearly label all waste containers with "Hazardous Waste," the name "Cereclor," and the specific chlorinated paraffin (B1166041) constituents.

  • Store Cereclor waste separately from other chemical waste streams to prevent cross-contamination.

• Containerization:

  • Use only approved, leak-proof, and chemically compatible containers for storing Cereclor waste.

  • Keep containers tightly sealed and stored in a designated, well-ventilated hazardous waste accumulation area.

• Engage a Licensed Waste Management Service:

  • Contact a certified hazardous waste disposal company with experience in handling and disposing of POPs.[1][2]

  • Provide the waste management company with the Safety Data Sheet (SDS) for the specific Cereclor product.

• Transportation:

  • The transportation of Cereclor waste must comply with regulations for the transport of hazardous materials. This is typically managed by the licensed waste disposal service.

• Ultimate Disposal:

  • The required method for the disposal of Cereclor and other POPs is high-temperature incineration in a licensed hazardous waste incinerator.[11][12] This process destroys the chemical structure of the chlorinated paraffins, preventing their release into the environment.[11]

  • Landfilling is generally not a permitted disposal method for POPs unless it is for the residue after treatment and is in a secure, approved landfill.[11]

Experimental Protocols Cited

The disposal procedures outlined are based on established safety protocols and regulatory requirements rather than specific laboratory experiments. The core principle is the complete destruction of the hazardous material through high-temperature incineration as mandated by international agreements on persistent organic pollutants.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Cereclor.

Caption: Logical workflow for the proper disposal of Cereclor waste.

References

• 1. Persistent Organic Pollutants (POPs) Disposal | Veolia [anz.veolia.com]
• 2. Understanding POPs (Persistent Organic Pollutants) and Their Impact on Waste Management — EXETER WASTE - Rubbish & Waste Removal, Recycling, Collection and Disposal Company in EXETER [exeterwaste.co.uk]
• 3. Waste containing POPs - Environment - European Commission [environment.ec.europa.eu]
• 4. media.knowde.com [media.knowde.com]
• 5. tri-iso.com [tri-iso.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 8. tri-iso.com [tri-iso.com]
• 9. tri-iso.com [tri-iso.com]
• 10. chlorpars.com [chlorpars.com]
• 11. Persistent Organic Pollutants Disposal → Area → Sustainability [esg.sustainability-directory.com]
• 12. businesswaste.co.uk [businesswaste.co.uk]

Essential Safety and Logistical Information for Handling Cereclor

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This document provides essential, immediate safety and logistical information for the handling of Cereclor, a brand of chlorinated paraffins. Adherence to these guidelines is critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Cereclor, based on established safety protocols for chlorinated paraffins.

PPE Category	Specification	Rationale
Hand Protection	Impervious gloves (e.g., Nitrile, Neoprene, or PVC).	Prevents direct skin contact. Chlorinated paraffins can cause skin irritation and dryness with repeated exposure.[1] Mid-chain chlorinated paraffins may soften or swell most rubbers, so select appropriate glove material.
Eye Protection	Safety glasses with side shields.	Protects eyes from splashes. Cereclor may cause slight eye irritation.[2]
Body Protection	Overalls or a lab coat.	Minimizes the risk of skin contact with clothing.
Respiratory Protection	Generally not required in a well-ventilated area. An organic vapor respirator may be necessary if there is a risk of inhaling mists or vapors.[1]	Cereclor has low volatility at room temperature.[2] However, heating can lead to the liberation of hydrogen chloride fumes.

Occupational Exposure Limits

Regulatory bodies have established exposure limits for paraffin (B1166041) oil mist, which can serve as a guideline for managing airborne concentrations of Cereclor.

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	5 mg/m³[3][4]
NIOSH (REL)	5 mg/m³[3]
ACGIH (TLV)	5 mg/m³ (inhalable fraction)

Experimental Protocol for Handling Cereclor

Due to its viscous nature, handling Cereclor requires specific techniques to ensure accuracy and safety. The following protocol outlines a step-by-step procedure for laboratory use.

Materials:

• Cereclor

• Appropriate PPE (as specified in the table above)

• Positive displacement pipette or wide-bore pipette tips

• Chemical-resistant container for weighing

• Fume hood or well-ventilated area

• Decontamination solution (e.g., soap and water)

• Waste disposal container

Procedure:

• Preparation:

  • Ensure the work area, typically a fume hood, is clean and uncluttered.

  • Don all required PPE: impervious gloves, safety glasses with side shields, and a lab coat.

  • Set up all necessary equipment within the fume hood.

• Aliquoting Cereclor:

  • Due to its high viscosity, standard air displacement pipettes may not be accurate. Use a positive displacement pipette for precise measurements.

  • Alternatively, use wide-bore pipette tips to reduce shear and improve accuracy.

  • For larger quantities, carefully pour the required amount into a tared, chemical-resistant container.

• Handling and Mixing:

  • When mixing Cereclor with other substances, do so slowly to avoid splashing.

  • If heating is required, perform the procedure in a fume hood with appropriate ventilation, as decomposition can release hydrogen chloride gas.[2]

• Decontamination:

  • After handling, wipe down all surfaces and equipment with a suitable cleaning agent.

  • Wash hands thoroughly with soap and water, even after removing gloves.

Disposal Plan

Proper disposal of Cereclor and contaminated materials is crucial to prevent environmental contamination.

• Waste Characterization: Cereclor (chlorinated paraffins) is not typically classified as a federal hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] However, state and local regulations may vary.

• Disposal Method:

  • Collect all Cereclor waste and contaminated materials (e.g., gloves, pipette tips, absorbent pads) in a designated, labeled, and sealed container.

  • Dispose of the waste through a licensed chemical waste disposal company.

  • Do not pour Cereclor down the drain or dispose of it in regular trash.[2]

• Spill Cleanup:

  • In case of a spill, absorb the material with an inert absorbent such as sand or earth.[6]

  • Collect the absorbed material into a suitable container for disposal.

  • Ventilate the area and clean the spill site thoroughly.

Visual Guides

Logical Relationship for PPE Selection when Handling Cereclor

References

• 1. redox.com [redox.com]
• 2. Tips and Tricks for Automating Viscous Liquid Handling [labroots.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Chlorinated Paraffins (C12, 60% Chlorine) - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. idc-online.com [idc-online.com]
• 6. makwellgroup.com [makwellgroup.com]